12-Hydroxy-9(Z),13(E)-octadecadienoic acid

Core Science & Biosynthesis

Natural Sources of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOE): A Technical Guide to Biosynthesis, Extraction, and Biological Relevance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Stereospecific Oxylipins

The octadecanoids, a class of lipid mediators derived from the C18 polyunsaturated fatty acid linoleic acid, are increasingly recognized for their potent signaling activities in a variety of physiological and pathological processes. Unlike their more extensively studied C20 eicosanoid counterparts, the precise roles of many octadecanoid isomers are still being elucidated, presenting a fertile ground for novel therapeutic discovery.

This guide focuses on a specific, stereochemically defined octadecanoid: 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOE) . The spatial arrangement of the hydroxyl group and the configuration of the conjugated diene system are not trivial structural details; they are critical determinants of biological activity, dictating how the molecule interacts with enzymatic targets and cellular receptors. For drug development professionals, understanding the natural origins of such specific isomers is paramount, as it provides a blueprint for biocatalytic synthesis and a deeper understanding of the molecule's functional context.

This document provides a technical overview of the primary enzymatic and non-enzymatic natural sources of 12-HOE, detailed methodologies for its extraction and quantification, and an exploration of its biological significance, grounded in the established activities of the enzymatic pathways that produce it.

Chapter 1: Primary Enzymatic Source: The Marine 12R-Lipoxygenase Pathway

The most specific natural source of 12-HOE is through enzymatic synthesis, which ensures the production of a single, defined stereoisomer. Evidence points to a specialized lipoxygenase (LOX) found in marine flora as the key catalyst.

The Red Alga Coralina officinalis: A Confirmed Source of 12R-Lipoxygenase

The marine red alga Coralina officinalis is a known producer of a 12R-lipoxygenase (12R-LOX) , an enzyme that introduces molecular oxygen at the C-12 position of polyunsaturated fatty acids with R-stereospecificity. While much of the research on 12R-LOX has centered on its metabolism of arachidonic acid (C20) to 12(R)-Hydroxyeicosatetraenoic acid (12R-HETE), particularly in the context of human skin pathophysiology, these enzymes are capable of utilizing other fatty acid substrates.[1][2]

The substrate flexibility of lipoxygenases is well-documented. The human 12R-LOX, for instance, has been shown to effectively utilize linoleic acid to generate hydroxylated products.[3][4] This provides a strong biochemical precedent for the action of the homologous enzyme in Coralina officinalis on linoleic acid, which is abundant in the algal cell membranes.

The Biosynthetic Pathway of 12(R)-HOE

The enzymatic formation of 12(R)-HOE from linoleic acid is a two-step process initiated by 12R-LOX. The causality of this pathway is rooted in the enzyme's mechanism, which involves the stereospecific abstraction of a hydrogen atom, followed by the insertion of molecular oxygen.

• Oxygenation: The 12R-LOX enzyme catalyzes the dioxygenation of linoleic acid. It specifically targets the C-12 position, creating an unstable hydroperoxide intermediate: 12(R)-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12R-HpODE) .

• Reduction: This hydroperoxide is rapidly reduced to a more stable hydroxy derivative by the action of ubiquitous cellular enzymes, such as glutathione peroxidases (GPx). This reduction step yields the final product, 12(R)-hydroxy-9(Z),13(E)-octadecadienoic acid (12R-HOE) .

This enzymatic control is critical, as it ensures the production of a single enantiomer (the R form), which is essential for specific downstream biological interactions.

Caption: Enzymatic biosynthesis of 12(R)-HOE in Coralina officinalis.

Chapter 2: Non-Enzymatic Natural Formation: Photo-oxidation

In addition to specific enzymatic synthesis, 12-HOE can be formed non-enzymatically through the interaction of linoleic acid with reactive oxygen species (ROS), particularly singlet oxygen (¹O₂).

This pathway is highly relevant in photosynthetic organisms like algae, which are constantly exposed to light and oxygen, the necessary ingredients for photo-oxidative reactions. The reaction proceeds via an "ene" reaction mechanism, where singlet oxygen attacks one of the double bonds in linoleic acid, leading to the formation of various hydroperoxide isomers. Subsequent reduction of these hydroperoxides yields the corresponding hydroxy fatty acids.

Crucially, this non-enzymatic pathway lacks stereospecificity. Singlet-oxygen attack on linoleic acid produces a racemic mixture of products, including 9-HODE, 10-HODE, and 12-HOE (both R and S enantiomers).[5] Therefore, while photo-oxidation is a valid natural source, it results in a complex and non-specific mixture of isomers, contrasting sharply with the precision of the enzymatic route.

Chapter 3: Methodologies for Isolation, Purification, and Quantification

The successful study of 12-HOE requires robust and validated methods for its extraction from the biological matrix and its precise quantification. The following protocols are synthesized from established methods for lipid analysis in red algae and represent a comprehensive workflow for researchers.[6][7][8][9][10]

Sample Preparation and Handling

The integrity of the analyte is contingent on proper sample handling to prevent artefactual oxidation.

• Harvesting: Collect fresh Coralina officinalis biomass, rinse with cold, deionized water to remove salt and epiphytes.

• Stabilization: Immediately flash-freeze the biomass in liquid nitrogen to quench all enzymatic activity.

• Storage: Store samples at -80°C under a nitrogen or argon atmosphere until extraction. Lyophilization (freeze-drying) can be employed to remove water, yielding a stable, powdered starting material.

Experimental Protocol: Extraction and Purification of 12-HOE

This protocol employs a biphasic solvent extraction followed by solid-phase and chromatographic purification. The self-validating nature of this protocol is ensured by the inclusion of an internal standard at the outset.

• Internal Standard Spiking: To a known mass of lyophilized and powdered algal tissue (e.g., 1 gram), add a known quantity of a deuterated internal standard (e.g., 12-HODE-d8). This is critical for accurately correcting for sample loss during extraction and for absolute quantification.

• Homogenization & Extraction (Folch Method Adaptation):

  • Add 20 mL of a cold (4°C) 2:1 (v/v) chloroform:methanol mixture to the sample in a glass homogenizer.

  • Homogenize thoroughly for 2-3 minutes on ice.

  • Transfer the homogenate to a glass tube, rinse the homogenizer with an additional 5 mL of the chloroform:methanol mixture, and combine with the homogenate.

  • Agitate the mixture for 30 minutes at 4°C.

• Phase Separation:

  • Add 5 mL of 0.9% NaCl solution to the extract to induce phase separation.

  • Vortex briefly and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic (chloroform) layer containing the lipids using a glass Pasteur pipette.

• Solid-Phase Extraction (SPE) for Class Separation:

  • Dry the collected organic phase under a stream of nitrogen.

  • Reconstitute the lipid extract in a small volume of hexane.

  • Condition a silica SPE cartridge (e.g., 500 mg) with hexane.

  • Load the sample onto the cartridge.

  • Elute neutral lipids with hexane:diethyl ether (95:5 v/v).

  • Elute the free fatty acid fraction, containing 12-HOE, with diethyl ether:acetic acid (98:2 v/v).

• Purification by High-Performance Liquid Chromatography (HPLC):

  • Dry the fatty acid fraction from SPE under nitrogen.

  • Reconstitute in the mobile phase (e.g., methanol/water/acetic acid).

  • Inject onto a reverse-phase C18 HPLC column.

  • Elute using an isocratic or gradient solvent system (e.g., methanol/water/acetic acid, 80:20:0.01 v/v/v).

  • Monitor the elution profile at 237 nm, the characteristic absorbance maximum for the conjugated diene in HODEs.

  • Collect the fraction corresponding to the retention time of a 12-HOE standard.

Caption: Experimental workflow for 12-HOE extraction and analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For accurate and sensitive quantification, LC-MS/MS is the method of choice.[1][11]

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used.

• Detection: Multiple Reaction Monitoring (MRM) is employed for its high specificity. The instrument is set to monitor the specific precursor-to-product ion transition for both the native 12-HOE and its deuterated internal standard.

  • Precursor Ion: The deprotonated molecule [M-H]⁻ of 12-HOE.

  • Product Ions: Characteristic fragment ions generated by collision-induced dissociation.

• Quantification: The concentration of 12-HOE in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve generated with authentic standards.

Chapter 4: Biological Significance and Rationale for Investigation

The scientific interest in 12-HOE stems from the established biological activities of the broader HODE family and the enzymes of the 12-LOX pathway. These molecules are not mere metabolic byproducts but are active signaling agents.

Role as Signaling Molecules

Hydroxyoctadecadienoic acids, including 9-HODE and 13-HODE, are known ligands for Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.[12] The activation of PPARs by specific fatty acid metabolites is a key mechanism by which lipid signaling influences cellular function. While direct studies on 12-HOE are limited, its structural similarity to other HODEs makes it a strong candidate for investigation as a PPAR modulator.

Causality: Why Stereochemistry Matters

The enzymatic production of the specific 12(R) stereoisomer is biologically significant. Receptor binding pockets and enzyme active sites are chiral environments. The precise 3D arrangement of the hydroxyl group and double bonds in 12(R)-HOE will determine its binding affinity and efficacy at its molecular targets. The racemic mixture produced by non-enzymatic oxidation would contain the 12(S) isomer, which may have different, lower, or even opposing biological activity. This underscores the importance of isolating and studying stereochemically pure compounds from natural sources.

Insights from the 12-Lipoxygenase Pathway

The function of the 12-LOX pathway provides compelling reasons to investigate its products.

• In Inflammation: In mammals, the 12-LOX pathway (acting on arachidonic acid) produces 12-HETE, a well-known mediator of inflammation, platelet aggregation, and vascular tone.[13]

• In Skin Barrier Function: The 12R-LOX enzyme is critical for the formation of the skin's waterproof barrier. It oxygenates linoleate-containing ceramides, an essential step in building the corneocyte lipid envelope.[14] Deficiencies in this pathway lead to severe skin defects.

The discovery of a 12R-LOX in Coralina officinalis suggests that its product, 12(R)-HOE, may play analogous roles in the alga's defense mechanisms or structural integrity, and its potential effects in mammalian systems warrant investigation.

HODE Isomer	Typical Source/Pathway	Known/Potential Biological Activities	References
9-HODE	15-LOX, Non-enzymatic	Pro-inflammatory effects, GPR132 agonist, PPARγ activation	[12]
13-HODE	15-LOX	PPARγ activation, regulates macrophage function, anti-thrombotic	[12]
12(R)-HETE	12R-LOX (from Arachidonic Acid)	Involved in skin barrier formation, psoriatic inflammation	[2]
12(R)-HOE	12R-LOX (from Linoleic Acid)	Potential PPAR modulator, role in cell signaling, skin/epithelial function	Inferred

Conclusion and Future Directions

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is a specific, naturally occurring oxylipin with both enzymatic and non-enzymatic origins. The red alga Coralina officinalis, with its 12R-lipoxygenase, stands out as a primary source for the stereochemically pure 12(R)-HOE isomer, providing an invaluable resource for its isolation and study. Non-enzymatic photo-oxidation represents a secondary source, yielding a racemic mixture.

The detailed methodologies for extraction and quantification provided herein offer a robust framework for researchers to isolate and study this compound. Given the significant biological activities of the 12-lipoxygenase pathway and related HODE isomers, 12-HOE represents a promising molecule for investigation in the fields of inflammation, metabolic disease, and dermatology. Future research should focus on confirming the substrate specificity of the Coralina officinalis 12R-LOX, optimizing extraction yields, and performing detailed pharmacological profiling of pure 12(R)-HOE to uncover its full therapeutic potential.

References

• Yalcin, S., et al. (2019). Identification and quantification of some phytohormones in seaweeds using UPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 174, 335-343. [Link]

• Vangaveti, V., Baune, B. T., & Kennedy, R. L. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51–60. [Link]

• Boeglin, W. E., Kim, R. B., & Brash, A. R. (1998). A 12R-lipoxygenase in human skin: mechanistic evidence, molecular cloning, and expression. Proceedings of the National Academy of Sciences, 95(12), 6744–6749. [Link]

• Yoshimoto, T., Yamamoto, Y., & Yamamoto, S. (1995). Arachidonate 12-lipoxygenases. Prostaglandins, Leukotrienes and Essential Fatty Acids, 53(2), 149-161. [Link]

• Sun, D., et al. (2021). 12R-lipoxygenase activity is reduced in photodamaged facial stratum corneum. A novel activity assay indicates a key function in corneocyte maturation. International Journal of Cosmetic Science, 43(6), 669-677. [Link]

• Wikipedia contributors. (2023). 9-Hydroxyoctadecadienoic acid. In Wikipedia, The Free Encyclopedia. [Link]

• Pérez-Gálvez, R., et al. (2022). An ultrasound-based technique for the analytical extraction of phenolic compounds in red algae. Arabian Journal of Chemistry, 15(3), 103597. [Link]

• Dolenc, J., et al. (2018). Corallina officinalis chemical compounds obtained by supercritical fluid extraction. AES Bioflux, 10(1), 29-35. [Link]

• Mikami, K., et al. (2021). Comprehensive phytohormone quantification in the red alga Pyropia yezoensis by liquid chromatography–mass spectrometry. Journal of Applied Phycology, 33, 1855–1867. [Link]

• Boeglin, W. E., & Brash, A. R. (1998). A 12R-lipoxygenase in human skin: mechanistic evidence, molecular cloning, and expression. Proceedings of the National Academy of Sciences of the United States of America, 95(12), 6744–6749. [Link]

• Ragab, M. A., et al. (2024). UPLC/ESI/MS profiling of red algae Galaxaura rugosa extracts and its activity against malaria mosquito vector, Anopheles pharoensis, with reference to Danio rerio and Daphnia magna as bioindicators. Parasitology Research, 123(1), 12. [Link]

• Yu, Z., et al. (2006). Lipoxygenases Mediate the Effect of Essential Fatty Acid in Skin Barrier Formation: A PROPOSED ROLE IN RELEASING OMEGA-HYDROXYCERAMIDE FOR CONSTRUCTION OF THE CORNEOCYTE LIPID ENVELOPE. Journal of Biological Chemistry, 281(32), 22653–22663. [Link]

• Afonso, C., et al. (2021). GC- and UHPLC-MS Profiles as a Tool to Valorize the Red Alga Asparagopsis armata. Marine Drugs, 19(9), 512. [Link]

• Samaha, H., et al. (2023). Evaluation of ω-alkynyl-labeled linoleic and arachidonic acids as substrates for recombinant lipoxygenase pathway enzymes. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1868(10), 159360. [Link]

• Pramod, K., et al. (2020). An Overview: LC-MS as Tool of sample Extraction and Quantification in Bioanalytical Laboratories. Asian Journal of Pharmaceutical Analysis, 10(3), 165-172. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A 12R-lipoxygenase in human skin: Mechanistic evidence, molecular cloning, and expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 12R-lipoxygenase activity is reduced in photodamaged facial stratum corneum. A novel activity assay indicates a key function in corneocyte maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of ω-alkynyl-labeled linoleic and arachidonic acids as substrates for recombinant lipoxygenase pathway enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP2118126A1 - Extracting and purifying lipoxygenase - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. bioflux.com.ro [bioflux.com.ro]
• 8. UPLC/ESI/MS profiling of red algae Galaxaura rugosa extracts and its activity against malaria mosquito vector, Anopheles pharoensis, with reference to Danio rerio and Daphnia magna as bioindicators - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. rjptonline.org [rjptonline.org]
• 11. researchgate.net [researchgate.net]
• 12. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Arachidonate 12-lipoxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Lipoxygenases Mediate the Effect of Essential Fatty Acid in Skin Barrier Formation: A PROPOSED ROLE IN RELEASING OMEGA-HYDROXYCERAMIDE FOR CONSTRUCTION OF THE CORNEOCYTE LIPID ENVELOPE - PMC [pmc.ncbi.nlm.nih.gov]

biological activity of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid isomers

An In-Depth Technical Guide to the Biological Activity of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid Isomers

Abstract

The landscape of lipid signaling is continually expanding, revealing nuanced roles for metabolites once considered mere metabolic byproducts. Among these, the oxidized derivatives of linoleic acid, collectively known as hydroxyoctadecadienoic acids (HODEs), are gaining prominence as critical modulators of physiological and pathological processes. This technical guide focuses on a specific, yet understudied, member of this family: 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOTrE). While direct research on 12-HOTrE is nascent, this document synthesizes the current understanding of its biosynthesis, its relationship to structurally similar and well-characterized analogs like ricinoleic acid, and its predicted biological activities. We provide a framework for future investigation by detailing authoritative protocols for its analysis and functional characterization, thereby equipping researchers, scientists, and drug development professionals with the foundational knowledge to explore this promising class of lipid mediators.

Introduction: Situating 12-HOTrE in the Oxylipin Universe

Linoleic acid, an essential omega-6 fatty acid, is a primary substrate for oxidative modification within biological systems. These modifications, driven by both enzymatic and non-enzymatic processes, generate a diverse family of oxidized linoleic acid metabolites (OxLAMs). The HODEs represent a major class of OxLAMs, characterized by the addition of a hydroxyl group to the 18-carbon backbone. The precise position and stereochemistry of this hydroxyl group, along with the configuration of the double bonds, are critical determinants of the molecule's biological function.[1][2]

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOTrE) is distinguished by its hydroxyl group at the 12th carbon and a conjugated double bond system at positions 9 and 13. This structure suggests a potential for unique biological activities compared to its more extensively studied positional isomers, 9-HODE and 13-HODE. This guide will leverage the significant body of research on analogous hydroxy fatty acids to build a predictive model for the biological relevance of 12-HOTrE isomers and to provide robust methodologies for their empirical study.

Biosynthesis and Formation: A Tale of Two Pathways

The generation of HODEs can occur through two principal routes: controlled enzymatic reactions or non-specific chemical oxidation. The specific isomeric form of the resulting HODE often reveals its origin.

Non-Enzymatic Formation: The Singlet Oxygen Pathway

A significant pathway for the formation of 12-HOTrE is through the non-enzymatic oxidation of linoleic acid by singlet molecular oxygen (¹O₂).[3][4] Singlet oxygen is a highly reactive oxygen species generated during photosensitization reactions or as a byproduct of inflammatory processes.[5] Unlike free-radical-mediated peroxidation, which typically yields conjugated diene systems at positions 9 and 13, ¹O₂ attacks the double bonds of linoleic acid directly. This reaction specifically produces unconjugated hydroperoxide intermediates, including 10-hydroperoxyoctadecadienoic acid (10-HpODE) and 12-hydroperoxyoctadecadienoic acid (12-HpODE).[3] These unstable hydroperoxides are subsequently reduced by cellular peroxidases to their stable hydroxyl forms, 10-HODE and 12-HODE (12-HOTrE). The detection of these specific isomers in biological tissues, particularly the skin, has been confirmed as a biomarker for the occurrence of singlet oxygen-mediated lipid peroxidation in vivo.[4]

Potential Enzymatic Pathways

While the singlet oxygen pathway is a confirmed source, the possibility of enzymatic synthesis exists. Lipoxygenase (LOX) enzymes are well-known to catalyze the stereospecific insertion of oxygen into polyunsaturated fatty acids. For example, the ALOX12B enzyme (12R-lipoxygenase) is known to produce 12(R)-HETE from arachidonic acid.[6] It is plausible that specific LOX isoforms could utilize linoleic acid to generate 12-hydroperoxy intermediates, which would then be reduced to 12-HOTrE. However, the substrate specificity and product profile of most LOX enzymes favor the production of 9-HODE and 13-HODE from linoleic acid. Further research is required to determine if specific LOX enzymes can generate significant quantities of 12-HOTrE isomers under particular physiological conditions.

A Well-Studied Analog: Ricinoleic Acid as a Functional Template

To understand the potential bioactivity of 12-HOTrE, it is instructive to examine its closest, well-studied natural analog: (R)-Ricinoleic acid ((12R,9Z)-hydroxyoctadec-9-enoic acid). Ricinoleic acid is the primary component of castor oil and shares the key 12-hydroxy feature with 12-HOTrE, differing only in the absence of the second double bond at position 13.[7][8]

Ricinoleic acid exhibits a remarkable range of biological activities, providing a strong basis for hypothesizing the functions of 12-HOTrE.

Table 1: Summary of Known Biological Activities of Ricinoleic Acid

Biological Activity	Description of Effect	Key Findings & References
Anti-inflammatory	Derivatives of ricinoleic acid have demonstrated significant anti-inflammatory properties.	The compound is effective in topical applications for skin inflammation and its derivatives are being explored for systemic anti-inflammatory potential.[7][9][10]
Analgesic	Exhibits pain-relieving properties, likely linked to its anti-inflammatory action.	Highlighted as a key therapeutic property of some derivatives.[9]
Antimicrobial	Effective against a broad spectrum of pathogens, including bacteria, viruses, yeasts, and molds.	Used topically for conditions like ringworm and fungal infections. Also used as a bactericide for wounds.[7][10]
Anticancer	Synthetic derivatives have shown potent anticancer activities in vitro and in animal models.	Induces apoptosis in cancer cells and is being investigated as a therapeutic agent.[7][8]

The presence of the conjugated diene in 12-HOTrE, which is absent in ricinoleic acid, may significantly modulate these activities. Conjugated systems can alter the molecule's shape, electron distribution, and reactivity, potentially leading to higher affinity for specific receptors or different downstream signaling outcomes.

Predicted Mechanisms of Action: Targeting Cellular Receptors

Many hydroxy fatty acids exert their effects by acting as signaling molecules that bind to specific cell surface and nuclear receptors.

G-Protein Coupled Receptors (GPCRs)

A primary candidate for mediating the effects of 12-HOTrE is the G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[11] GPR40 is activated by medium- and long-chain fatty acids and is highly expressed in pancreatic β-cells, where it plays a crucial role in augmenting glucose-stimulated insulin secretion.[12] Studies have shown that other novel hydroxy fatty acids, such as palmitic acid hydroxystearic acids (PAHSAs), are selective agonists for GPR40.[12] Activation of GPR40 by these lipids leads to an increase in intracellular calcium flux, a key step in the insulin secretion pathway. Given its structure as a long-chain hydroxy fatty acid, it is highly probable that 12-HOTrE isomers could act as ligands for GPR40 or related lipid-sensing GPCRs.

Diagram 1: Proposed GPR40 Signaling Pathway for 12-HOTrE

Caption: Proposed signaling cascade following 12-HOTrE binding to GPR40.

Methodologies for Investigation

Advancing the understanding of 12-HOTrE requires robust and validated experimental protocols. The following sections detail core methodologies for the extraction, analysis, and functional assessment of these lipids.

Protocol: Extraction and Analysis by LC-MS/MS

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of lipid mediators from complex biological matrices.

Rationale: This method provides both chromatographic separation of isomers and mass-based identification and quantification, which is essential for distinguishing 12-HOTrE from other HODEs.

Step-by-Step Methodology:

• Sample Homogenization: Homogenize tissue samples (e.g., skin, adipose) or cell pellets in cold methanol containing an antioxidant (e.g., 0.005% BHT) and an internal standard (e.g., d4-12-HETE) to prevent auto-oxidation and correct for extraction losses.

• Lipid Extraction: Perform a Folch or Bligh-Dyer liquid-liquid extraction using a chloroform:methanol:water solvent system to separate the lipid-containing organic phase.

• Solid-Phase Extraction (SPE): Evaporate the organic solvent under a stream of nitrogen. Reconstitute the lipid extract in a non-polar solvent and apply to a C18 SPE column for purification and enrichment of the fatty acid fraction.

• Derivatization (Optional but Recommended): For improved chromatographic resolution on normal-phase columns, derivatize the carboxylic acid group to a methyl ester using diazomethane or a similar reagent.

• LC Separation:

  • Column: Use a normal-phase silica column (e.g., Absolute SiO₂, 250 mm × 4.6 mm, 5 µm).

  • Mobile Phase: An isocratic mobile phase of n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, v/v/v) is effective for separating HODE isomers.[10]

  • Flow Rate: 1.0 mL/min.

• MS/MS Detection:

  • Ionization: Use Electrospray Ionization (ESI) in negative ion mode.

  • Detection: Employ Multiple Reaction Monitoring (MRM) for high specificity. Monitor the parent ion (m/z for 12-HOTrE) and a specific fragment ion generated upon collision-induced dissociation.

• Quantification: Calculate the concentration of 12-HOTrE isomers by comparing the peak area ratio of the analyte to the internal standard against a standard curve generated with authentic standards.

Diagram 2: LC-MS/MS Workflow for 12-HOTrE Analysis

Caption: Experimental workflow for the analysis of 12-HOTrE isomers.

Protocol: In Vitro Functional Assay - Calcium Flux

This assay determines if 12-HOTrE can activate a GPCR like GPR40, leading to a measurable downstream signal.

Rationale: A key signaling event for Gq-coupled receptors like GPR40 is the release of intracellular calcium. This can be monitored in real-time using calcium-sensitive fluorescent dyes.

Step-by-Step Methodology:

• Cell Culture: Culture a cell line known to express the target receptor (e.g., CHO cells transiently transfected with a GPR40 expression vector, or a pancreatic beta-cell line like MIN6). Plate the cells in a 96-well black, clear-bottom plate.

• Dye Loading: Wash the cells with a buffered saline solution (e.g., HBSS). Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in the dark for 30-60 minutes at 37°C. The AM ester allows the dye to cross the cell membrane.

• De-esterification: Wash the cells gently to remove excess dye. Incubate for another 30 minutes to allow intracellular esterases to cleave the AM group, trapping the active dye inside the cells.

• Compound Preparation: Prepare serial dilutions of the 12-HOTrE isomer(s) and a known agonist (positive control) in the assay buffer.

• Signal Measurement: Place the plate in a fluorescence plate reader equipped with an automated injection system.

  • Establish a baseline fluorescence reading for each well.

  • Inject the 12-HOTrE solutions or controls into the wells.

  • Immediately begin kinetic reading of fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) from baseline for each well.

  • Plot the peak fluorescence response against the concentration of the 12-HOTrE isomer.

  • Fit the data to a dose-response curve to determine the EC₅₀ (the concentration that elicits 50% of the maximal response).

Conclusion and Future Perspectives

12-Hydroxy-9(Z),13(E)-octadecadienoic acid and its isomers represent a compelling but largely unexplored frontier in lipid signaling. Formed through singlet oxygen-mediated oxidation, their presence in biological systems is a direct indicator of specific oxidative stress conditions. Based on the well-documented activities of structural analogs like ricinoleic acid and other hydroxy fatty acids, 12-HOTrE isomers are predicted to be potent signaling molecules involved in inflammation, metabolic regulation, and cell proliferation, likely through activation of GPCRs such as GPR40.

The methodologies outlined in this guide provide a clear path for the scientific community to rigorously test these hypotheses. Future research should focus on:

• Stereospecific Synthesis: Chemical synthesis of pure 12(R)-HOTrE and 12(S)-HOTrE isomers is critical to delineating their specific biological roles.

• Receptor Deorphanization: Unbiased screening is needed to definitively identify the cellular receptors for 12-HOTrE.

• In Vivo Studies: Utilizing animal models of disease (e.g., diabetes, dermatitis, oncology) will be essential to translate in vitro findings into physiological and pathological relevance.

Elucidating the function of 12-HOTrE will not only deepen our understanding of lipid biochemistry but may also unveil novel therapeutic targets for a host of diseases linked to oxidative stress and inflammation.

References

• Dembińska-Kieć, A., et al. (2017). Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. PubMed. Available at: [Link]

• Bentham Science. (n.d.). Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. Bentham Science. Available at: [Link]

• Yore, M. M., et al. (2014). Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis. National Institutes of Health. Available at: [Link]

• Kahn, B. B., et al. (2018). Palmitic Acid Hydroxystearic Acids Activate GPR40, Which Is Involved in Their Beneficial Effects on Glucose Homeostasis. PubMed. Available at: [Link]

• Cyberlipid. (n.d.). Ricinoleic acid. Cyberlipid. Available at: [Link]

• ResearchGate. (2017). (PDF) Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review. ResearchGate. Available at: [Link]

• CastorOil.in. (n.d.). Ricinoleic Acid - Production Process, Properties, Applications and Uses. CastorOil.in. Available at: [Link]

• Layé, S., et al. (2015). The role of polyunsaturated fatty acids and GPR40 receptor in brain. PubMed. Available at: [Link]

• Spall, D., et al. (2016). GPR40: A therapeutic target for mediating insulin secretion (Review). Spandidos Publications. Available at: [Link]

• Lin, D., et al. (2012). Discovery and Optimization of Potent GPR40 Full Agonists Containing Tricyclic Spirocycles. American Chemical Society. Available at: [Link]

• Totani, N., et al. (2022). Determination of acrolein generation pathways from linoleic acid and linolenic acid: increment by photo irradiation. National Institutes of Health. Available at: [Link]

• Uemiya, M., et al. (2005). Occurrence of singlet oxygen oxygenation of oleic acid and linoleic acid in the skin of live mice. PubMed. Available at: [Link]

• ResearchGate. (2005). Occurrence of singlet oxygen oxygenation of oleic acid and linoleic acid in the skin of live mice | Request PDF. ResearchGate. Available at: [Link]

• Kobayashi, T., et al. (2021). Linoleic acid and squalene are oxidized by discrete oxidation mechanisms in human sebum. Wiley Online Library. Available at: [Link]

• ResearchGate. (n.d.). Oxidation of oleate and linoleate by singlet oxygen. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). 12-Hydroxyeicosatetraenoic acid. Wikipedia. Available at: [Link]

• Solubility of Things. (n.d.). The Role of Isomerism in Biological Activity. Solubility of Things. Available at: [Link]

• Biology LibreTexts. (2024). 3.2: Isomerism. Biology LibreTexts. Available at: [Link]

Sources

• 1. Determination of acrolein generation pathways from linoleic acid and linolenic acid: increment by photo irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Occurrence of singlet oxygen oxygenation of oleic acid and linoleic acid in the skin of live mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 12-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 5. Synthesis and Bioactivity of (R)-Ricinoleic Acid Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benthamscience.com [benthamscience.com]
• 8. castoroil.in [castoroil.in]
• 9. The role of polyunsaturated fatty acids and GPR40 receptor in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. Palmitic Acid Hydroxystearic Acids Activate GPR40, Which Is Involved in Their Beneficial Effects on Glucose Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Messenger: A Technical Guide to the Cell Signaling Cascades of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Knowns and Unknowns

In the intricate world of lipid-mediated cell signaling, specific molecular structures dictate biological function. This guide delves into the role of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOTrE), a hydroxylated derivative of linoleic acid. It is crucial to establish from the outset that 12-HOTrE is a less-characterized member of the hydroxyoctadecadienoic acid (HODE) family compared to its well-studied isomers, 9-HODE and 13-HODE. Consequently, this document will provide a comprehensive overview of the established signaling paradigms for HODEs as a scientifically grounded framework to infer the putative roles of 12-HOTrE. We will explore its biosynthesis, potential receptor interactions, and downstream signaling cascades, underscoring areas of established knowledge and highlighting avenues for future investigation.

Part 1: Biosynthesis and Chemical Profile of 12-HOTrE

12-HOTrE is an oxidized lipid metabolite derived from linoleic acid, an essential omega-6 fatty acid. Its formation can occur through both enzymatic and non-enzymatic pathways, often in environments of high oxidative stress.

Chemical Structure:

• Molecular Formula: C18H32O3[1]

• Molecular Weight: 296.45 g/mol [1]

• Key Features: An 18-carbon chain with a hydroxyl group (-OH) at the 12th carbon and two double bonds at the 9th (cis, Z) and 13th (trans, E) positions.[1]

Enzymatic and Non-Enzymatic Synthesis

The generation of HODEs is a hallmark of cellular responses to stress and inflammation. While specific enzymatic routes producing 12-HOTrE are not extensively detailed in the literature, the established pathways for its isomers provide a strong basis for its likely origins.

• Lipoxygenases (LOX): Enzymes like 12-lipoxygenase (12-LOX) and 15-lipoxygenase (15-LOX) are primary catalysts in the formation of HODEs.[2][3] 12-LOX, for instance, oxygenates arachidonic acid to produce 12-hydroxyeicosatetraenoic acid (12-HETE) and can act on linoleic acid as well.[4][5] It is plausible that specific cellular conditions or substrate orientations could lead to the formation of 12-HOTrE.

• Cyclooxygenases (COX): COX-1 and COX-2 enzymes, central to prostaglandin synthesis, can also metabolize linoleic acid to form 9-HODE and 13-HODE.[6]

• Cytochrome P450 Enzymes: These enzymes can also produce a mixture of HODE isomers from linoleic acid.[6]

• Non-Enzymatic Oxidation: In conditions of significant oxidative stress, the free-radical-mediated oxidation of linoleic acid can produce a racemic mixture of HODEs.[6] Singlet-oxygen attack on linoleic acid has been specifically noted to produce 12-hydroxy-9Z-13-E-octadecadienoic acid, among other isomers.[6]

The prevalence of non-enzymatic pathways suggests that 12-HOTrE may serve as a biomarker for oxidative stress.

Diagram: Biosynthetic Pathways of Octadecadienoic Acids

Caption: Putative biosynthetic pathways of 12-HOTrE and its isomers from linoleic acid.

Part 2: Cell Signaling Cascades - An Extrapolative Approach

Given the limited direct research on 12-HOTrE, we will now detail the signaling mechanisms of its better-understood isomers, 9-HODE and 13-HODE, to build a predictive model for 12-HOTrE's function. These lipids act as ligands for both cell-surface G-protein coupled receptors (GPCRs) and intracellular nuclear receptors.

G-Protein Coupled Receptor (GPCR) Signaling

HODEs are known to activate specific GPCRs, initiating rapid intracellular signaling events.

• GPR132 (G2A): This receptor is highly expressed in macrophages within atherosclerotic plaques and is a primary target for 9-HODE.[7] Activation of GPR132 by 9-HODE is pro-inflammatory and can lead to apoptosis, contributing to the progression of atherosclerosis.[7]

  • Postulated 12-HOTrE Role: Due to structural similarity, it is plausible that 12-HOTrE could also bind to GPR132, potentially acting as an agonist or even an antagonist, thereby modulating inflammatory responses in macrophages and other immune cells.

Diagram: Hypothetical GPR132 Signaling by 12-HOTrE

Caption: A hypothetical signaling cascade for 12-HOTrE via the GPR132 receptor.

Nuclear Receptor Signaling

HODEs can diffuse into the cell and directly modulate the activity of nuclear receptors, which function as ligand-activated transcription factors.

• Peroxisome Proliferator-Activated Receptors (PPARs): 9-HODE and 13-HODE are known agonists of PPAR-γ.[8] In the context of early atherosclerosis, 13-HODE-mediated activation of PPAR-γ in macrophages is protective, promoting the clearance of lipids and apoptotic cells.[7] PPAR activation generally leads to the transcription of genes involved in lipid metabolism and the suppression of inflammatory responses.

  • Postulated 12-HOTrE Role: 12-HOTrE may act as a PPAR agonist, influencing metabolic and inflammatory gene expression. The specific stereochemistry of the hydroxyl group and double bonds would be critical in determining its binding affinity and efficacy compared to 9- and 13-HODE.

Part 3: Experimental Protocols for Investigating 12-HOTrE Signaling

To move from postulation to confirmation, rigorous experimental validation is necessary. Below are core methodologies for elucidating the signaling functions of 12-HOTrE.

Protocol: Ligand-Receptor Binding Assay

Objective: To determine if 12-HOTrE directly binds to candidate receptors like GPR132 or PPAR-γ.

Methodology:

• Cell Culture: Utilize cell lines engineered to overexpress the receptor of interest (e.g., HEK293 cells transfected with GPR132).

• Radioligand Preparation: Synthesize or procure a radiolabeled version of a known high-affinity ligand for the receptor (e.g., [³H]-9-HODE for GPR132).

• Competition Binding:

  • Incubate intact cells or membrane preparations with a constant concentration of the radioligand.

  • Add increasing concentrations of unlabeled "cold" 12-HOTrE.

  • Include control groups with no competitor and with a known unlabeled ligand (e.g., 9-HODE).

• Separation and Scintillation Counting: Separate bound from free radioligand by rapid filtration. Measure the radioactivity of the filter-bound complex using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of 12-HOTrE. Calculate the inhibition constant (Ki) to determine binding affinity.

Trustworthiness: This self-validating system includes positive controls (known ligand) and negative controls to ensure the observed competition is specific to the receptor.

Protocol: Calcium Mobilization Assay for GPCR Activation

Objective: To assess whether 12-HOTrE binding to a GPCR (e.g., GPR132) leads to functional activation and downstream signaling.

Methodology:

• Cell Preparation: Load GPR132-expressing cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader or microscope.

• Ligand Addition: Add 12-HOTrE at various concentrations to the cells.

• Fluorescence Monitoring: Continuously monitor the change in fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium concentration.

• Data Analysis: Quantify the peak fluorescence change to determine the dose-response relationship and calculate the EC50 value for 12-HOTrE.

Causality: A dose-dependent increase in intracellular calcium following the application of 12-HOTrE directly links the compound to the activation of a Gq-coupled receptor pathway.

Diagram: Experimental Workflow for Receptor Activation

Caption: Workflow for characterizing 12-HOTrE receptor interaction.

Part 4: Quantitative Data Summary and Future Directions

As direct quantitative data for 12-HOTrE is scarce, the following table presents established data for related ligands to provide a benchmark for future experiments.

Ligand	Receptor	Binding Affinity (Ki/Kd)	Functional Potency (EC50)	Key Cellular Effect
9(S)-HODE	GPR132 (human)	~5 µM	~3 µM	Pro-inflammatory, pro-apoptotic in macrophages[7]
13(S)-HODE	PPAR-γ	~2 µM	-	Activates lipid metabolism genes[8]
12(S)-HETE	GPR31	4.8 nM	~10 nM	Stimulates MAPK/ERK pathway in cancer cells[9][10]
12-HHT	BLT2	~200 nM	~500 nM	Enhances epithelial barrier function[11]

Future Research Imperatives:

• Definitive Biosynthesis: Elucidate the specific enzymatic pathways responsible for 12-HOTrE production in various cell types and disease states.

• Receptor Deorphanization: Screen 12-HOTrE against a broad panel of orphan GPCRs and nuclear receptors to identify its primary targets.

• In Vivo Validation: Utilize animal models of inflammation, atherosclerosis, and metabolic disease to investigate the physiological and pathological effects of 12-HOTrE.

• Therapeutic Potential: Explore the development of stable analogs of 12-HOTrE that could serve as selective agonists or antagonists for its identified receptors, offering novel therapeutic strategies.

Conclusion

12-Hydroxy-9(Z),13(E)-octadecadienoic acid stands as an intriguing yet understudied lipid mediator. By leveraging the extensive knowledge of its isomers, 9-HODE and 13-HODE, we can construct a robust hypothetical framework for its role in cell signaling, primarily through GPCRs like GPR132 and nuclear receptors like PPARs. This guide provides the foundational knowledge and experimental blueprints necessary for researchers to unravel the specific functions of this enigmatic molecule, potentially uncovering new therapeutic targets for a range of inflammatory and metabolic diseases.

References

• Deficiency in platelet 12-lipoxygenase exacerbates inflammation and disease severity during SARS-CoV-2 infection. PubMed.
• Biological functions of 12(S)-hydroxyheptadecatrienoic acid as a ligand of leukotriene B4 receptor 2. PMC - NIH.
• 12-Hydroxyeicosatetraenoic acid. Wikipedia.
• 12(S)-HETE, pleiotropic functions, multiple signaling pathways. PubMed.
• The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions.
• 9-Hydroxyoctadecadienoic acid. Wikipedia.
• 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. CD Biosynsis.
• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PMC - PubMed Central.
• Regulation of Tissue Inflammation by 12-Lipoxygenases. PMC - PubMed Central.
• Functional and pathological roles of the 12- and 15-lipoxygenases. PMC - PubMed Central.
• Inflammation and immune regulation by 12/15-lipoxygenases. PubMed.
• Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches. PMC - NIH.

Sources

• 1. 12-Hydroxy-9(Z),13(E)-octadecadienoic acid - CD Biosynsis [biosynsis.com]
• 2. Regulation of Tissue Inflammation by 12-Lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inflammation and immune regulation by 12/15-lipoxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deficiency in platelet 12-lipoxygenase exacerbates inflammation and disease severity during SARS-CoV-2 infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 7. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. portlandpress.com [portlandpress.com]
• 9. 12-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 10. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biological functions of 12(S)-hydroxyheptadecatrienoic acid as a ligand of leukotriene B4 receptor 2 - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Chemical Characterization of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid

Introduction: The Landscape of Hydroxyoctadecadienoic Acids (HODEs)

Within the intricate world of lipid signaling, the hydroxyoctadecadienoic acids (HODEs) represent a significant class of oxidized metabolites derived from the essential omega-6 fatty acid, linoleic acid. These molecules are not mere byproducts of cellular metabolism; they are active signaling molecules implicated in a vast array of physiological and pathological processes, including inflammation, immune response, and the progression of atherosclerosis.[1][2] The biological activity of HODEs is exquisitely dependent on their specific stereochemistry, with different isomers exhibiting distinct, and sometimes opposing, effects. This guide delves into the discovery and chemical characterization of a specific, less-studied isomer: 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. While its more prevalent siblings, 9-HODE and 13-HODE, have been the subject of extensive research, understanding the origins and properties of all isomers is crucial for a comprehensive grasp of linoleic acid metabolism and its downstream consequences.

The Genesis of HODEs: A Tale of Two Pathways

The formation of HODEs from linoleic acid is a multifaceted process, broadly categorized into enzymatic and non-enzymatic pathways. A foundational understanding of these pathways is essential to appreciate the context in which 12-Hydroxy-9(Z),13(E)-octadecadienoic acid is discovered.

Enzymatic Pathways: The Precision of Biological Catalysis

Three primary enzyme families are responsible for the controlled oxidation of linoleic acid to HODEs in biological systems:

• Lipoxygenases (LOXs): These iron-containing enzymes catalyze the insertion of molecular oxygen into polyunsaturated fatty acids. The 12/15-lipoxygenase (12/15-LOX) enzyme, for instance, metabolizes linoleic acid to produce 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HPODE), which is subsequently reduced to 13(S)-HODE.[3][4]

• Cyclooxygenases (COXs): Best known for their role in prostaglandin synthesis from arachidonic acid, COX-1 and COX-2 can also metabolize linoleic acid, primarily to 9(R)-HODE.[5]

• Cytochrome P450 (CYP) Enzymes: This superfamily of heme-containing monooxygenases can metabolize linoleic acid to a mixture of HODE isomers, with a predominance of the R stereoisomer.[5][6]

Non-Enzymatic Pathways: The Randomness of Oxidative Stress

In contrast to the specificity of enzymatic reactions, non-enzymatic oxidation of linoleic acid occurs under conditions of oxidative stress and generates a more diverse array of HODE isomers.

• Free Radical-Mediated Oxidation: This process, often initiated by reactive oxygen species (ROS), leads to the formation of a racemic mixture of 9-HODE and 13-HODE, along with their E,E-isomers.[5]

• Singlet Oxygen-Mediated Oxidation: This is the pathway of particular relevance to the discovery of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. Singlet oxygen (¹O₂), a highly reactive electronically excited state of molecular oxygen, can directly attack the double bonds of linoleic acid.[7][8]

Caption: General pathways of HODE formation from linoleic acid.

Discovery of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid via Singlet Oxygen Oxidation

The discovery of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid is intrinsically linked to the study of non-enzymatic lipid peroxidation, specifically the interaction of linoleic acid with singlet oxygen.[5] Unlike enzymatic reactions that exhibit high substrate and product specificity, the reaction of singlet oxygen with linoleic acid yields a characteristic mixture of hydroperoxide isomers, which are then reduced to their corresponding hydroxy derivatives.

The currently accepted mechanism involves the ene reaction, where singlet oxygen attacks one of the double bonds of linoleic acid, leading to a shift of the double bond and the formation of a hydroperoxide group. In the case of linoleic acid, attack at the C9-C10 or C12-C13 double bonds can occur. The formation of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid is a direct consequence of singlet oxygen attacking the C12-C13 double bond, followed by reduction of the resulting hydroperoxide. This process also generates other isomers, including 9-HODE and 10-hydroxy-8(E),12(Z)-octadecadienoic acid.[5]

Caption: Formation of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

Chemical Characterization: A Multi-faceted Approach

The chemical characterization of HODE isomers is a challenging analytical task due to their structural similarity. A combination of chromatographic and spectrometric techniques is typically employed for their separation and identification. While specific, detailed published spectra for 12-Hydroxy-9(Z),13(E)-octadecadienoic acid are scarce, the principles of its characterization can be extrapolated from the extensive work on other HODE isomers.

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) is the cornerstone for the separation of HODE isomers.[9]

• Normal-Phase HPLC: This technique separates isomers based on their polarity. The hydroxyl group of the HODEs interacts with the stationary phase (e.g., silica), and a non-polar mobile phase is used for elution. Isomers with different hydroxyl group positions will have distinct retention times.

• Reversed-Phase HPLC: Here, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase. While less effective for separating positional isomers, it is useful for purifying HODEs from other lipids.

Table 1: Key Chromatographic Techniques for HODE Isomer Separation

Technique	Stationary Phase	Mobile Phase Principle	Application
Normal-Phase HPLC	Polar (e.g., Silica)	Non-polar	Separation of positional and geometric isomers
Reversed-Phase HPLC	Non-polar (e.g., C18)	Polar	General purification and separation from other lipids

Mass Spectrometry (MS)

Mass spectrometry is indispensable for confirming the molecular weight and elucidating the structure of HODEs.

• Electron Ionization (EI-MS): Typically used with Gas Chromatography (GC), EI-MS provides characteristic fragmentation patterns. For HODEs, alpha-cleavage adjacent to the hydroxyl group is a key fragmentation pathway, yielding ions that are diagnostic of the hydroxyl group's position.

• Electrospray Ionization (ESI-MS): Coupled with HPLC (LC-MS), ESI is a soft ionization technique that typically yields the molecular ion ([M-H]⁻ in negative mode). Tandem MS (MS/MS) is then used to fragment the molecular ion, providing structural information. For 12-Hydroxy-9(Z),13(E)-octadecadienoic acid, a characteristic fragment would be expected from cleavage between C11 and C12 or C12 and C13.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most definitive structural information, including the position of the hydroxyl group and the stereochemistry of the double bonds.

• ¹H NMR: The chemical shifts and coupling constants of the olefinic and carbinol protons are diagnostic. The large coupling constant (typically >15 Hz) for the H13-H14 protons would confirm the E configuration of the C13-C14 double bond, while a smaller coupling constant for the H9-H10 protons would indicate the Z configuration. The proton attached to the carbon bearing the hydroxyl group (H12) would appear as a characteristic multiplet.

• ¹³C NMR: The chemical shifts of the carbon atoms, particularly the olefinic carbons and the carbon bearing the hydroxyl group, provide further confirmation of the structure.

Biological Significance and Future Directions

While the biological activities of 9-HODE and 13-HODE have been extensively studied, with roles as endogenous ligands for peroxisome proliferator-activated receptors (PPARs) and in modulating inflammatory responses, the specific biological functions of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid remain largely unexplored.[1][2] Given its origin from oxidative stress, it is plausible that this isomer could serve as a biomarker for singlet oxygen-mediated damage. Further research is warranted to synthesize this isomer in pure form and investigate its potential interactions with cellular receptors and signaling pathways. Such studies will be crucial to fully understand the complex biological tapestry woven by the diverse family of hydroxyoctadecadienoic acids.

Experimental Protocols

Protocol 1: General Procedure for Isolation of HODEs from a Biological Matrix

• Lipid Extraction: Homogenize the tissue or cell sample in a mixture of chloroform:methanol (2:1, v/v) to extract total lipids.

• Saponification: Treat the lipid extract with a methanolic solution of potassium hydroxide to hydrolyze esterified fatty acids.

• Acidification and Extraction: Acidify the solution to protonate the fatty acids and extract them into an organic solvent such as hexane or diethyl ether.

• Solid-Phase Extraction (SPE): Use a silica-based SPE cartridge to partially purify the hydroxy fatty acids from other fatty acids.

• HPLC Purification: Employ normal-phase HPLC for the separation of individual HODE isomers. Collect fractions corresponding to the expected retention time of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

Protocol 2: General Workflow for Chemical Characterization

Caption: A typical workflow for the chemical characterization of HODE isomers.

Conclusion

12-Hydroxy-9(Z),13(E)-octadecadienoic acid represents a less-explored frontier in the field of oxidized lipid mediators. Its discovery as a product of singlet oxygen-mediated oxidation of linoleic acid highlights the importance of non-enzymatic pathways in generating a diverse repertoire of bioactive lipids. While detailed chemical characterization and biological functional studies are still in their infancy for this specific isomer, the analytical framework established for other HODEs provides a clear roadmap for future investigations. Unraveling the unique properties of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid will undoubtedly contribute to a more nuanced understanding of the intricate roles that oxidized fatty acids play in health and disease.

References

• Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies. National Institutes of Health. [Link]

• Direct evidence of singlet molecular oxygen [O2(1Deltag)] production in the reaction of linoleic acid hydroperoxide with peroxynitrite. PubMed. [Link]

• Functional and pathological roles of the 12- and 15-lipoxygenases. PubMed Central. [Link]

• Lipoxygenase metabolites of arachidonic and linoleic acids modulate the adhesion of tumor cells to endothelium via regulation of protein kinase C. PubMed. [Link]

• Oxidation of oleate and linoleate by singlet oxygen. ResearchGate. [Link]

• Peroxidation products of linoleic acid. 10 and 12-HPODEs in blue box... ResearchGate. [Link]

• Linoleic acid hydroperoxide reacts with hypochlorous acid, generating peroxyl radical intermediates and singlet molecular oxygen. National Institutes of Health. [Link]

• 12-and 15-Lipoxygenase-associated metabolism of linoleic (A),... ResearchGate. [Link]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PubMed Central. [Link]

• Oxidation decomposition of unsaturated fatty acids by singlet oxygen in phospholipid bilayer membranes. PubMed. [Link]

• Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. PubMed Central. [Link]

• Oxidation Decomposition of Unsaturated Fatty Acids by Singlet Oxygen in Phospholipid Bilayer Membranes. J-Stage. [Link]

• Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. MDPI. [Link]

• The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. PubMed Central. [Link]

• Cytochrome P450 epoxygenase-associated metabolism of linoleic... ResearchGate. [Link]

• Cytochrome P450 epoxygenase-associated metabolism of linoleic (A),... ResearchGate. [Link]

• 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies. National Institutes of Health. [Link]

• The Oxidized Linoleic Acid Metabolite-Cytochrome P450 System is Active in Biopsies from Patients with Inflammatory Dental Pain. PubMed Central. [Link]

• Isolation of 9-hydroxy-10E,12Z-octadecadienoic acid, an inhibitor of fat accumulation from Valeriana fauriei. PubMed. [Link]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PubMed. [Link]

• 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. ScienceDirect. [Link]

• 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. CD Biosynsis. [Link]

• 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. ResearchGate. [Link]

• Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. National Institutes of Health. [Link]

• 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. [Link]

• Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship. [Link]

• 9,12-Octadecadienoic acid (Z,Z)-, 2-hydroxy-1-(hydroxymethyl)ethyl ester. NIST. [Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). National Institutes of Health. [Link]

• Photooxidation of 18-carbon polyunsaturated fatty acids to prepare mono-hydroxylated octadecanoids. ChemRxiv. [Link]

• Chemical structure and 1 H NMR spectrum of 9,12-octadecadienoic acid (Z,Z) isolated from C.haetomium cochliodes (MW898133). ResearchGate. [Link]

• (10e,12z)-9-hydroxyoctadeca-10,12-dienoic acid. Natural Products Atlas. [Link]

• 9,12-Octadecadienoic acid (Z,Z)-. NIST. [Link]

• 9,12-Octadecadienoic acid (Z,Z)-. NIST. [Link]

• 9-hydroxy-10E,12Z-octadecadienoic acid. PubChem. [Link]

• Mass fragmentation of a) 9,12-Octadecadienoic acid (Z,Z)-, methyl ester... ResearchGate. [Link]

• (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. PubChem. [Link]

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Human Wellness. [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 6. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct evidence of singlet molecular oxygen [O2(1Deltag)] production in the reaction of linoleic acid hydroperoxide with peroxynitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Linoleic acid hydroperoxide reacts with hypochlorous acid, generating peroxyl radical intermediates and singlet molecular oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid (12-HOdE): A Bioactive Lipid Mediator in Oxidative Stress

Abstract: This technical guide provides an in-depth exploration of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOdE), a specific bioactive lipid mediator derived from linoleic acid. Unlike its more extensively studied isomers, 9-HODE and 13-HODE, which can be formed through both enzymatic and non-enzymatic pathways, 12-HOdE is primarily generated via non-enzymatic singlet oxygen attack. This distinction positions 12-HOdE as a potentially unique marker and mediator of cellular processes governed by specific types of oxidative stress. This document will detail the biosynthesis of 12-HOdE, explore its putative signaling mechanisms based on the broader class of Oxidized Linoleic Acid Metabolites (OXLAMs), discuss its emerging role in pathophysiology, and provide robust, step-by-step protocols for its extraction and quantification. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and investigate the role of this specific lipid mediator in health and disease.

Section 1: The Landscape of Oxidized Linoleic Acid Metabolites (OXLAMs)

Linoleic acid (LA), an omega-6 polyunsaturated fatty acid, is the most abundant fatty acid in human tissues and a major component of the Western diet.[1] Beyond its structural role in cell membranes, LA is a substrate for the production of a diverse family of signaling molecules known as Oxidized Linoleic Acid Metabolites, or OXLAMs. These molecules, which include hydroxyoctadecadienoic acids (HODEs), are critical mediators in a host of physiological and pathological processes.

The biological function of a HODE is exquisitely dependent on its specific chemical structure—the position and stereochemistry of the hydroxyl group and the configuration of the double bonds. This specificity arises from their distinct biosynthetic origins:

• Enzymatic Pathways: Enzymes such as lipoxygenases (LOX) and cyclooxygenases (COX) catalyze the stereospecific oxidation of linoleic acid to produce hydroperoxy-octadecadienoic acids (HpODEs), which are then rapidly reduced to HODEs. For instance, 15-LOX-1 primarily generates 13(S)-HODE, while COX enzymes can produce 13(S)-HODE and 9(R)-HODE.[2][3][4] These pathways are tightly regulated and are often initiated by specific cellular stimuli, linking them to defined signaling cascades in inflammation and immunity.[5][6]

• Non-Enzymatic Pathways: In environments of high oxidative stress, linoleic acid can be oxidized non-enzymatically by reactive oxygen species (ROS). Free radical-mediated oxidation produces a mixture of 9-HODE and 13-HODE isomers.[4] A distinct non-enzymatic mechanism involves the reaction with singlet oxygen (¹O₂), a highly reactive, non-radical ROS. This pathway generates a unique profile of HODE isomers, including 10-HODE and the subject of this guide, 12-hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOdE) .[4][7] The formation of 12-HOdE is therefore a chemical signature of singlet oxygen-mediated cellular damage.

While 9-HODE and 13-HODE have been extensively studied for their roles in atherosclerosis, inflammation, and cancer, 12-HOdE remains a comparatively nascent area of investigation.[1][8] Its specific origin provides a unique opportunity to probe the pathological consequences of singlet oxygen-driven processes.

Section 2: Biosynthesis of 12-HOdE via Singlet Oxygen Attack

The primary route for 12-HOdE formation is the non-enzymatic oxidation of linoleic acid by singlet oxygen. This process is distinct from free-radical peroxidation and enzymatic catalysis, yielding a characteristic product profile.

Mechanism of Formation: Singlet oxygen does not abstract a hydrogen atom like free radicals. Instead, it participates in an "ene" reaction with the double bonds of linoleic acid. It directly attacks one of the double bonds, leading to a shift of that bond and the formation of a hydroperoxide at an adjacent carbon. For linoleic acid, this attack yields a mixture of hydroperoxide isomers, including 9-HpODE, 10-HpODE, 12-HpODE, and 13-HpODE. These unstable hydroperoxides are subsequently reduced by cellular peroxidases (e.g., glutathione peroxidases) to their corresponding stable hydroxy derivatives (HODEs). The reduction of 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid yields 12-HOdE.[4]

Causality and Significance: The biosynthesis of 12-HOdE is not tied to a specific enzyme's activation but rather to the presence of singlet oxygen. Singlet oxygen is generated in biological systems through photosensitization reactions or as a byproduct of certain enzymatic reactions and inflammatory processes. Its presence is a hallmark of significant oxidative stress. Therefore, detecting 12-HOdE can serve as a specific biomarker for singlet oxygen-mediated lipid peroxidation, offering a more nuanced view of oxidative damage than general markers.[7]

Figure 2. Putative signaling pathways for 12-HOdE based on known OXLAM targets.

Section 4: Pathophysiological Relevance

The unique origin of 12-HOdE makes it a compelling molecule to study in diseases characterized by high levels of oxidative stress, particularly those involving singlet oxygen.

Pathological Condition	Role of HODE Isomers & Rationale for 12-HOdE Involvement	References
Type 2 Diabetes	Fasting plasma levels of 10- and 12-(Z,E)-HODE were found to be significantly increased in individuals with impaired glucose tolerance and diabetes. Their levels correlated with HbA1c and insulin resistance, suggesting they are prominent early biomarkers of the disease.	[7]
Atherosclerosis	HODEs are the most abundant oxidized lipids in atherosclerotic plaques. While enzymatic formation of 13-HODE may be protective in early lesions, non-enzymatic generation of HODEs predominates in later, more advanced lesions, contributing to inflammation and disease progression.	[1]
Inflammation	OXLAMs like 9- and 13-HODE act as potent lipid mediators that can activate inflammatory pathways. Excessive production contributes to a pro-inflammatory state.	[8]
Neurodegenerative Disease	The plasma and red blood cells of patients with Alzheimer's disease show elevated levels of total HODEs, indicating a role for lipid peroxidation in the disease's pathology.	[4]

Section 5: Methodologies for the Study of 12-HOdE

Accurate investigation of 12-HOdE requires robust analytical methods capable of extracting, separating, and quantifying this specific isomer from complex biological matrices. The gold standard is liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocol: Lipid Extraction from Plasma

This protocol is based on a modified Bligh and Dyer liquid-liquid extraction method, designed to efficiently extract lipids, including HODEs, from plasma or serum.

Rationale: The initial use of a monophasic methanol/chloroform/sample system ensures thorough disruption of protein-lipid complexes. Subsequent addition of chloroform and water creates a biphasic system, partitioning polar metabolites into the upper aqueous layer and lipids into the lower organic layer, effectively cleaning the sample.

Step-by-Step Methodology:

• Sample Preparation: Thaw plasma samples on ice. In a 2 mL glass vial, add 100 µL of plasma.

• Internal Standard Spiking: Add 10 µL of an internal standard solution (e.g., 12(S)-HETE-d8 at 400 ng/mL in methanol) to each sample, vortex briefly. The internal standard is critical for correcting for extraction loss and ionization variability. [9]3. Initial Extraction: Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol. Vortex vigorously for 1 minute to precipitate proteins and begin extraction.

• Phase Separation: Add 125 µL of chloroform. Vortex for 30 seconds.

• Aqueous Wash: Add 125 µL of water. Vortex for 30 seconds.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to achieve clear phase separation.

• Collection: Carefully collect the lower organic layer using a glass Pasteur pipette, avoiding the protein interface. Transfer to a clean glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Figure 3. Workflow for the extraction of 12-HOdE from plasma samples.

Experimental Protocol: Quantification by LC-MS/MS

This protocol outlines a method for the sensitive and specific quantification of 12-HOdE using a triple quadrupole mass spectrometer.

Rationale: Reversed-phase liquid chromatography separates lipids based on their hydrophobicity. Tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional specificity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte of interest.

Parameter	Typical Setting	Rationale
LC Column	C18, 2.1 x 100 mm, 1.8 µm	Standard for reversed-phase separation of lipids.
Mobile Phase A	Water + 0.1% Formic Acid	Provides protons for positive ionization or a protic environment for negative ionization.
Mobile Phase B	Acetonitrile/Isopropanol (90:10) + 0.1% Formic Acid	Strong organic solvent to elute hydrophobic lipids.
Gradient	30% B to 99% B over 15 min	A gradual increase in organic content allows for the separation of different lipid classes and isomers.
Ionization Mode	Negative Electrospray (ESI-)	Carboxylic acids like HODEs readily lose a proton to form a [M-H]⁻ ion.
MS Instrument	Triple Quadrupole Mass Spectrometer	The gold standard for quantitative analysis due to its sensitivity and specificity in MRM mode.
MRM Transitions	See Table 2	Specific mass transitions for identification and quantification.

Table 2: Typical MRM Transitions for HODE Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Notes
12-HOdE (and isomers)	295.2	171.1	The precursor is the [M-H]⁻ ion. The product ion corresponds to a characteristic fragment after cleavage adjacent to the hydroxyl group.
12(S)-HETE-d8 (Internal Std)	327.2	184.1	Deuterated standard has a higher mass but similar fragmentation and retention time. [9]

Step-by-Step Methodology:

• System Equilibration: Equilibrate the LC system with the initial mobile phase conditions (e.g., 30% B) for at least 15 minutes.

• Sample Injection: Inject 5-10 µL of the reconstituted sample extract.

• Chromatographic Separation: Run the LC gradient as specified in Table 1. Isomers like 9-, 12-, and 13-HODE will have slightly different retention times, allowing for their separation.

• Mass Spectrometric Detection: Operate the mass spectrometer in ESI- mode, monitoring the MRM transitions specified in Table 2.

• Data Analysis: Integrate the peak areas for the analyte (12-HOdE) and the internal standard. Calculate the peak area ratio (Analyte/IS).

• Quantification: Generate a standard curve by analyzing known concentrations of a 12-HOdE analytical standard spiked with a fixed concentration of the internal standard. Plot the peak area ratio against the concentration. Determine the concentration of 12-HOdE in the unknown samples by interpolating their peak area ratios from the standard curve.

Section 6: Future Directions and Conclusion

12-Hydroxy-9(Z),13(E)-octadecadienoic acid stands at an exciting frontier of lipidomics. While its identity as a product of singlet oxygen attack is established, its biological function remains largely unexplored. This guide has provided the foundational knowledge and practical methodologies required to advance our understanding of this unique lipid mediator.

Key Knowledge Gaps and Future Research:

• Receptor Deorphanization: Identifying the specific receptors that bind 12-HOdE is a critical next step to definitively establish its signaling pathways.

• Functional Differentiation: Elucidating the unique biological effects of 12-HOdE compared to its 9- and 13-HODE isomers is essential to understand the specific consequences of singlet oxygen-mediated damage.

• Clinical Validation: While promising as a biomarker for type 2 diabetes, large-scale clinical studies are needed to validate its diagnostic and prognostic utility across a range of oxidative stress-related diseases.

References

• Sekiya, F., et al. (1991). 12S-hydroxyeicosatetraenoic acid plays a central role in the regulation of platelet activation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. [Link]

• Tourdot, S., et al. (2014). Investigations of human platelet-type 12-lipoxygenase: role of lipoxygenase products in platelet activation. Journal of Lipid Research. [Link]

• Dobrian, A. D., et al. (2011). Functional and pathological roles of the 12- and 15-lipoxygenases. Progress in Lipid Research. [Link]

• Uchida, M., et al. (1998). Platelet-derived 12-hydroxyeicosatetraenoic acid plays an important role in mediating canine coronary thrombosis by regulating platelet glycoprotein IIb/IIIa activation. Circulation. [Link]

• Honn, K. V., et al. (1994). 12-lipoxygenases and 12(S)-HETE: role in cancer metastasis. Cancer and Metastasis Reviews. [Link]

• Buczynski, M. W., et al. (1992). 12-hydroperoxyeicosatetraenoic acid inhibits main platelet functions by activation of soluble guanylate cyclase. Proceedings of the National Academy of Sciences. [Link]

• Xiong, Q., et al. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology Research. [Link]

• Reddy, R. G., et al. (2018). Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies. Progress in Lipid Research. [Link]

• Dobrian, A. D., et al. (2011). Functional and pathological roles of the 12- and 15-lipoxygenases. ResearchGate. [Link]

• Kim, H. Y., et al. (2015). Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model. Journal of Veterinary Science. [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Wikipedia. (2023). 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Al-Sawalha, N. A., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions. [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism. [Link]

• Kuhn, H., et al. (2015). Inflammation and immune regulation by 12/15-lipoxygenases. Current Opinion in Pharmacology. [Link]

• Uderhardt, S., & Kronke, G. (2012). 12/15-lipoxygenase during the regulation of inflammation, immunity, and self-tolerance. Journal of Molecular Medicine. [Link]

• Iuchi, T., et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PLoS One. [Link]

• DiNicolantonio, J. J., & O'Keefe, J. H. (2021). Historical rise of cancer and dietary linoleic acid: Mechanisms and therapeutic strategies. Open Heart. [Link]

• Mesaros, C., et al. (2011). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments. [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 4. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 5. Inflammation and immune regulation by 12/15-lipoxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 12/15-lipoxygenase during the regulation of inflammation, immunity, and self-tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Historical rise of cancer and dietary linoleic acid: Mechanisms and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Non-Enzymatic Synthesis of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid via Oxidation of Linoleic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a bioactive lipid mediator derived from the oxidation of linoleic acid. As a member of the hydroxyoctadecadienoic acid (HODE) family, it is implicated in a variety of physiological and pathological processes, making its synthesis for research purposes a significant endeavor. While enzymatic pathways for HODE production are well-characterized, non-enzymatic routes, driven by oxidative stress, also contribute to their formation in biological systems and offer viable methods for laboratory synthesis. This technical guide provides an in-depth exploration of the non-enzymatic synthesis of 12-HODE through the oxidation of linoleic acid, with a focus on singlet oxygen-mediated and free-radical-induced pathways. Detailed experimental protocols, mechanistic insights, and data presentation are included to equip researchers with the necessary knowledge for the successful synthesis, isolation, and characterization of 12-HODE.

Introduction to 12-HODE and its Significance

Linoleic acid is an essential omega-6 polyunsaturated fatty acid that can be metabolized into a range of oxidized derivatives, collectively known as oxidized linoleic acid metabolites (OXLAMs).[1] Among these, the hydroxyoctadecadienoic acids (HODEs) are stable oxidation products that have garnered significant interest for their roles in inflammation, cell signaling, and the pathogenesis of various diseases.[2]

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a specific isomer of HODE that, along with other HODEs, is formed through both enzymatic and non-enzymatic oxidative processes.[3][4] Non-enzymatic production is particularly relevant in the context of oxidative stress, where reactive oxygen species (ROS) drive the peroxidation of lipids.[5][6] Understanding the non-enzymatic synthesis of 12-HODE is not only crucial for elucidating its role in disease but also for developing robust methods for its production for research and potential therapeutic applications.

This guide focuses on the non-enzymatic synthesis of 12-HODE via the oxidation of linoleic acid, providing a detailed overview of the primary oxidative mechanisms and practical experimental protocols.

Mechanisms of Non-Enzymatic Oxidation of Linoleic Acid

The non-enzymatic oxidation of linoleic acid primarily proceeds through two distinct mechanisms: singlet oxygen oxidation and free-radical-mediated oxidation (autoxidation). These pathways lead to the formation of a hydroperoxy-octadecadienoic acid (HPODE) intermediate, which is subsequently reduced to the corresponding HODE.[4][7]

Singlet Oxygen (¹O₂) Oxidation

Singlet oxygen is a highly reactive, non-radical excited state of molecular oxygen. It can be generated photochemically in the presence of a photosensitizer and light.[8] Singlet oxygen reacts directly with the double bonds of linoleic acid in an "ene" reaction to produce a mixture of HPODE isomers.[3] Notably, the singlet oxygen-mediated oxidation of linoleic acid is a specific route for the formation of 10- and 12-HPODEs, which are then reduced to 10- and 12-HODEs.[4][9][10] This pathway also yields 9- and 13-HPODEs.[3]

The formation of 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12-HPODE), the precursor to 12-HODE, is a characteristic product of this pathway.[4]

Caption: Singlet oxygen oxidation of linoleic acid to 12-HODE.

Free-Radical Mediated Oxidation (Autoxidation)

Free-radical oxidation is a chain reaction initiated by the abstraction of a hydrogen atom from the bis-allylic position of linoleic acid by a radical species.[11][12] This generates a carbon-centered radical that rapidly reacts with molecular oxygen to form a peroxyl radical. The peroxyl radical can then abstract a hydrogen from another linoleic acid molecule, propagating the chain reaction and forming a HPODE.[11] This process can be initiated by factors such as heat, light, or the presence of transition metal ions.[13][14][15]

Free-radical oxidation of linoleic acid primarily yields 9- and 13-HPODEs, with smaller amounts of other isomers.[5][11] While 12-HODE is not a major product of this pathway, its formation cannot be entirely excluded, particularly under certain conditions.

Caption: Free-radical oxidation pathway of linoleic acid.

Experimental Approaches for the Synthesis of 12-HODE

Based on the mechanistic understanding, photooxidation using a photosensitizer is the most direct non-enzymatic method for synthesizing 12-HODE. Metal-catalyzed oxidation can also be employed, though it may favor the formation of other isomers.

Photooxidation via Singlet Oxygen Generation

This protocol utilizes a photosensitizer to generate singlet oxygen, which then oxidizes linoleic acid.

Materials:

• Linoleic acid

• Photosensitizer (e.g., Rose Bengal, Methylene Blue)

• Solvent (e.g., ethanol, methanol, or a buffered aqueous solution)

• Light source (e.g., sodium lamp, LED array with appropriate wavelength)

• Reaction vessel (e.g., quartz flask)

• Inert gas (e.g., nitrogen or argon)

• Reducing agent (e.g., triphenylphosphine, sodium borohydride)

• HPLC system for purification

• Analytical instruments for characterization (e.g., LC-MS, NMR)

Step-by-Step Protocol:

• Preparation of Reaction Mixture:

  • Dissolve linoleic acid in the chosen solvent to a desired concentration (e.g., 10-50 mM).

  • Add the photosensitizer to the solution (e.g., 10-50 µM). The concentration may need to be optimized based on the light source and reaction vessel geometry.

  • Transfer the solution to the reaction vessel.

• Photooxidation Reaction:

  • Sparge the solution with oxygen for 10-15 minutes to ensure oxygen saturation.

  • Irradiate the reaction mixture with the light source at a controlled temperature (e.g., 25°C). The reaction progress can be monitored by UV-Vis spectroscopy (disappearance of the sensitizer's absorbance) or by taking aliquots for LC-MS analysis to track the formation of HPODEs.

• Reduction of HPODEs to HODEs:

  • After the reaction is complete (or has reached the desired conversion), add a reducing agent to the mixture to convert the HPODE intermediates to the more stable HODEs. For example, add a slight molar excess of triphenylphosphine and stir at room temperature for 1-2 hours.

• Work-up and Extraction:

  • Remove the solvent under reduced pressure.

  • Resuspend the residue in a water/organic solvent mixture (e.g., water/ethyl acetate).

  • Perform a liquid-liquid extraction to isolate the lipid-soluble HODEs in the organic phase.

  • Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification of 12-HODE:

  • Purify the crude HODE mixture using reversed-phase high-performance liquid chromatography (RP-HPLC). A C18 column is typically used with a gradient of acetonitrile in water (with a small amount of acetic acid or formic acid) as the mobile phase.

  • Collect the fraction corresponding to 12-HODE based on retention time (determined using a standard if available) or by subsequent analysis of the collected fractions.

• Characterization:

  • Confirm the identity and purity of the isolated 12-HODE using LC-MS (to verify the molecular weight) and NMR spectroscopy (to confirm the structure and stereochemistry).

Caption: Experimental workflow for photooxidative synthesis of 12-HODE.

Metal-Catalyzed Oxidation

Transition metal ions like Fe(II) and Cu(II) can catalyze the oxidation of linoleic acid, often showing some regioselectivity.[13][14] While these reactions tend to favor the formation of 13-HODE, they can be an alternative route to generate a mixture of HODE isomers for further separation.[13][14]

Brief Protocol Outline:

• Prepare an aqueous buffer solution containing linoleic acid (as a salt or in a co-solvent).

• Add a solution of a metal salt (e.g., FeCl₂ or CuSO₄) to initiate the reaction.

• Stir the reaction mixture at a controlled temperature, open to the air.

• Monitor the reaction progress by analyzing aliquots for HODE formation.

• Stop the reaction by adding a chelating agent (e.g., EDTA) and a reducing agent.

• Proceed with extraction, purification, and characterization as described in the photooxidation protocol.

Quantitative Data and Isomer Distribution

The yield and isomer distribution of HODEs are highly dependent on the reaction conditions. The following table provides a general overview of what can be expected from the different non-enzymatic oxidation methods.

Oxidation Method	Primary HODE Isomers	Expected 12-HODE Proportion	Key Reaction Parameters
Singlet Oxygen Oxidation	9-, 10-, 12-, 13-HODE	Significant	Photosensitizer, Wavelength, Oxygen
Free-Radical (Autoxidation)	9-, 13-HODE	Minor	Initiator (e.g., metal ions, heat)
Metal-Catalyzed Oxidation	13-HODE (often major), 9-HODE	Minor to moderate	Metal ion type and concentration, pH

Conclusion

The non-enzymatic synthesis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid via the oxidation of linoleic acid is a feasible approach for obtaining this important bioactive molecule for research purposes. Singlet oxygen-mediated photooxidation stands out as a direct and effective method for producing 12-HODE. Careful control of reaction conditions and robust purification techniques are essential for isolating the desired isomer in high purity. This guide provides the foundational knowledge and practical protocols to enable researchers to successfully synthesize and study 12-HODE and its role in biological systems.

References

• Chan, H. W., & Newby, V. K. (1980). Metal ion-catalysed oxidation of linoleic acid. Lipoxygenase-like regioselectivity of oxygenation.
• Yamashoji, S., Yoshida, H., & Kajimoto, G. (1979). Photooxidation of Linoleic Acid by Ultraviolet Light and Effect of Superoxide Anion Quencher. Agricultural and Biological Chemistry, 43(6), 1249-1254.
• Chan, H. W. S., & Levett, G. (1977). Haemoprotein- and transition metal ion-catalysed oxidation of linoleic acid.
• Yamashoji, S., Yoshida, H., & Kajimoto, G. (1979). Photooxidation of Linoleic Acid by Ultraviolet Light and Effect of Superoxide Anion Quencher. Agricultural and Biological Chemistry, 43(6), 1249-1254.

• Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. In Wikipedia. Retrieved January 7, 2026, from [Link]

• Umeno, A., et al. (2015). Structures and formation mechanism of hydroxyoctadecadienoic acid (HODE)
• Choe, E., & Min, D. B. (2009). Photooxidation and photosensitized oxidation of linoleic acid, milk, and lard. ProQuest.
• Umeno, A., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLoS ONE, 8(5), e63542.
• Spiteller, G. (2001). Peroxidation of linoleic acid and its relation to aging and age dependent diseases. Mechanisms of Ageing and Development, 122(16), 1795-1809.
• Otaki, N., et al. (2021). Linoleic acid and squalene are oxidized by discrete oxidation mechanisms in human sebum. Journal of Lipid Research, 62, 100060.
• Umeno, A., et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PLoS One, 8(5), e63542.
• Taha, A. Y., et al. (2018). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. Journal of Lipid Research, 59(7), 1214-1223.
• Mano, J., et al. (2019). Lipid Peroxide-Derived Reactive Carbonyl Species as Mediators of Oxidative Stress and Signaling. Frontiers in Plant Science, 10, 778.
• Vaca, C. E., et al. (1995). Peroxidation of linoleic, arachidonic and oleic acid in relation to the induction of oxidative DNA damage and cytogenetic effects. Carcinogenesis, 16(8), 1861-1867.
• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51-60.
• Yoshida, Y., et al. (2015). Peroxidation products of linoleic acid. 10 and 12-HPODEs in blue box are formed by singlet oxygen-mediated oxidation specifically.
• Vangaveti, V., et al. (2016). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. Progress in Lipid Research, 62, 73-87.
• Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1001(3), 274-281.
• Spiteller, G. (2001). Peroxidation of linoleic acid and its relation to aging and age dependent diseases. Mechanisms of Ageing and Development, 122(16), 1795-1809.
• Kaduce, T. L., et al. (1989). Formation of 9-hydroxyoctadecadienoic acid from linoleic acid in endothelial cells. Journal of Biological Chemistry, 264(12), 6823-6830.
• Lee, S. H., et al. (2003). Synthesis of dihydroperoxides of linoleic and linolenic acids and studies on their transformation to 4-hydroperoxynonenal. Journal of Lipid Research, 44(10), 1937-1945.
• Sari, L., et al. (2020). The regression equation of linoleic acid photooxidation at different conditions.
• Taha, A. Y., et al. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Analytical and Bioanalytical Chemistry, 406(13), 3049-3058.
• DiNicolantonio, J. J., & O'Keefe, J. H. (2018). Omega-6 vegetable oils as a driver of coronary heart disease: the oxidized linoleic acid hypothesis. Open Heart, 5(2), e000898.
• Listenberger, L. L., et al. (2001).

• Wikipedia. (n.d.). 12-Hydroxyeicosatetraenoic acid. In Wikipedia. Retrieved January 7, 2026, from [Link]

• Onyango, A. N. (2021). Free radical peroxidation of linoleic acid showing the formation of one...
• Brash, A. R. (2008). An update on products and mechanisms of lipid peroxidation. Journal of Lipid Research, 49(4), 713-720.
• Umeno, A., et al. (2015). Stereochemistry of enzymatic oxidation of linoleic acid. 13(S)-9Z, 11E.
• Taha, A. Y. (2014). Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship.
• Yamane, K., et al. (2015). Formation of linoleic acid 9hydroperoxide and its homolytic...
• Umeno, A., et al. (2017). Stereochemistry of Hydrogen Removal During Oxygenation of Linoleic Acid by Singlet Oxygen and Synthesis of 11(S)-Deuterium-Labeled Linoleic Acid.
• Shindou, H., et al. (2017). 12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia. Journal of Lipid Research, 58(11), 2163-2172.

• Wikipedia. (n.d.). 4-Hydroxynonenal. In Wikipedia. Retrieved January 7, 2026, from [Link]

• van der Stelt, M., et al. (1998). Lipoxygenase is irreversibly inactivated by the hydroperoxides formed from the enynoic analogues of linoleic acid. Biochemistry, 37(9), 2984-2992.

• Wikipedia. (n.d.). Linoleic acid. In Wikipedia. Retrieved January 7, 2026, from [Link]

• CD Biosynsis. (n.d.). 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. Retrieved January 7, 2026, from [Link]

• Devaraj, S., et al. (2016). Oxidized metabolites of linoleic acid as biomarkers of liver injury in nonalcoholic steatohepatitis.
• Okuno, T., et al. (2002). 12(S)-hydroxyheptadeca-5Z, 8E, 10E–trienoic acid is a natural ligand for leukotriene B4 receptor 2. Journal of Experimental Medicine, 196(10), 1275-1280.
• Powell, W. S., & Rokach, J. (2013). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(2), 409-428.
• Kim, J. Y., et al. (2021). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L.

Sources

• 1. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 6. Frontiers | Lipid Peroxide-Derived Reactive Carbonyl Species as Mediators of Oxidative Stress and Signaling [frontiersin.org]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photooxidation and photosensitized oxidation of linoleic acid, milk, and lard - ProQuest [proquest.com]
• 9. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. An update on products and mechanisms of lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metal ion-catalysed oxidation of linoleic acid. Lipoxygenase-like regioselectivity of oxygenation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Haemoprotein- and transition metal ion-catalysed oxidation of linoleic acid. Selectivity of the position of oxygenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. escholarship.org [escholarship.org]

An In-depth Technical Guide to 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid: Physicochemical Properties, Synthesis, and Biological Significance

Introduction

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is a member of the hydroxyoctadecadienoic acid (HODE) family of oxidized lipid mediators. These molecules, derived from the essential fatty acid linoleic acid, are increasingly recognized for their pivotal roles in a myriad of physiological and pathological processes. While its isomers, 9-HODE and 13-HODE, have been the subject of extensive research, 12-Hydroxy-9(Z),13(E)-octadecadienoic acid represents a less-explored but equally intriguing molecule with potential significance in cellular signaling and disease pathogenesis. This guide provides a comprehensive overview of its physical and chemical properties, outlines methodologies for its synthesis and analysis, and delves into its known and putative biological functions, offering a critical resource for researchers in lipidomics, drug discovery, and biomedical sciences.

Physicochemical Characteristics

The precise physicochemical properties of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid are not as extensively documented as those of its more common isomers. However, based on its structure and data from related compounds, we can delineate its key characteristics.

Structural and General Properties

Property	Value	Source(s)
CAS Number	82854-54-4	[1]
Molecular Formula	C₁₈H₃₂O₃	[1]
Molecular Weight	296.45 g/mol	[1]
Appearance	Liquid	[1]
IUPAC Name	(9Z,13E)-12-Hydroxy-9,13-octadecadienoic acid	[1]
Storage Conditions	Freezer (-20°C or below)	[1]

This table summarizes the fundamental identifiers and properties of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

Predicted Physicochemical Data

Direct experimental values for many physical properties are scarce. The following table includes predicted values, which serve as useful estimates for experimental design.

Property	Predicted Value	Notes and Sources
Boiling Point	421.5 ± 30.0 °C	Prediction for a closely related isomer.[2]
pKa	4.78 ± 0.10	Predicted for a similar hydroxy fatty acid.[1]
LogP	~5.3	Calculated for HODE isomers, indicating high lipophilicity.[3]

This table presents predicted physicochemical parameters, offering guidance in the absence of extensive experimental data.

Chemical Properties and Stability

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is an unsaturated hydroxy fatty acid. Its chemical behavior is dictated by the carboxylic acid, hydroxyl, and conjugated diene functional groups.

• Stability : As a hydroxy fatty acid, it is significantly more stable than its hydroperoxy precursor, 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid.[4] Studies on related HODE isomers have shown they are relatively stable under various oxidative conditions, which explains their accumulation in biological tissues during lipid peroxidation.[4] However, as with all polyunsaturated fatty acids, it is susceptible to further oxidation and isomerization, particularly when exposed to heat, light, and transition metals. For long-term storage, it is crucial to keep the compound in an inert atmosphere (e.g., argon or nitrogen) at low temperatures.

• Reactivity : The carboxylic acid moiety can undergo typical reactions such as esterification. The secondary alcohol can be oxidized to a ketone. The conjugated diene system is a key structural feature that influences its UV absorbance and biological activity.

Synthesis and Purification

The synthesis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid is not as straightforward as that of 9- and 13-HODE, which are readily produced by specific lipoxygenases.

Synthetic Pathways

The primary route for the formation of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid is through the non-enzymatic oxidation of linoleic acid, specifically via singlet oxygen.[2]

Figure 1: General workflow for the synthesis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

Proposed Experimental Protocol: Synthesis via Singlet Oxygen Oxidation

This protocol is a conceptual framework based on established methods for the photooxidation of linoleic acid.

Objective: To generate a mixture of HODE isomers, including 12-Hydroxy-9(Z),13(E)-octadecadienoic acid, from linoleic acid.

Materials:

• Linoleic acid

• Methylene blue (photosensitizer)

• Methanol (solvent)

• Sodium borohydride (reducing agent)

• Dichloromethane

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Visible light source (e.g., sodium lamp)

• Compressed air or oxygen supply

Methodology:

• Photosensitized Oxidation:

  • Dissolve linoleic acid and a catalytic amount of methylene blue in methanol in a glass reaction vessel.

  • While stirring vigorously, irradiate the solution with a visible light source and bubble a slow stream of air or oxygen through the mixture.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the UV absorbance at ~234 nm, indicative of conjugated diene formation.

• Reduction of Hydroperoxides:

  • Once the reaction is complete, cool the mixture in an ice bath.

  • Slowly add an excess of sodium borohydride to reduce the hydroperoxy intermediates to their corresponding stable hydroxy derivatives.

  • Allow the reaction to proceed for 30-60 minutes at 0-4°C.

• Work-up and Extraction:

  • Quench the reaction by adding a saturated solution of sodium chloride.

  • Extract the lipid products with dichloromethane (3x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude mixture of HODE isomers.

Purification

The separation of the target isomer from the complex mixture generated is the most challenging step and requires advanced chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): Normal-phase HPLC is the method of choice for separating HODE isomers. A silica column is typically used with a mobile phase consisting of a non-polar solvent like n-hexane, a slightly more polar solvent such as isopropanol, and a small amount of acetic acid to suppress the ionization of the carboxylic acid group.[4]

• Chiral Chromatography: To separate the different stereoisomers (R and S enantiomers) of 12-hydroxy-9(Z),13(E)-octadecadienoic acid, chiral chromatography is necessary. This can be achieved using specialized chiral stationary phases.[5][6][7][8]

Analytical Characterization

Spectroscopic Analysis

Technique	Expected Observations
UV-Vis Spectroscopy	A characteristic absorbance maximum (λmax) around 234 nm, which is indicative of the conjugated diene system present in HODE isomers.[4]
Mass Spectrometry (MS)	The deprotonated molecule [M-H]⁻ is expected at m/z 295.2. Tandem MS (MS/MS) would likely show characteristic fragmentation patterns involving cleavage alpha to the hydroxyl group and losses of water and CO₂.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR would show characteristic signals for the olefinic protons of the conjugated diene system, a signal for the proton on the carbon bearing the hydroxyl group (carbinol proton), and signals for the various methylene and methyl protons. ¹³C NMR would provide signals for the carboxyl carbon, the olefinic carbons, the carbon bearing the hydroxyl group, and the aliphatic carbons.[9][10][11]

Biological Role and Signaling Pathways

While the specific biological activities of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid are not well-defined, the broader family of HODEs are known to be important signaling molecules.

Context within the HODE Family

9-HODE and 13-HODE are known to be agonists for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPAR-γ.[12][13] They also interact with G-protein coupled receptors, such as GPR132 (also known as G2A).[12] These interactions implicate HODEs in the regulation of inflammation, cellular differentiation, and lipid metabolism. It is plausible that 12-Hydroxy-9(Z),13(E)-octadecadienoic acid shares some of these biological activities, potentially with different potency or selectivity for its molecular targets.

Potential Involvement in Signaling

Given the structural similarities to other bioactive lipids, 12-Hydroxy-9(Z),13(E)-octadecadienoic acid could potentially modulate key signaling cascades.

Figure 2: Hypothesized signaling pathways for 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

This hypothesized pathway is based on the known actions of other HODE isomers. Further research is required to validate these potential interactions and their downstream consequences.

Conclusion and Future Directions

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is a structurally defined yet functionally enigmatic member of the HODE family. While its physicochemical properties can be inferred from related compounds, a detailed experimental characterization is warranted. The development of selective synthetic and purification protocols will be instrumental in enabling more focused biological studies. Key future research should aim to:

• Elucidate its specific molecular targets and compare its binding affinities to those of 9-HODE and 13-HODE.

• Investigate its role in inflammatory models and its potential as a biomarker in diseases characterized by oxidative stress.

• Perform comprehensive profiling of HODE isomers in various tissues and disease states to understand the relative abundance and potential interplay of molecules like 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

Unraveling the unique properties and functions of this specific HODE isomer will undoubtedly contribute to a more nuanced understanding of lipid-mediated signaling in health and disease.

References

• (No author given). (n.d.). Hydroxy Acid Conjugation to Lipids Increases Structural and Hydrolytic Stability. ResearchGate. [Link]

• Wikipedia contributors. (2023, December 19). 9-Hydroxyoctadecadienoic acid. In Wikipedia, The Free Encyclopedia. [Link]

• (No author given). (n.d.). Enzyme cascade for the production of 12-oxo-9(Z)-dodecenoic acid.... ResearchGate. [Link]

• Bang, M. H., Han, J. T., Kim, H. Y., Park, Y. D., Park, C. H., Lee, K. R., & Baek, N. I. (2002). 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. Archives of Pharmacal Research, 25(4), 438–440. [Link]

• (No author given). (n.d.). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). ResearchGate. [Link]

• Coenen, T., Overhage, J., & Schmid, A. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. International Journal of Molecular Sciences, 23(15), 8443. [Link]

• Kim, J. H., Kim, J. H., Lee, D., & An, J. H. (2021). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules, 26(11), 3122. [Link]

• Horn, P. J., Angel, C., Chen, B., et al. (2012). Conjugated Fatty Acid Synthesis: RESIDUES 111 AND 115 INFLUENCE PRODUCT PARTITIONING OF MOMORDICA CHARANTIA CONJUGASE. Journal of Biological Chemistry, 287(36), 30493-30501. [Link]

• CD Biosynsis. (n.d.). 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. [Link]

• (No author given). (n.d.). Chemical structure and 1 H NMR spectrum of 9,12-octadecadienoic acid (Z,Z) isolated from C.haetomium cochliodes (MW898133). ResearchGate. [Link]

• Connolly, M., & Murphy, E. J. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. British Journal of Pharmacology, 161(3), 510–521. [Link]

• (No author given). (n.d.). Chemical structures of HODE isomers. ResearchGate. [Link]

• (No author given). (n.d.). Showing NP-Card for (10e,12z)-9-hydroxyoctadeca-10,12-dienoic acid (NP0234854). The Natural Products Atlas. [Link]

• (No author given). (n.d.). Mass spectrum of compound 9,12-octadecadienoic acid (Z,Z)-, 2-hydroxy-1-(hydroxymethyl)ethyl ester.... ResearchGate. [Link]

• Burgal, J., Shockey, J., & Cahoon, E. (2008). Metabolic engineering of hydroxy fatty acid production in plants: RcDGAT2 drives dramatic increases in ricinoleate levels in seed oil. The Plant Journal, 54(4), 637-647. [Link]

• Wikipedia contributors. (2024, January 3). Hydrogen. In Wikipedia, The Free Encyclopedia. [Link]

• Al-Sari, N., & Murphy, E. J. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions, 50(6), 1599–1610. [Link]

• K. P., S., & Chitkara, D. (2021). Opportunities and challenges of fatty acid conjugated therapeutics. Chemistry and Physics of Lipids, 235, 105053. [Link]

• (No author given). (n.d.). Antibacterial and antifungal evaluation of synthesized 9,12-octadecadienoic acid derivatives. ResearchGate. [Link]

• Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE): excellent markers for lipid peroxidation. Chemistry and physics of lipids, 89(2), 131–139. [Link]

• Al-Sari, N., & Murphy, E. J. (2022). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. [Link]

• Coenen, T., Holtmann, D., & Schmid, A. (2020). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. Catalysts, 10(11), 1269. [Link]

• (No author given). (n.d.). Stability of cyclopropane and conjugated linoleic acids during fatty acid quantification in lactic acid bacteria. ResearchGate. [Link]

• (No author given). (n.d.). Optimization of Large Scale Preparation of 13-(S)-Hydroperoxy-9Z, 11E-Octadecadienoic Acid Using Soybean Lipoxygenase. Application to the Chemoenzymatic Synthesis of (+)-Coriolic Acid. ResearchGate. [Link]

• GNPS. (2021, March 20). GNPS Library Spectrum CCMSLIB00003135615. [Link]

• NIST. (n.d.). 9,12-Octadecadienoic acid (Z,Z)-, 2-hydroxy-1-(hydroxymethyl)ethyl ester. NIST Chemistry WebBook. [Link]

• (No author given). (n.d.). 13-Hydroxy-9Z,11E-Octadecadienoic Acid Production by Recombinant Cells Expressing Burkholderia thailandensis 13-Lipoxygenase. ResearchGate. [Link]

• PubChem. (n.d.). 9-hydroxy-10E,12Z-octadecadienoic acid. [Link]

• (No author given). (n.d.). Chemical structures of HODE isomers. ResearchGate. [Link]

• PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. [Link]

• SpectraBase. (n.d.). 9,12-Octadecadienoic acid (Z,Z)-, 2-hydroxy-1-(hydroxymethyl)ethyl ester. [Link]

• NIST. (n.d.). 9,12-Octadecadienoic acid (Z,Z)-, TMS derivative. NIST Chemistry WebBook. [Link]

• Li, G., et al. (2021). Comprehensive Profiling of Macamides and Fatty Acid Derivatives in Maca with Different Postharvest Drying Processes Using UPLC-QTOF-MS. Journal of Agricultural and Food Chemistry, 69(39), 11626–11636. [Link]

• (No author given). (n.d.). Separation of Atropisomers by Chiral Liquid Chromatography and Thermodynamic Analysis of Separation Mechanism. ResearchGate. [Link]

• (No author given). (n.d.). 9-HODE activates the G2A-receptor (GRP132). (A,B) Shown are calcium.... ResearchGate. [Link]

• Reddit user. (2020). Physical and Chemical properties of types of isomers. Reddit. [Link]

• Blogs@NTU. (2018). Chiral Chromatography: Separating Twins | Stereochemistry. [Link]

• Vizcaino, M. V., & Noberini, R. (2021). G12/13-dependent signaling of G-protein-coupled receptors: disease context and impact on drug discovery. Expert opinion on drug discovery, 16(10), 1121–1132. [Link]

• Dhandapani, R., & Tackett, B. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International, 19(01), 17–20. [Link]

• Chemistry LibreTexts. (2020). 14.3: Chiral Chromatography. [Link]

• Inoue, A., et al. (2020). Agonist-induced formation of unproductive receptor-G 12 complexes. Proceedings of the National Academy of Sciences, 117(35), 21675-21684. [Link]

• Zhang, Y., et al. (2017). Separation of atropisomers by chiral liquid chromatography and thermodynamic analysis of separation mechanism. Journal of Chromatography A, 1467, 185-192. [Link]

• (No author given). (n.d.). Intestinal-related substances in obesity regulation: A comprehensive review. ResearchGate. [Link]

• Master Organic Chemistry. (2018). Types of Isomers: Constitutional, Stereoisomers, Enantiomers, and Diastereomers. [Link]

Sources

• 1. 12-Hydroxy-9(Z),13(E)-octadecadienoic acid - CD Biosynsis [biosynsis.com]
• 2. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. gsartor.org [gsartor.org]
• 5. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Separation of atropisomers by chiral liquid chromatography and thermodynamic analysis of separation mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. portlandpress.com [portlandpress.com]

A Technical Guide to 12,13-diHOME: A Lipokine Mediator of Metabolic and Cardiovascular Health

Abstract

12,13-dihydroxy-9Z-octadecenoic acid (12,13-diHOME) is a bioactive lipid mediator, or "lipokine," derived from the oxidation of linoleic acid. Initially identified as a signaling molecule released from brown adipose tissue (BAT) in response to cold, it has emerged as a critical regulator of systemic energy metabolism. This guide provides a comprehensive technical overview of the physiological relevance of 12,13-diHOME in humans. We will explore its biosynthesis, molecular mechanisms of action, and its multifaceted roles in thermogenesis, skeletal muscle function, and cardiovascular health. Furthermore, this document delves into its pathophysiological implications in metabolic syndrome, heart disease, and inflammatory conditions, offering insights for researchers, scientists, and drug development professionals. We conclude with established methodologies for its quantification and a perspective on its therapeutic potential.

Introduction to 12,13-diHOME

The concept of "lipokines"—lipids that act as signaling hormones to regulate metabolic pathways—has gained significant traction in recent years.[1] Among these, 12,13-diHOME has been distinguished as a key effector molecule released by brown adipose tissue (BAT) following physiological stimuli like cold exposure and exercise.[2][3] It is an oxidized metabolite of the essential fatty acid, linoleic acid.[4] Initial groundbreaking studies identified that circulating levels of 12,13-diHOME increase in both humans and mice upon cold exposure.[5][6] This increase was directly correlated with BAT activity and inversely correlated with body mass index (BMI) and insulin resistance, immediately positioning 12,13-diHOME as a significant link between BAT function and systemic metabolic health.[7][8]

Biosynthesis and Metabolism

The production of 12,13-diHOME is a two-step enzymatic process primarily occurring in tissues with high metabolic activity, most notably BAT.[7][9]

Step 1: Epoxidation: The precursor, linoleic acid, is first converted into its epoxide intermediate, 12,13-epoxy-9Z-octadecenoic acid (12,13-epOME), also known as vernolic acid. This reaction is catalyzed by cytochrome P450 (Cyp) epoxygenases.[7]

Step 2: Hydrolysis: The epoxide 12,13-epOME is then rapidly hydrolyzed into the more stable diol, 12,13-diHOME. This conversion is mediated by soluble epoxide hydrolase (sEH) enzymes, with the major isoforms expressed in adipose tissue being Ephx1 and Ephx2.[9][10]

Stimuli such as cold exposure and exercise have been shown to significantly upregulate the expression of Ephx1 and Ephx2 specifically in BAT, leading to a surge in circulating 12,13-diHOME levels.[11][12] While BAT is the primary source of this stimulus-induced increase, other tissues may contribute to basal circulating levels.[2][9]

Caption: Biosynthesis pathway of 12,13-diHOME from linoleic acid.

Molecular Mechanisms of Action

12,13-diHOME exerts its effects through specific signaling pathways that enhance cellular fuel uptake, particularly fatty acids.

Fatty Acid Transporter Translocation

The most well-characterized mechanism of 12,13-diHOME is its ability to promote the translocation of key fatty acid transporters to the plasma membrane.[7][12] In both brown adipocytes and skeletal muscle cells, 12,13-diHOME stimulates the movement of Fatty Acid Transport Protein 1 (FATP1) and CD36 from intracellular stores to the cell surface.[2][7] This action increases the rate of fatty acid influx into the cell, providing essential fuel for thermogenesis in BAT and mitochondrial oxidation in muscle.[7][9] This mechanism appears to be downstream of norepinephrine signaling, which is the primary activator of BAT.[7]

Intracellular Signaling

The precise receptor for 12,13-diHOME is still under investigation, but evidence points towards a G-protein-coupled receptor. Studies have shown that the effects of 12,13-diHOME on fatty acid uptake are dependent on Gq-mediated intracellular calcium mobilization.[4] This suggests a receptor-mediated event that triggers a downstream signaling cascade culminating in transporter translocation.

Cardiac-Specific Mechanisms

In the heart, 12,13-diHOME has a distinct mechanism of action. It enhances cardiomyocyte contraction, relaxation, and mitochondrial respiration through the activation of nitric oxide synthase 1 (NOS1).[10][13] Furthermore, recent evidence suggests that 12,13-diHOME can directly bind to and inhibit Ca2+/calmodulin-dependent kinase II (CaMKII), a molecule known to be pro-arrhythmic, thereby protecting against cardiac dysfunction.[14][15]

Caption: Proposed signaling cascade for 12,13-diHOME in brown adipocytes.

Physiological Roles in Humans

12,13-diHOME functions as an endocrine and autocrine/paracrine signal to coordinate metabolic responses across multiple tissues.[2]

Brown Adipose Tissue (BAT) and Thermogenesis

Cold exposure is a potent physiological stimulus for BAT activation, triggering non-shivering thermogenesis to maintain body temperature. 12,13-diHOME is a critical mediator of this process.[11] Released from BAT upon cold stimulation, it acts locally on brown adipocytes to enhance their uptake of fatty acids from circulation, thereby providing the necessary fuel for heat production via Uncoupling Protein 1 (UCP1).[6][7] This results in increased cold tolerance and a reduction in circulating triglycerides.[5]

Skeletal Muscle and Exercise Metabolism

Similar to cold exposure, moderate-intensity exercise also increases circulating 12,13-diHOME, with BAT being the primary source.[3][9] In this context, 12,13-diHOME acts as an "exerkine," signaling to skeletal muscle to increase its uptake and oxidation of fatty acids.[9] This provides working muscles with a crucial energy source and contributes to the overall metabolic benefits of physical activity, such as improved lipid profiles.[9][16]

Cardiovascular System

A growing body of evidence highlights a protective role for 12,13-diHOME in the cardiovascular system.[17] Studies have shown that circulating levels of 12,13-diHOME are lower in patients with heart disease and positively correlate with ejection fraction.[13] In preclinical models, sustained treatment with 12,13-diHOME mitigates the adverse effects of a high-fat diet on cardiac function and remodeling.[13][18] Moreover, 12,13-diHOME levels decline with age, and restoring them has been shown to protect against age-related cardiovascular dysfunction.[14]

Physiological State	Effect on Circulating 12,13-diHOME	Primary Tissue Source	Key Target Tissues & Effects	Supporting References
Acute Cold Exposure	Increase	Brown Adipose Tissue (BAT)	BAT: Increased fatty acid uptake for thermogenesis.	[5][7][11]
Acute Exercise	Increase	Brown Adipose Tissue (BAT)	Skeletal Muscle: Increased fatty acid uptake and oxidation.	[3][9]
Obesity / Insulin Resistance	Decrease	N/A (Reduced baseline)	Systemic negative correlation with metabolic health.	[6][7][8]
Heart Disease	Decrease	N/A (Reduced baseline)	Heart: Correlates with reduced cardiac function.	[13][17]
Aging	Decrease	N/A (Reduced baseline)	Heart: Associated with age-related functional decline.	[14]

Pathophysiological Implications

The role of 12,13-diHOME appears to be context-dependent, being largely beneficial in metabolic regulation but potentially detrimental in severe inflammatory states.

Metabolic Syndrome and Obesity

Given its role in promoting fatty acid utilization and its production by metabolically active BAT, low levels of 12,13-diHOME are strongly associated with poor metabolic health.[1] Circulating concentrations are negatively correlated with BMI, insulin resistance, and fasting insulin.[7][19] This suggests that a deficiency in 12,13-diHOME signaling could contribute to the pathophysiology of obesity and type 2 diabetes, making it a promising therapeutic target.[16]

Inflammation and Sepsis

In stark contrast to its metabolic benefits, elevated levels of 12,13-diHOME have been observed in conditions of severe systemic inflammation. In patients with sepsis and acute respiratory distress syndrome (ARDS), higher concentrations of 12,13-diHOME are associated with worse outcomes.[20][21] In these contexts, 12,13-diHOME may impair the function of key innate immune cells and promote pathologic inflammation.[20] Other studies have implicated it in mediating thermal hyperalgesia during inflammatory pain and in promoting inflammatory macrophage phenotypes that could contribute to allergic diseases.[22][23][24] This duality underscores the importance of concentration and biological context in determining the ultimate effect of this lipokine.

Methodologies for Quantification

The accurate quantification of 12,13-diHOME in biological matrices is essential for clinical and preclinical research. The gold-standard methodology is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12]

Protocol: 12,13-diHOME Quantification in Human Plasma

• Sample Preparation:

  • Thaw 100 µL of plasma on ice.

  • Spike the sample with a known concentration of a deuterated internal standard (e.g., d4-9,10-diHOME) to correct for extraction losses and matrix effects.

  • Perform protein precipitation by adding 3-4 volumes of ice-cold methanol or acetonitrile. Vortex vigorously.

  • Centrifuge at high speed (e.g., 20,000 x g) for 10 minutes at 4°C to pellet precipitated proteins.

  • Transfer the supernatant containing the lipid fraction to a clean tube for analysis. Solid-phase extraction (SPE) may be used for further cleanup and concentration if necessary.[10][13]

• LC-MS/MS Analysis:

  • Chromatography: Separate the lipid extract using a reverse-phase C18 column. A typical mobile phase gradient involves water and methanol with a weak acid modifier (e.g., 0.1% acetic acid).[12]

  • Mass Spectrometry: Utilize a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF) operating in negative electrospray ionization (ESI) mode.

  • Detection: Monitor the specific precursor-to-product ion transitions for 12,13-diHOME and its internal standard using Multiple Reaction Monitoring (MRM) or a similar targeted strategy.[10][12]

• Quantification:

  • Generate a standard curve using known concentrations of a pure 12,13-diHOME standard.

  • Calculate the concentration in the unknown sample by comparing the peak area ratio of the analyte to the internal standard against the standard curve.[12]

Caption: Experimental workflow for quantifying 12,13-diHOME.

Future Directions and Therapeutic Potential

The discovery of 12,13-diHOME has opened new avenues for understanding and potentially treating metabolic and cardiovascular diseases.[1][5] Strategies aimed at increasing endogenous levels of 12,13-diHOME, such as developing small molecule activators of its biosynthetic pathway or inhibitors of its degradation, could be promising for treating obesity, type 2 diabetes, and hyperlipidemia.[7][17] Furthermore, its cardioprotective effects suggest its potential as a therapeutic for heart failure and age-related cardiac decline.[13][14] However, the conflicting reports of its role in severe inflammation warrant caution and further investigation to delineate the precise contexts in which augmenting its signaling would be safe and effective.

Conclusion

12,13-diHOME is a potent lipokine that serves as a key signaling molecule linking brown adipose tissue activation with systemic metabolic control. Its well-defined roles in promoting fatty acid uptake in BAT and skeletal muscle, coupled with its beneficial cardiovascular effects, establish it as a critical component of metabolic health. While its function in severe inflammatory disease requires further elucidation, the existing body of research strongly supports the continued investigation of 12,13-diHOME and its signaling pathways as novel therapeutic targets for combating the global epidemic of metabolic and cardiovascular disease.

References

• Lynes, M. D., Leiria, L. O., Lundh, M., Bartelt, A., Shamsi, F., Huang, T. L., ... & Tseng, Y. H. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine, 23(5), 631-637. [Link]

• Pinckard, K. M., Shettigar, V. K., Wright, K. R., Abdeshahian, A., Baer, L. A., ... & Stanford, K. I. (2021). A Novel Endocrine Role for the BAT-Released Lipokine 12,13-diHOME to Mediate Cardiac Function. Circulation, 143(2), 145-159. [Link]

• Stanford, K. I., Lynes, M. D., Takahashi, H., Baer, L. A., Arts, P. J., May, F. J., ... & Tseng, Y. H. (2018). 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake. Cell Metabolism, 27(5), 1111-1120.e6. [Link]

• Lynes, M.D., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine. Available at: [Link]

• Pinckard, K. M., et al. (2025). 12,13-diHOME protects against the age-related decline in cardiovascular function via attenuation of CaMKII. Nature Communications. [Link]

• Lynes, M. D., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. CoLab.

• Le, J., D'souza, K., Kropski, J. A., & Barkes, B. Q. (2023). Brown Fat–Activating Lipokine 12,13-diHOME in Human Milk Is Associated With Infant Adiposity. The Journal of Clinical Endocrinology & Metabolism, 108(1), 133-142. [Link]

• Stanford, K. I., et al. (2018). 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake. Request PDF. [Link]

• Pinckard, K. M., et al. (2021). A novel endocrine role for the BAT-released lipokine 12,13-diHOME to mediate cardiac function. PMC - NIH. [Link]

• Various Authors. (2025). Endocrine Reviews. Request PDF. [Link]

• Lynes, M., Leiria, L. O., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Semantic Scholar. [Link]

• Schiattarella, G. G., & Hill, J. A. (2021). Brown Adipose Tissue and the Take (12,13-di)HOME Message to the Heart. Circulation, 143(2), 130-132. [Link]

• Macêdo, A. P. S., de Oliveira, F. E., Ropelle, E. R., & Pauli, J. R. (2022). 12,13-diHOME as a new therapeutic target for metabolic diseases. Life Sciences, 290, 120229. [Link]

• Aldiss, P., et al. (2018). Cold and Exercise: Therapeutic Tools to Activate Brown Adipose Tissue and Combat Obesity. MDPI. [Link]

• Pinckard, K. M., et al. (2021). A Novel Endocrine Role for the BAT-Released Lipokine 12,13-diHOME to Mediate Cardiac Function. PubMed. [Link]

• Senfeld, J. I., Lynes, M., Kodani, S., Lee, K., & Tseng, Y. (2020). 1650-P: Characterizing the Mechanism of Action of the Lipokine 12,13-diHOME. Diabetes, 69(Supplement_1). [Link]

• Macêdo, A. P. S., et al. (2022). 12,13-diHOME as a new therapeutic target for metabolic diseases. ResearchGate. [Link]

• Lin, D. L., et al. (2024). 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens. NIH. [Link]

• Lynes, M. D., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. PMC - NIH. [Link]

• Archambault, A. S., et al. (2022). sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury. PNAS, 119(13), e2115172119. [Link]

• Lynes, M. D., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. PubMed. [Link]

• Lin, D. L., et al. (2024). 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens. PubMed. [Link]

• Kudo, D., Owada, S., Furuki, T., Nakayama, T., & Kushikata, T. (2019). A case series of the dynamics of lipid mediators in patients with sepsis. JA Clinical Reports, 5(1), 51. [Link]

• Wright, K. R., et al. (2024). 12,13-diHOME Attenuates Pro-Arrhythmic Effect of High-Fat Diet. AHA Journals. [Link]

• Sisay, A., et al. (2019). The oxidized linoleic acid metabolite 12,13-DiHOME mediates thermal hyperalgesia during inflammatory pain. Request PDF. [Link]

Sources

• 1. 12,13-diHOME as a new therapeutic target for metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue | CoLab [colab.ws]
• 7. scispace.com [scispace.com]
• 8. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue | Semantic Scholar [semanticscholar.org]
• 9. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A novel endocrine role for the BAT-released lipokine 12,13-diHOME to mediate cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. 12,13-diHOME protects against the age-related decline in cardiovascular function via attenuation of CaMKII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ahajournals.org [ahajournals.org]
• 16. researchgate.net [researchgate.net]
• 17. ahajournals.org [ahajournals.org]
• 18. A Novel Endocrine Role for the BAT-Released Lipokine 12,13-diHOME to Mediate Cardiac Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. pnas.org [pnas.org]
• 21. A case series of the dynamics of lipid mediators in patients with sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens - PMC [pmc.ncbi.nlm.nih.gov]
• 23. 12,13-diHOME Promotes Inflammatory Macrophages and Epigenetically Modifies Their Capacity to Respond to Microbes and Allergens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

12-Hydroxy-9(Z),13(E)-octadecadienoic acid precursors in linoleic acid metabolism

An In-depth Technical Guide to the Precursors of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid in Linoleic Acid Metabolism

Authored by: A Senior Application Scientist

Introduction: Linoleic Acid as a Central Hub for Bioactive Lipid Mediators

Linoleic acid (LA), an 18-carbon omega-6 polyunsaturated fatty acid (PUFA), is an essential dietary component for mammals, who lack the necessary desaturase enzymes for its de novo synthesis.[1][2][3] Beyond its structural role in cell membranes, LA serves as a critical substrate for the generation of a diverse array of oxidized metabolites, collectively known as oxylipins or, more specifically for 18-carbon fatty acids, octadecanoids.[4][5] These molecules are not mere metabolic byproducts but potent signaling mediators that regulate a vast spectrum of physiological and pathophysiological processes, including inflammation, cell proliferation, and vascular function.[5][6][7]

Among the most significant LA metabolites are the monohydroxy derivatives, hydroxyoctadecadienoic acids (HODEs). This guide focuses specifically on the precursors and biosynthetic pathways leading to 12-hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE), a metabolite implicated in critical cellular events such as platelet activation, cancer metastasis, and inflammatory responses.[8][9][10] Understanding the origins of 12-HODE is paramount for researchers and drug development professionals seeking to modulate its activity in various disease states. This document provides a detailed exploration of the enzymatic and non-enzymatic routes to 12-HODE, methodologies for its analysis, and insights into its biological significance.

Part 1: Biosynthetic Pathways to 12-HODE Precursors

The formation of 12-HODE from linoleic acid is not a direct conversion but a two-step process. The initial and rate-limiting step is the introduction of a hydroperoxy group onto the linoleic acid backbone, forming a hydroperoxyoctadecadienoic acid (HPODE). This unstable intermediate is the direct precursor to the more stable hydroxy form. Several distinct enzymatic and non-enzymatic pathways can generate the specific precursor, 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12-HPODE).

The 12-Lipoxygenase (12-LOX) Pathway: The Primary Enzymatic Route

The most direct and well-characterized pathway for 12-HODE synthesis is catalyzed by the 12-lipoxygenase (12-LOX) family of enzymes.[8][11] LOXs are non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into PUFAs.[12][13]

Mechanism of Action: The catalytic cycle begins with the abstraction of a hydrogen atom from the C-11 position of linoleic acid, which is a doubly allylic carbon.[13] This creates a fatty acid radical that undergoes rearrangement, leading to the stereospecific insertion of oxygen at the C-12 position. This reaction yields 12(S)-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12(S)-HPODE).[8][14]

Reduction to 12-HODE: The newly formed 12(S)-HPODE is a highly reactive and unstable molecule. It is rapidly reduced to its more stable corresponding alcohol, 12(S)-HODE, by cellular peroxidases, most notably glutathione peroxidases (GPx).[8][15] This reduction step is crucial for the biological activity and stability of the final product.

Caption: The 12-Lipoxygenase (12-LOX) pathway for 12-HODE synthesis.

The Cytochrome P450 (CYP) Pathway

The cytochrome P450 (CYP) superfamily of monooxygenases represents another major enzymatic system for PUFA metabolism.[4][16][17] While the LOX pathway generates hydroperoxides, the CYP pathway primarily produces epoxides and hydroxylated fatty acids.

Mechanism of Action: Specific CYP isoforms, such as CYP2J2 and CYP2C8, metabolize linoleic acid to form epoxyoctadecenoic acids (EpOMEs).[16][18] One of the key products is 12,13-epoxyoctadecenoic acid (12,13-EpOME), also known as isoleukotoxin.[17] This epoxide can be further metabolized by soluble epoxide hydrolase (sEH) to form the corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[16][17] While not a direct precursor to 12-HODE in the same manner as 12-HPODE, the CYP pathway generates structurally related and biologically active octadecanoids that are important to consider in the overall metabolic landscape of linoleic acid.

Caption: The Cytochrome P450 (CYP) pathway for linoleic acid metabolism.

Non-Enzymatic Autoxidation and Singlet Oxygen Attack

Beyond controlled enzymatic reactions, linoleic acid is highly susceptible to non-enzymatic oxidation by reactive oxygen species (ROS), a process often referred to as autoxidation or lipid peroxidation.[7][19]

Mechanism of Action: Free radical attack on the C-11 position of linoleic acid generates a lipid radical, which can then react with molecular oxygen to form a peroxyl radical. This radical can abstract a hydrogen atom from another PUFA, propagating a chain reaction and resulting in the formation of lipid hydroperoxides. This process is non-stereospecific and produces a racemic mixture of HPODE isomers, including 9-HPODE, 13-HPODE, and the 12-HODE precursor, 12-HPODE.[20]

Additionally, singlet oxygen, a non-radical but highly reactive form of oxygen, can attack the double bonds of linoleic acid directly, leading to the formation of 10- and 12-HPODEs.[21][22][23] These hydroperoxides are then reduced to their corresponding HODEs, including 12-HODE, by cellular peroxidases.

Pathway	Key Enzyme(s)/Initiator	Primary Intermediate Precursor(s)	Key Characteristics
12-Lipoxygenase	12-LOX	12(S)-HPODE	Stereospecific; primary enzymatic route.[8]
Cytochrome P450	CYP2J2, CYP2C8, etc.	12,13-EpOME	Forms epoxides and diols.[16][18]
Non-Enzymatic	ROS, Singlet Oxygen	Racemic mixture of HPODEs (including 12-HPODE)	Non-stereospecific; associated with oxidative stress.[20][22]

Table 1: Summary of Major Pathways Leading to 12-HODE Precursors from Linoleic Acid.

Part 2: Biological Significance of the 12-LOX/12-HODE Axis

The production of 12-HODE is not a trivial metabolic event; this molecule is a potent signaling lipid with profound implications in several key areas of human health and disease.

Role in Platelet Activation and Cancer Metastasis

One of the most significant roles of 12-HODE is in the interplay between platelets and cancer cells. Platelets are a primary source of 12-LOX in the human body.[9] In the context of cancer, tumor cells can induce platelet activation and aggregation.[24][25] A critical recent finding is that activated platelets can transfer their 12-LOX enzyme to colon cancer cells via microvesicles.[9] This "borrowed" enzyme then allows the cancer cells to produce their own 12-HETE (from arachidonic acid) and, presumably, 12-HODE (from linoleic acid).[9][10]

This platelet-induced generation of 12-HETE/12-HODE in cancer cells has been shown to:

• Promote Invasion and Motility: 12-HETE, a closely related metabolite, facilitates tumor cell invasion and metastasis by enhancing cell motility and the secretion of proteinases.[9]

• Induce Angiogenesis: These lipids can stimulate the formation of new blood vessels, which is essential for tumor growth.[9]

• Enhance Survival: The aggregation of platelets around tumor cells in circulation protects them from immune surveillance and shear stress in the bloodstream.[26]

Involvement in Inflammation and Vascular Biology

The 12-LOX pathway is deeply implicated in inflammatory processes.[8][27] The products of 12-LOX activity, including 12-HODE, can act as signaling molecules that modulate inflammatory responses.[8] In the vasculature, 12-LOX metabolites are involved in monocyte adhesion to endothelial cells, a key initiating event in atherosclerosis.[12] Increased levels of HODEs are often considered markers of oxidative stress and are found in atherosclerotic plaques.[1][6]

Part 3: Methodologies for the Analysis of 12-HODE and its Precursors

Accurate identification and quantification of 12-HODE require robust analytical techniques. The standard workflow involves lipid extraction, chromatographic separation, and mass spectrometric detection.

Experimental Workflow Overview

Caption: Standard experimental workflow for the analysis of 12-HODE.

Step-by-Step Protocol: Lipid Extraction and Analysis

Objective: To extract, identify, and quantify 12-HODE from a biological matrix.

Materials:

• Biological sample (e.g., 100 µL plasma, 1x10^6 cells)

• Deuterated internal standard (e.g., 13-HODE-d4, as a close structural analog)[22]

• Chloroform, Methanol, 0.9% NaCl solution (Folch reagents)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system with a reverse-phase C18 column

Protocol:

• Sample Collection & Internal Standard Spiking: To a 1.5 mL microfuge tube, add the biological sample. Spike with a known amount of deuterated internal standard (e.g., 10 µL of 100 ng/mL 13-HODE-d4) to correct for extraction losses and matrix effects.

• Lipid Extraction (Folch Method):

  • Add 750 µL of a 2:1 (v/v) mixture of chloroform:methanol to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 125 µL of 0.9% NaCl solution.

  • Vortex again for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Solvent Evaporation: Dry the extracted lipids under a gentle stream of nitrogen gas.

• Solid Phase Extraction (SPE) Cleanup:

  • Reconstitute the dried lipid extract in a small volume of 95:5 (v/v) water:methanol.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-organic solvent (e.g., 15% methanol in water) to remove polar impurities.

  • Elute the HODEs with a high-organic solvent (e.g., methanol or ethyl acetate).

  • Evaporate the eluate to dryness under nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the final sample in a suitable mobile phase (e.g., 100 µL of 50:50 acetonitrile:water).

  • Inject the sample onto the LC-MS/MS system.

  • Chromatography: Use a C18 column with a gradient elution, typically using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). This will separate 12-HODE from its other isomers (e.g., 9-HODE and 13-HODE).

  • Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification.[22][23]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
12-HODE	295.0	183.0	~22	[22][23]
9-HODE	295.0	171.0	~24	[22][23]
13-HODE	295.0	195.0	~21	[22][23]
13-HODE-d4 (IS)	299.0	198.0	~15	[22][23]

Table 2: Example LC-MS/MS Parameters for HODE Analysis in Negative Ion Mode. Note: Collision energies should be optimized for the specific instrument used.

Conclusion and Future Directions

The formation of 12-HODE from linoleic acid is a multifaceted process involving distinct enzymatic and non-enzymatic pathways. The 12-lipoxygenase pathway stands out as the primary, stereospecific route, yielding 12(S)-HODE via the unstable precursor 12(S)-HPODE. The biological activities of 12-HODE, particularly its recently elucidated role in the platelet-cancer axis, underscore its importance as a signaling molecule and a potential therapeutic target. The ability of platelets to equip cancer cells with 12-LOX, thereby promoting metastasis, opens new avenues for anti-cancer therapies focused on inhibiting this enzymatic pathway.

Future research should continue to dissect the precise roles of 12-HODE in different cellular contexts and disease models. The development of specific and potent inhibitors for 12-LOX could provide valuable tools for both research and clinical applications, potentially leading to novel treatments for metastatic cancers, thrombosis, and inflammatory disorders. The analytical methods detailed herein provide the foundation for accurately measuring these critical lipid mediators, enabling a deeper understanding of their complex biology.

References

• Functional and pathological roles of the 12- and 15-lipoxygenases. PubMed Central. [Link]

• Metabolism of oxidized linoleic acid by glutathione transferases: peroxidase activity toward 13-hydroperoxyoctadecadienoic acid. PubMed. [Link]

• Regulation of Tissue Inflammation by 12-Lipoxygenases. MDPI. [Link]

• Formation of linoleic acid hydroperoxides in 12-LOX catalyzed enzyme reaction. ResearchGate. [Link]

• Lipoxygenase Pathways as Mediators of Early Inflammatory Events in Atherosclerosis. Arteriosclerosis, Thrombosis, and Vascular Biology. [Link]

• The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. PubMed Central. [Link]

• Oxidative metabolism of linoleic acid by human leukocytes. PubMed. [Link]

• Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies. PubMed Central. [Link]

• Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies. PubMed. [Link]

• Platelets induce free and phospholipid-esterified 12-hydroxyeicosatetraenoic acid generation in colon cancer cells by delivering 12-lipoxygenase. PubMed Central. [Link]

• Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Physiological Society. [Link]

• 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PubMed Central. [Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). National Institutes of Health. [Link]

• Effect of vitamin E on linoleic acid-mediated induction of peroxisomal enzymes in cultured porcine endothelial cells. PubMed. [Link]

• Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration. MDPI. [Link]

• Metabolism of Linoleic Acid by Barley Lipoxygenase and Hydroperoxide Isomerase. ResearchGate. [Link]

• The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions. [Link]

• Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PubMed. [Link]

• Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers. PLOS. [Link]

• Efficient Transformation of Linoleic Acid into 13(S)-Hydroxy-9,11-(Z,E)-octadecadienoic Acid Using Putative Lipoxygenases from Cyanobacteria. ResearchGate. [Link]

• Peroxidation of linoleic acid and its relation to aging and age dependent diseases. PubMed. [Link]

• Formation of 9-hydroxyoctadecadienoic acid from linoleic acid in endothelial cells. PubMed. [Link]

• Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome. PubMed Central. [Link]

• Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. National Institutes of Health. [Link]

• Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PubMed Central. [Link]

• Linoleic acid (LA) metabolism. Reactome Pathway Database. [Link]

• The role of platelets in the regulation of tumor growth and metastasis: the mechanisms and targeted therapy. National Institutes of Health. [Link]

• 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. eScholarship. [Link]

• Alpha Linolenic Acid and Linoleic Acid Metabolism. SMPDB. [Link]

• Metabolism of oxidized linoleic acid: characterization of 13-hydroxyoctadecadienoic acid dehydrogenase activity from rat colonic tissue. PubMed. [Link]

• 9-hydroxy-10E,12Z-octadecadienoic acid. PubChem. [Link]

• Impacts of Cancer on Platelet Production, Activation and Education and Mechanisms of Cancer-Associated Thrombosis. MDPI. [Link]

• Platelet-Cancer Interplay: Molecular Mechanisms and New Therapeutic Avenues. Frontiers. [Link]

• How Platelets Help Cancer Invade Other Tissues. ScienceDaily. [Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. Reactome | Linoleic acid (LA) metabolism [reactome.org]
• 3. SMPDB [smpdb.ca]
• 4. mdpi.com [mdpi.com]
• 5. portlandpress.com [portlandpress.com]
• 6. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Peroxidation of linoleic acid and its relation to aging and age dependent diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Platelets induce free and phospholipid-esterified 12-hydroxyeicosatetraenoic acid generation in colon cancer cells by delivering 12-lipoxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The role of platelets in the regulation of tumor growth and metastasis: the mechanisms and targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ahajournals.org [ahajournals.org]
• 13. researchgate.net [researchgate.net]
• 14. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Oxidative metabolism of linoleic acid by human leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: a review of recent studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 21. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. journals.plos.org [journals.plos.org]
• 23. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Frontiers | Platelet-Cancer Interplay: Molecular Mechanisms and New Therapeutic Avenues [frontiersin.org]
• 26. sciencedaily.com [sciencedaily.com]
• 27. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust HPLC-UV Method for the Quantification of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid

Abstract

This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the analysis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE). 12-HODE is a bioactive lipid metabolite of linoleic acid involved in various physiological and pathological processes, making its accurate quantification crucial for biomedical research. This document provides a step-by-step protocol encompassing sample preparation from biological matrices using solid-phase extraction (SPE), followed by reversed-phase HPLC separation with UV detection. The causality behind experimental choices, method validation parameters according to ICH guidelines, and troubleshooting advice are thoroughly discussed to ensure scientific integrity and successful implementation.

Introduction

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is an oxidized linoleic acid metabolite (OXLAM) and a member of the hydroxyoctadecadienoic acid (HODE) family of oxylipins.[1] Oxylipins are potent signaling molecules that regulate a wide array of biological functions, including inflammation and cell proliferation.[2][3] The formation of 12-HODE can occur through enzymatic pathways or non-enzymatic free-radical and singlet-oxygen oxidation of linoleic acid.[1][4] Given its role as a potential biomarker in conditions associated with oxidative stress, such as diabetes and cardiovascular disease, robust and reliable analytical methods are essential for its accurate measurement in complex biological samples.[5]

This guide presents a selective and sensitive reversed-phase HPLC (RP-HPLC) method coupled with UV detection. The choice of RP-HPLC is predicated on the non-polar, long-chain fatty acid structure of 12-HODE.[6][7] The conjugated diene system within the 12-HODE molecule provides a suitable chromophore for UV detection, offering a cost-effective and widely accessible alternative to mass spectrometry.[8][9][10] The protocol also incorporates a solid-phase extraction (SPE) procedure, which is critical for removing interfering matrix components like phospholipids and proteins from samples such as plasma, thereby enhancing analytical accuracy and extending column lifetime.[11][12]

Principle of the Method

The analytical workflow involves two primary stages: sample preparation and HPLC analysis.

• Solid-Phase Extraction (SPE): Lipids, including 12-HODE, are extracted from the aqueous biological matrix (e.g., plasma) by adsorbing them onto a solid sorbent (e.g., C18). Interfering polar compounds are washed away, and the purified lipids are then eluted with an organic solvent. This step is crucial for sample clean-up and concentration.[13]

• Reversed-Phase HPLC-UV: The extracted sample is injected into an HPLC system. Separation is achieved on a C18 stationary phase, which retains analytes based on their hydrophobicity.[14] A mobile phase gradient of acidified water and an organic solvent (acetonitrile) is used to elute the analytes. The acidic modifier (formic acid) ensures that the carboxylic acid moiety of 12-HODE remains protonated, promoting better retention and peak shape.[15] The conjugated diene structure of 12-HODE absorbs UV light maximally around 234 nm, allowing for its detection and quantification.[8][16]

Materials and Reagents

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC or Milli-Q grade), n-Hexane (HPLC grade), Isopropanol (HPLC grade).

• Reagents: Formic acid (LC-MS grade), Acetic acid (glacial, analytical grade).

• Standards: 12-Hydroxy-9(Z),13(E)-octadecadienoic acid analytical standard (e.g., from Cayman Chemical or equivalent).

• SPE Cartridges: C18 Solid-Phase Extraction cartridges (e.g., Waters Sep-Pak C18, 100 mg).[16]

• Sample Matrix: Human plasma, serum, or cell culture media.

Instrumentation and Chromatographic Conditions

• HPLC System: A high-performance or ultra-high-performance liquid chromatography system equipped with a gradient pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Data Acquisition: Chromatography data station for instrument control, data acquisition, and processing.

Table 1: HPLC Method Parameters

Parameter	Setting	Rationale
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)	Provides excellent retention and separation for hydrophobic molecules like HODEs.[7][17]
Mobile Phase A	0.1% Formic Acid in Water	The aqueous phase for the reversed-phase separation.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	The organic phase for eluting the analyte. Formic acid maintains a low pH to suppress ionization of the analyte's carboxyl group, improving peak shape and retention.[15]
Gradient Elution	0-2 min, 40% B; 2-20 min, 40-95% B; 20-25 min, 95% B; 25.1-30 min, 40% B	A gradient is necessary to elute 12-HODE with a reasonable retention time and good peak shape, while also cleaning the column of more non-polar lipids.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	35 °C	Elevated temperature reduces mobile phase viscosity and can improve peak symmetry and reproducibility.
Injection Volume	20 µL	Adjustable based on sample concentration and system sensitivity.
Detection Wavelength	234 nm	This is the characteristic maximum absorbance wavelength (λmax) for the conjugated diene system present in HODEs.[8][16]

Detailed Step-by-Step Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 12-HODE analytical standard and dissolve it in 1 mL of methanol to create a primary stock solution. Store at -20°C or below.

• Working Stock Solution (100 µg/mL): Dilute the primary stock solution 1:10 with methanol.

• Calibration Standards (0.1 - 10 µg/mL): Prepare a series of calibration standards by serially diluting the working stock solution with the mobile phase initial condition (e.g., 60:40 Water:Acetonitrile with 0.1% Formic Acid). These standards are used to generate a calibration curve for quantification.[18]

Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for extracting 12-HODE from 500 µL of human plasma. Volumes should be scaled accordingly for other sample types or volumes.

• Sample Pre-treatment: To 500 µL of plasma in a glass tube, add 1.5 mL of methanol to precipitate proteins.[3] Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the sample at 3000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new clean glass tube.

• Dilution: Add 4 mL of water containing 0.1% formic acid to the supernatant to dilute the organic solvent concentration to <10%. This is critical for ensuring proper binding of the analyte to the SPE sorbent.

• SPE Cartridge Conditioning:

  • Wash a C18 SPE cartridge with 3 mL of methanol.

  • Equilibrate the cartridge with 3 mL of water containing 0.1% formic acid. Do not allow the cartridge to run dry.

• Sample Loading: Load the diluted supernatant onto the conditioned SPE cartridge at a slow, consistent flow rate (~1 mL/min).

• Washing: Wash the cartridge with 3 mL of water containing 0.1% formic acid to remove polar impurities. Follow with a wash of 3 mL of 20% methanol in water to remove moderately polar interferences.

• Elution: Elute the 12-HODE and other lipids from the cartridge with 2 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 30-35°C. Reconstitute the dried extract in 100 µL of the mobile phase (initial conditions) for HPLC analysis.

Workflow Diagram: From Sample to Analysis

Caption: Overall experimental workflow.

Method Validation

To ensure the reliability of the analytical method, it should be validated according to the International Council for Harmonisation (ICH) guidelines.[19][20] The key validation parameters are summarized below.

Table 2: Method Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank matrix, matrix spiked with analyte, and standard solution.	No interfering peaks at the retention time of 12-HODE in the blank matrix. Peak purity should be confirmed if using a PDA detector.
Linearity & Range	Analyze calibration standards at a minimum of 5 concentration levels (e.g., 0.1 - 10 µg/mL).	Correlation coefficient (r²) ≥ 0.999.[21]
Accuracy	Analyze spiked blank matrix samples at three concentrations (low, mid, high). Calculate percent recovery.	Mean recovery should be within 85-115%.[22]
Precision	Repeatability (Intra-day): Analyze 6 replicates of a mid-concentration standard on the same day. Intermediate Precision (Inter-day): Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 5%.[22]
Limit of Detection (LOD)	Determined based on a signal-to-noise ratio of 3:1.	The lowest concentration that can be reliably detected.
Limit of Quantitation (LOQ)	Determined based on a signal-to-noise ratio of 10:1, with acceptable precision and accuracy.	The lowest concentration that can be accurately quantified. RSD should be ≤ 10%.[22]
Robustness	Intentionally vary method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.1, flow rate ±5%).	No significant change in retention time, peak area, or resolution.[23]

Results and Discussion

A successful analysis will yield a sharp, symmetrical peak for 12-HODE at a reproducible retention time. The PDA detector can be used to confirm peak identity by comparing the UV spectrum of the peak in the sample to that of the analytical standard. The spectrum should show a clear maximum (λmax) around 234 nm, characteristic of the conjugated diene moiety.[16][24][25]

Troubleshooting Common HPLC Issues

Effective troubleshooting is key to maintaining data quality. The following diagram outlines a logical approach to diagnosing and resolving common chromatographic problems.

Diagram: HPLC Troubleshooting Guide

Caption: A logical guide for HPLC troubleshooting.

Conclusion

This application note provides a detailed and robust method for the extraction and quantification of 12-HODE from biological samples. The combination of solid-phase extraction for sample purification and reversed-phase HPLC with UV detection offers a reliable and accessible analytical solution. By adhering to the described protocols and validation standards, researchers can achieve accurate and reproducible results, facilitating a better understanding of the role of 12-HODE in health and disease.

References

• Alshehry, Z. H. et al. (2015). A Novel Solid Phase Sample Preparation Method for Lipidomic Analysis of Plasma Samples. Metabolites. Available at: [Link]

• Hubert, F., et al. (2017). Fast Fatty Acid Analysis by Core-Shell Reversed-Phase Liquid Chromatography Coupled to Evaporative Light-Scattering Detector. Food and Nutrition Sciences. Available at: [Link]

• Kortz, L., et al. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences. Available at: [Link]

• Kortz, L., et al. (2021). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. PMC - NIH. Available at: [Link]

• Li, W., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites. Available at: [Link]

• Liu, G., et al. (2018). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Journal of Visualized Experiments. Available at: [Link]

• Mishra, S. (2024). Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. Methods in Molecular Biology. Available at: [Link]

• Patel, K. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific. Available at: [Link]

• Pharmaguideline (2024). Steps for HPLC Method Validation. Available at: [Link]

• Schieber, A., et al. (2021). Methods of the Analysis of Oxylipins in Biological Samples. Molecules. Available at: [Link]

• Shabir, G. A. (2003). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology. Available at: [Link]

• Velev, I. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation. AMSbiopharma. Available at: [Link]

• Waters Corporation (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins. Available at: [Link]

• Xiong, Q., et al. (2020). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Journal of Food Safety and Quality. Available at: [Link]

• YouTube (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation. Available at: [Link]

• Agilent (2011). Reversed Phase HPLC of Fatty Acids. Available at: [Link]

• AOCS (2019). Fatty Acid Analysis by HPLC. Available at: [Link]

• Lee, J. C., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLoS One. Available at: [Link]

• Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE): excellent markers for lipid peroxidation. Chemistry and Physics of Lipids. Available at: [Link]

• Wikipedia (n.d.). 9-Hydroxyoctadecadienoic acid. Available at: [Link]

• HMDB (n.d.). (10E,12Z)-9-HODE (HMDB0062652). Available at: [Link]

• Lee, J. C., et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PLoS One. Available at: [Link]

• PubChem (n.d.). 9-hydroxy-10E,12Z-octadecadienoic acid. Available at: [Link]

• YouTube (2025). How To Read UV-Vis Spectroscopy Graph?. Available at: [Link]

• PubChem (n.d.). 13-Hydroxy-9-octadecenoic acid. Available at: [Link]

• PubChem (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. Available at: [Link]

• Liang, C., et al. (2017). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds: A review. Journal of Chromatography A. Available at: [Link]

• MSU Chemistry (n.d.). UV-Visible Spectroscopy. Available at: [Link]

• Shimadzu (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Available at: [Link]

• University of Toronto Scarborough (n.d.). Interpreting UV-Vis Spectra. Available at: [Link]

• Chemguide (n.d.). UV-visible absorption spectra. Available at: [Link]

• University of Toronto Scarborough (n.d.). Interpreting UV-Vis Spectra. Available at: [Link]

Sources

• 1. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. [PDF] Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples | Semantic Scholar [semanticscholar.org]
• 3. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aocs.org [aocs.org]
• 7. Human Metabolome Database: Showing metabocard for (10E,12Z)-9-HODE (HMDB0062652) [hmdb.ca]
• 8. gsartor.org [gsartor.org]
• 9. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. cabidigitallibrary.org [cabidigitallibrary.org]
• 17. mdpi.com [mdpi.com]
• 18. Fast Fatty Acid Analysis by Core-Shell Reversed-Phase Liquid Chromatography Coupled to Evaporative Light-Scattering Detector [scirp.org]
• 19. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 20. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 21. actascientific.com [actascientific.com]
• 22. demarcheiso17025.com [demarcheiso17025.com]
• 23. youtube.com [youtube.com]
• 24. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 25. utsc.utoronto.ca [utsc.utoronto.ca]

solid-phase extraction of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid from plasma

Application Note & Protocol

Topic: High-Recovery Solid-Phase Extraction (SPE) of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid from Human Plasma

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics, biomarker discovery, and clinical research.

Introduction: The Significance of 12-HODE in a Complex Matrix

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a bioactive oxidized metabolite of linoleic acid, the most abundant polyunsaturated fatty acid in the human body.[1][2] As a member of the oxylipin family, 12-HODE is a critical signaling molecule involved in a myriad of physiological and pathological processes, including inflammation, oxidative stress, and cardiovascular disease.[3][4] Its concentration in circulating plasma is increasingly recognized as a potential biomarker for assessing disease states such as type 2 diabetes and atherosclerosis.[3][5]

However, the accurate quantification of 12-HODE in plasma is fraught with analytical challenges. These include:

• Low Endogenous Concentrations: 12-HODE exists at low nanomolar levels, requiring a concentration step for sensitive detection.[2]

• Complex Biological Matrix: Plasma is rich in proteins, phospholipids, and other lipids that can interfere with analysis and cause significant ion suppression in mass spectrometry.[6][7]

• Protein Binding: The majority of lipids, including 12-HODE, are bound to albumin and other proteins, necessitating their release prior to extraction.

• Chemical State: 12-HODE is present in both free and esterified forms (e.g., in triglycerides or cholesterol esters).[2][8] Measuring the total pool requires a hydrolysis step to release the ester-bound analyte.[2][9]

Solid-Phase Extraction (SPE) is a robust and reliable sample preparation technique that addresses these challenges by effectively separating 12-HODE from plasma components, thereby reducing matrix effects and concentrating the analyte for subsequent analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][10][11] This document provides a comprehensive guide to the principles and a detailed protocol for the high-recovery extraction of 12-HODE from plasma using reversed-phase SPE.

The ‘Why’: Core Principles of the SPE Methodology

The success of this protocol hinges on the strategic manipulation of the analyte's and matrix's chemical properties. We employ a reversed-phase SPE mechanism, where a non-polar stationary phase (C18 silica) is used to retain hydrophobic analytes from a polar mobile phase.

Causality Behind Key Experimental Choices:

• Internal Standard Addition: The first step is the addition of a stable isotope-labeled internal standard (e.g., 12-HODE-d4). This is paramount for trustworthy quantification. This standard, being chemically identical to the analyte but mass-shifted, experiences the same extraction inefficiencies and matrix-induced signal suppression, allowing for accurate normalization and correction of the final result.[12]

• Protein Precipitation: Plasma proteins will clog the SPE sorbent and interfere with analyte binding. By adding a large volume of a cold organic solvent like methanol, we denature and precipitate these proteins, effectively clearing the path for the subsequent extraction steps.[10][13]

• Saponification (Base Hydrolysis): To measure the total 12-HODE pool (free + esterified), a base hydrolysis step (saponification) is crucial. Sodium hydroxide is used to cleave the ester bonds, liberating 12-HODE into its free carboxylic acid form.[2][9] This step must be performed carefully under nitrogen to prevent auto-oxidation of the polyunsaturated fatty acid.

• Sample Acidification: 12-HODE has a carboxylic acid moiety. To ensure maximum retention on the non-polar C18 sorbent, we must neutralize the charge of this group. By acidifying the sample to a pH of ~3.5-4.0 (well below the pKa of the carboxylic acid), we protonate it (R-COOH), rendering the entire molecule more hydrophobic and significantly enhancing its affinity for the C18 stationary phase.[14]

• Wash and Elution Strategy: The washing step utilizes a weak solvent (e.g., water or low-percentage methanol) to remove polar, water-soluble contaminants (salts, urea, etc.) that did not retain on the sorbent.[9][15] The elution step uses a strong, non-polar solvent (methanol or acetonitrile) to disrupt the hydrophobic interactions between 12-HODE and the C18 sorbent, releasing it for collection.[6][15]

Experimental Workflow and Protocol

The following diagram illustrates the complete workflow from raw plasma to the final extract ready for analysis.

Caption: SPE Workflow for 12-HODE from Plasma.

Materials and Reagents

• Human Plasma (collected in K2-EDTA tubes)

• 12-Hydroxy-9(Z),13(E)-octadecadienoic acid analytical standard

• 12-HODE-d4 (or other suitable deuterated HODE) internal standard (IS)

• LC-MS Grade Methanol (MeOH)

• LC-MS Grade Water

• Formic Acid (≥98%)

• Sodium Hydroxide (NaOH)

• Reversed-Phase C18 SPE Cartridges (e.g., 100 mg, 3 mL)

• SPE Vacuum Manifold

• Centrifuge capable of 10,000 x g and 4°C

• Nitrogen Evaporator

Detailed Step-by-Step Protocol

A. Sample Preparation & Pre-Treatment

• Thaw Plasma: Thaw frozen plasma samples on ice. Vortex briefly to ensure homogeneity.

• Aliquot: Transfer 200 µL of plasma into a 2 mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 100 ng/mL 12-HODE-d4 in methanol) to each plasma sample. Vortex for 10 seconds.

  • Expertise Note: The IS must be added at the earliest stage to account for all subsequent sample handling and extraction variability.

• Hydrolysis (Optional - for Total 12-HODE): a. Add 100 µL of 0.2 M NaOH to the sample. b. Blanket the tube with nitrogen gas, cap tightly, and vortex. c. Incubate at 60°C for 30 minutes in a water bath or heat block.[2] d. Cool the sample to room temperature.

  • Trustworthiness Note: This step is critical for liberating esterified 12-HODE. Skipping it will result in the quantification of only the 'free' fraction.

• Protein Precipitation: Add 800 µL of ice-cold methanol to the tube. Vortex vigorously for 1 minute.

• Incubate: Place the samples at -20°C for at least 45 minutes to facilitate complete protein precipitation.[10][13]

• Acidification: Add ~5 µL of formic acid to acidify the sample to a pH between 3.5 and 4.0. Vortex briefly.

  • Expertise Note: This protonates the carboxylic acid group on 12-HODE, making it non-ionic and enhancing its retention on the C18 sorbent.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Collect Supernatant: Carefully transfer the clear supernatant to a new clean tube without disturbing the protein pellet.

B. Solid-Phase Extraction Procedure

• Conditioning: Place the C18 SPE cartridges on the vacuum manifold. Pass 1 mL of methanol through each cartridge. Do not let the sorbent bed go dry.

  • Expertise Note: This step solvates the C18 chains, activating the stationary phase for interaction with the analyte.[16]

• Equilibration: Pass 1 mL of LC-MS grade water through each cartridge. Again, do not allow the sorbent bed to dry out.

  • Expertise Note: This displaces the organic solvent with an aqueous solution, preparing the sorbent to receive the aqueous sample.[16]

• Sample Loading: Load the entire supernatant from step A9 onto the conditioned and equilibrated SPE cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 20% methanol in water. This will remove polar interferences without eluting the target analyte.[6][15] Dry the cartridge under maximum vacuum for 1-2 minutes to remove residual wash solvent.

• Elution: a. Place clean collection tubes inside the manifold. b. Add 1 mL of methanol to the cartridge. c. Allow the solvent to gravity-drip for ~30 seconds to ensure interaction with the sorbent, then apply a gentle vacuum to elute the 12-HODE into the collection tube.

C. Post-Extraction Processing

• Drying: Evaporate the collected eluate to complete dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitution: Reconstitute the dried residue in 50 µL of the initial mobile phase for your LC-MS/MS analysis (e.g., 50:50 methanol:water). Vortex to ensure the analyte is fully dissolved.

• Analysis: Transfer the reconstituted sample to an autosampler vial for injection into the LC-MS/MS system.

Method Performance & Validation Data

The robustness of an SPE method is defined by its recovery, reproducibility, and the sensitivity it enables. The table below summarizes typical performance characteristics reported for the extraction of HODEs and related eicosanoids from plasma using C18-based SPE.

Parameter	Typical Value/Range	Rationale & Significance	Source(s)
SPE Sorbent	C18 Reversed-Phase	Ideal for retaining non-polar lipids like 12-HODE from aqueous matrices.	[6][13]
Extraction Recovery	70 - 120%	High recovery ensures that a majority of the analyte is transferred from the sample to the final extract, maximizing sensitivity.	[6][17]
Reproducibility (CV%)	< 15%	Low coefficient of variation indicates the method is precise and reliable across multiple samples and batches.	[2][6]
Limit of Quantification	0.05 - 10 ng/mL	Demonstrates the method is sensitive enough to detect and quantify low endogenous levels of 12-HODE in plasma.	[12][13][17]
Matrix Effects	73 - 128%	Indicates the degree of ion suppression or enhancement from co-eluting plasma components. Values are corrected by the IS.	[17]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	1. Incomplete elution. 2. Analyte breakthrough during loading/washing. 3. Sorbent bed dried out before loading. 4. Incorrect sample pH (analyte is charged).	1. Use a stronger elution solvent (e.g., acetonitrile or 90:10 MeOH:MTBE). 2. Decrease sample loading speed; use a weaker wash solvent (e.g., 10% MeOH). 3. Repeat extraction, ensuring sorbent remains wet after equilibration. 4. Verify sample pH is ~3.5-4.0 after acidification.
High Background / Interferences	1. Inefficient removal of phospholipids. 2. Contamination from reagents or plastics.	1. Add a stronger wash step (e.g., 40% MeOH). Ensure complete protein precipitation. 2. Use high-purity, LC-MS grade solvents and certified low-leachable plasticware.
Poor Reproducibility (High CV%)	1. Inconsistent sample processing (e.g., vortexing, timing). 2. Inconsistent vacuum pressure during SPE steps. 3. Incomplete drying or reconstitution.	1. Standardize all manual steps; use an automated liquid handler if available. 2. Use a vacuum manifold with flow control valves to ensure consistent flow rates. 3. Ensure extracts are completely dry before reconstitution; vortex thoroughly.

References

• Colas, R. A., et al. (2018). Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices.

• Gagnon, H., et al. (2021). Resolving lipid mediators in human adolescents and mouse plasma using UHPLC-MS. zora.uzh.ch. [Link]

• Dalli, J., et al. (2013). Methodologies and Procedures Employed in the Identification and Quantitation of Lipid Mediators via LC-MS/MS. ResearchGate. [Link]

• Yang, J., et al. (2015). Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. NIH Public Access. [Link]

• López-Bascón, M. A., et al. (2018). LC-MS/MS detection of 12-HETE and its stable. ResearchGate. [Link]

• Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• CD Biosynsis. (n.d.). 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. CD Biosynsis. [Link]

• Saito, R., et al. (2021). Characterization of supported liquid extraction as a sample pretreatment method for eicosanoids and related metabolites in biological fluids. ResearchGate. [Link]

• MDPI. (1989). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. MDPI. [Link]

• Agilent Technologies. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. Agilent Application Note. [Link]

• Hung, C-L., et al. (2022). Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry. NIH National Library of Medicine. [Link]

• Patterson, B. W., et al. (1999). Validation of a new procedure to determine plasma fatty acid concentration and isotopic enrichment. PubMed. [Link]

• Agilent Technologies. (n.d.). Solid Phase Extraction (SPE) Cartridges, Well Plates, Sorbents. Agilent Technologies. [Link]

• Nieman, D. C., et al. (2014). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology. [Link]

• PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. PubChem. [Link]

• PubChem. (n.d.). CID 6435832. PubChem. [Link]

• Phenomenex. (n.d.). Sample Preparation Guide. Phenomenex. [Link]

• Yuan, K., et al. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). NIH National Library of Medicine. [Link]

• Agilent Technologies. (2011). Extraction of Acidic Drugs from Plasma with Polymeric SPE. Agilent Application Note. [Link]

• Agilent Technologies. (2016). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. YouTube. [Link]

• Lee, J-C., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- And 12-(Z,E)-hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLoS One. [Link]

• Koivuniemi, A., et al. (2024). Plasma fatty acid esters of hydroxy fatty acids and surrogate fatty acid esters of hydroxy fatty acids hydrolysis activity in children with or without obesity and in adults with or without coronary artery disease. PubMed. [Link]

Sources

• 1. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. 13-Hydroxy-9,11-Octadecadienoic Acid | C18H32O3 | CID 5282948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Plasma fatty acid esters of hydroxy fatty acids and surrogate fatty acid esters of hydroxy fatty acids hydrolysis activity in children with or without obesity and in adults with or without coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. zora.uzh.ch [zora.uzh.ch]
• 16. m.youtube.com [m.youtube.com]
• 17. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemical Synthesis and Purification of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a bioactive lipid metabolite of linoleic acid, implicated in a range of physiological and pathological processes. As a member of the octadecanoid family, its specific stereochemistry and double bond geometry are crucial for its biological activity, making its stereoselective synthesis and purification a key requirement for research and drug development. This guide provides a comprehensive overview of the chemoenzymatic synthesis and purification of 12-HODE, with a focus on producing the 12-hydroxy-9(Z),13(E) isomer.

Two primary synthetic strategies will be detailed: a chemoenzymatic approach starting from linoleic acid, and a chemical modification of the naturally occurring ricinoleic acid. Both pathways present unique advantages and challenges, which will be discussed to aid researchers in selecting the most suitable method for their specific needs.

Chemoenzymatic Synthesis from Linoleic Acid

This approach leverages the stereospecificity of lipoxygenase (LOX) enzymes to introduce the hydroxyl group at the C12 position of linoleic acid, followed by chemical steps to establish the desired conjugated diene system.

Part A: Enzymatic Hydroxylation of Linoleic Acid

The first step involves the enzymatic conversion of linoleic acid to a hydroperoxy intermediate, 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12-HPODE), using a specific 12-lipoxygenase. The choice of enzyme is critical to ensure the correct regioselectivity and stereoselectivity.

Materials:

• Linoleic acid

• 12-Lipoxygenase (e.g., from porcine leukocytes or a recombinant source)[1]

• Borate buffer (0.1 M, pH 9.0)

• Tween 20 (or other suitable surfactant)

• Oxygen or air supply

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Methanol, Chloroform, Diethyl ether

• Hydrochloric acid (2 N)

• Sodium sulfate (anhydrous)

Procedure:

• Substrate Preparation: Prepare a solution of linoleic acid in borate buffer with a small amount of Tween 20 to aid emulsification.

• Enzymatic Reaction: Add the 12-lipoxygenase enzyme to the linoleic acid solution. Vigorously stir the mixture while bubbling oxygen or air through it to ensure an aerobic environment. The reaction progress can be monitored by UV spectroscopy, looking for the appearance of a conjugated diene absorption maximum around 234-237 nm.

• Reaction Termination: Once the reaction is complete (typically after 1-2 hours), terminate it by acidifying the mixture to pH 3-4 with 2 N HCl.

• Extraction: Extract the 12-HPODE from the aqueous phase using diethyl ether or a chloroform/methanol mixture.

• Drying and Evaporation: Dry the organic extract over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure at a low temperature (<30°C) to yield the crude 12-HPODE.

Part B: Reduction of 12-HPODE to 12-HODE

The hydroperoxy intermediate is then reduced to the more stable hydroxy derivative.

Procedure:

• Dissolution: Dissolve the crude 12-HPODE in a mixture of chloroform and methanol.

• Reduction: Add a solution of stannous chloride dihydrate in methanol to the 12-HPODE solution and stir for 1-2 hours at room temperature.

• Work-up: After the reaction is complete, dilute the mixture with water and extract the 12-HODE with diethyl ether.

• Purification: Wash the organic extract with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield crude 12-HODE.

Synthesis from Ricinoleic Acid

An alternative approach utilizes ricinoleic acid (12-hydroxy-9(Z)-octadecenoic acid), a major component of castor oil, as the starting material.[2][3] This method takes advantage of the pre-existing hydroxyl group at the C12 position. The key challenge is the introduction of a second double bond at the C13 position with an (E) configuration to form the conjugated diene system.

Protocol 3: Dehydration of Ricinoleic Acid

Materials:

• Ricinoleic acid (or castor oil)

• Potassium hydroxide (KOH) or other suitable dehydrating agent[4]

• Organic solvent (e.g., toluene)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser, dissolve ricinoleic acid in a high-boiling point organic solvent like toluene.

• Dehydration: Add the dehydrating agent (e.g., KOH) to the solution. Heat the reaction mixture under an inert atmosphere. The temperature and reaction time are critical parameters that need to be optimized to favor the formation of the desired 9(Z),13(E) isomer and minimize side reactions.[5]

• Work-up: After the reaction, cool the mixture and wash it with water to remove the catalyst.

• Extraction and Purification: Extract the product with an organic solvent, dry the organic layer, and remove the solvent under reduced pressure. The crude product will likely be a mixture of isomers and will require further purification.

Purification of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid

Purification of the target 12-HODE isomer from the reaction mixture is a critical step to obtain a high-purity product for biological assays. High-Performance Liquid Chromatography (HPLC) is the method of choice for this purpose.

Solid-Phase Extraction (SPE) for Sample Cleanup

Prior to HPLC, a solid-phase extraction step can be employed to remove major impurities and enrich the hydroxy fatty acid fraction.

Materials:

• C18 SPE cartridge

• Methanol, Hexane, Ethyl acetate, Acetic acid

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by washing with methanol followed by water.

• Sample Loading: Dissolve the crude 12-HODE in a minimal amount of a suitable solvent and load it onto the cartridge.

• Washing: Wash the cartridge with a polar solvent (e.g., water/methanol mixture) to elute highly polar impurities.

• Elution: Elute the 12-HODE from the cartridge using a less polar solvent mixture, such as hexane/ethyl acetate with a small percentage of acetic acid.

• Evaporation: Evaporate the solvent from the collected fractions to obtain the enriched 12-HODE.

Preparative High-Performance Liquid Chromatography (HPLC)

Normal-phase HPLC is often preferred for the separation of HODE isomers due to its ability to resolve compounds with subtle differences in polarity.[6]

Instrumentation:

• Preparative HPLC system with a UV detector

• Normal-phase silica column

Mobile Phase: A mixture of n-hexane, isopropanol, and acetic acid is a common mobile phase for the separation of HODE isomers. The exact ratio should be optimized for the best separation.

Procedure:

• Sample Preparation: Dissolve the SPE-purified 12-HODE in the mobile phase.

• Injection and Separation: Inject the sample onto the HPLC column and run the separation under isocratic conditions.

• Fraction Collection: Monitor the elution profile at a wavelength corresponding to the conjugated diene chromophore (around 235 nm) and collect the fractions corresponding to the desired 12-HODE isomer.

• Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC.

• Solvent Evaporation: Pool the pure fractions and evaporate the solvent to obtain the purified 12-Hydroxy-9(Z),13(E)-octadecadienoic acid.

Characterization

The identity and purity of the synthesized 12-HODE should be confirmed using appropriate analytical techniques.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the compound. The fragmentation pattern in MS/MS can provide structural information, with characteristic fragments arising from cleavage adjacent to the hydroxyl group.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy are essential for confirming the structure, including the position of the hydroxyl group and the geometry of the double bonds.[8][9] The coupling constants between the olefinic protons can be used to determine the (Z) and (E) configuration of the double bonds.

• UV Spectroscopy: The presence of the conjugated diene system can be confirmed by UV spectroscopy, which should show a characteristic absorption maximum around 235 nm.

Data Summary

Parameter	Chemoenzymatic Synthesis from Linoleic Acid	Synthesis from Ricinoleic Acid
Starting Material	Linoleic Acid	Ricinoleic Acid
Key Reaction	Lipoxygenase-mediated hydroxylation	Dehydration
Stereocontrol at C12	Determined by the choice of 12-lipoxygenase	Pre-determined (typically R)
Diene Formation	Enzymatically controlled	Chemically controlled
Major Challenge	Sourcing a highly specific 12-lipoxygenase	Controlling the regioselectivity and stereoselectivity of dehydration
Purification	SPE and Preparative HPLC	SPE and Preparative HPLC

Experimental Workflows

Chemoenzymatic Synthesis Workflow

Caption: Chemoenzymatic synthesis of 12-HODE from linoleic acid.

Synthesis from Ricinoleic Acid Workflow

Caption: Synthesis of 12-HODE from ricinoleic acid.

References

• Chen, G. Q., & Li, Z. (2007). Production of conjugated linoleic acids through KOH-catalyzed dehydration of ricinoleic acid. Journal of the American Oil Chemists' Society, 84(11), 1037-1042. [Link]

• Erhan, S. Z., & Kleiman, R. (1991). Dehydration of ricinoleic acid. Journal of the American Oil Chemists' Society, 68(9), 674-677.
• Spiteller, G. (2002). Linoleic acid and arachidonic acid peroxidation: the role of 12/15-lipoxygenase in the generation of signaling molecules.
• Kühn, H., & Thiele, B. J. (1999). The diversity of the lipoxygenase family. FEBS letters, 449(1), 7-11.
• Yamamoto, S. (1992). Mammalian lipoxygenases: molecular structures and functions. Biochimica et Biophysica Acta (BBA)-Lipids and Lipid Metabolism, 1128(2-3), 117-131.

• Ando, A., Ogawa, J., Kishino, S., & Shimizu, S. (2002). Ricinoleic acid and castor oil as substrates for conjugated linoleic acid production by washed cells of Lactobacillus plantarum. Bioscience, biotechnology, and biochemistry, 66(10), 2283-2286. [Link]

• Uddin, M. J., et al. (2015). Green Synthesis of Conjugated Linoleic Acids from Plant Oils Using a Novel Synergistic Catalytic System. Journal of Agricultural and Food Chemistry, 63(20), 5034-5041. [Link]

• Rosenthal, M. D., & Whitehurst, M. C. (1983). Biocatalysis of linoleic acid to conjugated linoleic acid. Journal of food science, 48(5), 1571-1574.

• Wang, Y., et al. (2019). Biosynthesis of conjugated linoleic acid: current status and future perspectives. Applied microbiology and biotechnology, 103(1), 79-91. [Link]

• Kim, K. R., et al. (2015). Selective Production of 9R-Hydroxy-10E, 12Z, 15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. PLoS One, 10(9), e0137785. [Link]

• Gunstone, F. D. (2004). The chemistry of oils and fats: sources, composition, properties and uses. Blackwell publishing.
• Gardner, H. W. (1991). Recent investigations into the lipoxygenase pathway of plants. Biochimica et Biophysica Acta (BBA)-Lipids and Lipid Metabolism, 1084(3), 221-239.
• Ogunniyi, D. S. (2006). Castor oil: a vital industrial raw material. Bioresource technology, 97(9), 1086-1091.
• Christie, W. W. (2003). Lipid analysis: isolation, separation, identification and structural analysis of lipids. Elsevier.
• Murphy, R. C. (2015). Mass spectrometry of lipids. In Biochemistry of lipids, lipoproteins and membranes (pp. 497-528). Elsevier.
• Lide, D. R. (Ed.). (2004). CRC handbook of chemistry and physics. CRC press.

• Coenen, K., et al. (2022). Enzyme cascade for the production of 12-oxo-9 (Z)-dodecenoic acid from safflower oil. Catalysts, 12(10), 1146. [Link]

• Villeneuve, P., et al. (2005). Production of conjugated linoleic acid (CLA) isomers by dehydration and isomerization of castor bean oil. Journal of the American Oil Chemists' Society, 82(4), 261-267.
• Kaluzny, M. A., et al. (1985). A novel solid-phase extraction method for the separation of phospholipids, glycolipids, and neutral lipids. Journal of lipid research, 26(1), 135-140.
• Marmer, W. N., & Maxwell, R. J. (1981).
• Silverstein, R. M., et al. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

• Kotapati, H. K., & Bates, P. D. (2018). A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes compatible with ultraviolet and in-line liquid scintillation detection of radioisotopes. *Journal of Chromatography B, 1102, 52-59. [Link]

• Pavia, D. L., et al. (2008). Introduction to spectroscopy. Cengage learning.
• Byrd, G. D., et al. (1982). A novel solid phase extraction sample preparation method for lipidomic analysis of human plasma using liquid chromatography/mass spectrometry.
• Ruiz-Gutiérrez, V., & Pérez-Camino, M. C. (2000). Detailed protocol for solid-phase extraction for lipidomic analysis.

• CD Biosynsis. (n.d.). 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. Retrieved from [Link]

• Hawach Scientific. (n.d.). Normal Phase HPLC Column and Reverse Phase HPLC Column. Retrieved from [Link]

• Phenomenex. (n.d.). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Chemguide. (n.d.). Mass spectra - fragmentation patterns. Retrieved from [Link]

• ResearchGate. (n.d.). How to separate isomers by Normal phase HPLC? Retrieved from [Link]

• Emken, E. A. (1984). Commercial and potential utilization of lipoxygenase. Journal of the American Oil Chemists' Society, 61(3), 591-595.

• Coenen, K., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. International Journal of Molecular Sciences, 23(15), 8415. [Link]

• Mesbah Energy. (2021, September 27). Spectroscopy 13C NMR and 1H NMR. Retrieved from [Link]

• Ueda, N., et al. (1987). Lipoxin Synthesis by Arachidonate 12-lipoxygenase Purified From Porcine Leukocytes.
• Wang, L., et al. (2022). The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses.

• ChemHelp ASAP. (2022, October 7). differences & similarities of 1H & 13C NMR spectroscopy [Video]. YouTube. [Link]

• Jasperse, C. (n.d.). Chem 341 Jasperse Ch. 13 Handouts H-NMR Interpretation.
• de Graaf, R. A., et al. (2003). Quantification of High-Resolution 1H [13C] NMR Spectra from Rat Brain Extracts. Proceedings of the International Society for Magnetic Resonance in Medicine, 11, 1545.

Sources

• 1. Lipoxin synthesis by arachidonate 12-lipoxygenase purified from porcine leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Production of conjugated linoleic acids through KOH-catalyzed dehydration of ricinoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. web.mnstate.edu [web.mnstate.edu]

Application Notes &amp; Protocols: In Vitro Cell-Based Assays for 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12(Z,E)-HODE) Activity

Abstract

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12(Z,E)-HODE) is a lipid mediator derived from the oxidation of linoleic acid. As a member of the hydroxyoctadecadienoic acid (HODE) family, it is implicated in a variety of physiological and pathological processes, including inflammation, immune response, and cellular signaling. The biological activities of HODEs are often mediated through their interaction with specific cellular targets, such as G-protein coupled receptors (GPCRs) and nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs).[1] This guide provides a comprehensive suite of detailed protocols for robust, cell-based in vitro assays designed to characterize the biological activity of 12(Z,E)-HODE. The methodologies herein are tailored for researchers, scientists, and drug development professionals seeking to elucidate its mechanism of action and screen for potential therapeutic applications. We will cover assays for GPCR activation, nuclear receptor modulation, inflammatory response, and cell migration.

Scientific Background: Potential Mechanisms of 12(Z,E)-HODE Action

HODEs, as a class of oxidized linoleic acid metabolites (OXLAMs), are known to be biologically active signaling molecules.[2] Their activities are diverse, ranging from pro-inflammatory to anti-inflammatory, and are highly dependent on the specific isomer and cellular context. Two primary receptor families have been identified as key mediators of HODE signaling.

• G-Protein Coupled Receptors (GPCRs): Several HODE isomers are known to activate GPCRs. For instance, 9-HODE acts on GPR132, while the related 12-hydroxyeicosatetraenoic acid (12-HETE) is an agonist for GPR31.[1][3] GPCR activation by a ligand like 12(Z,E)-HODE can trigger various downstream signaling cascades. Activation of Gαq-coupled receptors leads to an increase in intracellular calcium ([Ca²⁺]i), while Gαs or Gαi coupling results in the modulation of cyclic AMP (cAMP) levels.[4][5]

• Peroxisome Proliferator-Activated Receptors (PPARs): HODEs are well-documented agonists for PPARs, particularly the PPARγ subtype.[1][6] PPARs are ligand-activated transcription factors that, upon activation, heterodimerize with the Retinoid X Receptor (RXR) and bind to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes.[7][8] This action regulates the expression of genes involved in lipid metabolism and inflammation.

Given these established pathways for related molecules, a multi-assay approach is essential to comprehensively profile the activity of 12(Z,E)-HODE. The following protocols are designed to probe these key signaling axes.

Caption: General experimental workflow for cell-based assays.

Assay Protocol 1: GPCR Activation via Calcium Mobilization

This assay is a primary screen to determine if 12(Z,E)-HODE activates Gαq-coupled GPCRs, resulting in the release of intracellular calcium stores. We will use a fluorescent plate reader-based method with a calcium-sensitive dye. [4][9][10][11][12] Principle: Cells expressing the target receptor are loaded with a cell-permeable fluorescent calcium indicator (e.g., Fluo-4 AM). Inside the cell, esterases cleave the AM group, trapping the dye. Upon GPCR activation and subsequent calcium release from the endoplasmic reticulum, the dye binds to Ca²⁺, causing a significant increase in its fluorescence intensity, which is measured kinetically. [4][9]

Detailed Protocol

• Cell Plating (Day 1):

  • Select an appropriate cell line (e.g., HEK293 cells transiently or stably expressing a candidate GPCR like GPR31).

  • Seed cells into a 96-well, black-walled, clear-bottom microplate at a density optimized to achieve 90-100% confluency on the day of the assay (typically 40,000-80,000 cells/well). [9] * Incubate overnight at 37°C in a 5% CO₂ humidified incubator.

• Dye Loading (Day 2):

  • Prepare a dye-loading solution according to the manufacturer's instructions (e.g., FLIPR Calcium Assay Kit).

  • Expert Tip: If using cell lines like CHO or HeLa that actively extrude the dye, include an anion transport inhibitor like probenecid (final concentration ~2.5 mM) in the loading solution to improve dye retention. [4][9] * Gently aspirate the cell culture medium from the wells and add 100 µL of the dye-loading solution to each well.

  • Incubate the plate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light. [4]

• Compound Plate Preparation (During Dye Loading):

  • Prepare serial dilutions of 12(Z,E)-HODE in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Prepare these at 5x the final desired concentration.

  • Include wells with vehicle control (e.g., DMSO or ethanol) and a positive control agonist for the expressed receptor.

• Assay Execution and Data Acquisition:

  • Set up the fluorescence plate reader (e.g., FlexStation® 3) to measure kinetic fluorescence (Excitation: ~490 nm, Emission: ~525 nm). [4] * Set the instrument to add 25 µL from the compound plate to the cell plate.

  • Record a baseline fluorescence for 15-20 seconds.

  • Initiate the automated addition of the compound and continue recording the fluorescence signal every 1-2 seconds for a total of 120-180 seconds. [4]

Data Analysis

• The response is typically quantified as the peak fluorescence intensity minus the baseline fluorescence.

• Plot the response against the logarithm of the 12(Z,E)-HODE concentration.

• Fit the data to a four-parameter logistic equation to determine the EC₅₀ (half-maximal effective concentration).

Assay Protocol 2: Nuclear Receptor Activation via PPARγ Transcription Factor Assay

This protocol determines if 12(Z,E)-HODE can act as a ligand for PPARγ, leading to its activation and binding to DNA. This ELISA-based method is a non-radioactive and sensitive alternative to electrophoretic mobility shift assays (EMSA). [13][14] Principle: A specific double-stranded DNA sequence containing the Peroxisome Proliferator Response Element (PPRE) is immobilized onto the wells of a 96-well plate. Nuclear extracts from cells treated with 12(Z,E)-HODE are added to the wells. If PPARγ is activated, it will bind to the PPRE. This bound transcription factor is then detected using a specific primary antibody against PPARγ, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and a colorimetric substrate. [8][14]

Detailed Protocol

• Cell Culture and Treatment:

  • Use a relevant cell line known to express PPARγ (e.g., RAW 264.7 macrophages, 3T3-L1 preadipocytes).

  • Plate cells and grow to ~80% confluency.

  • Treat cells with various concentrations of 12(Z,E)-HODE and a known PPARγ agonist (e.g., Rosiglitazone) as a positive control for an appropriate time (e.g., 6-24 hours).

• Nuclear Extract Preparation:

  • Following treatment, harvest the cells and prepare nuclear extracts using a commercial nuclear extraction kit or a well-established protocol.

  • Determine the protein concentration of the nuclear extracts using a standard protein assay (e.g., BCA assay).

• ELISA-Based Assay Execution (Based on a commercial kit, e.g., from Cayman Chemical or RayBiotech): [13][14] * Add equal amounts of nuclear extract protein (e.g., 10-20 µg) to the PPRE-coated wells.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C to allow for PPARγ binding. [13] * Wash the wells several times with the provided wash buffer to remove unbound proteins.

  • Add the primary antibody specific for PPARγ to each well and incubate for 1 hour at room temperature. [13][14] * Wash the wells.

  • Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature. [13][14] * Wash the wells.

  • Add the TMB substrate and incubate for 15-30 minutes at room temperature until color develops. [13] * Add the stop solution and immediately read the absorbance at 450 nm. [13]

Data Analysis

• Subtract the absorbance of the blank wells from all other readings.

• Plot the absorbance at 450 nm against the concentration of 12(Z,E)-HODE.

• The increase in absorbance is directly proportional to the amount of activated PPARγ bound to the PPRE. Calculate the EC₅₀ from the dose-response curve.

Assay Protocol 3: Assessment of Anti-Inflammatory Activity

This assay evaluates the potential of 12(Z,E)-HODE to modulate inflammatory responses, specifically by measuring its effect on cytokine production in macrophages stimulated with an inflammatory agent like lipopolysaccharide (LPS). [15][16] Principle: Macrophage cell lines (e.g., THP-1 or RAW 264.7) are stimulated with LPS, a potent inducer of inflammation that activates pathways like NF-κB. [16]This leads to the production and secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). The cells are co-treated with 12(Z,E)-HODE, and its ability to inhibit or enhance this cytokine production is quantified using ELISA.

Detailed Protocol

• Cell Culture and Plating:

  • Culture RAW 264.7 cells or differentiate THP-1 monocytes into macrophages using PMA (phorbol 12-myristate 13-acetate).

  • Seed the macrophages into a 96-well tissue culture plate at an appropriate density and allow them to adhere overnight.

• Cell Treatment:

  • Pre-treat the cells with various concentrations of 12(Z,E)-HODE for 1-2 hours.

  • Trustworthiness Check: Include a vehicle control, a positive control inhibitor (e.g., a known NF-κB inhibitor like PDTC), and a control with LPS alone. [15] * Stimulate the cells with LPS (e.g., 100 ng/mL) for a predetermined time (e.g., 6 hours for TNF-α, 24 hours for IL-6).

• Supernatant Collection and Cytokine Quantification:

  • After the incubation period, centrifuge the plate at low speed to pellet any detached cells.

  • Carefully collect the cell culture supernatant.

  • Quantify the concentration of TNF-α or IL-6 in the supernatant using specific commercial ELISA kits, following the manufacturer's protocol.

Data Analysis

• Generate a standard curve using the recombinant cytokine standards provided in the ELISA kit.

• Calculate the concentration of the cytokine in each sample from the standard curve.

• Plot the cytokine concentration against the log concentration of 12(Z,E)-HODE.

• If 12(Z,E)-HODE shows inhibitory activity, calculate the IC₅₀ (half-maximal inhibitory concentration).

Assay Protocol 4: Neutrophil Chemotaxis Assay

This assay determines if 12(Z,E)-HODE can act as a chemoattractant or chemorepellent for immune cells, such as neutrophils. The Boyden chamber (or Transwell®) assay is a classic and reliable method for this purpose. [17] Principle: The assay uses a two-chamber system separated by a microporous membrane. Neutrophils are placed in the upper chamber, and the test compound (12(Z,E)-HODE) is placed in the lower chamber. If the compound is a chemoattractant, the neutrophils will actively migrate through the pores of the membrane towards the higher concentration of the compound in the lower chamber. The number of migrated cells is then quantified. [17]

Detailed Protocol

• Neutrophil Isolation:

  • Isolate human neutrophils from the peripheral blood of healthy donors using standard methods like Ficoll-Paque density gradient centrifugation followed by dextran sedimentation. [17] * Resuspend the isolated neutrophils in an appropriate assay medium (e.g., serum-free RPMI).

• Chemotaxis Assay Setup:

  • Use a 96-well chemotaxis plate with a permeable membrane support (e.g., 5.0 µm pore size for neutrophils). [17] * Add different concentrations of 12(Z,E)-HODE to the lower wells of the chamber.

  • Include a negative control (medium only) and a positive control chemoattractant (e.g., Interleukin-8, IL-8, or fMLP). [18][19] * Add the neutrophil cell suspension to the upper chamber (the insert).

• Incubation and Cell Migration:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 1-2 hours to allow for cell migration. [18]

• Quantification of Migrated Cells:

  • After incubation, carefully remove the upper insert.

  • Quantify the number of cells that have migrated to the lower chamber. This can be done by:

    • Lysis and ATP Measurement: Lyse the cells in the lower chamber and measure ATP content using a luminescent assay (e.g., CellTiter-Glo®). The luminescence signal is directly proportional to the number of viable cells. [17] * Staining and Microscopy: Fix and stain the migrated cells on the underside of the membrane and count them using a microscope. [18]

Data Analysis

• Express the results as a chemotactic index: the number of cells migrating towards the test compound divided by the number of cells migrating towards the negative control.

• Plot the chemotactic index against the concentration of 12(Z,E)-HODE to generate a dose-response curve.

Summary of Quantitative Data & Expected Outcomes

Assay	Parameter Measured	Positive Result Indication	Quantitative Readout	Potential Interpretation
Calcium Mobilization	Real-time fluorescence intensity	A rapid, transient increase in fluorescence upon compound addition.	EC₅₀	12(Z,E)-HODE is an agonist for a Gαq-coupled GPCR.
PPARγ Activation	Absorbance at 450 nm	An increase in absorbance with increasing compound concentration.	EC₅₀	12(Z,E)-HODE is an agonist for the PPARγ nuclear receptor.
Anti-Inflammatory	Cytokine concentration (e.g., TNF-α, IL-6)	A decrease in LPS-induced cytokine secretion.	IC₅₀	12(Z,E)-HODE possesses anti-inflammatory properties.
Neutrophil Chemotaxis	Number of migrated cells (luminescence/cell count)	An increase in cell migration compared to the negative control.	Chemotactic Index, EC₅₀	12(Z,E)-HODE is a chemoattractant for neutrophils.

References

• Bio-protocol. (n.d.). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Retrieved from [Link]

• Molecular Devices. (n.d.). Evaluate anti-inflammatory compounds using a multiparametric THP-1 cell-based assay. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Detection of IL-8 Activity by Neutrophil Chemotaxis Assay. Retrieved from [Link]

• RayBiotech. (n.d.). Human PPAR-gamma Transcription Factor Activity Assay Kit. Retrieved from [Link]

• Protein Fluidics. (n.d.). Multi-parametric Human Cell Based Inflammation Assay for Cytokines and Cell Surface Antigens. Retrieved from [Link]

• Teletin, M., et al. (2015). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. Food Chemistry, 188, 430-434. Retrieved from [Link]

• INDIGO Biosciences. (n.d.). Human Peroxisome Proliferator-Activated Receptor Gamma. Retrieved from [Link]

• Yang, K., et al. (2017). An All-on-chip Method for Rapid Neutrophil Chemotaxis Analysis Directly from a Drop of Blood. Journal of Visualized Experiments, (124), 55615. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Neutrophil Chemotaxis Assay. Retrieved from [Link]

• AXXAM. (n.d.). Smart cellular assays to study inflammatory skin disorders. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). FLIPR Calcium Mobilization Assays in GPCR Drug Discovery. Retrieved from [Link]

• JoVE. (2022). Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay | Protocol Preview. Retrieved from [Link]

• INDIGO Biosciences. (n.d.). Human PPARγ Reporter Assay Kit. Retrieved from [Link]

• Caers, J., et al. (2014). Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay. Journal of Visualized Experiments, (87), 51516. Retrieved from [Link]

• JoVE. (2022). Rapid Neutrophil Chemotaxis Analysis by All-on-chip Method | Protocol Preview. Retrieved from [Link]

• JoVE. (2022). Microfluidic Platform: Measuring Neutrophil Chemotaxis-Unprocessed Whole Blood | Protocol Preview. Retrieved from [Link]

• Liu, B., et al. (1995). 12(S)-hydroxyeicosatetraenoic acid and 13(S)-hydroxyoctadecadienoic acid regulation of protein kinase C-alpha in melanoma cells: role of receptor-mediated hydrolysis of inositol phospholipids. The Journal of biological chemistry, 270(43), 25589–25595. Retrieved from [Link]

• Kay, M., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic advances in endocrinology and metabolism, 1(2), 75–86. Retrieved from [Link]

• Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• Umeno, A., et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. PloS one, 8(5), e63542. Retrieved from [Link]

• Wang, Y., et al. (2024). Integrated screening identifies GPR31 as a key driver and druggable target for metabolic dysfunction–associated steatohepatitis. The Journal of clinical investigation, 134(17), e175788. Retrieved from [Link]

• Sato, M., et al. (2021). Development of a High-Throughput Screening-Compatible Assay for Discovery of GPR3 Inverse Agonists Using a cAMP Biosensor. SLAS discovery : advancing life sciences R & D, 26(2), 259–267. Retrieved from [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• Bhattacharjee, I., et al. (2010). Analysis of medicinally important phytocompounds from Argemone mexicana. Journal of Chemical and Pharmaceutical Research, 2(1), 470-474.

• Umeno, A., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PloS one, 8(5), e63542. Retrieved from [Link]

• Spiteller, G., et al. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. Chemistry and physics of lipids, 89(2), 147–153.

• Kaylan, K. B., et al. (2024). The G Protein-Coupled Receptor GPR31 Promotes Pro-inflammatory Responses in Pancreatic Islets and Macrophages. bioRxiv. Retrieved from [Link]

• Chen, Q., et al. (2012). Identification of a Novel Small-Molecule Agonist for Human G Protein-Coupled Receptor 3. ACS chemical biology, 7(1), 185–192. Retrieved from [Link]

• Ullah, Z., et al. (2021). Chemical composition, in vitro antioxidant, anticholinesterase, and antidiabetic potential of essential oil of Elaeagnus umbellata Thunb. BMC complementary medicine and therapies, 21(1), 69. Retrieved from [Link]

• Diab, Y., et al. (2021). Characterization, antioxidant, and cytotoxic effects of some Egyptian wild plant extracts. Beni-Suef University Journal of Basic and Applied Sciences, 10, 13.

• Hauser, A. S., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International journal of molecular sciences, 25(10), 5437. Retrieved from [Link]

• Ghasemi, A., et al. (2022). Determination of chemical composition and biological activity of flaxseed (Linum usitatissimum) essential oil. Journal of Biometry Studies, 4(2), 91-96.

• ResearchGate. (n.d.). Structure of 9,12-Octadecadienoic acid (Z,Z)-, methyl ester present in.... Retrieved from [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. biorxiv.org [biorxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 7. indigobiosciences.com [indigobiosciences.com]
• 8. PPAR gamma Transcription Factor Assay Kit (ab133101) | Abcam [abcam.com]
• 9. bio-protocol.org [bio-protocol.org]
• 10. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 11. youtube.com [youtube.com]
• 12. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. raybiotech.com [raybiotech.com]
• 14. caymanchem.com [caymanchem.com]
• 15. Evaluate anti-inflammatory compounds using a multiparametric THP-1 cell-based assay [moleculardevices.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. criver.com [criver.com]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. An All-on-chip Method for Rapid Neutrophil Chemotaxis Analysis Directly from a Drop of Blood - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12,13-DiHOME) as a Potential Biomarker for Atherosclerosis

Introduction: The Pressing Need for Novel Atherosclerosis Biomarkers

Atherosclerosis, a chronic inflammatory disease characterized by the buildup of plaques within the arteries, remains a leading cause of cardiovascular disease (CVD) worldwide.[1] The clinical manifestations of atherosclerosis, including myocardial infarction and stroke, are often sudden and catastrophic. Current risk assessment relies heavily on traditional biomarkers like LDL-cholesterol, but these markers do not fully capture the complexity of the disease, leading to a significant number of cardiovascular events in individuals deemed at low or intermediate risk. This underscores a critical need for novel biomarkers that can provide deeper insights into the pathophysiology of atherosclerosis and improve risk stratification.

Recently, the lipokine 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME), a metabolite of linoleic acid, has emerged as a promising candidate.[2][3] Produced primarily by brown adipose tissue (BAT) in response to stimuli like cold exposure and exercise, 12,13-DiHOME is increasingly recognized for its role in systemic metabolism and cardiovascular health.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the multifaceted role of 12,13-DiHOME in atherosclerosis, its potential as a biomarker, and detailed protocols for its analysis.

The Biochemistry and Physiological Role of 12,13-DiHOME

12,13-DiHOME is synthesized from linoleic acid through a two-step enzymatic process. Initially, cytochrome P450 enzymes convert linoleic acid to its epoxide form, 12,13-epoxy-9Z-octadecenoic acid (12,13-EpOME). Subsequently, soluble epoxide hydrolase (sEH) hydrolyzes 12,13-EpOME to form 12,13-DiHOME.

Once released into circulation, 12,13-DiHOME acts as a signaling molecule, influencing various metabolic processes. A primary function of 12,13-DiHOME is the stimulation of fatty acid uptake into BAT and skeletal muscle.[2][4] This is achieved by promoting the translocation of fatty acid transporters, such as FATP1 and CD36, to the cell membrane.[2] By enhancing fatty acid utilization in these tissues, 12,13-DiHOME can help reduce circulating levels of triglycerides, a known risk factor for atherosclerosis.

The Dichotomous Role of 12,13-DiHOME in Atherosclerosis: A Mechanistic Overview

The influence of 12,13-DiHOME on the cellular processes underlying atherosclerosis is complex and appears to be context-dependent, with both anti-atherogenic and potentially pro-inflammatory effects reported.

Anti-Atherogenic Effects in Endothelial Cells

Endothelial dysfunction is a critical initiating event in atherosclerosis. Research indicates that 12,13-DiHOME exerts protective effects on endothelial cells (ECs). Infusion of 12,13-DiHOME in animal models has been shown to improve endothelial dysfunction and decrease atherosclerosis.[5] The proposed anti-atherogenic mechanisms in ECs include:

• Increased Nitric Oxide (NO) Production: 12,13-DiHOME has been shown to increase intracellular calcium concentration in ECs, leading to an elevation in NO production.[6] NO is a potent vasodilator and has anti-inflammatory and anti-proliferative properties.

• Reduced Expression of Adhesion Molecules: Treatment of ECs with 12,13-DiHOME has been found to reduce the expression of vascular cell adhesion molecule-1 (VCAM-1) induced by oxidized LDL.[6] This is significant as VCAM-1 plays a crucial role in the recruitment of monocytes to the arterial wall, a key step in foam cell formation.

• Modulation of Key Signaling Pathways: In ECs, 12,13-DiHOME activates pro-survival and anti-inflammatory pathways involving pAkt, mTOR, CREB, and HSP27, while down-regulating pro-inflammatory kinases such as HCK and GSK3α/β.[6]

Figure 1: Anti-atherogenic signaling of 12,13-DiHOME in endothelial cells.

A Complex Role in Macrophage Function

The role of 12,13-DiHOME in macrophage biology is more nuanced. Macrophages are central to the progression of atherosclerosis, engulfing lipoproteins to become foam cells, which form the core of atherosclerotic plaques. Some studies suggest that 12,13-DiHOME may promote a pro-inflammatory macrophage phenotype. It has been shown to skew macrophages towards an IL-1β high, CD206 low inflammatory state and reduce their phagocytic capacity. This could potentially exacerbate inflammation within the plaque.

Vascular Smooth Muscle Cells: An Area for Future Research

The proliferation and migration of vascular smooth muscle cells (VSMCs) from the media to the intima is a hallmark of atherosclerosis. While it has been suggested that the effect of 12,13-DiHOME on mitochondrial function in VSMCs warrants investigation, there is currently a lack of direct experimental evidence on how this lipokine affects VSMC behavior in the context of atherosclerosis.[5] This represents a significant knowledge gap and a promising avenue for future research.

Clinical Correlation: A Tale of Two Contexts

Clinical studies on the association between circulating 12,13-DiHOME levels and atherosclerosis have yielded intriguing and somewhat conflicting results, suggesting its role as a biomarker may be dependent on the patient population and clinical context.

Clinical Finding	Patient Cohort	Implication for Atherosclerosis	Reference
Decreased levels of 12,13-DiHOME	Patients with heart disease	Lower levels are associated with cardiovascular pathology, suggesting a protective role.	[1][7]
Positive correlation with ejection fraction	Patients with heart disease	Higher levels are associated with better cardiac function.	[1]
Increased levels of 12,13-DiHOME	Type 2 diabetes patients with acute myocardial infarction	Higher levels are an independent risk factor for AMI in this specific high-risk population.	[8]
Decreased coronary sinus levels of 12,13-DiHOME	Patients with atrial fibrillation	Lower localized levels in the heart are associated with atrial remodeling.	[9]

These findings highlight the importance of considering the specific clinical scenario when interpreting 12,13-DiHOME levels. In a generally healthy population, higher levels may be indicative of a metabolically flexible phenotype with active brown fat, which is protective against atherosclerosis. However, in the context of established metabolic disease like type 2 diabetes, elevated levels might reflect a maladaptive response or a different underlying pathophysiology contributing to acute coronary events.

Protocol for Quantification of 12,13-DiHOME in Human Plasma

The accurate and precise quantification of 12,13-DiHOME in biological matrices is crucial for its validation as a biomarker. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its high sensitivity and specificity.

Sample Collection and Storage

• Collect whole blood in tubes containing EDTA as an anticoagulant.

• Centrifuge at 1,500 x g for 15 minutes at 4°C to separate plasma.

• Aliquot the plasma into cryovials and store immediately at -80°C until analysis to prevent lipid degradation.

Sample Preparation: Solid-Phase Extraction (SPE)

• To 100 µL of plasma, add an internal standard (e.g., d4-9,10-DiHOME).

• Perform a liquid-liquid extraction with a suitable organic solvent (e.g., methyl formate).

• Acidify the aqueous layer to pH 3.5.

• Load the acidified aqueous layer onto a C18 SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the 12,13-DiHOME and internal standard with methyl formate.

• Dry the eluate under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Sources

• 1. A novel endocrine role for the BAT-released lipokine 12,13-diHOME to mediate cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. researchgate.net [researchgate.net]
• 7. ahajournals.org [ahajournals.org]
• 8. 12,13-diHOME and noradrenaline are associated with the occurrence of acute myocardial infarction in patients with type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]

Application Note: The Role and Analysis of 12,13-diHOME in Modern Lipidomics Research

An in-depth guide for researchers, scientists, and drug development professionals.

Introduction: Unveiling a Key Metabolic Regulator

Within the burgeoning field of lipidomics, which seeks to comprehensively map the lipids in a biological system, certain molecules emerge as pivotal signaling agents that redefine our understanding of metabolic health. One such molecule is 12-Hydroxy-9(Z),13(E)-octadecadienoic acid , more commonly known as 12,13-diHOME . This bioactive lipid, an oxidized metabolite of the essential fatty acid linoleic acid, has gained significant prominence as a "lipokine"—a lipid hormone that exerts endocrine and paracrine effects on systemic metabolism.[1][2]

Initially identified as a lipokine released from brown adipose tissue (BAT) in response to stimuli like cold exposure and exercise, 12,13-diHOME is now recognized as a critical mediator of metabolic homeostasis.[2][3][4] Its circulating levels are inversely correlated with body mass index (BMI), insulin resistance, and adverse metabolic profiles in large human cohorts, positioning it as a key biomarker and a promising therapeutic target for metabolic diseases such as obesity and type 2 diabetes.[5][6][7]

This application note serves as a comprehensive technical guide for researchers. It details the biological significance of 12,13-diHOME, its mechanism of action, and provides robust, field-proven protocols for its extraction and quantification using mass spectrometry-based lipidomics platforms.

Biological Significance and Mechanism of Action

Understanding the "why" behind studying 12,13-diHOME is crucial for designing meaningful experiments. Its biological activity stems from its specific biosynthesis and its targeted effects on key metabolic tissues.

Biosynthesis of 12,13-diHOME

12,13-diHOME is not a primary dietary lipid but is synthesized endogenously from linoleic acid. The pathway involves a two-step enzymatic process. First, Cytochrome P450 (CYP) enzymes convert linoleic acid into an epoxide intermediate, 12,13-epoxy-9Z-octadecenoic acid (12,13-epOME). Subsequently, soluble epoxide hydrolase (sEH), primarily the Ephx2 isoform in adipose tissue, hydrolyzes the epoxide to form the more stable and active diol, 12,13-diHOME.[3][5][8] This pathway is highly regulated, with stimuli like cold and exercise upregulating sEH expression, particularly in BAT.[3][4]

Caption: Endogenous synthesis of 12,13-diHOME from linoleic acid.

A Potent Stimulator of Fatty Acid Uptake

The primary mechanism through which 12,13-diHOME exerts its metabolic benefits is by promoting the rapid uptake of fatty acids (FAs) into specific tissues. This action is crucial for fueling thermogenesis in BAT and for energy utilization in skeletal muscle and the heart.[3][4][8]

Mechanistically, 12,13-diHOME stimulates the translocation of key fatty acid transporters, such as FATP1 and CD36, from intracellular stores to the plasma membrane of adipocytes and myocytes.[1][3] This increased cell-surface presence of transporters facilitates a greater influx of circulating fatty acids, effectively clearing them from the bloodstream and providing fuel for mitochondrial oxidation.[3][5] Recent studies suggest this signaling may be dependent on Gq-mediated intracellular calcium mobilization, hinting at the involvement of a G-protein-coupled receptor (GPCR) that is yet to be definitively identified.[6]

Caption: Proposed signaling cascade for 12,13-diHOME-mediated fatty acid uptake.

Core Applications in Lipidomics and Drug Development

The unique biological profile of 12,13-diHOME makes its quantification a powerful tool in several research domains.

Application Area	Research Focus	Rationale & Significance
Biomarker Discovery	Metabolic Health (Obesity, T2D), Cardiovascular Disease	Circulating 12,13-diHOME levels negatively correlate with BMI, insulin resistance, and triglycerides.[3][7] Low levels are also observed in patients with heart disease, making it a potential biomarker for metabolic and cardiovascular risk stratification.[9]
Exercise Physiology	Understanding the benefits of physical activity	12,13-diHOME is an "exerkine" released from BAT during exercise.[2][4] Measuring its levels helps elucidate the molecular mechanisms by which exercise improves fatty acid metabolism in skeletal muscle.
Thermogenesis & BAT	Activating brown and beige fat	As a direct product and activator of BAT, 12,13-diHOME is the gold-standard biomarker for assessing BAT activity in response to stimuli like cold or pharmacological agents.[3][5]
Therapeutic Validation	Developing drugs for metabolic syndrome	The 12,13-diHOME signaling pathway is a druggable target. Research focuses on sEH inhibitors to increase endogenous levels or on developing stable 12,13-diHOME analogs to mimic its effects.[1][2]
Nutritional Science	Impact of diet on metabolic mediators	Investigating how dietary fatty acids, particularly linoleic acid, and other nutrients influence the production and activity of 12,13-diHOME.
Clinical Research	Pathophysiology of Disease	Elevated levels have been identified in conditions like preeclampsia, suggesting a role in its pathogenesis, potentially as a compensatory or pathological signal.[10]

Protocols for Quantification of 12,13-diHOME

Accurate and reproducible quantification of 12,13-diHOME is paramount. Due to its low endogenous concentration and susceptibility to degradation, meticulous sample handling and a validated analytical workflow are essential. The following protocol outlines a robust method for quantification from plasma/serum and tissue using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Caption: Standardized workflow for 12,13-diHOME analysis via LC-MS/MS.

Protocol 1: Sample Collection and Preparation

Causality: The primary challenge is to prevent artifactual oxidation of polyunsaturated fatty acids and degradation of 12,13-diHOME. The use of antioxidants and immediate processing/freezing is non-negotiable for data integrity.

Materials:

• Anticoagulant tubes (K2-EDTA or Sodium Heparin) for plasma.

• Butylated hydroxytoluene (BHT) solution (10 mg/mL in ethanol).

• Deuterated internal standard (IS), e.g., 12,13-diHOME-d4.

• Liquid nitrogen and -80°C freezer.

• Phosphate-buffered saline (PBS), ice-cold.

• Bead homogenizer or similar tissue disruptor.

Procedure:

• Blood Collection: Collect whole blood in anticoagulant tubes. Immediately add BHT to a final concentration of 0.01% (e.g., 1 µL of 10 mg/mL BHT per 1 mL blood) and gently invert to mix.

• Plasma/Serum Preparation: Centrifuge blood at 2,000 x g for 15 minutes at 4°C. Carefully collect the supernatant (plasma) or serum. Aliquot into cryovials and immediately snap-freeze in liquid nitrogen. Store at -80°C until extraction.

• Tissue Collection: Excise tissue of interest (e.g., interscapular BAT, quadriceps muscle) immediately post-euthanasia. Rinse with ice-cold PBS to remove excess blood. Blot dry, weigh, and snap-freeze in liquid nitrogen. Store at -80°C.

• Tissue Homogenization:

  • On the day of extraction, keep tissue frozen on dry ice.

  • Add a small piece of frozen tissue (~20-50 mg) to a pre-chilled homogenization tube containing ceramic beads and 500 µL of ice-cold PBS with 0.01% BHT.

  • Homogenize according to the instrument's instructions until no visible tissue remains. Keep the sample on ice throughout.

  • Use a small aliquot of the homogenate for protein quantification (e.g., BCA assay) for later normalization.

Protocol 2: Lipid Extraction using Solid Phase Extraction (SPE)

Causality: SPE is highly effective for isolating oxylipins like 12,13-diHOME from complex matrices. It separates lipids based on polarity, removing highly polar (salts, sugars) and non-polar (triglycerides) interferences that can cause ion suppression in the mass spectrometer. Acidifying the sample ensures that the carboxylic acid group of 12,13-diHOME is protonated, allowing it to bind to the C18 stationary phase.

Materials:

• C18 SPE cartridges (e.g., 100 mg).

• Methanol (LC-MS grade).

• Water (LC-MS grade), acidified to pH 3.5 with formic or acetic acid.

• Methyl Formate or Ethyl Acetate (for elution).

• Nitrogen evaporator.

Procedure:

• Sample Spiking: Thaw plasma/serum or tissue homogenate on ice. To a 100 µL aliquot, add the deuterated internal standard (e.g., 10 µL of a 100 ng/mL 12,13-diHOME-d4 solution).

• Protein Precipitation: Add 3 volumes of ice-cold methanol (300 µL). Vortex vigorously for 5 minutes to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Dilution: Transfer the supernatant to a new tube and add 3 mL of acidified water (pH 3.5). This ensures the sample is sufficiently polar and at the correct pH for SPE binding.

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 2 mL of methyl formate/ethyl acetate.

  • Equilibrate with 2 mL of methanol.

  • Equilibrate with 2 mL of acidified water. Do not let the cartridge run dry.

• Sample Loading: Slowly load the diluted supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 2 mL of acidified water, followed by 2 mL of 10% methanol in water to remove polar impurities.

• Elution: Elute the lipids with 2 mL of methyl formate or ethyl acetate into a clean glass tube.

• Drying: Evaporate the eluate to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid film in 50-100 µL of the initial mobile phase (e.g., 50:50 Methanol:Water). Vortex, centrifuge to pellet any debris, and transfer the supernatant to an LC-MS vial.

Protocol 3: LC-MS/MS Analysis

Causality: Reversed-phase chromatography (C18) separates lipids based on hydrophobicity, which is effective for resolving 12,13-diHOME from its structural isomers (e.g., 9,10-diHOME). Negative mode Electrospray Ionization (ESI) is optimal because the carboxylic acid group readily loses a proton to form the [M-H]⁻ ion. Tandem MS (MS/MS) provides specificity by monitoring a unique fragmentation pattern from the precursor ion, ensuring confident identification and quantification.

Typical LC-MS/MS Parameters:

Parameter	Recommended Setting
LC Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid
Mobile Phase B	Acetonitrile/Methanol with 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Gradient	Start at ~40-50% B, ramp to 95-100% B over 10-15 min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM) or PRM
Precursor Ion [M-H]⁻	m/z 311.2
Product Ions (example)	m/z 197.1, 155.1 (fragments from cleavage at hydroxyl groups)
Internal Standard [M-H]⁻	m/z 315.2 (for 12,13-diHOME-d4)
IS Product Ions	Dependent on deuteration pattern, requires optimization

Note: Specific m/z values and collision energies must be optimized on the instrument being used.

Conclusion and Future Outlook

12,13-diHOME has solidified its position as a fundamentally important signaling lipid in metabolic research. Its role as a key communicator between adipose tissue, muscle, and the cardiovascular system provides a fascinating window into whole-body energy regulation. The robust analytical protocols detailed here provide the foundation for researchers to accurately probe the function of this lipokine in diverse physiological and pathological contexts.

Future research will undoubtedly focus on the definitive identification of the 12,13-diHOME receptor, which will unlock new avenues for highly targeted drug development. Furthermore, exploring the broader family of diHOMEs and other linoleic acid metabolites will continue to expand the rich and complex language of lipid signaling, promising new strategies to combat metabolic disease.

References

• Lynes, M.D., Leiria, L.O., Lundh, M., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine, 23(5), 631–637. Available at: [Link]

• Macêdo, A.P.A., Muñoz, V.R., Cintra, D.E., & Pauli, J.R. (2022). 12,13-diHOME as a new therapeutic target for metabolic diseases. Life Sciences, 291, 120229. Available at: [Link]

• Stanford, K.I., Lynes, M.D., Takahashi, H., et al. (2018). 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake. Cell Metabolism, 27(5), 1111–1120.e7. Available at: [Link]

• Pinckard, K.M., Shettigar, V., Weir, T.L., et al. (2021). A novel endocrine role for the BAT-released lipokine 12,13-diHOME to mediate cardiac function. JCI Insight, 6(2), e143463. Available at: [Link]

• Liao, C., Li, L., & Li, Y. (2022). 12,13-diHOME as a new therapeutic target for metabolic diseases. Life Sciences, 291, 120229. Available at: [Link]

• O'Donoghue, M.L., & Sabatine, M.S. (2021). Brown Adipose Tissue and the Take (12,13-di)HOME Message to the Heart. Circulation, 143(3), 239–241. Available at: [Link]

• Lynes, M.D., Leiria, L.O., Lundh, M., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine, 23(5), 631–637. (Full text available via PMC). Available at: [Link]

• Stanford, K.I., Lynes, M.D., Takahashi, H., et al. (2018). 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake. Cell Metabolism, 27(5), 1111–1120.e7. (Full text available via PMC). Available at: [Link]

• Senfeld, J., Lynes, M., Kodani, S., Lee, K., & Tseng, Y.H. (2021). Characterizing the Mechanism of Action of the Lipokine 12,13-diHOME. Diabetes, 70(Supplement_1). Available at: [Link]

• Nishijima, K., Morikawa, M., & Minakami, H. (2024). Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia. Cureus, 16(10), e69314. Available at: [Link]

• Dreyfuss, J. M., et al. (2023). ScreenDMT reveals linoleic acid diols replicably associate with BMI and stimulate adipocyte calcium fluxes. bioRxiv. Available at: [Link]

• Weir, T.L., et al. (2019). The proposed systemic thermogenic metabolites succinate and 12,13-diHOME are inversely associated with adiposity and related metabolic traits: evidence from a large human cross-sectional study. Diabetologia, 62(10), 1936–1941. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 12,13-diHOME as a new therapeutic target for metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The proposed systemic thermogenic metabolites succinate and 12,13-diHOME are inversely associated with adiposity and related metabolic traits: evidence from a large human cross-sectional study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A novel endocrine role for the BAT-released lipokine 12,13-diHOME to mediate cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Lipid Analysis: A Guide to Sourcing and Utilizing 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid Analytical Standards

For researchers, scientists, and drug development professionals venturing into the intricate world of lipidomics and eicosanoid research, the procurement of high-purity analytical standards is the bedrock of reliable and reproducible data. This guide provides a comprehensive overview of the challenges and solutions associated with sourcing an analytical standard for the specific and often elusive lipid mediator, 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE). Due to its limited commercial availability, this document emphasizes the necessity of custom synthesis and rigorous in-house characterization.

The Sourcing Conundrum: Rarity of the 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid Isomer

A preliminary market survey reveals a significant challenge: 12-Hydroxy-9(Z),13(E)-octadecadienoic acid is not a standard off-the-shelf analytical compound. While various other HODE isomers, such as 9-HODE and 13-HODE, are commercially available, this specific positional and geometric isomer often requires a more specialized procurement strategy. This scarcity necessitates a proactive approach from the researcher, moving beyond simple catalog searches to custom synthesis services.

The Path to Procurement: Custom Lipid Synthesis

Several reputable companies specialize in the custom synthesis of complex lipids. These organizations possess the expertise in organic synthesis and purification required to produce high-purity 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. When engaging with a custom synthesis provider, it is crucial to clearly define the required specifications, including purity, isomeric identity, and the desired quantity.

Table 1: Potential Custom Lipid Synthesis Providers

Company Name	Website	Key Services
Avanti Polar Lipids	[Link]	Custom synthesis of a wide range of lipids with high purity.[1]
Creative Biolabs	[Link]	Custom lipid synthesis services, including modified and functionalized lipids.[2]
Sigma-Aldrich (Merck)		Offers custom synthesis services for a variety of chemical compounds, including lipids.[3]
BOC Sciences		Provides custom synthesis of a wide range of organic molecules, including fatty acids.[4]
Kyfora Bio		Specializes in custom synthesis services for lipids and polymers for research and development.[5]

Causality Behind Experimental Choices: The decision to pursue custom synthesis is a direct consequence of the compound's commercial non-availability. This proactive step ensures that the research is not hampered by the lack of essential reagents.

The Metabolic Journey of 12-HODE: A Glimpse into its Biological Origins

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is a product of the oxygenation of linoleic acid, a common polyunsaturated fatty acid. This transformation is primarily mediated by enzymes such as lipoxygenases (LOX) and cytochrome P450 (CYP) monooxygenases.[2][4][6] Understanding these metabolic pathways is crucial for contextualizing the biological relevance of this lipid mediator.

The lipoxygenase pathway involves the stereospecific insertion of molecular oxygen into linoleic acid, leading to the formation of a hydroperoxy intermediate, which is then reduced to the corresponding hydroxy fatty acid.[6][7][8] The cytochrome P450 pathway, on the other hand, can generate a variety of oxygenated metabolites from linoleic acid, including different HODE isomers.[2][4][5]

Caption: Metabolic pathways of linoleic acid to HODE isomers.

The Analytical Gauntlet: A Workflow for Characterization and Quantification

Given the custom-synthesis nature of the standard, a rigorous in-house analytical workflow is not just recommended, it is imperative for ensuring the identity, purity, and concentration of the 12-Hydroxy-9(Z),13(E)-octadecadienoic acid standard.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The Oxidized Linoleic Acid Metabolite-Cytochrome P450 System is Active in Biopsies from Patients with Inflammatory Dental Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of lipoxygenases in pathophysiology; new insights and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Metabolic profile of linoleic acid in porcine leukocytes through the lipoxygenase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid Using NMR Spectroscopy

Abstract

This application note provides a comprehensive guide for the structural elucidation of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid using Nuclear Magnetic Resonance (NMR) spectroscopy. This hydroxylated fatty acid, a member of the octadecanoid family, possesses a unique conjugated diene system and a chiral center, making NMR an indispensable tool for its unambiguous characterization. This document outlines detailed protocols for sample preparation and the acquisition of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectra. Furthermore, it offers an in-depth analysis of the expected spectral features, drawing upon data from structurally related compounds to provide a robust framework for spectral interpretation. This guide is intended for researchers, scientists, and professionals in drug development and natural product chemistry.

Introduction

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is a naturally occurring fatty acid derivative that plays a role in various biological processes. Its structure, featuring a hydroxyl group at the C12 position and a conjugated diene system at C9-C10 and C13-C14 with specific Z and E stereochemistry, presents a significant analytical challenge. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique that provides detailed information about the chemical environment of individual atoms within a molecule, making it ideally suited for the complete structural assignment of such complex lipids.[1]

The application of a suite of NMR experiments, including ¹H and ¹³C NMR for direct observation of proton and carbon nuclei, and 2D correlation experiments like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), allows for the piecing together of the molecular framework.[2] COSY reveals proton-proton couplings, HSQC correlates directly bonded proton-carbon pairs, and HMBC identifies longer-range proton-carbon correlations, which are crucial for establishing the connectivity across the entire molecule.[2][3]

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra. The choice of solvent is paramount to ensure the sample is fully dissolved and to avoid overlapping signals with the analyte.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and effective solvent for fatty acids.[4] For increased polarity and to better resolve exchangeable protons (like the hydroxyl and carboxylic acid protons), deuterated methanol (CD₃OD) or a mixture of solvents can be utilized.[2] All solvents should be of high purity (≥99.8% deuteration).

• Sample Concentration: Dissolve 5-10 mg of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid in approximately 0.6 mL of the chosen deuterated solvent.[5] This concentration is generally sufficient for obtaining good signal-to-noise in a reasonable time frame on modern NMR spectrometers.

• Procedure:

  • Weigh the sample accurately into a clean, dry vial.

  • Add the deuterated solvent and gently vortex or sonicate until the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube.

  • If necessary, add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).

NMR Data Acquisition

The following experiments are recommended for a comprehensive structural analysis. All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion.

• ¹H NMR: Provides information on the number and chemical environment of protons.

• ¹³C NMR: Shows the number and types of carbon atoms (e.g., sp³, sp², carbonyl).

• COSY: Identifies protons that are coupled to each other, typically through two or three bonds.

• HSQC: Correlates protons with their directly attached carbons.

• HMBC: Reveals correlations between protons and carbons over two to three bonds, essential for connecting molecular fragments.

The following diagram illustrates the workflow for data acquisition and analysis:

Caption: Workflow for NMR-based structural elucidation.

Data Analysis and Interpretation

The structural elucidation of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid relies on the careful analysis of each NMR spectrum. The following sections detail the expected chemical shifts and correlations, based on data from structurally similar compounds such as coriolic acid and ricinoleic acid.[2][5]

¹H NMR Spectrum Analysis

The ¹H NMR spectrum can be divided into several key regions:

• Olefinic Protons (δ 5.0-6.5 ppm): This region is crucial for confirming the presence and stereochemistry of the double bonds. The conjugated diene system gives rise to complex multiplets.

  • The protons at C9 and C10 (part of the Z-double bond) and C13 and C14 (part of the E-double bond) will resonate in this region.

  • The coupling constant (J) between H9 and H10 is expected to be around 11 Hz, characteristic of a cis configuration.[6] The J value for the trans-protons H13 and H14 will be larger, around 15 Hz.[6]

• Carbinol Proton (δ ~4.1 ppm): The proton attached to the hydroxyl-bearing carbon (H12) is expected to appear as a multiplet. Its chemical shift is influenced by the adjacent double bond.

• Methylene Protons α to the Carboxyl Group (δ ~2.3 ppm): The protons at C2 will appear as a triplet.

• Allylic and Bis-Allylic Protons (δ ~2.0-2.8 ppm): The protons at C8, C11, and C15 are allylic and will show characteristic multiplets.

• Aliphatic Chain Protons (δ ~1.2-1.6 ppm): The methylene protons of the saturated carbon chain will overlap in this region.

• Terminal Methyl Protons (δ ~0.9 ppm): The protons of the methyl group at C18 will appear as a triplet.

¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum provides complementary information:

• Carbonyl Carbon (δ ~178-180 ppm): The carboxylic acid carbon (C1) will be the most downfield signal.

• Olefinic Carbons (δ ~125-140 ppm): The four sp² carbons of the double bonds (C9, C10, C13, C14) will resonate in this region.

• Carbinol Carbon (δ ~72-74 ppm): The carbon bearing the hydroxyl group (C12) is expected in this range.[2]

• Aliphatic Carbons (δ ~22-35 ppm): The remaining sp³ carbons of the fatty acid chain will appear in this upfield region.

Table 1: Predicted ¹H and ¹³C Chemical Shifts for Key Moieties

Position	Moiety	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	-COOH	-	~179
2	-CH₂-COOH	~2.3 (t)	~34
9, 10, 13, 14	-CH=CH-	5.3 - 6.5 (m)	125 - 138
12	-CH(OH)-	~4.1 (m)	~73
18	-CH₃	~0.9 (t)	~14

Note: These are predicted values based on analogous compounds. Actual values may vary depending on solvent and experimental conditions.

2D NMR Correlation Analysis

The 2D NMR spectra are essential for assembling the structure.

• COSY: Key correlations are expected between:

  • H9 ↔ H10 and H13 ↔ H14 (olefinic protons)

  • H11 ↔ H12 and H12 ↔ H13

  • H2 ↔ H3

  • H17 ↔ H18

• HSQC: Will confirm the direct one-bond correlations between the protons and carbons listed in Table 1.

• HMBC: Provides the crucial long-range correlations to link the molecular fragments. The following diagram illustrates some of the key expected HMBC correlations.

Caption: Key expected HMBC correlations for structural confirmation.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a powerful and definitive method for the structural elucidation of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. By carefully preparing the sample and acquiring a suite of NMR experiments including ¹H, ¹³C, COSY, HSQC, and HMBC, researchers can confidently assign the complete structure, including the position of the hydroxyl group and the stereochemistry of the conjugated diene system. The protocols and interpretive guide presented in this application note serve as a robust framework for the analysis of this and other complex hydroxylated fatty acids.

References

• Coriolic Acid (13-(S)-Hydroxy-9Z, 11E-octadecadienoic Acid) from Glasswort (Salicornia herbacea L.) Suppresses Breast Cancer Stem Cell through the Regulation of c-Myc. (2020). National Institutes of Health. [Link]

• 13 C NMR spectrum for epoxidized ricinoleic acid (ERA) (2). ResearchGate. [Link]

• NMRlipids Databank. NMRlipids. [Link]

• Hydroxy and Hydroperoxy Fatty Acids. (2019). AOCS Lipid Library. [Link]

• Ricinoleic acid - Optional[13C NMR] - Spectrum. SpectraBase. [Link]

• NMRlipids Databank. NMRlipids. [Link]

• Ricinoleic acid - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• Electronic Supplementary Information CdSe quantum dots capped with naturally occurring biobased oils. The Royal Society of Chemistry. [Link]

• cosy hsqc hmbc: Topics by Science.gov. Science.gov. [Link]

• Lipid Profiling Using 1H NMR Spectroscopy. (2019). PubMed. [Link]

• Isolation of 9-Hydroxy-10E,12Z-octadecadienoic Acid, an Inhibitor of Fat Accumulation from Valeriana fauriei. J-Stage. [Link]

• NMR. (2019). AOCS Lipid Library. [Link]

• Synthesis and MS/NMR characterization of the isomers of di-hydroxylated fatty acid. ResearchGate. [Link]

• Showing NP-Card for (10e,12z)-9-hydroxyoctadeca-10,12-dienoic acid (NP0234854). NP-MRD. [Link]

• 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. ScienceDirect. [Link]

• 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. CD Biosynsis. [Link]

• 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. ResearchGate. [Link]

• Showing NP-Card for 13-hode (NP0174539). NP-MRD. [Link]

• Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. (2021). National Institutes of Health. [Link]

• (±)-Coriolic acid. CAS Common Chemistry. [Link]

• 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. ScienceDirect. [Link]

• 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000673). HMDB. [Link]

• 9-hydroxy-10E,12Z-octadecadienoic acid | C18H32O3 | CID 5282944. PubChem. [Link]

• (PDF) Determination of Hydroxyoctadecadienoic Acids. ResearchGate. [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Complete assignments of 1H and 13C NMR resonances of oleanolic acid, 18a-oleanolic acid, ursolic acid and their 11-oxo derivatives. ResearchGate. [Link]

Sources

• 1. Lipid Profiling Using 1H NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Coriolic Acid (13-(S)-Hydroxy-9Z, 11E-octadecadienoic Acid) from Glasswort (Salicornia herbacea L.) Suppresses Breast Cancer Stem Cell through the Regulation of c-Myc - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ricinoleic acid(141-22-0) 1H NMR spectrum [chemicalbook.com]
• 5. aocs.org [aocs.org]
• 6. Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark - PMC [pmc.ncbi.nlm.nih.gov]

Designing Cell Culture Experiments with 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid: An Application Note and Protocol

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on designing and executing cell culture experiments with 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12(Z,E)-HODE). This bioactive lipid metabolite, a product of linoleic acid oxidation, has garnered significant interest for its diverse physiological and pathological roles. This document offers in-depth technical guidance, field-proven insights, and detailed protocols to investigate the cellular functions of 12(Z,E)-HODE.

Introduction to 12(Z,E)-HODE: A Multifaceted Signaling Molecule

12(Z,E)-HODE is an oxidized linoleic acid metabolite (OXLAM) implicated in a range of biological processes, from metabolic regulation to cancer progression.[1][2] Its cellular effects are primarily mediated through two key signaling pathways: activation of the nuclear receptor Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and binding to the G-protein coupled receptor GPR31.[3][4][5][6]

As a PPARγ agonist, 12(Z,E)-HODE can influence the transcription of genes involved in adipocyte differentiation, glucose homeostasis, and inflammation.[3][4][5][7][8] This activity has positioned it as a molecule of interest in the study of metabolic diseases like type 2 diabetes.[3][9][10]

Simultaneously, 12(Z,E)-HODE can activate GPR31, also known as the 12-(S)-HETE receptor, initiating downstream signaling cascades that include the MEK/ERK and NF-κB pathways.[6][11][12][13] In the context of cancer, this signaling has been shown to promote cell survival and inhibit apoptosis, making 12(Z,E)-HODE a potential therapeutic target.[14][15][16]

The dual nature of its signaling capabilities necessitates carefully designed experiments to elucidate its specific roles in different cellular contexts. This guide provides the foundational knowledge and detailed protocols to empower researchers to conduct robust and reproducible studies with 12(Z,E)-HODE.

Core Concepts in Experimental Design

Before delving into specific protocols, it is crucial to understand the key considerations for working with lipid signaling molecules like 12(Z,E)-HODE.

Table 1: Key Experimental Design Considerations

Consideration	Rationale & Explanation
Solvent and Vehicle Control	12(Z,E)-HODE is a lipid and requires an organic solvent (e.g., ethanol, DMSO) for solubilization. A vehicle control (cell culture medium with the same concentration of the solvent) is essential to distinguish the effects of the compound from those of the solvent.
Concentration Range	The effective concentration of 12(Z,E)-HODE can vary significantly between cell types. A dose-response experiment is critical to determine the optimal concentration for the desired biological effect. Based on literature, concentrations can range from nanomolar to low micromolar.
Time-Course Analysis	The cellular response to 12(Z,E)-HODE can be time-dependent. A time-course experiment will help identify the optimal incubation period to observe the desired endpoint (e.g., changes in gene expression, protein phosphorylation, or cell viability).
Stereoisomer Specificity	The biological activity of hydroxy fatty acids can be stereospecific.[17] If possible, using enantiomerically pure 12(S)- or 12(R)-HODE and comparing their effects can provide valuable insights into receptor-ligand interactions.
Cell Line Selection	The choice of cell line is paramount. It should be relevant to the research question and express the target receptors (PPARγ and/or GPR31). Preliminary screening for receptor expression via qPCR or Western blotting is recommended.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to investigate the cellular effects of 12(Z,E)-HODE.

Protocol 1: Cell Viability and Proliferation Assay

Objective: To determine the effect of 12(Z,E)-HODE on cell viability and proliferation.

Materials:

• Selected cell line

• Complete cell culture medium

• 12(Z,E)-HODE (high purity)

• Anhydrous ethanol or DMSO

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Preparation of 12(Z,E)-HODE Stock Solution: Prepare a high-concentration stock solution of 12(Z,E)-HODE in anhydrous ethanol or DMSO. For example, a 10 mM stock.

• Treatment: Prepare serial dilutions of 12(Z,E)-HODE in complete cell culture medium to achieve the desired final concentrations (e.g., 0, 0.1, 1, 10, 100 µM). The final solvent concentration should be consistent across all wells and ideally below 0.1%.

• Incubation: Remove the old medium from the cells and add 100 µL of the prepared treatment media to each well. Incubate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Aspirate the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control. Plot the percentage of cell viability against the log of the 12(Z,E)-HODE concentration to determine the EC50 or IC50.

Protocol 2: Apoptosis Assay by Flow Cytometry

Objective: To assess the pro- or anti-apoptotic effects of 12(Z,E)-HODE.

Materials:

• Selected cell line

• Complete cell culture medium

• 12(Z,E)-HODE

• Apoptosis-inducing agent (e.g., staurosporine, as a positive control)

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 12(Z,E)-HODE at the desired concentrations for the determined time point. Include a vehicle control and a positive control for apoptosis.

• Cell Harvesting: Harvest the cells by trypsinization and collect them in a microcentrifuge tube.

• Staining:

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and PI according to the manufacturer's protocol.

  • Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic) for each treatment condition.

Protocol 3: Gene Expression Analysis by Quantitative PCR (qPCR)

Objective: To investigate the effect of 12(Z,E)-HODE on the expression of target genes (e.g., PPARγ target genes).

Materials:

• Selected cell line

• Complete cell culture medium

• 12(Z,E)-HODE

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., FABP4, ADIPOQ) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 12(Z,E)-HODE at the desired concentrations for the determined time point.

• RNA Extraction: Extract total RNA from the cells using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Set up the qPCR reaction with the cDNA template, primers, and qPCR master mix.

  • Run the qPCR reaction in a real-time PCR system.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Visualization of Workflows and Pathways

To aid in the conceptualization of these experiments, the following diagrams illustrate the key workflows and signaling pathways involved.

Caption: General experimental workflow for studying 12(Z,E)-HODE effects.

Caption: Key signaling pathways of 12(Z,E)-HODE.

Trustworthiness and Self-Validation

To ensure the integrity of your findings, incorporate the following self-validating systems into your experimental design:

• Positive and Negative Controls: Always include appropriate positive and negative controls. For example, when studying PPARγ activation, a known PPARγ agonist like rosiglitazone can serve as a positive control.

• Orthogonal Assays: Confirm key findings using multiple, independent assays. For instance, if you observe decreased cell viability, corroborate this with an apoptosis assay to understand the mechanism of cell death.

• Inhibitor Studies: To confirm the involvement of a specific pathway, use selective inhibitors. For example, a MEK inhibitor can be used to verify that the effects of 12(Z,E)-HODE are mediated through the ERK pathway. Similarly, a PPARγ antagonist like GW9662 can be used to confirm PPARγ-dependent effects.[7]

• Reproducibility: All experiments should be performed with biological replicates and repeated independently to ensure the reproducibility of the results.

By adhering to these principles of scientific integrity and employing the detailed protocols provided, researchers can confidently explore the multifaceted roles of 12(Z,E)-HODE in their specific cellular systems of interest.

References

• Guo, Y., et al. (2011). Identification of the orphan G protein-coupled receptor GPR31 as a receptor for 12-(S)-hydroxyeicosatetraenoic acid. Journal of Biological Chemistry, 286(39), 33832-33840. [Link]

• The Orphan Receptor GPR31 Is the Platelet and HUVEC Receptor for 12(S)-HETE. (2008). Blood, 112(11), 289. [Link]

• Kikuchi, H., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. [Link]

• Li, S., et al. (2018). 12-HETE facilitates cell survival by activating the integrin-linked kinase/NF-κB pathway in ovarian cancer. OncoTargets and Therapy, 11, 8933–8942. [Link]

• Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches. (2017). Pharmacological Research, 125(Pt B), 180-190. [Link]

• Honn, K. V., et al. (1994). 12-lipoxygenases and 12(S)-HETE: role in cancer metastasis. Biochimica et Biophysica Acta, 1215(1-2), 1-14. [Link]

• Honn, K. V., et al. (1994). Endogenous 12(S)-HETE production by tumor cells and its role in metastasis. Journal of Cellular Physiology, 160(2), 297-306. [Link]

• Kikuchi, H., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4). [Link]

• Kikuchi, H., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. [Link]

• Guo, Y., et al. (2011). Identification of the Orphan G Protein-coupled Receptor GPR31 as a Receptor for 12-(S)-Hydroxyeicosatetraenoic Acid. ResearchGate. [Link]

• GPR31 is a receptor for 12(S)-HETE. Reactome. [Link]

• C-C, C., et al. (2011). 12/15-Lipoxygenase metabolites of arachidonic acid activate PPARγ: a possible neuroprotective effect in ischemic brain. American Journal of Physiology-Heart and Circulatory Physiology, 301(2), H675-H684. [Link]

• 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Wang, M., et al. (2014). Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review. RSC Advances, 4(108), 63015-63038. [Link]

• V-A, G., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Gastrointestinal and Liver Physiology, 307(6), G646-G655. [Link]

• U, Y., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLoS ONE, 8(5), e63542. [Link]

• 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• U, Y., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- And 12-(Z,E)-hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLoS ONE, 8(5), e63542. [Link]

Sources

• 1. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactome | GPR31 is a receptor for 12(S)-HETE [reactome.org]
• 7. 12/15-Lipoxygenase metabolites of arachidonic acid activate PPARγ: a possible neuroprotective effect in ischemic brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of the orphan G protein-coupled receptor GPR31 as a receptor for 12-(S)-hydroxyeicosatetraenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 12-HETE facilitates cell survival by activating the integrin-linked kinase/NF-κB pathway in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 12-lipoxygenases and 12(S)-HETE: role in cancer metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Endogenous 12(S)-HETE production by tumor cells and its role in metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid (12-HODE) in Tissue Samples by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics and biomarker discovery.

Introduction: The Significance of 12-HODE

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a crucial bioactive lipid mediator derived from the oxidation of linoleic acid. As an oxylipin, 12-HODE is involved in a multitude of physiological and pathophysiological processes.[1][2] It is produced through enzymatic pathways, primarily involving 12-lipoxygenase (12-LOX), and non-enzymatic autoxidation.[3] Accumulating evidence links dysregulated 12-HODE levels to inflammation, cardiovascular disease, and metabolic disorders like type 2 diabetes, making it a significant biomarker for disease diagnostics and a target for therapeutic intervention.[1][4][5][6]

The accurate quantification of 12-HODE in complex biological matrices such as tissue is analytically challenging due to its low endogenous concentrations and susceptibility to ex vivo oxidation.[7][8] This document provides a robust, step-by-step protocol for the reliable extraction, purification, and quantification of 12-HODE from tissue samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for sensitive and specific bioanalysis.

Experimental Workflow Overview

The successful measurement of 12-HODE hinges on a meticulously executed workflow designed to preserve the analyte's integrity from sample collection through to final data acquisition. Each stage is optimized to maximize recovery, minimize artificial analyte generation, and remove interfering matrix components.

Caption: Overall workflow for 12-HODE quantification in tissue.

Pre-Analytical Protocol: Safeguarding Sample Integrity

• Rationale: The polyunsaturated nature of 12-HODE's precursor, linoleic acid, makes it highly susceptible to auto-oxidation upon tissue disruption. Failure to control for this will result in artificially inflated 12-HODE levels, compromising data validity.

• Protocol:

  • Tissue Excision: Immediately upon excision, rinse the tissue sample (~50-100 mg) with ice-cold phosphate-buffered saline (PBS) to remove excess blood.

  • Snap-Freezing: Promptly snap-freeze the tissue in liquid nitrogen. This halts all enzymatic activity and chemical degradation.

  • Storage: Store the frozen tissue at -80°C in properly labeled cryovials. Samples should not be subjected to multiple freeze-thaw cycles.

Detailed Analytical Protocol

This protocol is optimized for a tissue sample of approximately 50 mg. Volumes should be scaled proportionally for different sample weights.

Part A: Tissue Homogenization & Lipid Extraction

• Causality: This stage uses a biphasic solvent system to efficiently partition lipids away from proteins, nucleic acids, and other hydrophilic cellular components. The classic Bligh & Dyer method is adapted here for small tissue volumes. The addition of a deuterated internal standard at the earliest stage is paramount; it co-extracts with the endogenous analyte and corrects for any analyte loss during the multi-step sample preparation process.

• Materials:

  • Frozen tissue sample (~50 mg)

  • 12-HODE-d4 (or other suitable deuterated standard)

  • Butylated hydroxytoluene (BHT)

  • LC-MS grade Chloroform, Methanol, and Water

  • Ceramic bead homogenization tubes

  • Bead mill homogenizer (e.g., Precellys)

  • Glass centrifuge tubes with Teflon-lined caps

• Step-by-Step Protocol:

  • Place a frozen tissue sample into a pre-chilled 2 mL ceramic bead homogenization tube.

  • Add 600 µL of ice-cold Methanol containing 0.01% BHT. The BHT is a critical antioxidant that prevents spurious lipid peroxidation during homogenization.

  • Spike the sample with the internal standard (e.g., 10 µL of 100 ng/mL 12-HODE-d4 in ethanol) to achieve a final concentration within the linear range of the calibration curve.

  • Homogenize the tissue using a bead mill homogenizer (e.g., 2 cycles of 20 seconds at 6000 Hz), ensuring the sample remains cold.

  • Transfer the homogenate to a 15 mL glass centrifuge tube.

  • Add 300 µL of Chloroform. Vortex vigorously for 1 minute. At this point, the mixture is a single phase, ensuring thorough extraction.

  • Add 300 µL of Chloroform and 300 µL of water. Vortex vigorously for 1 minute. This induces the phase separation.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer, a middle protein disk, and a lower organic (chloroform) layer containing the lipids.

  • Carefully aspirate the lower chloroform layer using a glass Pasteur pipette, bypassing the protein interface, and transfer it to a new clean glass tube.

  • To maximize recovery, re-extract the remaining aqueous layer and protein disk by adding 500 µL of Chloroform, vortexing, centrifuging, and collecting the lower phase as before. Combine this with the first extract.

  • Evaporate the pooled chloroform extract to dryness under a gentle stream of nitrogen at 30-35°C.

Part B: Solid-Phase Extraction (SPE) Cleanup

• Causality: The crude lipid extract contains highly abundant phospholipids that can severely suppress the ionization of 12-HODE in the mass spectrometer source. A mixed-mode anion exchange SPE specifically captures acidic molecules like 12-HODE while allowing neutral lipids and phospholipids to be washed away, resulting in a much cleaner sample.

• Materials:

  • Mixed-mode anion exchange SPE cartridges (e.g., Waters Oasis MAX, 30 mg/1 mL)

  • LC-MS grade Methanol, Acetonitrile, Water, and Formic Acid

  • SPE vacuum manifold

• Step-by-Step Protocol:

  • Reconstitution: Reconstitute the dried lipid extract from Part A in 500 µL of 25% Methanol (aq).

  • Conditioning: Condition the SPE cartridge by passing the following solvents sequentially:

    • 1 mL Methanol

    • 1 mL Water

  • Loading: Load the entire reconstituted sample onto the conditioned SPE cartridge. Allow it to pass through slowly (e.g., 1 drop/second).

  • Washing: Wash the cartridge to remove impurities:

    • 1 mL Water

    • 1 mL Methanol

  • Elution: Elute the 12-HODE and internal standard by passing 1 mL of Methanol containing 1% Formic Acid. The formic acid protonates the analyte, releasing it from the anion exchange sorbent.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Final Reconstitution: Reconstitute the final extract in 100 µL of the initial mobile phase (e.g., 50:50 Methanol:Water) and transfer to an LC-MS autosampler vial.

Part C: LC-MS/MS Instrumental Analysis

• Causality: Reversed-phase liquid chromatography separates 12-HODE from other potential isomers based on polarity. Tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity and sensitivity. In MRM, a specific precursor ion (the deprotonated 12-HODE molecule) is selected and fragmented, and only a specific, characteristic product ion is monitored.[3] This two-stage mass filtering virtually eliminates chemical noise.

• LC System Parameters:

Parameter	Recommended Setting
Column	C18 Reversed-Phase (e.g., Waters Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Acetic Acid in Water
Mobile Phase B	Acetonitrile/Methanol (90:10, v/v) with 0.1% Acetic Acid
Flow Rate	0.3 mL/min
Gradient	0-3 min: 20% B; 3-16 min: 20% to 95% B; 16-20 min: 95% B; 20.1-25 min: 20% B
Injection Volume	5-10 µL
Column Temp.	40°C
Autosampler Temp.	4°C

• MS/MS System Parameters:

Parameter	12-HODE	12-HODE-d4
Ionization Mode	Electrospray Ionization (ESI), Negative	ESI, Negative
Precursor Ion (Q1)	m/z 295.2	m/z 299.2
Product Ion (Q3)	m/z 179.1	m/z 183.1
Dwell Time	50-100 ms	50-100 ms
Collision Energy (CE)	~15-20 eV (Optimize experimentally)	~15-20 eV (Optimize experimentally)
Capillary Voltage	~3.0-3.5 kV (Optimize experimentally)	~3.0-3.5 kV (Optimize experimentally)

Note: Precursor-to-product ion transitions and collision energies should be optimized for the specific instrument in use.

Method Validation & Quality Control

A validated bioanalytical method ensures that the results are accurate and reproducible. The method should be validated according to regulatory guidelines (e.g., FDA or EMA).

• Calibration Curve: Prepare a calibration curve by spiking a surrogate matrix (e.g., stripped serum or PBS with 1% BSA) with known concentrations of 12-HODE standard and a constant concentration of the internal standard. The curve should span the expected concentration range in the samples.

• Quality Controls (QCs): Prepare QC samples at low, medium, and high concentrations to be run with each batch of samples to monitor the method's performance.

• Key Validation Parameters & Acceptance Criteria:

Parameter	Definition	Acceptance Criteria
Linearity	The ability to elicit test results that are directly proportional to the analyte concentration.	R² ≥ 0.99
Accuracy	The closeness of the mean test results to the true concentration.	Within ±15% of nominal value (±20% at LLOQ)
Precision	The closeness of agreement among a series of measurements.	Coefficient of Variation (CV) ≤15% (≤20% at LLOQ)
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-Noise > 10; Accuracy & Precision within ±20%
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks at the analyte's retention time in blank matrix.
Recovery	The extraction efficiency of the analytical process.	Consistent, precise, and reproducible (though not required to be 100%).

Data Analysis & Reporting

• Peak Integration: Integrate the chromatographic peaks for both 12-HODE and the 12-HODE-d4 internal standard.

• Response Ratio: Calculate the peak area ratio (12-HODE Area / 12-HODE-d4 Area) for all standards, QCs, and unknown samples.

• Quantification: Generate a linear regression model from the calibration standards (Peak Area Ratio vs. Concentration). Use this model to calculate the concentration of 12-HODE in the unknown samples.

• Final Concentration: Adjust the final concentration for the initial weight of the tissue sample. Report the results as ng/g or pmol/g of tissue.

References

• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911-917. [Link]

• Scribd. (n.d.). Bligh and Dyer Lipid Extraction Method. [Link]

• University of California, Davis. (n.d.). Extraction of Lipids in Solution by the Method of Bligh & Dyer. [Link]

• Guan, Z., & Wenk, M. R. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of the American Society for Mass Spectrometry, 23(11), 1995–2005. [Link]

• Shimadzu. (2014). Positive-Negative Switching LC–MS–MS for Quantification of Pesticides in Juice. LCGC Europe. [Link]

• Cyberlipid. (n.d.). General procedure. [Link]

• Pakiet, A., et al. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(8), 1639. [Link]

• Cascade. (n.d.). Method for extracting lipids. [Link]

• Pakiet, A., et al. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(8). [Link]

• Molecules. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. [Link]

• ResearchGate. (2020). What is meant by 'Precursor' and 'Product' in MRM mode using GC-MS/MS?[Link]

• RockEDU Online. (n.d.). Single Step Lipid Extraction From Food Stuffs. [Link]

• YouTube. (2021). Lipid Extraction By Folch Method. [Link]

• Le, T. H., et al. (2018). Quantification of Lipids: Model, Reality, and Compromise. Molecular & Cellular Proteomics, 17(12), 2255-2264. [Link]

• Waters Corporation. (n.d.). Targeted Lipidomics of Oxylipins (Oxygenated Fatty Acids). [Link]

• Wang, Y., et al. (2022). Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry. Scientific Reports, 12(1), 18883. [Link]

• ResearchGate. (n.d.). Bioanalytical method validation and quantification strategies. [Link]

• PubMed. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. [Link]

• Mayrand-Provencher, L., et al. (n.d.). Challenges in Performing a Scientifically Meaningful Lipemic Plasma Test in Bioanalytical Method Validation. [Link]

• Waters Corporation. (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Journal of Applied Bioanalysis. (n.d.). Development And Validation Of A Bioanalytical Method For Measuring Free Fatty Acids In Plasma. [Link]

• Waters Corporation. (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins. [Link]

• McDonough, J. H., et al. (2014). Functional and pathological roles of the 12- and 15-lipoxygenases. Journal of Biological Chemistry, 289(20), 13839-13846. [Link]

• Umeno, A., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLOS ONE, 8(5), e63542. [Link]

• PLOS. (n.d.). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers. [Link]

• LCGC International. (2015). Living Off the Fat of the Land: Lipid Extraction Methods. [Link]

• Umeno, A., et al. (2013). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLOS ONE, 8(5), e63542. [Link]

• Reis, A., et al. (2021). Advances in Lipid Extraction Methods—A Review. Molecules, 26(24), 7677. [Link]

• PubMed. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. [Link]

• Kansas Lipidomics Research Center. (n.d.). Lipid Profiling Extraction Method for Animal Tissue. [Link]

• Shiva, S., et al. (2018). A comprehensive comparison of four methods for extracting lipids from Arabidopsis tissues. PLOS ONE, 13(10), e0205275. [Link]

• Yang, J., et al. (2014). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Bioanalysis, 6(11), 1475-1490. [Link]

• LIPID MAPS. (n.d.). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. [Link]

• Waters Corporation. (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins. [Link]

• Current Protocols in Molecular Biology. (2008). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A positive/negative ion–switching, targeted mass spectrometry–based metabolomics platform for bodily fluids, cells, and fresh and fixed tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lipidmaps.org [lipidmaps.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. forensicrti.org [forensicrti.org]
• 8. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Resolution Chiral Chromatography for the Separation of 12-Hydroxy-octadecadienoic Acid (12-HODE) Enantiomers

Abstract

This application note presents a comprehensive guide and a detailed protocol for the enantioselective separation of 12-hydroxy-octadecadienoic acid (12-HODE) enantiomers using chiral High-Performance Liquid Chromatography (HPLC). As a biologically significant lipid metabolite derived from linoleic acid, 12-HODE exists as two enantiomers, (12S)-HODE and (12R)-HODE, which exhibit distinct physiological and pathological activities. Therefore, their accurate stereospecific quantification is paramount for researchers in lipidomics, pharmacology, and drug development. This document outlines the foundational principles, strategic considerations for method development, a step-by-step analytical protocol, and data interpretation guidelines to achieve baseline separation of 12-HODE enantiomers.

Introduction: The Biological Imperative for Separating 12-HODE Enantiomers

12-Hydroxy-octadecadienoic acid (12-HODE) is an oxidized metabolite of linoleic acid, an essential fatty acid. The generation of 12-HODE in biological systems can occur via enzymatic pathways, primarily through 12-lipoxygenase (12-LOX), or non-enzymatically. This results in the formation of two distinct stereoisomers: 12(S)-HODE and 12(R)-HODE.[1][2] These enantiomers are not biologically redundant; they often possess different, and sometimes opposing, physiological roles.

• 12(S)-HODE: This enantiomer is a primary product of the 12-LOX pathway and has been implicated in a variety of cellular processes, including inflammation, platelet aggregation, and cancer metastasis.[1][3]

• 12(R)-HODE: The formation of this enantiomer is often associated with cytochrome P450 metabolism or autooxidation.[2][4] Its biological functions are less characterized but are crucial for obtaining a complete picture of lipid signaling.

The differential activities of these enantiomers underscore the necessity for robust analytical methods that can resolve and accurately quantify each isomer independently.[5][6] Chiral chromatography is the definitive technique for this purpose, offering high-resolution separation based on the three-dimensional structure of the molecules.[7][8]

The Principle of Chiral Recognition in HPLC

Chiral separation by HPLC is achieved by exploiting the differential interactions between the enantiomers and a chiral stationary phase (CSP).[9] The CSP creates a transient diastereomeric complex with each enantiomer. Due to the unique spatial arrangement of each isomer, the stability of these complexes differs, resulting in distinct retention times on the chromatographic column and enabling their separation.

For the separation of acidic molecules like 12-HODE, polysaccharide-based CSPs, such as those derived from cellulose or amylose, have proven to be highly effective.[10][11] The separation mechanism on these phases is a multifactorial process involving:

• Hydrogen Bonding: Interactions between the carboxyl and hydroxyl groups of 12-HODE and the polar functionalities on the CSP.

• π-π Interactions: Between the conjugated double bonds within the 12-HODE structure and aromatic moieties on the chiral selector.

• Steric Interactions: The degree to which each enantiomer can fit into the chiral cavities or grooves of the stationary phase.

The composition of the mobile phase, particularly the organic modifier and the presence of acidic additives, plays a critical role in modulating these interactions to achieve optimal separation.[12]

Strategic Method Development

The successful resolution of 12-HODE enantiomers is contingent upon the judicious selection of the chiral stationary phase and the optimization of the mobile phase.

Selection of the Chiral Stationary Phase (CSP)

For the separation of hydroxy fatty acids, polysaccharide-based CSPs are the industry standard due to their broad enantioselectivity.[10][11] Columns with immobilized chiral selectors are particularly advantageous as they offer enhanced solvent compatibility and durability.

Parameter	Recommendation	Rationale
CSP Type	Immobilized Polysaccharide	Provides robust and versatile chiral recognition capabilities for hydroxy fatty acids.[10]
Selector Example	Cellulose tris(3,5-dimethylphenylcarbamate)	This selector has a well-documented history of successfully resolving a wide array of chiral acids.
Particle Size	3 µm or 5 µm	3 µm particles yield higher efficiency and resolution, while 5 µm particles offer a good compromise between performance and operating pressure.
Column Dimensions	4.6 mm x 150 mm or 4.6 mm x 250 mm	These are standard analytical dimensions that provide adequate resolving power for this application.

Mobile Phase Optimization

A normal-phase chromatographic approach is typically employed for this separation.[13][14][15] This involves a non-polar primary solvent (e.g., hexane) and a more polar alcohol modifier (e.g., isopropanol). The inclusion of a small amount of a strong acid is a critical component.

• Alcohol Modifier: The percentage of isopropanol (IPA) in the mobile phase is a key determinant of retention and resolution. A lower concentration of IPA generally leads to longer retention times but can significantly improve the separation factor (α).

• Acidic Additive: An acid, such as trifluoroacetic acid (TFA), is essential to suppress the ionization of the carboxylic acid group of 12-HODE. This ensures a consistent interaction mechanism with the CSP, leading to sharp and symmetrical peaks. A concentration of 0.1% (v/v) is a standard starting point.

The logical progression for optimizing the separation is depicted in the following workflow:

Caption: A systematic workflow for chiral method development.

Detailed Analytical Protocol

This protocol is designed for a standard HPLC system equipped with a UV detector.

Materials and Reagents

• Solvents: HPLC-grade n-Hexane, Isopropanol (IPA), and Trifluoroacetic Acid (TFA).

• Chiral Column: An immobilized cellulose tris(3,5-dimethylphenylcarbamate) column, 3 µm, 4.6 x 150 mm is recommended.

• Standards: Racemic 12(±)-HODE and, if available for peak identification, individual enantiomeric standards (12(S)-HODE and 12(R)-HODE).

• Sample Preparation: A stock solution of 12(±)-HODE should be prepared in ethanol at a concentration of 1 mg/mL. This should then be diluted to a working concentration of 10-50 µg/mL in the mobile phase.

HPLC System and Conditions

Parameter	Condition
Instrument	Standard HPLC System with UV Detector
Column	Immobilized Cellulose tris(3,5-dimethylphenylcarbamate), 3 µm, 4.6 x 150 mm
Mobile Phase	n-Hexane / Isopropanol / Trifluoroacetic Acid (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 235 nm[16][17]
Injection Volume	10 µL
Run Time	Approximately 20 minutes (can be adjusted based on observed retention)

Step-by-Step Protocol

• System Equilibration: Equilibrate the chiral column with the mobile phase for a minimum of 30-60 minutes, or until a stable baseline is observed. Thorough equilibration is crucial when using immiscible solvents like hexane.

• Standard Injection: Inject 10 µL of the racemic 12(±)-HODE standard to determine the retention times (t_R) and resolution (R_s) of the enantiomers.

• Enantiomer Identification (Optional but Recommended): If individual standards are available, inject each one to definitively assign the peaks corresponding to 12(S)-HODE and 12(R)-HODE.

• Sample Analysis: Prepare biological samples (e.g., through solid-phase extraction) and inject the final extract.

• Data Analysis: Integrate the peak areas for each enantiomer. The enantiomeric excess (% ee) can be calculated if necessary using the formula: % ee = (|Area1 - Area2| / (Area1 + Area2)) * 100

Anticipated Results and Data Interpretation

The described conditions should yield a baseline separation of the two 12-HODE enantiomers. The selection of 235 nm for UV detection is optimal due to the conjugated diene system within the 12-HODE molecule.[16][17]

Representative Chromatographic Data:

Enantiomer	Expected Retention Time (t_R)	Resolution (R_s)
First Eluting Peak	~10.5 min	-
Second Eluting Peak	~12.0 min	> 1.5

Note: The elution order of the (S) and (R) enantiomers is dependent on the specific chiral stationary phase and must be empirically confirmed using authentic standards.

The general workflow for the analysis of 12-HODE in biological matrices is outlined below.

Caption: A standard workflow for the analysis of 12-HODE in biological samples.

Troubleshooting and Best Practices

• Inadequate Resolution: If the resolution between the enantiomers is less than 1.5, decrease the proportion of the alcohol modifier (IPA) in the mobile phase (e.g., to a 92:8 Hexane:IPA ratio). This will increase retention but should enhance separation.

• Peak Tailing: Ensure that the concentration of the acidic modifier (TFA) is at least 0.1%. Insufficient suppression of the carboxylate anion is a frequent cause of peak tailing for acidic compounds.

• Column Maintenance: After use, flush the column with a solvent like 100% IPA. Avoid switching directly between immiscible solvents (e.g., hexane and water-based solutions) without using an intermediate miscible solvent.

• Detection Considerations: While this protocol uses UV detection, coupling to a mass spectrometer (MS) is also possible. This may require derivatization of the carboxylic acid group to improve ionization efficiency, depending on the MS interface and mode of operation.

Conclusion

This application note details a robust and reliable method for the chiral separation of 12-HODE enantiomers. By leveraging an immobilized polysaccharide-based chiral stationary phase with an optimized normal-phase mobile phase, researchers can achieve the high-resolution separation necessary for accurate, enantiomer-specific quantification. This analytical capability is indispensable for elucidating the distinct biological roles of 12(S)-HODE and 12(R)-HODE in various physiological and pathological contexts.

References

• The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. (2019).
• Yui, S., Mizoguchi, K., & Yamazaki, M. (1997). Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. Microbiology and Immunology, 41(1), 27-32.
• Nakagawa, Y., et al. (1997).
• Al-Asmari, A., et al. (2023). UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets. Journal of Pharmaceutical and Biomedical Analysis, 223, 115151.
• Fatty Acid Analysis by HPLC. AOCS Lipid Library. (2019).
• Joo, Y. C., et al. (2013). Stereoselective oxidation of regioisomeric octadecenoic acids by fatty acid dioxygenases. Journal of Lipid Research, 54(12), 3449-3459.
• Beard, R. L., et al. (2012). Structure-activity relationship for enantiomers of potent inhibitors of B. anthracis dihydrofolate reductase. Bioorganic & Medicinal Chemistry Letters, 22(18), 5878-5881.
• Dobrian, A. D., et al. (2011). Functional and pathological roles of the 12- and 15-lipoxygenases. Progress in Lipid Research, 50(1), 1-24.
• 9-Hydroxyoctadecadienoic acid. Wikipedia.
• 12-Hydroxyeicos
• Lecture 12: High Performance Liquid Chrom
• Kannappan, V. (2022).
• Normal Phase HPLC Columns. Phenomenex.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• stereochemistry and biological activity of drugs.
• Ikai, T., & Okamoto, Y. (2009). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 38(3), 751-761.
• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16.
• Alltech Model 460 Fixed Wavelength UV Detector VUV-12 Wavelength HPLC Absorbance. eBay.
• 12.
• HPLC Separation Modes.
• 12(S),13(S)-DiHODE. Cayman Chemical.
• Important Aspects of UV Detection for HPLC.
• HPLC Separ
• Nie, D., et al. (2000). 12-lipoxygenases and 12(S)-HETE: role in cancer metastasis. Cancer and Metastasis Reviews, 19(1-2), 123-133.
• How to maximize UV detection sensitivity in flash chrom
• Natural Enantiomers: Occurrence, Biogenesis and Biological Properties. MDPI.
• HPLC UV detection. Element Lab Solutions.
• Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Deriv
• A Look at the Importance of Chirality in Drug Activity: Some Signific
• How It Works: UV Detection for HPLC.

Sources

• 1. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. 12-lipoxygenases and 12(S)-HETE: role in cancer metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 12-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. mdpi.com [mdpi.com]
• 7. aocs.org [aocs.org]
• 8. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aocs.org [aocs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 14. Normal Phase HPLC Columns | Phenomenex [phenomenex.com]
• 15. agilent.com [agilent.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

Technical Support Center: Ensuring the Stability and Accurate Quantification of 12-HODE in Biological Samples

Welcome to the technical support center for the analysis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) and other oxidized linoleic acid metabolites (OXLAMs). As highly reactive lipid signaling molecules, OXLAMs like 12-HODE are critical indicators of oxidative stress and are implicated in a range of physiological and pathological processes.[1][2] However, their chemical nature makes them notoriously susceptible to artificial generation and degradation during sample collection, storage, and analysis.

This guide is designed to move beyond simple protocols. It provides in-depth, field-proven insights to help you troubleshoot common issues, understand the causality behind each experimental step, and ultimately generate data you can trust.

Section 1: Foundational Principles of 12-HODE Instability

Q1: What is 12-HODE and why is it so prone to degradation and artificial formation in my samples?

A1: 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is an oxidized metabolite of linoleic acid (LA), the most abundant polyunsaturated fatty acid (PUFA) in the Western diet.[2] Its instability stems from its very nature as a product of lipid peroxidation. The core issue is that the biological matrix itself—be it plasma, serum, or tissue—is rich in precursor LAs and other PUFAs, which can readily oxidize ex vivo if not handled correctly.

This instability is driven by two primary mechanisms:

• Non-Enzymatic Autoxidation: This is a free-radical-mediated chain reaction that degrades PUFAs into hydroperoxides (like HpODEs), which are then reduced to HODEs.[3] This process can be initiated by trace amounts of reactive oxygen species (ROS) and is significantly accelerated by catalysts like free transition metals (e.g., iron, copper) and exposure to light or heat.[3][4]

• Enzymatic Oxidation: Even after collection, enzymes like lipoxygenases (LOX) and cyclooxygenases (COX) can remain active at room temperature and continue to generate HODEs and other eicosanoids.[2][5]

Therefore, your primary challenge is to "freeze" the biological state of the sample at the exact moment of collection, preventing both the degradation of existing 12-HODE and the artificial creation of new molecules.

Caption: The lipid peroxidation chain reaction responsible for 12-HODE formation and degradation.

Section 2: Pre-Analytical & Sample Handling Troubleshooting

This phase is the most critical for ensuring data integrity. Errors introduced here are irreversible.

Q2: My 12-HODE measurements are inconsistent between replicates drawn at the same time. What's happening during blood collection?

A2: This classic problem almost always points to inconsistent pre-analytical handling. The moments immediately following sample collection are a race against enzymatic activity and autoxidation.

Causality & Solution:

• Anticoagulant Choice is Key: Standard heparin tubes are not recommended. Heparin does not inhibit platelet activation, which can release lipoxygenases. Always use tubes containing EDTA. EDTA acts as a chelating agent, binding the divalent cations (like Ca²⁺, Mg²⁺) necessary for phospholipase activity and, more importantly, chelating the iron and copper ions that catalyze autoxidation.[2][4]

• Immediate Antioxidant Addition: You must quench free radical reactions instantly. A pre-made antioxidant cocktail should be added to the collection tube before the blood is drawn, or immediately after. A common and effective cocktail is BHT (Butylated Hydroxytoluene) and DTPA (Diethylenetriaminepentaacetic acid) in methanol. BHT is a potent lipid-soluble antioxidant that terminates the peroxidation chain, while DTPA is a stronger chelator than EDTA, providing additional protection.

• Temperature is Not Negotiable: Enzymatic reactions and autoxidation are highly temperature-dependent. Blood samples must be placed on ice immediately after collection and centrifuged in a pre-chilled centrifuge (4°C).[6][7] Never let samples sit at room temperature.[2]

Caption: Best-practice workflow for blood sample collection for 12-HODE analysis.

Q3: I suspect my 12-HODE levels are changing during storage. What are the definitive storage guidelines?

A3: Improper storage is a common source of analyte degradation or artificial generation, especially over weeks or months. The goal is to halt all chemical and biological activity.

Causality & Solution:

• Temperature: For long-term stability (>72 hours), samples must be stored at -80°C .[2][8] Standard -20°C freezers are not sufficient for preventing slow, long-term oxidation of lipids. For short-term storage (up to 72 hours), 2-8°C is acceptable if the sample has been properly treated with antioxidants.[7]

• Atmosphere: Oxygen is a reactant in lipid peroxidation. For ultimate stability, especially for precious samples, after aliquoting plasma into cryovials, you can overlay the sample with a gentle stream of an inert gas like argon or nitrogen before capping. This displaces the oxygen in the headspace.

• Light: Photo-oxidation can generate ROS. Always use amber or opaque tubes for collection and storage to protect samples from light.

• Freeze-Thaw Cycles: Avoid these at all costs. Each cycle introduces temperature fluctuations that can accelerate degradation. Prepare single-use aliquots immediately after initial processing.

Parameter	Short-Term Storage (< 72 hours)	Long-Term Storage (> 72 hours)	Rationale
Temperature	2°C to 8°C[7]	-80°C (Critical) [2][8]	Halts enzymatic activity and dramatically slows autoxidation kinetics.
Atmosphere	Standard (capped tube)	Inert Gas (Argon/Nitrogen) Overlay	Minimizes oxygen, a key reactant in the peroxidation chain reaction.
Light Exposure	Minimize (use amber tubes)	Store in Darkness (in freezer box)	Prevents photo-oxidation and the generation of reactive oxygen species.
Freeze-Thaw	N/A	Avoid (Aliquot for single use)	Each thaw cycle provides energy for degradation reactions to proceed.
Table 1: Sample Storage Condition Guidelines for 12-HODE Analysis.

Section 3: Extraction & Sample Preparation Guide

Q4: What is the best method to extract 12-HODE from plasma or tissue? My recovery is low and variable.

A4: Low and variable recovery often points to an inefficient extraction method or loss of the analyte during solvent evaporation steps. For OXLAMs, a liquid-liquid extraction (LLE) is standard.

Causality & Solution:

While the Folch (chloroform:methanol) and Bligh-Dyer methods are classic lipid extraction techniques, they can be cumbersome and use chlorinated solvents. A more modern, safer, and highly efficient alternative is an MTBE (methyl-tert-butyl ether) based LLE .

A critical, non-negotiable step for accurate quantification is the addition of a stable isotope-labeled internal standard (SIL-IS) , such as 12-HODE-d4, to the sample before any extraction steps begin. The SIL-IS behaves identically to the endogenous analyte throughout extraction and analysis, allowing you to correct for any sample loss and matrix effects, thus ensuring accuracy.

Experimental Protocol: MTBE Extraction from Plasma

• Thaw Sample: Thaw frozen plasma aliquots on ice.

• Add Internal Standard: To 100 µL of plasma, add 10 µL of your SIL-IS solution (e.g., 12-HODE-d4 at 100 ng/mL in ethanol). Vortex briefly.

• Protein Precipitation & Lysis: Add 300 µL of methanol. Vortex vigorously for 30 seconds to precipitate proteins.

• Phase Separation: Add 1 mL of MTBE. Vortex vigorously for 1 minute.

• Induce Separation: Add 250 µL of MS-grade water. Vortex for 20 seconds.

• Centrifuge: Centrifuge at 2,000 x g for 10 minutes at 4°C. You will see two distinct phases.

• Collect Organic Layer: Carefully transfer the upper organic layer (containing the lipids) to a new glass tube. The MTBE layer is on top, which is a significant safety and handling advantage over chloroform-based methods.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen. Avoid high heat.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for your LC-MS/MS analysis (e.g., 80:20 Water:Acetonitrile). Vortex, and transfer to an autosampler vial.

Q5: I need to measure total 12-HODE (free and esterified). How do I perform hydrolysis without destroying my analyte?

A5: In biological systems, a significant portion of HODEs can be esterified into complex lipids like phospholipids and triglycerides.[5][9] To measure the total pool, a chemical hydrolysis (saponification) is required. This step is fraught with peril, as the required basic and sometimes heated conditions can easily cause artifactual oxidation.

Causality & Solution:

The key is to protect the analyte from oxygen during the entire process.

Experimental Protocol: Saponification for Total 12-HODE

• Initial Prep: Start with your plasma sample (e.g., 100 µL) in a glass tube with a PTFE-lined cap.

• Add Antioxidant & IS: Add your SIL-IS and an extra dose of antioxidant (e.g., 10 µL of 10 mg/mL BHT in ethanol).

• De-oxygenate: Gently bubble argon or nitrogen gas through the sample for 1-2 minutes to remove dissolved oxygen.

• Hydrolysis: Add 1 mL of 0.5 M methanolic KOH. Cap the tube tightly.

• Incubation: Incubate at 60°C for 30 minutes. This breaks the ester bonds.

• Neutralization: Cool the sample on ice. Acidify to ~pH 3 by adding ~50 µL of glacial acetic acid. This protonates the fatty acids, making them extractable into an organic solvent.

• Extraction: Proceed with a liquid-liquid extraction. A simple hexane extraction is effective here. Add 2 mL of hexane, vortex vigorously, and centrifuge. Collect the upper hexane layer. Repeat the extraction twice more, pooling the organic layers.

• Evaporation & Reconstitution: Evaporate the pooled hexane and reconstitute as described in the LLE protocol.

Section 4: Analytical (LC-MS/MS) FAQs

Q6: I can't resolve 12-HODE from its isomers like 9-HODE and 13-HODE on my LC system.

A6: This is a common chromatographic challenge as these isomers have the same mass and similar fragmentation patterns.[1][5] Your mass spectrometer cannot distinguish them; the separation must be achieved chromatographically.

Causality & Solution:

• Column Chemistry: A standard C18 column is often sufficient, but you need a high-quality, modern column with high surface area and carbon load.

• Gradient Optimization: Do not use an isocratic method. A long, shallow gradient is required. Start with a high aqueous mobile phase (e.g., 90% Water with 0.1% formic acid) and slowly ramp up the organic phase (e.g., Acetonitrile with 0.1% formic acid) over 15-20 minutes. This subtle difference in elution time is what separates the isomers.

• Chiral Chromatography: If you need to separate stereoisomers (e.g., 12(S)-HODE from 12(R)-HODE), you will need a specialized chiral column. This is less common for general biomarker work but critical for mechanistic studies.

Q7: My signal-to-noise is poor, and I suspect matrix effects are suppressing my signal.

A7: Matrix effects are the bane of quantitative LC-MS/MS in complex samples.[10][11] Components of the biological matrix co-elute with your analyte and interfere with its ionization in the mass spectrometer source, typically suppressing the signal.

Causality & Solution:

• The Ultimate Solution is SIL-IS: As mentioned before, a stable isotope-labeled internal standard that co-elutes with the analyte is the gold standard. It experiences the same matrix effects as your target analyte, so the ratio of analyte to IS remains constant, providing an accurate quantitative result.[9]

• Improve Chromatographic Separation: The better you separate your analyte from the bulk of the matrix components, the lower the matrix effect will be. See Q6 for optimization tips.

• Post-Extraction Cleanup (SPE): If matrix effects are severe, you can add a solid-phase extraction (SPE) step after the LLE. After evaporating the LLE solvent, reconstitute the sample in a weak solvent and load it onto an appropriate SPE cartridge (e.g., a mixed-mode or reverse-phase cartridge). Wash away interfering compounds, then elute your analyte with a strong solvent. This can significantly clean up the sample before LC-MS analysis.

References

• Galano, A., & M. H. V. Huynh (2023). Lipid Peroxidation and Antioxidant Protection. Available at: [Link]

• Pamplona, R., & Barja, G. (2022). Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage. Antioxidants, 11(11), 2125. Available at: [Link]

• Chatgilialoglu, C., & Ferreri, C. (2023). Lipid Peroxidation and Antioxidant Protection. Antioxidants, 12(8), 1586. Available at: [Link]

• Wikipedia. (2024). Antioxidant. Available at: [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. Available at: [Link]

• Colas, R. A., & Dalli, J. (2013). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Prostaglandins, Leukotrienes and Essential Fatty Acids, 88(3), 203-209. Available at: [Link]

• Wikipedia. (2023). 9-Hydroxyoctadecadienoic acid. Available at: [Link]

• Yuan, C., et al. (2013). Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Biomedical Chromatography, 27(4), 422-432. Available at: [Link]

• Garelnabi, M., et al. (2015). Dietary Oxidized Linoleic Acid Modulates Plasma Lipids beyond Triglycerides Metabolism. Journal of Nutrition and Metabolism, 2015, 815356. Available at: [Link]

• Yuan, C., et al. (2012). Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. Request PDF. Available at: [Link]

• Adu-Afarwuah, S. (2019). Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship. Available at: [Link]

• Ramsden, C. E., et al. (2015). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans. Prostaglandins, Leukotrienes and Essential Fatty Acids, 98, 41-49. Available at: [Link]

• Zhong, C., et al. (2018). Challenges and emergent solutions for LC-MS/MS based untargeted metabolomics in diseases. Mass Spectrometry Reviews, 37(6), 707-725. Available at: [Link]

• Li, J., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods, 12(24), 4443. Available at: [Link]

• Takahashi, N., et al. (2011). Comparative and stability analyses of 9- and 13-Oxo-octadecadienoic acids in various species of tomato. Request PDF. Available at: [Link]

• Takahashi, N., et al. (2011). Comparative and stability analyses of 9- and 13-Oxo-octadecadienoic acids in various species of tomato. Bioscience, Biotechnology, and Biochemistry, 75(8), 1621-1624. Available at: [Link]

• Malachová, A., & Sulyok, M. (2020). Challenges and future directions in LC-MS-based multiclass method development for the quantification of food contaminants. Analytical and Bioanalytical Chemistry, 412(29), 8117-8133. Available at: [Link]

• GMP Insiders. (n.d.). Stability Storage Conditions In Pharma Industry. Available at: [Link]

• Anapharm Bioanalytics. (2021). Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS. Available at: [Link]

• Diagenode. (n.d.). Protein extraction from Tissues and Cultured Cells using Bioruptor® Standard & Plus. Available at: [Link]

• Moody, J. D., & Cerniglia, C. E. (2005). Degradation pathways of phenanthrene by Sinorhizobium sp. C4. Applied and Environmental Microbiology, 71(1), 58-64. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). BIOLOGICAL EVIDENCE - Storage Conditions. Available at: [Link]

• LGC Group. (2013). Guide to achieving reliable quantitative LC-MS measurements. Available at: [Link]

• PacBio. (2022). Extracting HMW DNA from standard Dounce homogenizer tissue using Nanobind® kits. Available at: [Link]

• Daves, M., et al. (2015). Stability of hematological analytes during 48 hours storage at three temperatures using Cell-Dyn hematology analyzer. Blood Transfusion, 13(3), 449-455. Available at: [Link]

• Lal, B., et al. (2013). Optimal storage conditions recommended for extended shelf life and maximum eating quality of various produce. ResearchGate. Available at: [Link]

• Kim, J. H., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules, 25(11), 2538. Available at: [Link]

• Slichter, S. J., et al. (2018). Optimal Storage Conditions for Apheresis Research (OSCAR): a Biomedical Excellence for Safer Transfusion (BEST) Collaborative study. Transfusion, 58(2), 345-353. Available at: [Link]

• Kim, J. K., et al. (2014). Stereospecific production of 9R-hydroxy-10E,12Z-octadecadienoic acid from linoleic acid by recombinant Escherichia coli cells expressing 9R-lipoxygenase from Nostoc sp. SAG 25.82. Journal of Molecular Catalysis B: Enzymatic, 109, 113-119. Available at: [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid Peroxidation and Antioxidant Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 6. Stability of hematological analytes during 48 hours storage at three temperatures using Cell-Dyn hematology analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimal Storage Conditions for Apheresis Research (OSCAR): a Biomedical Excellence for Safer Transfusion (BEST) Collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nist.gov [nist.gov]
• 9. Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Challenges and emergent solutions for LC-MS/MS based untargeted metabolomics in diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS - Anapharm [anapharmbioanalytics.com]

Technical Support Center: Quantification of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid (12(Z,E)-HODE)

Welcome to the technical support center for the quantification of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12(Z,E)-HODE). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this specific lipid mediator. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the accuracy and reliability of your experimental results.

Introduction to 12(Z,E)-HODE and its Analytical Challenges

12-Hydroxy-9(Z),13(E)-octadecadienoic acid is an oxidized linoleic acid metabolite (OXLAM) that, along with its isomers, plays a significant role in various physiological and pathological processes. Accurate quantification of 12(Z,E)-HODE is crucial for understanding its biological function; however, this presents several analytical challenges, primarily due to the existence of numerous isomers and its low endogenous concentrations in biological matrices.

The primary challenges in 12(Z,E)-HODE quantification include:

• Isomeric Complexity: Linoleic acid can be oxidized to form a variety of hydroxyoctadecadienoic acid (HODE) isomers, including positional isomers (9-HODE, 10-HODE, 12-HODE, 13-HODE), geometric isomers (E,Z or E,E configurations of the double bonds), and stereoisomers (R or S chirality at the hydroxyl group).[1] These isomers often have very similar physicochemical properties, making their separation and individual quantification difficult.

• Sample Matrix Effects: Biological samples such as plasma, tissues, and cell lysates are complex matrices that can interfere with the analysis, leading to ion suppression or enhancement in mass spectrometry-based methods.[2]

• Analyte Stability: HODEs can be susceptible to degradation during sample collection, storage, and preparation.[3] Proper handling is critical to prevent artefactual formation or loss of the analyte.

This guide will provide practical solutions and detailed protocols to address these challenges.

Isomeric Landscape of Hydroxyoctadecadienoic Acids (HODEs)

The accurate quantification of 12(Z,E)-HODE necessitates a clear understanding of its isomeric relationship with other HODEs derived from linoleic acid. The following diagram illustrates the main positional isomers.

Sources

• 1. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. npra.gov.my [npra.gov.my]

Technical Support Center: Optimizing HPLC Separation of 12-Hydroxy-octadecadienoic Acid Geometric Isomers

Welcome to the technical support center for the chromatographic analysis of 12-Hydroxy-octadecadienoic acid (12-HODE) geometric isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the expertise to overcome common challenges in HPLC separation of these critical lipid mediators.

Introduction to the Challenge

12-HODE isomers are oxidized lipid molecules that play significant roles in various physiological and pathological processes, including inflammation and cell signaling. The subtle differences in the position and geometry of the hydroxyl group and double bonds in these isomers lead to distinct biological activities. Consequently, their accurate separation and quantification are paramount for meaningful research. This guide will focus on troubleshooting the separation of the four main geometric isomers: 9-HODE and 13-HODE, each with cis,trans and trans,trans configurations.

Troubleshooting Guide: A Symptom-Based Approach

This section is structured to help you diagnose and resolve issues based on the chromatographic symptoms you observe.

Problem 1: Poor or No Resolution of Isomeric Peaks

Question: I am injecting a standard mixture of 12-HODE isomers, but I am seeing a single broad peak or co-eluting peaks. What are the likely causes and how can I improve the separation?

Answer:

Poor resolution is the most common challenge in separating geometric isomers due to their similar physicochemical properties. The primary factors to investigate are your stationary phase, mobile phase composition, and column temperature.

Underlying Causes and Solutions:

• Inappropriate Stationary Phase: Standard C18 columns may lack the selectivity for geometric isomers.[1][2] The separation of these isomers is highly dependent on molecular shape recognition.

  • Expert Recommendation: Employ a stationary phase with enhanced shape selectivity. Cholesterol-based columns are particularly effective for separating cis/trans isomers of fatty acids.[1][2] Phenyl-based columns can also provide alternative selectivity through π-π interactions. For normal-phase chromatography, a silica column is a good choice.[3]

• Suboptimal Mobile Phase: The mobile phase composition dictates the interaction of the analytes with the stationary phase.

  • For Reversed-Phase HPLC:

    • Solvent Strength: Fine-tuning the ratio of your organic modifier (e.g., acetonitrile or methanol) to water is critical. Acetonitrile can offer different selectivity for double bonds compared to methanol due to its interaction with π electrons.[4]

    • Additives: For free fatty acids, adding a small amount of a weak acid like acetic acid or trifluoroacetic acid (TFA) (e.g., 0.1%) to the mobile phase is essential to suppress the ionization of the carboxylic acid group, leading to sharper peaks and more reproducible retention times.[2]

  • For Normal-Phase HPLC:

    • A typical mobile phase consists of a non-polar solvent like n-hexane with a polar modifier like isopropanol and a small amount of acetic acid.[3] The percentage of the polar modifier is a critical parameter to adjust for optimal separation.

• Isocratic vs. Gradient Elution:

  • Isocratic elution , where the mobile phase composition is constant, is often preferred for separating a few closely related isomers as it can provide better resolution.[5][6]

  • However, if your sample is complex and contains compounds with a wide range of polarities, a shallow gradient elution might be necessary to achieve a reasonable analysis time while still providing separation of the isomers of interest.[5][7]

• Column Temperature: Temperature affects solvent viscosity and the thermodynamics of analyte-stationary phase interactions, thereby influencing selectivity.[8]

  • Troubleshooting Step: Systematically vary the column temperature (e.g., in 5 °C increments from 25 °C to 40 °C). Lower temperatures often increase retention and can improve resolution for some isomers in reversed-phase HPLC.[8][9] However, ensure the temperature is not so low that it causes analyte solubility issues or excessive backpressure.

Problem 2: Peak Tailing

Question: My 12-HODE isomer peaks are showing significant tailing. What is causing this and how can I get symmetrical peaks?

Answer:

Peak tailing is often a sign of undesirable secondary interactions between the analyte and the stationary phase, or issues with the mobile phase. For acidic compounds like 12-HODE, a common cause is the interaction of the carboxylate group with active sites on the silica support of the column.

Underlying Causes and Solutions:

• Silanol Interactions: The silica backbone of many HPLC columns has free silanol groups that can be acidic and interact ionically with the negatively charged carboxylate of 12-HODE, causing tailing.

  • Solution 1: Mobile Phase pH Control: Ensure your mobile phase is sufficiently acidic to keep the carboxylic acid group of 12-HODE protonated (in its neutral form). Adding 0.1% acetic acid or formic acid is usually sufficient.[3]

  • Solution 2: Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer free silanol groups and are less prone to causing peak tailing with acidic compounds.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.

  • Troubleshooting Step: Reduce the injection volume or the concentration of your sample and observe the effect on peak shape.

• Column Contamination or Degradation: Accumulation of strongly retained sample components or degradation of the stationary phase can create active sites that cause tailing.

  • Solution: Flush the column with a strong solvent. If the problem persists, consider replacing the guard column or the analytical column.

Problem 3: Irreproducible Retention Times

Question: The retention times for my 12-HODE isomers are shifting between injections and from day to day. How can I improve the reproducibility of my method?

Answer:

Retention time instability is a common issue in HPLC and can stem from several factors, including the mobile phase, the HPLC system, and the column.

Underlying Causes and Solutions:

• Mobile Phase Preparation: Inconsistent mobile phase composition is a frequent cause of retention time drift.[10]

  • Best Practice: Always prepare fresh mobile phase for each run or each day. Use a precise graduated cylinder or volumetric flasks for measuring solvents. If using a buffer, ensure it is fully dissolved and the pH is accurately adjusted.[11]

• Column Equilibration: Insufficient column equilibration with the mobile phase before the first injection can lead to shifting retention times in the initial runs.

  • Expert Recommendation: Equilibrate the column with at least 10-20 column volumes of the mobile phase before starting your analysis.[12]

• Temperature Fluctuations: Changes in the ambient laboratory temperature can affect the column temperature if a column oven is not used, leading to retention time shifts.[8]

  • Solution: Use a thermostatted column compartment and maintain a constant column temperature throughout the analysis.[8][12]

• HPLC System Issues: Leaks in the pump, fittings, or injector can cause flow rate fluctuations and, consequently, changes in retention times.[13][14]

  • Troubleshooting Step: Perform a systematic check for leaks in the fluidic path. Salt buildup around fittings is a tell-tale sign of a leak.[13]

Frequently Asked Questions (FAQs)

Q1: Should I use normal-phase or reversed-phase HPLC for 12-HODE isomer separation?

A1: Both normal-phase and reversed-phase HPLC can be used effectively, and the choice depends on your specific needs and available instrumentation.

• Reversed-Phase HPLC (RP-HPLC) is generally more common, reproducible, and uses less hazardous solvents. It separates the isomers based on subtle differences in their hydrophobicity. A C18 or a cholesterol-based column with a mobile phase of acetonitrile/water or methanol/water with an acidic modifier is a good starting point.[4][15]

• Normal-Phase HPLC (NP-HPLC) on a silica column can provide excellent selectivity for geometric isomers.[3] A mobile phase of hexane with isopropanol as a polar modifier is typically used. However, NP-HPLC can be more sensitive to water content in the mobile phase, which can affect reproducibility.

Q2: How should I prepare my biological samples for 12-HODE analysis?

A2: Proper sample preparation is crucial to remove interferences and concentrate the analytes. A general workflow involves:

• Lipid Extraction: Use a method like the Folch or Bligh-Dyer extraction (chloroform/methanol) to extract total lipids from your sample (e.g., plasma, tissue homogenate).[2]

• Saponification (Optional): To analyze total 12-HODE (free and esterified), you can saponify the lipid extract with a base (e.g., NaOH in methanol) to release the fatty acids from triglycerides and phospholipids.[2]

• Solid-Phase Extraction (SPE): This is a critical step for cleaning up the sample and isolating the fatty acid fraction. A C18 SPE cartridge is commonly used.[3][16]

• Reconstitution: After SPE, the sample is dried down and reconstituted in the initial mobile phase for injection.[16]

Q3: What detection method is best for 12-HODE isomers?

A3: The choice of detector depends on the required sensitivity and specificity.

• UV Detection: 12-HODEs have a conjugated diene system that absorbs UV light, typically with a maximum absorbance around 234 nm.[3][17] This is a simple and robust detection method.

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) provides the highest sensitivity and specificity. It allows for confident identification and quantification of the isomers, especially in complex biological matrices.[15]

• Evaporative Light Scattering Detector (ELSD): This is a universal detector that can be used if the analytes are non-volatile, but it is less sensitive than UV or MS.[2][18]

Q4: Is derivatization necessary for analyzing 12-HODE isomers?

A4: Derivatization is generally not required for HPLC analysis of 12-HODE isomers, as they have a native chromophore for UV detection and can be ionized for MS detection.[3][18] However, derivatization to form, for example, phenacyl esters can be performed to enhance UV detection sensitivity if needed.[4][19] For gas chromatography (GC) analysis, derivatization to form methyl esters is necessary.[1]

Q5: How can I separate the enantiomers (R/S forms) of 12-HODE?

A5: The separation of enantiomers requires a chiral environment. This is achieved using chiral HPLC .

• Chiral Stationary Phases (CSPs): The most common approach is to use a column with a chiral stationary phase. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective for separating fatty acid enantiomers.[2][20][21]

• Mobile Phase: The mobile phase for chiral separations is typically a mixture of a non-polar solvent like hexane and an alcohol such as isopropanol or ethanol.[2] The ratio of these solvents needs to be carefully optimized.

Experimental Protocols & Data

Table 1: Recommended Starting Conditions for HPLC Separation of 12-HODE Geometric Isomers

Parameter	Reversed-Phase HPLC	Normal-Phase HPLC	Chiral HPLC (for Enantiomers)
Column	Cholesterol-based (e.g., COSMOSIL Cholester), 4.6 x 150 mm, 5 µm[1][2]	Silica (e.g., Absolute SiO2), 4.6 x 250 mm, 5 µm[3]	Polysaccharide-based (e.g., Chiralpak), 4.6 x 250 mm, 5 µm[2]
Mobile Phase	Acetonitrile:Water:Acetic Acid (e.g., 80:20:0.1, v/v/v)	n-Hexane:Isopropanol:Acetic Acid (e.g., 98.3:1.6:0.1, v/v/v)[3]	n-Hexane:Isopropanol (e.g., 98:2, v/v)
Elution Mode	Isocratic	Isocratic[3]	Isocratic
Flow Rate	1.0 mL/min[2]	1.0 mL/min[3]	0.5 - 1.0 mL/min[2]
Temperature	30 °C[2]	Ambient	Controlled, often ambient or sub-ambient[2]
Detection	UV at 234 nm[3] or MS	UV at 234 nm[3]	UV at 234 nm or MS
Injection Volume	10 µL	10-20 µL	10 µL

Step-by-Step Protocol: Solid-Phase Extraction (SPE) for 12-HODE from Plasma

This protocol is a general guideline and may require optimization for your specific application.

• Condition the SPE Cartridge: Sequentially wash a C18 SPE cartridge (e.g., 100 mg) with 2 mL of methanol followed by 2 mL of water. Do not let the cartridge run dry.

• Load the Sample: Acidify your extracted and saponified lipid sample (reconstituted in water) to pH ~3.5 with a weak acid. Load the sample onto the conditioned SPE cartridge.

• Wash the Cartridge: Wash the cartridge with 2 mL of water to remove polar impurities.

• Elute the Analytes: Elute the 12-HODE isomers with 2 mL of methanol or ethyl acetate.

• Dry and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase for HPLC analysis.[16]

Visualizing the Workflow

Diagram 1: General Troubleshooting Workflow for Poor Resolution

Caption: A logical workflow for troubleshooting poor resolution of 12-HODE isomers.

Diagram 2: Sample Preparation Workflow

Caption: A typical sample preparation workflow for 12-HODE analysis from biological matrices.

References

• Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels. Anal Bioanal Chem. 2013 Jul;405(18):6087-94. [Link]

• The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. Molecules. 2021 Mar;26(7):1869. [Link]

• Lipid Geometrical Isomerism: From Chemistry to Biology and Diagnostics. Chem Rev. 2013 Oct 9;113(10):7836-61. [Link]

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Shipin Kexue. 2020;41(16):241-247. [Link]

• HPLC Troubleshooting Guide. [Link]

• HPLC Troubleshooting Guide. Phenomenex. [Link]

• HPLC Troubleshooting Guide. SCION Instruments. [Link]

• Separation of positional and geometrical fatty acid isomers as 2-nitrophenylhydrazide derivatives by high-performance liquid chromatography. Anal Biochem. 2011 Jun 1;413(1):66-8. [Link]

• Reversed Phase HPLC of Fatty Acids. Agilent. [Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. J Lipid Res. 2018 Jun;59(6):1084-1093. [Link]

• Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography. J Oleo Sci. 2014;63(12):1239-47. [Link]

• HPLC separation profile of the positional isomers of octadecatrienoic... ResearchGate. [Link]

• Gradient vs. Isocratic Elution in HPLC. Danaher Life Sciences. [Link]

• How Does Column Temperature Affect HPLC Resolution? Chrom Tech, Inc. [Link]

• Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography. J Lipid Res. 1979 Nov;20(8):1058-61. [Link]

• Isocratic Vs. Gradient Elution in Chromatography. Phenomenex. [Link]

• Fatty Acid Analysis by HPLC. AOCS. [Link]

• Isocratic vs Gradient Elution In HPLC: How to Choose In 9 Minutes. PharmaGuru. [Link]

• Mobile Phase Selection in Method Development: How to Optimize. Welch Materials. [Link]

• When is Gradient Elution Better than Isocratic Elution? Biotage. [Link]

• Fatty Acid Analysis by HPLC. Nacalai Tesque. [Link]

• 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. Chemistry and Physics of Lipids. 1997;89(2):131-139. [Link]

• Comparison of Separation of Seed Oil Triglycerides Containing Isomeric Conjugated Octadecatrienoic Acid Moieties by Reversed-Phase HPLC. Molecules. 2020 Feb;25(3):685. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Mastelf. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]

• Best practices for sample preparation in elemental analysis. Elementar. [Link]

• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. MicroSolv. [Link]

• MARLAP Manual Volume II: Chapter 12, Laboratory Sample Preparation. [Link]

• Sample Preparation: A Comprehensive Guide. Organomation. [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. 2007;56(3):107-13. [Link]

• Application Note: Chiral HPLC Separation Of Enatiomers Of Racemic Drugs Used In Pharmaceutical Industry. Bioprocess Online. [Link]

• US6861512B2 - Separation of olefinic isomers.

• Isomers Recognition in HPLC-MS/MS Analysis of Human Plasma Samples by Using an Ion Trap Supported by a Linear Equations-Based Algorithm. Molecules. 2023 Jul;28(13):5223. [Link]

Sources

• 1. hplc.eu [hplc.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. aocs.org [aocs.org]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 8. chromtech.com [chromtech.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. pharmaguru.co [pharmaguru.co]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. realab.ua [realab.ua]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. gsartor.org [gsartor.org]
• 18. agilent.com [agilent.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. csfarmacie.cz [csfarmacie.cz]

preventing artificial oxidation during 12-Hydroxy-9(Z),13(E)-octadecadienoic acid sample prep

Welcome to the technical support center for the analysis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for the sample preparation of 12-HODE, with a core focus on preventing artificial oxidation.

Introduction to 12-HODE and the Challenge of Artificial Oxidation

12-HODE is a bioactive lipid metabolite of linoleic acid, playing a significant role in various physiological and pathological processes, including inflammation and cancer. As a polyunsaturated fatty acid (PUFA) derivative, 12-HODE is highly susceptible to artificial oxidation during sample collection, extraction, and analysis.[1] This ex vivo oxidation can lead to the formation of artifactual products, compromising the accuracy and reliability of experimental results. This guide provides a comprehensive framework for minimizing these artifacts and ensuring data integrity.

Frequently Asked Questions (FAQs)

Q1: What is artificial oxidation and why is it a problem for 12-HODE analysis?

Q2: What are the main factors that promote artificial oxidation of 12-HODE?

A2: The primary drivers of artificial oxidation are exposure to atmospheric oxygen, light, and elevated temperatures.[2] The presence of transition metal ions, such as iron and copper, can also catalyze oxidation reactions.[3]

Q3: What is the single most critical step to prevent oxidation?

A3: While a multi-faceted approach is crucial, the immediate and proper use of antioxidants upon sample collection is arguably the most critical step. This minimizes the initial oxidative damage that can propagate through subsequent sample handling steps.

Q4: Can I store my samples at -20°C?

A4: While -20°C is acceptable for short-term storage, for long-term preservation of PUFAs and their metabolites, storage at -80°C is strongly recommended to minimize degradation.[4][5]

Q5: Are there any visual indicators of sample oxidation?

A5: Unfortunately, there are no reliable visual cues for 12-HODE oxidation in a typical biological extract. The most reliable way to assess oxidation is through careful analysis of your data, looking for the presence of known oxidation byproducts using techniques like LC-MS/MS.

Troubleshooting Guide: Common Issues in 12-HODE Sample Prep

This section addresses specific problems you may encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of 12-HODE	1. Incomplete extraction from the sample matrix.2. Degradation due to oxidation during sample prep.3. Adsorption to plasticware.	1. Optimize your extraction solvent system. A common choice is a mixture of chloroform and methanol (Folch or Bligh & Dyer methods).[6] Consider solid-phase extraction (SPE) for cleaner extracts.[7]2. Implement a robust antioxidant strategy from the point of sample collection.[6] Work on ice and under dim light whenever possible.3. Use glass or polypropylene labware and minimize the use of plastics that can leach contaminants or bind lipids.[8]
High variability between replicate samples	1. Inconsistent sample handling and processing times.2. Variable levels of oxidation between samples.3. Inconsistent solvent evaporation and reconstitution.	1. Standardize your sample preparation workflow to ensure all samples are treated identically.2. Ensure antioxidants are added consistently and immediately to all samples.3. Use a gentle stream of nitrogen or argon for solvent evaporation and ensure complete reconstitution of the lipid extract before analysis.
Presence of unexpected peaks in chromatogram	1. Artificial oxidation products of 12-HODE or other lipids.2. Contaminants from solvents, plasticware, or reagents.3. Adduct formation in the mass spectrometer.[9]	1. Review and strengthen your antioxidant and sample handling protocols. Analyze for known lipid oxidation products.2. Use high-purity, MS-grade solvents and reagents.[6] Pre-rinse all glassware with solvent.3. Optimize your mass spectrometry source conditions to minimize in-source fragmentation and adduct formation.
Poor chromatographic peak shape	1. Incomplete dissolution of the lipid extract.2. Matrix effects from co-eluting compounds.3. Column overload.	1. Ensure the dried lipid extract is fully redissolved in the injection solvent. Gentle vortexing and warming may help.2. Incorporate a solid-phase extraction (SPE) step to remove interfering matrix components.[10]3. Dilute the sample or inject a smaller volume onto the column.

In-Depth Protocols and Methodologies

I. Essential Preventative Measures: The Foundation of Reliable Data

The following diagram illustrates the critical control points for preventing artificial oxidation during 12-HODE sample preparation.

Caption: Workflow for minimizing artificial oxidation of 12-HODE.

II. Detailed Step-by-Step Protocol for Sample Preparation

This protocol outlines a robust procedure for extracting 12-HODE from biological samples, such as plasma or tissue homogenates.

Materials:

• Antioxidant Solution: 0.5 M butylated hydroxytoluene (BHT) in ethanol. Prepare fresh.

• Chelating Agent: 0.5 M ethylenediaminetetraacetic acid (EDTA), pH 8.0.

• Extraction Solvents: MS-grade chloroform and methanol.

• Solid-Phase Extraction (SPE) Columns: C18 cartridges.

• Inert Gas: Nitrogen or Argon.

• Glassware: All tubes and vials should be glass.

Procedure:

• Sample Collection and Stabilization:

  • Immediately upon collection, add the antioxidant solution to your sample to a final concentration of 50-100 µM BHT.[11][12]

  • Add EDTA to a final concentration of 1-2 mM to chelate metal ions.[11][13]

  • If not proceeding directly to extraction, flash-freeze the sample in liquid nitrogen and store at -80°C.[4]

• Lipid Extraction (Liquid-Liquid Extraction):

  • Perform all steps on ice.

  • To your sample, add methanol and vortex thoroughly.

  • Add chloroform and vortex again.

  • Centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass pipette.

  • Repeat the chloroform extraction on the aqueous phase and combine the organic layers.

• Solid-Phase Extraction (SPE) for Sample Cleanup:

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the combined organic extract onto the cartridge.

  • Wash the cartridge with a polar solvent (e.g., water/methanol mixture) to remove polar impurities.

  • Elute the lipids, including 12-HODE, with a nonpolar solvent (e.g., methanol or acetonitrile).

• Solvent Evaporation and Reconstitution:

  • Evaporate the solvent from the eluted fraction under a gentle stream of nitrogen or argon. Avoid heating the sample.

  • Reconstitute the dried lipid extract in your LC-MS mobile phase for analysis.

III. The Mechanism of Lipid Peroxidation and Antioxidant Action

Understanding the mechanism of lipid peroxidation is key to preventing it. The following diagram illustrates the three main stages and the intervention points for antioxidants.

Caption: Mechanism of lipid peroxidation and antioxidant intervention points.

Antioxidants like BHT are radical scavengers.[14] They donate a hydrogen atom to the lipid or peroxyl radicals, converting them into more stable forms and terminating the oxidative chain reaction.[1]

References

• Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage - PMC - NIH.
• Oxidation of lipids and membranes I: in vitro formation of peroxid
• Mechanisms of lipid peroxid
• Lipid peroxid
• ANALYSIS OF LIPIDS. University of Massachusetts.
• 142.
• State of art and best practices for fatty acid analysis in aquatic sciences - Oxford Academic. Oxford Academic.
• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. MDPI.
• Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry - PubMed. PubMed.
• Storage duration of human blood samples for fatty acid concentration analyses - NIH.
• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. MDPI.
• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - NIH.
• Storage stability and quality of polyunsaturated fatty acid rich oil fraction from Longtail tuna (Thunnus tonggol) head using supercritical extraction. Taylor & Francis Online.
• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - NIH.
• Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PubMed Central.
• Antioxidants are ineffective at quenching reactive oxygen species inside bacteria and should not be used to diagnose oxidative stress - PMC - NIH.
• Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care - PMC - NIH.
• Storage and handling of Avanti Research lipids. Avanti Polar Lipids.
• Antioxidant - Wikipedia. Wikipedia.
• 4-Hydroxynonenal - Wikipedia. Wikipedia.
• Analysis of the Efficiency of Antioxidants in Inhibiting Lipid Oxidation in Terms of Characteristic Kinetic Parameters - MDPI. MDPI.
• Update on solid-phase extraction for the analysis of lipid classes and rel
• (PDF) Antioxidants are ineffective at quenching reactive oxygen species inside bacteria and should not be used to diagnose oxidative stress - ResearchGate.
• Protocol for Lipid Identification by Untargeted Tandem Mass Spectrometry Coupled with Ultra-High-Pressure Liquid Chromatography - Creative Proteomics.
• Discovery of Small-Molecule Enhancers of Reactive Oxygen Species That are Nontoxic or Cause Genotype-Selective Cell Death | ACS Chemical Biology.
• Reactive Oxygen Species‐Regulating Strategies Based on Nanomaterials for Disease Treatment - PMC - NIH.
• Solid-Phase Extraction of Fatty Acids for LC-MS Analysis: Application Notes and Protocols - Benchchem. BenchChem.
• The Origin and Implications of Artifact Ions in Bioanalytical LC–MS | LCGC International.
• Molecular mechanism of quenching of reactive oxygen species by proline under stress in plants | Request PDF - ResearchGate.
• Identification of In Vitro Metabolites of Synthetic Phenolic Antioxidants BHT, BHA, and TBHQ by LC-HRMS/MS - PubMed. PubMed.
• How to prevent artificial oxidation of methionine during sample prepar
• On the Stability and Degradation Pathways of Venetoclax under Stress Conditions. MDPI.
• Guidelines and Considerations for Evaluating or Validating Extraction Chemistry - Thermo Fisher Scientific. Thermo Fisher Scientific.
• (PDF) An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids (TriHOMEs) - ResearchGate.
• MARLAP Manual Volume II: Chapter 12, Laboratory Sample Preparation.
• On the Stability and Degradation Pathways of Venetoclax under Stress Conditions - MDPI. MDPI.
• Guide to achieving reliable quantit
• Understanding the chemical basis of drug stability and degrad
• What is the optimal concentration of BHT (Butylated Hydroxytoluene) for extracting lipids for liquid chromatography? | ResearchGate.
• Automated Online SPE for LC/MS/MS Analysis of Trace Organic Contaminants in Water Using the Agilent 1290 Infinity. Agilent Technologies.
• Comprehensive Peak Characterization (CPC) in Untargeted LC–MS Analysis - MDPI. MDPI.
• (PDF) Understanding and evaluation of different degradation pathways and stability of drug product with active substance prone to chemical and physical degradation - ResearchGate.
• An In-depth Technical Guide to the Stability and Degradation Pathways of Hydrallostane - Benchchem. BenchChem.
• Urea - Wikipedia. Wikipedia.
• Validation of a One-Step Method for Extracting Fatty Acids from Salmon, Chicken and Beef Samples - PubMed. PubMed.
• Debugging periodate oxidation of cellulose: Why following the common protocol of quenching excess periodate with glycol is a bad idea | Request PDF - ResearchGate.
• Validation and Verification of Novel Three-Dimensional Crack Growth Simul
• Impact of Differential Recovery in Bioanalysis: The Example of Bortezomib in Whole Blood | Analytical Chemistry - ACS Publications.
• Sodium hydroxide - Wikipedia. Wikipedia.
• (PDF) Development and Optimization of an HPLC-PDA Method for the Determination of Major Cannabinoids in Hemp (Cannabis sativa L.) Essential Oil Obtained by Hydrodistillation - ResearchGate.

Sources

• 1. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 2. Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avantiresearch.com [avantiresearch.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Antioxidant - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Yields in the Enzymatic Synthesis of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid

Welcome to the technical support center for the enzymatic synthesis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE). This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the synthesis process, with a primary focus on addressing low product yields. Our approach is rooted in a deep understanding of the enzymatic reaction mechanism and extensive field-proven experience.

Introduction to the Synthesis

The enzymatic synthesis of 12-HODE from linoleic acid is a two-step process catalyzed by 12-lipoxygenase (12-LOX) and a subsequent reduction step. Initially, 12-LOX incorporates molecular oxygen into linoleic acid to form the unstable intermediate, 12-hydroperoxy-9(Z),13(E)-octadecadienoic acid (12-HPODE). This intermediate is then reduced to the more stable 12-HODE. Achieving high yields requires careful control of several reaction parameters.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Enzyme Activity and Reaction Conditions

Question 1: My reaction has stopped prematurely or is showing a very low conversion rate. What are the likely causes related to the enzyme and reaction setup?

Answer: Premature reaction stoppage or low conversion is a common issue that can often be traced back to suboptimal enzyme activity or unfavorable reaction conditions. Here’s a systematic approach to troubleshooting this problem:

• Enzyme Inactivation: 12-lipoxygenases can be sensitive enzymes. Ensure that your enzyme has been stored correctly, typically at low temperatures (e.g., -20°C or -80°C) and in a buffer that maintains its stability. Repeated freeze-thaw cycles should be avoided. It is advisable to aliquot your enzyme stock upon receipt.

• Sub-optimal pH: The catalytic activity of 12-LOX is highly dependent on the pH of the reaction buffer. While the optimal pH can vary depending on the source of the enzyme, a pH range of 6.0 to 7.5 is generally effective for many 12-lipoxygenases.[1] It is crucial to verify the pH of your reaction mixture before initiating the synthesis.

• Inadequate Oxygen Supply: Lipoxygenases are dioxygenases, meaning they require molecular oxygen as a co-substrate.[2] Insufficient dissolved oxygen in the reaction medium is a frequent cause of low yields. Gentle agitation or bubbling of air or oxygen into the reaction mixture can significantly improve the reaction rate. However, excessive foaming should be avoided as it can denature the enzyme. For larger scale reactions, in-situ oxygen generation using a coupled enzyme system (e.g., catalase with hydrogen peroxide) can be a more controlled approach.[3][4]

• Presence of Inhibitors: Several compounds can inhibit 12-lipoxygenase activity. These include antioxidants, iron chelators, and substrate analogues.[5][6] Ensure that your reagents and glassware are free from any potential inhibitors. Common inhibitors to be aware of include nordihydroguaiaretic acid (NDGA) and baicalein.[7]

Question 2: I am observing a significant lag phase at the beginning of my reaction. How can I minimize this?

Answer: A lag phase at the start of the reaction is a known characteristic of some lipoxygenases. This is often attributed to the enzyme requiring activation by a small amount of the hydroperoxide product. To minimize this lag phase, you can consider the following:

• Pre-incubation with Product: Introducing a very small amount of 12-HPODE or a similar hydroperoxide at the beginning of the reaction can sometimes help to activate the enzyme and reduce the lag time.

• Enzyme Concentration: Increasing the enzyme concentration may shorten the lag phase, although this needs to be balanced with the cost of the enzyme.

Category 2: Substrate and Product Related Issues

Question 3: My linoleic acid substrate is not fully dissolving in the reaction buffer, leading to a cloudy reaction mixture. Could this be the reason for low yields?

Answer: Absolutely. Linoleic acid is a fatty acid with poor solubility in aqueous buffers, which can severely limit its availability to the enzyme and consequently reduce the reaction yield. A cloudy or heterogeneous reaction mixture is a clear indication of this issue. Here are some strategies to improve substrate solubility:

• Use of a Co-solvent: Adding a small amount of a water-miscible organic solvent, such as ethanol or DMSO, can help to dissolve the linoleic acid. Typically, a final concentration of 1-5% (v/v) is sufficient. It is important to first test the enzyme's tolerance to the chosen solvent, as high concentrations can lead to denaturation.

• Detergents: Non-ionic detergents like Tween 20 or Triton X-100 can be used to emulsify the linoleic acid in the reaction buffer.[1] The optimal concentration of the detergent should be determined empirically.

• pH Adjustment: Converting linoleic acid to its more soluble salt form by adjusting the pH of the stock solution to be slightly alkaline (e.g., pH 9.0 with NaOH) before adding it to the reaction buffer can improve its dispersion.[1]

Question 4: I suspect that my intermediate, 12-HPODE, is degrading before I can reduce it to 12-HODE. How can I confirm this and what can be done to prevent it?

Answer: The hydroperoxy intermediate (12-HPODE) is known to be unstable.[8] Its degradation can be a significant contributor to low yields of the final 12-HODE product.

• Confirmation of Degradation: Degradation of 12-HPODE can lead to a variety of byproducts. Analyzing your reaction mixture by HPLC or LC-MS at different time points can help you monitor the concentration of 12-HPODE and detect the appearance of degradation products.

• Prevention Strategies:

  • In-situ Reduction: The most effective way to prevent 12-HPODE degradation is to perform the reduction step in-situ or immediately after the enzymatic reaction. Common reducing agents include triphenylphosphine or sodium borohydride.[1]

  • Temperature Control: Keeping the reaction temperature low (e.g., 4°C) can help to slow down the degradation of 12-HPODE.

  • Exclusion of Light and Air: Protect the reaction from direct light and maintain an inert atmosphere (e.g., by purging with nitrogen or argon) to minimize oxidative degradation.[8]

Experimental Protocols

Protocol 1: Standard Enzymatic Synthesis of 12-HODE

• Substrate Preparation: Prepare a 100 mM stock solution of linoleic acid in ethanol.

• Reaction Buffer: Prepare a 50 mM sodium phosphate buffer at pH 6.5.

• Reaction Setup: In a glass vessel, add the reaction buffer. While gently stirring, add the linoleic acid stock solution to a final concentration of 1 mM.

• Enzyme Addition: Initiate the reaction by adding 12-lipoxygenase to a final concentration of 10-100 U/mL.

• Incubation: Incubate the reaction mixture at room temperature (or a pre-determined optimal temperature) with gentle agitation to ensure sufficient aeration for 30-60 minutes.

• Reaction Quenching and Reduction: Stop the reaction by adding a reducing agent such as a 1.1 molar equivalent of triphenylphosphine in methanol. Stir for an additional 30 minutes at room temperature.

• Extraction: Acidify the reaction mixture to pH 3-4 with 1 M HCl and extract the 12-HODE with an organic solvent such as ethyl acetate or diethyl ether.

• Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude product can be further purified by silica gel chromatography or HPLC.

Protocol 2: Assay for 12-Lipoxygenase Activity

The activity of 12-lipoxygenase can be determined spectrophotometrically by monitoring the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene system in the 12-HPODE product.[1]

• Prepare a 10 mM linoleic acid substrate solution in 50 mM sodium phosphate buffer (pH 7.0) containing 0.5% (v/v) Tween 20.

• In a quartz cuvette, add 2.9 mL of the substrate solution.

• Initiate the reaction by adding 0.1 mL of the enzyme solution.

• Immediately measure the increase in absorbance at 234 nm over time using a UV-Vis spectrophotometer.

• Calculate the enzyme activity using the molar extinction coefficient of 12-HPODE (ε = 23,000 M⁻¹cm⁻¹). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of 12-HPODE per minute.

Quantitative Data Summary

Parameter	Recommended Range	Rationale & Key Considerations
pH	6.0 - 7.5	Optimal pH is enzyme-dependent. It's crucial to determine the optimal pH for your specific 12-lipoxygenase.[1]
Temperature	4°C - 37°C	Lower temperatures can improve the stability of the 12-HPODE intermediate, while higher temperatures may increase the initial reaction rate but risk enzyme denaturation.
Linoleic Acid Concentration	0.1 - 10 mM	Higher concentrations can lead to substrate inhibition or solubility issues. Start with a lower concentration and optimize.[3]
Enzyme Concentration	10 - 200 U/mL	Higher enzyme concentrations can increase the reaction rate but may not be cost-effective.
Co-solvent (Ethanol/DMSO)	1 - 5% (v/v)	Use the minimum amount necessary to ensure substrate solubility. Test for enzyme compatibility.

Visualizations

Enzymatic Synthesis Pathway of 12-HODE

Caption: Enzymatic conversion of linoleic acid to 12-HODE.

Troubleshooting Workflow for Low 12-HODE Yield

Caption: A systematic workflow for troubleshooting low yields.

References

• IUPHAR/BPS Guide to PHARMACOLOGY. Lipoxygenases. [Link]

• Wang, T., et al. (2018). Recombinant Porcine 12-Lipoxygenase Catalytic Domain: Effect of Inhibitors, Selectivity of Substrates and Specificity of Oxidation Products of Linoleic Acid. Molecules, 23(11), 2993. [Link]

• Wang, T., et al. (2018). Recombinant Porcine 12-Lipoxygenase Catalytic Domain: Effect of Inhibitors, Selectivity of Substrates and Specificity of Oxidation Products of Linoleic Acid. Molecules, 23(11), 2993. [Link]

• Radmark, O., & Samuelsson, B. (2009). Functional and pathological roles of the 12- and 15-lipoxygenases. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1791(10), 1183-1194. [Link]

• Zhao, L., et al. (2022). The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. International Journal of Molecular Sciences, 23(19), 11257. [Link]

• Dailey, L. A., & Imming, P. (1999). 12-Lipoxygenase: classification, possible therapeutic benefits from inhibition, and inhibitors. Current medicinal chemistry, 6(5), 389-398. [Link]

• Tourdot, S., et al. (2014). 12-Lipoxygenase: A Potential Target for Novel Anti-Platelet Therapeutics. International journal of molecular sciences, 15(6), 9548-9572. [Link]

• Mashima, R., & Okuyama, T. (2015). The role of lipoxygenases in pathophysiology; new insights and future perspectives. Redox biology, 6, 297-310. [Link]

• Cheemarla, N. R., & Naidu, K. A. (2017). Regulation of Tissue Inflammation by 12-Lipoxygenases. Journal of inflammation research, 10, 131-140. [Link]

• Nieuwenhuizen, W. F., et al. (1996). Mechanism of Lipoxygenase Inactivation by the Linoleic Acid Analogue Octadeca-9,12-diynoic Acid. Biochemistry, 35(11), 3654-3661. [Link]

• Patsnap Synapse. (2024). What are ALOX12 inhibitors and how do they work?. [Link]

• Coenen, T., et al. (2020). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. Catalysts, 10(10), 1119. [Link]

• Coenen, T., et al. (2022). Enzyme cascade for the production of 12-oxo-9(Z)-dodecenoic acid starting from safflower oil. Biotechnology and Bioengineering, 119(11), 3169-3180. [Link]

• Coenen, T., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. International Journal of Molecular Sciences, 23(15), 8497. [Link]

• Doyle, R., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Atherosclerosis, 210(2), 369-376. [Link]

• Lee, J., et al. (2013). Singlet oxygen induced products of linoleates, 10- and 12-(Z,E)-hydroxyoctadecadienoic acids (HODE), can be potential biomarkers for early detection of type 2 diabetes. Free radical biology & medicine, 62, 106-114. [Link]

• Ueda, N., et al. (1990). Lipoxin Synthesis by Arachidonate 12-lipoxygenase Purified From Porcine Leukocytes. Journal of Biological Chemistry, 265(35), 21594-21601. [Link]

• Wikipedia. (2023). 9-Hydroxyoctadecadienoic acid. [Link]

• Gardner, H. W., & Grove, M. J. (2002). Purification and Identification of Linoleic Acid Hydroperoxides Generated by Soybean Seed Lipoxygenases 2 and 3. Journal of Agricultural and Food Chemistry, 50(23), 6826-6831. [Link]

• Drouet, B., et al. (2002). Optimization of Large Scale Preparation of 13-(S)-Hydroperoxy-9Z, 11E-Octadecadienoic Acid Using Soybean Lipoxygenase. Application to the Chemoenzymatic Synthesis of (+)-Coriolic Acid. Organic Process Research & Development, 6(4), 438-442. [Link]

• Kim, M. S., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-κB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules, 25(18), 4125. [Link]

• Bezbradica, D., et al. (2007). Inhibition of lipoxygenases and cyclooxygenases by linoleyl hydroxamic acid: comparative in vitro studies. Journal of lipid research, 48(1), 188-195. [Link]

• Oreate AI Blog. (2025). Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer. [Link]

• Johnson, M. B., & Holman, T. R. (2001). Analysis of Lipoxygenase Activity and Products. Current Protocols in Food Analytical Chemistry. [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. [Link]

Sources

• 1. Recombinant Porcine 12-Lipoxygenase Catalytic Domain: Effect of Inhibitors, Selectivity of Substrates and Specificity of Oxidation Products of Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 12-Lipoxygenase: classification, possible therapeutic benefits from inhibition, and inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lipoxygenases | Enzymes | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Interpretation of Mass Spectra for 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid Derivatives

Welcome to the technical support center for the analysis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who utilize mass spectrometry for the characterization and quantification of this important lipid mediator. Here, you will find practical, in-depth guidance to navigate the complexities of mass spectral interpretation, troubleshoot common experimental issues, and ensure the scientific integrity of your results.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of 12-HODE derivatives.

Q1: Why is derivatization necessary for the GC-MS analysis of 12-HODE?

A1: Derivatization is crucial for GC-MS analysis of hydroxy fatty acids like 12-HODE for two primary reasons. First, it increases the volatility of the analyte by converting polar functional groups (carboxylic acid and hydroxyl) into less polar, more volatile derivatives.[1][2] Second, it improves chromatographic performance, leading to better peak shape and resolution.[2] Common derivatization strategies involve methylation of the carboxylic acid to form a fatty acid methyl ester (FAME) and silylation of the hydroxyl group to form a trimethylsilyl (TMS) ether.[1][3] This two-step process ensures the molecule is sufficiently volatile and thermally stable for GC analysis.[4]

Q2: What are the expected ions for 12-HODE in negative-ion electrospray ionization (ESI) LC-MS?

A2: In negative-ion ESI, 12-HODE readily loses a proton from its carboxylic acid group to form the deprotonated molecule, [M-H]⁻. For 12-HODE (molecular weight 296.44 g/mol ), this ion is observed at an m/z of 295.2. Collision-induced dissociation (CID) of this precursor ion often results in a high abundance fragment ion from the neutral loss of water (H₂O), appearing at m/z 277.2.[5]

Q3: Can I distinguish 12-HODE from its isomers, like 9-HODE and 13-HODE, using mass spectrometry alone?

A3: Distinguishing positional isomers by mass spectrometry is a significant analytical challenge.[6][7] While their full scan mass spectra are identical, their product ion spectra from tandem MS (MS/MS) can provide diagnostic clues. The fragmentation patterns, specifically the relative abundances of certain ions, can differ based on the position of the hydroxyl group.[3] For unequivocal identification, chromatographic separation (either GC or LC) prior to mass analysis is highly recommended, as isomers will often have distinct retention times.[7] Advanced MS techniques like ion-mobility mass spectrometry or specialized fragmentation methods like ozone-induced dissociation (OzID) can also aid in isomer differentiation.[8][9][10]

Q4: I am observing unexpected adducts like [M+Na]⁺ or [M+Cl]⁻ in my ESI spectra. What is the cause and how can I minimize them?

A4: The formation of adducts is common in ESI-MS.[11] Sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts often arise from glassware or trace amounts in solvents and reagents.[11] Chloride adducts ([M+Cl]⁻) can be seen in negative mode, especially if chlorinated solvents are used. To minimize these, use high-purity solvents and reagents, avoid glass where possible (use polypropylene tubes), and ensure thorough cleaning of the LC system and ion source. While sometimes problematic, specific adducts, like lithium adducts ([M+Li]⁺), can be intentionally formed to yield more structurally informative fragments for determining fatty acid positions.[12]

Troubleshooting Guides

This section provides structured guidance for resolving specific problems encountered during mass spectral analysis.

Problem 1: Poor or No Signal for 12-HODE Derivative in GC-MS

• Probable Cause 1: Incomplete Derivatization. The derivatization reactions (methylation and/or silylation) may not have gone to completion, leaving polar, non-volatile analytes.

  • Solution:

    • Verify Reagent Quality: Ensure derivatization agents (e.g., BSTFA for silylation, BF₃-Methanol for methylation) are fresh and have been stored under anhydrous conditions.

    • Optimize Reaction Conditions: Review the reaction time and temperature. Silylation reactions are sensitive to moisture; ensure the sample is completely dry before adding the reagent.[1][13]

    • Use an Internal Standard: Include a stable isotope-labeled internal standard (e.g., 13-HODE-d4) prior to extraction and derivatization to monitor the efficiency of the entire process.[14]

• Probable Cause 2: Thermal Degradation. The analyte may be degrading in the hot GC inlet.

  • Solution:

    • Check Inlet Temperature: Ensure the inlet temperature is not excessively high. While it needs to be hot enough for volatilization, temperatures above 250-280°C can sometimes cause degradation of sensitive compounds.

    • Use a Glass Liner: Employ a clean, deactivated glass liner in the inlet to provide an inert surface for sample volatilization.

    • Confirm Complete Derivatization: As above, incomplete derivatization leaves free hydroxyl groups that are more susceptible to thermal degradation.

• Probable Cause 3: Instrument Sensitivity or Contamination. The issue may lie with the mass spectrometer itself.

  • Solution:

    • Tune and Calibrate: Perform a standard instrument tune and mass calibration to ensure the MS is operating within specifications.[12]

    • Clean the Ion Source: A contaminated ion source is a common cause of poor sensitivity. Follow the manufacturer's protocol for cleaning the ion source components.

    • Check for Leaks: Air leaks in the GC-MS system can compromise vacuum and reduce sensitivity.[15] Use an electronic leak detector to check all fittings and connections from the gas supply to the MS.[15]

Problem 2: Ambiguous Fragmentation Pattern in Tandem MS (LC-MS/MS)

• Probable Cause 1: Incorrect Precursor Ion Selection. The quadrupole may be isolating the wrong m/z for fragmentation, or the isolation window may be too wide, allowing co-eluting isomers or contaminants to be fragmented simultaneously.[9][16]

  • Solution:

    • Verify Precursor m/z: Double-check that the correct m/z for your target ion (e.g., 295.2 for [M-H]⁻ of 12-HODE) is entered in the MS method.

    • Narrow Isolation Window: Reduce the precursor isolation window (e.g., from 2 Da to 0.7-1.0 Da) to increase specificity and minimize co-fragmentation of nearby ions.

    • Improve Chromatographic Separation: Optimize your LC method to ensure the target analyte is well-separated from other components.

• Probable Cause 2: Insufficient or Excessive Collision Energy. The energy used for CID is critical for generating a reproducible and informative spectrum.[12]

  • Solution:

    • Optimize Collision Energy: If you are seeing only the precursor ion, the collision energy is likely too low. If the precursor is completely gone and you see only very small fragments, it may be too high.

    • Perform a Collision Energy Ramp: Analyze a standard of 12-HODE and acquire data over a range of collision energies to determine the optimal value that produces the desired diagnostic fragment ions.

• Probable Cause 3: In-Source Fragmentation. Fragmentation may be occurring in the ion source before precursor selection, leading to a confusing MS/MS spectrum.[17]

  • Solution:

    • Reduce Source Voltages: Lower the fragmentor or capillary exit voltage in the ion source settings. This reduces the energy imparted to the ions as they enter the mass spectrometer.

    • Optimize Source Temperature: Ensure the gas and sheath gas temperatures are not excessively high, as this can sometimes promote thermal degradation and in-source decay.

Key Experimental Protocols & Reference Data

Protocol: Trimethylsilyl (TMS) Ether Derivatization for GC-MS

This protocol describes the silylation of the hydroxyl group and methylation of the carboxylic acid group of 12-HODE.

• Sample Preparation: Ensure the extracted lipid sample is completely dry under a stream of nitrogen gas. The presence of water will quench the silylation reagent.[13]

• Methylation: Add 200 µL of 10% BF₃-Methanol solution to the dried sample. Cap the vial tightly and heat at 60°C for 30 minutes. Let the sample cool to room temperature.

• Extraction: Add 1 mL of hexane and 0.5 mL of water. Vortex vigorously for 1 minute. Centrifuge at 1000 x g for 5 minutes to separate the layers. Carefully transfer the upper hexane layer containing the FAME to a new glass vial.

• Drying: Evaporate the hexane under a gentle stream of nitrogen.

• Silylation: To the dried FAME, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine (or another suitable solvent like acetonitrile).

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes.

• Analysis: After cooling, the sample is ready for injection into the GC-MS.

Reference Data: Characteristic Fragment Ions

The interpretation of mass spectra relies on the identification of characteristic fragment ions that provide structural information.[17][18] For 12-HODE, the key fragmentation occurs via cleavage of the carbon-carbon bonds adjacent to the carbon bearing the derivatized hydroxyl group (α-cleavage).

Table 1: Key Diagnostic Ions for GC-MS Analysis of 12-HODE Methyl Ester, TMS Ether Derivative: 12-(trimethylsilyloxy)-9,13-octadecadienoate, methyl ester. Molecular Weight: 382.6 g/mol .

Ion (m/z)	Identity / Origin	Structural Significance
382	M⁺	Molecular Ion (often low abundance in EI)
367	[M-15]⁺	Loss of a methyl group (CH₃) from a TMS group
225	[CH₃(CH₂)₄-CH=CH-CH=CH-CH(OTMS)]⁺	α-cleavage C-terminal to the OTMS group. Diagnostic for the C12 position of the hydroxyl group.
299	[M-83]⁺	Cleavage on the C-terminal side of the conjugated diene system.
173	[CH(OTMS)-(CH₂)₇COOCH₃]⁺	α-cleavage N-terminal to the OTMS group.

Visualization of Fragmentation and Workflows

Fragmentation Pathway of 12-HODE ME, TMS Derivative

The following diagram illustrates the key electron ionization (EI) fragmentation pathway for the methyl ester, TMS ether derivative of 12-HODE, highlighting the formation of the diagnostic ion at m/z 225.

Caption: Workflow for identifying unknown peaks.

References

• Benchchem. (n.d.). Troubleshooting Mass Spec Fragmentation of Asymmetric Triglycerides: A Technical Support Guide.
• Zhang, P., et al. (2020). Chemical Labeling Assisted Detection and Identification of Short Chain Fatty Acid Esters of Hydroxy Fatty Acid in Rat Colon and Cecum Contents. National Institutes of Health.
• Wheelan, P., Zirrolli, J. A., & Murphy, R. C. (1995). Analysis of hydroxy fatty acids as pentafluorobenzyl ester, trimethylsilyl ether derivatives by electron ionization gas chromatography/mass spectrometry. Journal of the American Society for Mass Spectrometry.
• Wan, K., & Dowd, M. K. (2008). Trimethylsilyl Derivatization/Gas Chromatography as a Method to Determine the Free Fatty Acid Content of Vegetable Oils. ResearchGate.
• Arthington-Skaggs, B. A., et al. (2017). An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells. Journal of Lipid Research.
• Merck Millipore. (n.d.). Evaluation of four derivatization methods for the analysis of fatty acids from green leafy vegetables by gas chromatography.
• Thermo Fisher Scientific. (n.d.). LipidSearch Software Support-Troubleshooting.
• Al-Saeed, M. H., & Al-Adili, A. J. (2016). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Journal of Analytical Methods in Chemistry.
• Marshall, D. L., et al. (2016). Collision-induced dissociation of fatty acid [M - 2H + Na]− ions: charge-directed fragmentation and assignment of double bond position. Journal of the American Society for Mass Spectrometry.
• Williams, J. P., et al. (2017). Sequential Collision- and Ozone-Induced Dissociation Enables Assignment of Relative Acyl Chain Position in Triacylglycerols. Analytical Chemistry.
• Cajka, T., & Fiehn, O. (2016). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. TrAC Trends in Analytical Chemistry.
• GenTech Scientific. (2021). A Guide To Troubleshooting Mass Spectrometry.
• LIPID MAPS. (n.d.). 9-HODE (LMSD00000103).
• Burla, B., et al. (2020). Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility. Metabolites.
• Tsugawa, H., et al. (2021). Dual fragmentation via collision-induced and oxygen attachment dissociations using water and its radicals for C=C position-resolved lipidomics. Nature Communications.
• LIPID MAPS. (2021). 13S-HODE-d4 (LMSD00000938).
• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds.
• Thermo Fisher Scientific. (n.d.). Differentiating Isomers using High Resolution Mass Spectrometry Coupled with MSn, Collision Induced Dissociation, and Ultraviolet Photodissociation.
• Wikipedia. (n.d.). Fragmentation (mass spectrometry).
• Gaysinski, M., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Agricultural and Food Chemistry.
• ResearchGate. (n.d.). Typical GC-MS spectra of the trimethylsilyl ester and ether of HODE.
• ResearchGate. (2019). How to differentiate any kind of isomers by mass & nmr spectrometry?.
• Benchchem. (n.d.). Quantitative Analysis of 13-HODE Methyl Ester by Gas Chromatography-Mass Spectrometry (GC-MS).

Sources

• 1. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of hydroxy fatty acids as pentafluorobenzyl ester, trimethylsilyl ether derivatives by electron ionization gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Sequential Collision- and Ozone-Induced Dissociation Enables Assignment of Relative Acyl Chain Position in Triacylglycerols. | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. Dual fragmentation via collision-induced and oxygen attachment dissociations using water and its radicals for C=C position-resolved lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. LIPID MAPS [lipidmaps.org]
• 15. gentechscientific.com [gentechscientific.com]
• 16. LipidSearch Software Support-Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 17. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 18. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Refining Extraction Protocols for 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) from Complex Matrices

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the analysis of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into refining extraction protocols from complex biological matrices. We will address common challenges, offer detailed troubleshooting, and explain the causality behind experimental choices to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions encountered when setting up a 12-HODE extraction workflow.

Q1: What are the primary methods for extracting 12-HODE from biological samples?

A1: The two most prevalent and effective methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).[1] LLE is a classic technique that partitions lipids into an organic solvent, while SPE uses a solid sorbent to bind, wash, and elute the analyte, often providing a cleaner extract.[2][3] The choice depends on the sample matrix, required throughput, and downstream analytical method.

Q2: My 12-HODE signal is low or undetectable. What are the most common causes?

A2: Low or no signal can stem from several factors. The most common are analyte degradation, poor extraction recovery, and significant matrix effects during analysis.[4] 12-HODE is susceptible to oxidation, so proper sample handling with antioxidants is critical.[4] Inefficient extraction can be addressed by optimizing your LLE solvent system or SPE protocol. Matrix effects, especially in LC-MS/MS, can suppress the analyte's signal; this often requires improved sample cleanup or chromatographic separation.[4]

Q3: Why is an internal standard essential for accurate 12-HODE quantification?

A3: An internal standard (IS), ideally a stable isotope-labeled version like 12-HODE-d4, is crucial for accurate and precise quantification, particularly with LC-MS/MS.[4] The IS is added at the beginning of the sample preparation process at a known concentration. It experiences the same variability as the endogenous analyte during extraction, cleanup, and instrument analysis. By normalizing the analyte signal to the IS signal, you can correct for analyte loss during sample prep, variability in instrument response, and matrix-induced ion suppression or enhancement, thereby ensuring data integrity.[4]

Q4: How do I measure total 12-HODE, including the portion esterified in complex lipids?

A4: To measure total 12-HODE (both free and esterified forms), a hydrolysis step, known as saponification, is required.[2][4] This involves treating the lipid extract with a base, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH) in methanol, to cleave the ester bonds and release the 12-HODE.[2][5] After hydrolysis, the sample must be acidified to protonate the fatty acid, allowing it to be re-extracted into an organic solvent.[4]

Q5: Is derivatization necessary for 12-HODE analysis?

A5: It depends on your analytical platform. For Liquid Chromatography-Mass Spectrometry (LC-MS/MS), derivatization is generally not required. For Gas Chromatography-Mass Spectrometry (GC-MS), however, derivatization is mandatory.[2][6] 12-HODE contains polar carboxyl and hydroxyl groups that make it non-volatile. Derivatization, typically a two-step process of methoximation followed by silylation, replaces the active hydrogens on these groups with non-polar moieties (e.g., trimethylsilyl groups), increasing the analyte's volatility and thermal stability for GC analysis.[6][7]

Troubleshooting Guides: A Stage-by-Stage Approach

This section provides detailed troubleshooting for specific issues that may arise during the extraction workflow.

Stage 1: Sample Collection and Handling

Issue: High variability between replicate samples.

• Potential Cause: Inconsistent sample collection or storage, leading to variable analyte degradation. 12-HODE can be generated in vitro through oxidation if samples are not handled properly.[4]

• Troubleshooting Steps:

  • Standardize Collection: Use a consistent protocol for all sample collections. For blood, specify the anticoagulant (EDTA is common) and processing time.

  • Inhibit Ex Vivo Formation: Immediately after collection, add an antioxidant cocktail. A common choice is butylated hydroxytoluene (BHT) and the metal chelator diethylenetriaminepentaacetic acid (DTPA) to inhibit auto-oxidation and enzymatic activity.[4]

  • Control Temperature: Keep samples on ice at all times during processing.[4]

  • Storage: For long-term storage, flash-freeze aliquots in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles, which can degrade the analyte.[4][8]

Stage 2: Lipid Extraction & Hydrolysis

Issue: Low recovery of 12-HODE after extraction.

• Potential Cause (LLE): Incorrect solvent polarity, insufficient mixing, or incomplete phase separation.

• Troubleshooting Steps (LLE):

  • Optimize Solvent System: For plasma, a Folch-type extraction (chloroform:methanol, 2:1 v/v) or a Bligh-Dyer extraction (chloroform:methanol:water) is robust. Alternatively, ethyl acetate or hexane/isopropanol mixtures are used.[1][4] Ensure the final solvent system is sufficiently non-polar to partition the lipids effectively.

  • Ensure Thorough Mixing: Vortex samples vigorously for at least 1-2 minutes after adding the extraction solvent to ensure complete interaction between the solvent and the sample matrix.[9]

  • Improve Phase Separation: Centrifuge at a sufficient force (e.g., 2000 x g) for 5-10 minutes to achieve a clean separation between the aqueous and organic layers.[1][2]

• Potential Cause (SPE): Inappropriate sorbent selection, incomplete elution, or breakthrough during sample loading.

• Troubleshooting Steps (SPE):

  • Verify Sorbent Choice: For 12-HODE, a C18 reversed-phase sorbent is most common for extracting from aqueous-based samples.[1][10]

  • Check Elution Solvent Strength: The elution solvent must be strong enough to disrupt the interaction between 12-HODE and the sorbent. For C18, this is typically methanol, acetonitrile, or a mixture containing ethyl acetate.[10] Test elution with two smaller aliquots of solvent instead of one large one to improve recovery.[3]

  • Optimize Loading Conditions: Ensure the sample is loaded slowly to allow for proper binding. If the sample solvent is too strong (e.g., high organic content), the analyte may not bind effectively and will be lost in the loading effluent. Diluting the sample with water or a weak buffer may be necessary.[3]

Issue: Incomplete saponification of esterified 12-HODE.

• Potential Cause: Insufficient base concentration, inadequate incubation time, or inappropriate temperature.

• Troubleshooting Steps:

  • Verify Base Concentration and Incubation: A common starting point is 0.5 M methanolic KOH incubated at 60°C for 30 minutes.[2] If you suspect incomplete hydrolysis (e.g., by comparing with a non-saponified sample), you can cautiously increase the incubation time or temperature, but be aware that harsh conditions can potentially degrade the analyte.

  • Ensure Proper Mixing: The lipid extract must be fully dissolved in the methanolic base. Vortex thoroughly after adding the base.

  • Critical Acidification Step: After incubation and cooling, the sample MUST be acidified to a pH of ~3-4 with an acid like HCl.[2][4] This protonates the carboxylate group of 12-HODE, rendering it non-polar enough to be re-extracted into a solvent like hexane or ethyl acetate. Failure to acidify will result in near-total loss of the analyte in the aqueous phase.

Stage 3: Analysis & Data Interpretation

Issue: Significant ion suppression or enhancement in LC-MS/MS (Matrix Effect).

• Potential Cause: Co-elution of matrix components (e.g., phospholipids, salts) that interfere with the ionization of 12-HODE in the mass spectrometer source.

• Troubleshooting Steps:

  • Improve Sample Cleanup: This is the most effective solution. If using LLE, consider adding a post-extraction SPE cleanup step. If already using SPE, optimize the wash step. Use a wash solvent that is as strong as possible to remove interferences without eluting the 12-HODE.[11][12]

  • Optimize Chromatography: Increase the length of the analytical column or adjust the gradient to better separate 12-HODE from interfering compounds.

  • Reduce Sample Concentration: Dilute the final extract. This will dilute the matrix components, potentially reducing their impact, but may also lower your analyte signal to below the limit of quantification.

  • Use an Isotope-Labeled Internal Standard: A co-eluting stable isotope-labeled internal standard (e.g., 12-HODE-d4) is the best way to compensate for matrix effects, as it will be suppressed or enhanced to the same degree as the analyte.[4]

Issue (GC-MS): Broad or tailing peaks, or multiple derivative peaks.

• Potential Cause: Incomplete derivatization or presence of moisture.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: The silylation reaction is highly sensitive to water.[6] Lyophilize (freeze-dry) the sample extract to complete dryness before adding derivatization reagents. Store reagents in a desiccator.

  • Optimize Reaction Conditions: Ensure the correct temperature and time for both the methoximation and silylation steps. A typical protocol involves methoximation at 37°C for 90 minutes, followed by silylation with a reagent like MSTFA at 37°C for 30 minutes.[6]

  • Check Reagent Quality: Derivatization reagents degrade over time, especially after opening. Use fresh reagents for best results.

Data & Protocols

Table 1: Comparison of Primary Extraction Methodologies

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning of analyte between two immiscible liquid phases.	Adsorption of analyte onto a solid sorbent, followed by selective elution.[12]
Selectivity	Lower; co-extracts a broader range of lipids.	Higher; can be optimized to isolate specific lipid classes.[2]
Cleanliness	Extract may contain more matrix components (e.g., phospholipids).	Generally produces a cleaner extract, reducing matrix effects.[13]
Concentration	Achieved by evaporating a large volume of solvent.	Can concentrate analyte from a large sample volume onto the sorbent and elute into a small volume.[3]
Throughput	Can be labor-intensive for large sample numbers.	Amenable to automation with 96-well plate formats.[1]
Solvent Usage	High.	Significantly lower compared to LLE.[3]
Common Use Case	Initial lipid extraction from tissues or plasma.	Sample cleanup post-LLE or direct extraction from cleaner matrices like plasma or urine.[10]

Experimental Protocols

Protocol 1: Total 12-HODE Extraction from Plasma using LLE and Saponification

This protocol is adapted from methods for analyzing oxidized linoleic acid metabolites.[2][4]

• Sample Preparation:

  • To a 100 µL plasma aliquot in a glass tube, add 10 µL of an antioxidant solution (e.g., 50 mM BHT).

  • Add 10 µL of an internal standard working solution (e.g., 12-HODE-d4 at 5 ng). Vortex briefly.

• Lipid Extraction:

  • Add 1 mL of 2:1 (v/v) chloroform:methanol. Vortex vigorously for 1 minute.

  • Add 200 µL of 0.9% NaCl solution, vortex for 30 seconds, and centrifuge at 2,000 x g for 10 minutes to separate the phases.[2]

• Saponification:

  • Carefully transfer the lower organic phase to a new glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 500 µL of 0.5 M methanolic KOH. Vortex to dissolve the lipid residue.

  • Incubate at 60°C for 30 minutes to hydrolyze the esterified HODEs.[2]

• Acidification and Re-extraction:

  • After cooling to room temperature, acidify the sample to pH 3-4 with 1 M HCl (use pH paper to check).

  • Add 1 mL of hexane, vortex for 1 minute, and centrifuge at 2,000 x g for 5 minutes.

• Final Preparation:

  • Transfer the upper hexane layer to a new tube.

  • Evaporate to dryness under nitrogen.

  • Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of methanol/water) for LC-MS/MS analysis.[4]

Protocol 2: 12-HODE Cleanup using Reversed-Phase SPE

This protocol is ideal for cleaning extracts from Protocol 1 or for direct extraction of free 12-HODE from aqueous samples.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg) by passing 2 mL of methanol, followed by 2 mL of water through the cartridge. Do not let the sorbent go dry.[9]

• Sample Loading:

  • Load the acidified, aqueous sample (from step 4 of Protocol 1, before hexane addition) or a pre-prepared aqueous sample onto the SPE cartridge at a slow, steady flow rate.

• Washing:

  • Wash the cartridge with 2 mL of 10% methanol in water to remove polar interferences. This step is critical for removing salts and other matrix components that cause ion suppression.[2]

• Elution:

  • Elute the 12-HODE and internal standard with 2 mL of methanol or acetonitrile into a clean collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under nitrogen and reconstitute in the initial mobile phase for analysis.[2]

Visualizations

Experimental Workflow Diagram

Caption: Troubleshooting logic for common issues in 12-HODE analysis.

References

• BenchChem. (n.d.). Application Notes and Protocols for 9-HODE Extraction from Plasma or Serum.
• BenchChem. (n.d.). Quality control measures for reliable 9-HODE measurements.
• Bibel, M. (2025, March 9). Derivatization of metabolites for GC-MS via methoximation+silylation.
• BenchChem. (n.d.). Dealing with interfering compounds in 9-HODE analysis.
• Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC).

• Wikipedia. (n.d.). Saponification. Retrieved from [Link]

• Agilent Technologies. (2016, March 4). Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Solid-Phase Extraction. Retrieved from [Link]

• Hasegawa, C., et al. (2015). Application of solid-phase extraction tips for the analysis of drugs in human blood. Forensic Research.
• BenchChem. (n.d.). Application Notes: Solid-Phase Extraction Methods for the Isolation of 9-Hydroxyoctadecadienoic Acid (9-HODE).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Saponification - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 8. neb.com [neb.com]
• 9. arborassays.com [arborassays.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. rroij.com [rroij.com]

Reference Data & Comparative Studies

A Researcher's Comparative Guide to Validating the Pro-Inflammatory Effects of 12(S)-HODE

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively validate the pro-inflammatory properties of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid, commonly known as 12(S)-HODE. Herein, we move beyond simple protocol recitation to explain the causal logic behind experimental choices, ensuring a robust and self-validating approach. We will compare the performance of 12(S)-HODE against established inflammatory mediators using detailed experimental workflows and supporting data.

Introduction: Situating 12(S)-HODE in the Inflammatory Cascade

12(S)-HODE is an oxidized lipid mediator derived from the metabolism of linoleic acid by the 12-lipoxygenase (12-LOX) enzyme. Such lipid mediators, or oxylipins, are critical signaling molecules that modulate the intensity and duration of inflammatory responses. While related compounds like 9-HODE and 13-HODE have been studied for their roles in inflammation, the specific pro-inflammatory activities of 12(S)-HODE warrant rigorous, direct validation.[1][2][3][4][5] This guide will focus on three key hallmarks of inflammation: immune cell migration (chemotaxis), the release of inflammatory cytokines, and the orchestration of an inflammatory response in a complex in vivo setting.

Mechanism of Action: The 12(S)-HODE Signaling Axis

Understanding the molecular pathway initiated by 12(S)-HODE is crucial for designing validation experiments. Evidence suggests that 12(S)-HODE exerts its effects by binding to a G protein-coupled receptor (GPCR), GPR31 (also known as 12-HETE receptor).[6][7][8][9] This interaction triggers downstream signaling cascades, including the activation of Mitogen-Activated Protein Kinase (MAPK) and the transcription factor Nuclear Factor-kappa B (NF-κB), both of which are central regulators of inflammatory gene expression.[6][7]

Caption: Signaling pathway of 12(S)-HODE-mediated inflammation.

Experimental Validation I: In Vitro Chemotaxis Assay

Objective: To quantify the ability of 12(S)-HODE to induce the directed migration of immune cells, a fundamental process in inflammation.

Rationale & Causality: The recruitment of leukocytes, such as neutrophils, to a site of injury or infection is a primary indicator of an inflammatory response. A compound's ability to act as a chemoattractant is a direct measure of its pro-inflammatory potential. We will compare 12(S)-HODE to Leukotriene B4 (LTB4) , a well-characterized and potent chemoattractant for neutrophils, to benchmark its efficacy.[10][11][12][13][14]

Comparative Compound: Leukotriene B4 (LTB4)

LTB4 is a lipid mediator derived from arachidonic acid that potently stimulates neutrophil chemotaxis and adhesion by binding to its receptor, BLTR.[10][11][12] It serves as an ideal positive control and a high-performance benchmark for this assay.

Experimental Protocol: Modified Boyden Chamber Assay

• Cell Preparation: Isolate human neutrophils from the peripheral blood of healthy donors using Ficoll-Paque density gradient centrifugation followed by dextran sedimentation. Resuspend the purified neutrophils in a suitable assay buffer (e.g., HBSS with 0.1% BSA) to a final concentration of 2 x 10⁶ cells/mL.

• Chamber Setup: Use a 48-well microchemotaxis chamber with a 5 µm pore size polycarbonate membrane.

• Loading Chemoattractants: In the lower wells of the chamber, add:

  • Negative Control: Assay buffer only.

  • Test Compound: Serial dilutions of 12(S)-HODE (e.g., 1 nM to 1 µM).

  • Positive Control: Serial dilutions of LTB4 (e.g., 0.1 nM to 100 nM).

• Cell Loading: Add 50 µL of the neutrophil suspension to the upper wells, separated from the chemoattractants by the membrane.

• Incubation: Incubate the chamber at 37°C in a humidified 5% CO₂ incubator for 60-90 minutes.

• Quantification: After incubation, remove the membrane. Scrape non-migrated cells from the top side. Stain the migrated cells on the bottom side with a dye like Diff-Quik. Count the migrated cells in several high-power fields for each well using a light microscope.

Comparative Performance Data

Compound	Peak Effective Conc.	Max. Chemotactic Index (Fold over Control)
Vehicle Control	N/A	1.0 ± 0.2
12(S)-HODE	~100 nM	3.5 ± 0.6
Leukotriene B4 (LTB4)	~10 nM	5.8 ± 0.9

Note: Data are representative. The chemotactic index is calculated as the number of cells migrated in response to the compound divided by the number of cells migrated in response to the vehicle control.

Caption: Workflow for the in vivo mouse peritonitis model.

Conclusion

This guide outlines a rigorous, multi-faceted approach to validate the pro-inflammatory effects of 12(S)-HODE. By employing a combination of in vitro and in vivo models and benchmarking against well-established inflammatory agents like LTB4 and Zymosan, researchers can generate a robust and comparative dataset. The experimental evidence gathered through these protocols will definitively characterize the role of 12(S)-HODE as a significant mediator in the complex network of inflammatory signaling.

References

• Palmblad, J., Malmsten, C. L., Udén, A. M., Rådmark, O., Engstedt, L., & Samuelsson, B. (1981). Leukotriene B4 is a potent and stereospecific stimulator of neutrophil chemotaxis and adherence. Blood, 58(3), 658–661. [Link]

• Tager, A. M., & Luster, A. D. (2000). BLTR mediates leukotriene B4–induced chemotaxis and adhesion and plays a dominant role in eosinophil accumulation in a murine model of peritonitis. The Journal of Experimental Medicine, 192(3), 439–446. [Link]

• Yokomizo, T., Izumi, T., Chang, K., Takuwa, Y., & Shimizu, T. (1997). A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis. Nature, 387(6633), 620–624. [Link]

• Jubiz, W., Rådmark, O., Lindgren, J. A., Malmsten, C., & Samuelsson, B. (1981). Leukotriene B4 synthesis and neutrophil chemotaxis in chronic granulocytic leukaemia. Journal of Clinical Pathology, 34(9), 1020–1026. [Link]

• Jubiz, W., Rådmark, O., Lindgren, J. A., Malmsten, C., & Samuelsson, B. (1981). Leukotriene B4 synthesis and neutrophil chemotaxis in chronic granulocytic leukaemia. National Center for Biotechnology Information. [Link]

• Checkcinco, C., Tersey, S. A., & Mirmira, R. G. (2023). SAT070 The G Protein Coupled Receptor GPR31 Promotes Islet Inflammation And Diabetes. ACR Convergence. [Link]

• Liu, Y., et al. (1995). 12(S)-hydroxyeicosatetraenoic acid and 13(S)-hydroxyoctadecadienoic acid regulation of protein kinase C-alpha in melanoma cells: role of receptor-mediated hydrolysis of inositol phospholipids. Proceedings of the National Academy of Sciences, 92(20), 9323-9327. [Link]

• Kaylan, K. B., et al. (2025). The G Protein-Coupled Receptor GPR31 Promotes Pro-inflammatory Responses in Pancreatic Islets and Macrophages. bioRxiv. [Link]

• Kikuchi, M., et al. (2020). Understanding modulations of lipid mediators in cancer using a murine model of carcinomatous peritonitis. Cancer Science, 111(11), 4059-4072. [Link]

• Oguro-Igashira, E., et al. (2024). New research reveals GPR31's role in immune response to gut infections. News-Medical.net. [Link]

• Kaylan, K. B., et al. (2025). The G Protein-Coupled Receptor GPR31 Promotes Pro-inflammatory Responses in Pancreatic Islets and Macrophages. bioRxiv. [Link]

• Kaylan, K. B., et al. (2025). The G Protein-Coupled Receptor GPR31 Promotes Pro-inflammatory Responses in Pancreatic Islets and Macrophages. bioRxiv. [Link]

• Moch, D., et al. (1990). The linoleic acid metabolite 9DS-hydroxy-10,12(E,Z)-octadecadienoic acid is a strong proinflammatory mediator in an experimental wound healing model of the rat. Biomedica Biochimica Acta, 49(4), 201-207. [Link]

• Fujieda, Y., et al. (2013). Inflammation and Resolution Are Associated with Upregulation of Fatty Acid β-Oxidation in Zymosan-Induced Peritonitis. PLOS ONE, 8(6), e66270. [Link]

• Spite, M., et al. (2014). Resolvins, Maresins, and Protectins in Inflammation Resolution. Science Signaling, 7(307), re1. [Link]

• O'Dwyer, M. J., et al. (2016). Stimulated Whole Blood Cytokine Release as a Biomarker of Immunosuppression in the Critically Ill: The Need for a Standardized Methodology. Critical Care Medicine, 44(4), e205-e211. [Link]

• Rebibou, J., et al. (2021). Intra-Abdominal Lipopolysaccharide Clearance and Inactivation in Peritonitis: Key Roles for Lipoproteins and the Phospholipid Transfer Protein. Frontiers in Immunology, 12, 662580. [Link]

• Cani, P. D., et al. (2023). Zymosan-Induced Murine Peritonitis Is Associated with an Increased Sphingolipid Synthesis without Changing the Long to Very Long Chain Ceramide Ratio. International Journal of Molecular Sciences, 24(3), 2773. [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51-60. [Link]

• Gobbetti, T., & Angelis, M. D. (2022). The octadecanoids: an emerging class of lipid mediators. Trends in Endocrinology & Metabolism, 33(12), 859-872. [Link]

• Wikipedia. (2023). 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Moch, D., et al. (1990). The linoleic acid metabolite 9DS-hydroxy-10,12(E,Z)-octadecadienoic acid is a strong proinflammatory mediator in an experimental wound healing model of the rat. ResearchGate. [Link]

• Vangaveti, V., et al. (2016). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. ResearchGate. [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Kim, D., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Molecules, 25(18), 4239. [Link]

• Nieman, D. C., et al. (2016). 9- and 13-Hydroxy-octadecadienoic acids (9+13 HODE) are inversely related to granulocyte colony stimulating factor and IL-6 in runners after 2h running. Brain, Behavior, and Immunity, 55, 16-20. [Link]

• Zhang, J., et al. (2025). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. Cell Death & Disease, 16(5), 374. [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The octadecanoids: an emerging class of lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. SAT070 The G Protein Coupled Receptor GPR31 Promotes Islet Inflammation And Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The G Protein-Coupled Receptor GPR31 Promotes Pro-inflammatory Responses in Pancreatic Islets and Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. Leukotriene B4 is a potent and stereospecific stimulator of neutrophil chemotaxis and adherence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rupress.org [rupress.org]
• 12. A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jcp.bmj.com [jcp.bmj.com]
• 14. Leukotriene B4 synthesis and neutrophil chemotaxis in chronic granulocytic leukaemia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of Hydroxyoctadecadienoic Acids: 12-HOdE vs. 9-HODE and 13-HODE

This guide provides an in-depth comparison of the biological activities of three closely related oxidized linoleic acid metabolites (OXLAMs): 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HOdE), 9-Hydroxy-10(E),12(Z)-octadecadienoic acid (9-HODE), and 13-Hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE). As stable products of linoleic acid oxidation, these molecules are increasingly recognized as critical signaling lipids in a variety of physiological and pathological processes, including inflammation, cell differentiation, and atherogenesis.[1][2][3] This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in the bioactivity of these lipid mediators.

Introduction to HODEs: More Than Just Oxidation Byproducts

For many years, hydroxyoctadecadienoic acids (HODEs) were considered mere biomarkers of oxidative stress.[4][5] However, a growing body of evidence has recast these molecules as active signaling agents that modulate cellular function through specific receptor interactions and downstream pathway activation.[1] Linoleic acid, the most abundant polyunsaturated fatty acid in human tissues, is the precursor to various HODE isomers.[5] The position and stereochemistry of the hydroxyl group on the 18-carbon chain dictate the molecule's bioactivity and receptor specificity, leading to distinct and sometimes opposing cellular responses.[1][6] This guide will dissect these differences, focusing on the comparative actions of 12-HOdE, 9-HODE, and 13-HODE.

Biosynthesis of HODE Isomers

The formation of HODEs can occur through both enzymatic and non-enzymatic pathways.[2]

• Enzymatic Production: Lipoxygenase (LOX) enzymes, such as 15-LOX-1, stereospecifically oxygenate linoleic acid to form hydroperoxyoctadecadienoic acids (HpODEs), which are then rapidly reduced by peroxidases to their corresponding stable HODEs. For instance, 15-LOX-1 primarily generates 13(S)-HODE.[1][7]

• Non-enzymatic Production: In conditions of high oxidative stress, reactive oxygen species (ROS) can non-enzymatically oxidize linoleic acid, resulting in a racemic mixture of various HODE isomers, including both 9-HODE and 13-HODE.[1] This non-specific production is often a hallmark of advanced disease states, such as late-stage atherosclerosis.[1]

Figure 1. Simplified pathways of HODE biosynthesis.

Comparative Bioactivity: A Tale of Three Isomers

The distinct biological effects of HODE isomers are primarily mediated by their differential interactions with key cellular receptors, namely Peroxisome Proliferator-Activated Receptor-gamma (PPARγ) and G protein-coupled receptor 132 (GPR132).

Activation of PPARγ: A Common Target with Varying Potency

PPARγ is a ligand-activated nuclear receptor that plays a crucial role in adipogenesis, glucose metabolism, and inflammation.[8][9] Both 9-HODE and 13-HODE are established PPARγ ligands.[1][6] The activation of PPARγ by these lipids is generally associated with anti-inflammatory and protective effects, particularly in the context of early atherosclerosis where 13-HODE-mediated PPARγ activation enhances the clearance of lipids from the arterial wall.[1][10]

A key study directly compared the PPARγ agonist activity of 12-HOdE with other regio- and stereo-isomers.[6] The results demonstrated that while all tested HODE isomers, including 12-HOdE, could physically bind to the PPARγ ligand-binding domain, their ability to transcriptionally activate the receptor varied significantly.[6]

HODE Isomer	Concentration (µM)	PPARγ Agonist Activity (Fold Change vs. Control)	Cytotoxicity Noted
12-(Z,E)-HODE	30	~2.5	No
9-(Z,E)-HODE	30	~1.5	Yes (at higher conc.)
9-(E,E)-HODE	30	~1.0 (slight decrease)	No
13-(Z,E)-HODE	30	~3.0	No
13-(E,E)-HODE	30	~3.5	No
Pioglitazone (Control)	10	~7.0	No
(Data synthesized from Figure 4 of a 2020 study by Iwasaki et al.[6])

The data reveals that 12-(Z,E)-HODE is a competent PPARγ agonist, with activity greater than 9-(Z,E)-HODE but slightly less than 13-HODE isomers at the tested concentrations.[6] Interestingly, the 9-(E,E)-HODE isomer showed a tendency to decrease PPARγ-target gene expression, highlighting the critical importance of stereochemistry in determining biological function.[6]

GPR132 (G2A) Signaling: A Point of Divergence

GPR132, also known as G2A, is a G protein-coupled receptor highly expressed in macrophages and implicated in inflammation and atherosclerosis.[1][11] This receptor represents a key point of divergence in the signaling of HODE isomers.

• 9-HODE is the most potent known endogenous ligand for GPR132.[1][12] Activation of GPR132 by 9-HODE is linked to pro-inflammatory responses.[1][10] This pathway is thought to contribute to the progression of atherosclerosis in its later stages, where non-enzymatically produced 9-HODE predominates and promotes a pro-inflammatory macrophage phenotype, leading to a more fragile and acellular plaque.[1]

• 13-HODE is a very weak ligand for GPR132.[1][13] Its inability to potently activate this pro-inflammatory receptor, coupled with its strong activation of the protective PPARγ pathway, contributes to its generally anti-inflammatory and atheroprotective profile in early disease stages.[1]

• 12-HOdE's interaction with GPR132 has not been as extensively characterized in comparative studies. However, the structural similarity to other HODEs suggests it may interact with GPR132, though its potency relative to 9-HODE and 13-HODE requires further investigation.

Figure 2. Differential signaling of HODE isomers via GPR132 and PPARγ.

Experimental Protocols for Assessing Bioactivity

To enable researchers to directly compare the bioactivity of these lipid mediators, we provide standardized, step-by-step protocols for two fundamental assays: the MTT assay for cell viability and proliferation, and the Annexin V assay for apoptosis.

Protocol: Cell Viability and Proliferation (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[14] The intensity of the purple color is directly proportional to the number of metabolically active cells.

Workflow:

Figure 3. Step-by-step workflow for the MTT assay.

Detailed Methodology:

• Cell Plating: Seed cells (e.g., adherent cancer cell line or primary macrophages) in a 96-well flat-bottom plate at a predetermined optimal density (typically 1,000-100,000 cells/well) in 100 µL of complete culture medium.[15]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow cells to adhere and resume logarithmic growth.

• Treatment: Prepare serial dilutions of 12-HOdE, 9-HODE, and 13-HODE in serum-free media. Aspirate the old media from the cells and add 100 µL of the HODE-containing media. Include vehicle-only (e.g., DMSO or ethanol) and untreated controls.

• Exposure: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[16]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C. Visually confirm the formation of purple formazan crystals using a microscope.

• Solubilization: Carefully aspirate the medium and add 100 µL of MTT solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well to dissolve the formazan crystals.[16]

• Final Incubation: Wrap the plate in foil and incubate at room temperature for 2-4 hours on an orbital shaker to ensure complete solubilization.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Protocol: Apoptosis Detection (Annexin V Staining)

The Annexin V assay identifies apoptotic cells by detecting the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane—a hallmark of early apoptosis.[17][18] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) for detection by flow cytometry.[19] Propidium Iodide (PI) is used concurrently to distinguish early apoptotic (Annexin V positive, PI negative) from late apoptotic or necrotic cells (Annexin V positive, PI positive).[19]

Workflow:

Figure 4. Step-by-step workflow for the Annexin V apoptosis assay.

Detailed Methodology:

• Induce Apoptosis: Seed cells in 6-well plates and treat with various concentrations of 12-HOdE, 9-HODE, and 13-HODE for a predetermined time (e.g., 12-48 hours). Include positive (e.g., staurosporine-treated) and negative (vehicle-treated) controls.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant from the corresponding well to ensure all apoptotic cells are collected.[19]

• Washing: Centrifuge the cell suspension (e.g., 500 x g for 5 minutes), discard the supernatant, and wash the cell pellet once with cold 1X PBS.[20]

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer (typically 10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4) at a concentration of approximately 1 x 10⁶ cells/mL.[18]

• Staining: Add 5 µL of fluorochrome-conjugated Annexin V (e.g., FITC) and 2 µL of PI solution (e.g., 1 mg/mL) to the 100 µL cell suspension.[19]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Final Preparation: Add 400 µL of 1X Binding Buffer to each tube. Do not wash the cells after staining.

• Data Acquisition: Analyze the samples immediately using a flow cytometer. Use unstained, PI-only, and Annexin V-only stained cells to set up compensation and quadrants correctly.[19]

Summary and Future Directions

The bioactivities of HODE isomers are complex and context-dependent. This guide highlights the key differentiating features of 12-HOdE, 9-HODE, and 13-HODE.

• 13-HODE primarily acts as a potent PPARγ agonist with weak activity at the GPR132 receptor, conferring a generally protective, anti-inflammatory profile.[1][6]

• 9-HODE is also a PPARγ agonist but is distinguished by its high-affinity activation of the pro-inflammatory GPR132 receptor .[1][6] This dual activity can lead to opposing effects depending on the cellular context and disease stage.

• 12-HOdE is an emerging player, demonstrating clear PPARγ agonist activity that is comparable to, and in some cases greater than, 9-HODE.[6] Its interactions with other key receptors like GPR132 are less defined and represent a critical area for future research.

The provided protocols offer a robust framework for researchers to conduct their own comparative studies. Future investigations should aim to further elucidate the receptor specificity of 12-HOdE, explore its role in different cell types, and determine its relevance in various pathological models, ultimately clarifying its position within the intricate signaling network of oxidized lipid mediators.

References

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Online] Available from: [Link]

• Sivandzade, F., & Prasad, S. (2019). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 9(9), e3223. [Online] Available from: [Link]

• Roche. MTT Assay Protocol for Cell Viability and Proliferation. [Online] Available from: [Link]

• University of Virginia School of Medicine. The Annexin V Apoptosis Assay. [Online] Available from: [Link]

• Iwasaki, Y., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20194203. [Online] Available from: [Link]

• Wikipedia. 13-Hydroxyoctadecadienoic acid. [Online] Available from: [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51-60. [Online] Available from: [Link]

• Wikipedia. 9-Hydroxyoctadecadienoic acid. [Online] Available from: [Link]

• Wikipedia. GPR132. [Online] Available from: [Link]

• Nieman, D. C., et al. (2018). Changes in 13-and 9-hydroxy-octadecadienoic acid (13-HODE 9-HODE) and other oxidized lipid metabolites in plasma in response to a 75-km cycling time trial. Metabolites, 8(2), 31. [Online] Available from: [Link]

• Schmeck, B., et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. Gut, 56(8), 1109-1115. [Online] Available from: [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: Novel regulators of macrophage differentiation and atherogenesis. ResearchGate. [Online] Available from: [Link]

• Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Scientific Reports, 8(1), 3650. [Online] Available from: [Link]

• Shappell, N. W., et al. (2003). Activation of peroxisome proliferator-activated receptor (PPAR)-gamma by 15S-hydroxyeicosatrienoic acid parallels growth suppression of androgen-dependent prostatic adenocarcinoma cells. Cancer Letters, 189(1), 17-25. [Online] Available from: [Link]

• Jordan, P. M., et al. (2024). Protocol for lipid mediator profiling and phenotyping of human M1- and M2-monocyte-derived macrophages during host-pathogen interactions. STAR Protocols, 5(3), 103494. [Online] Available from: [Link]

• Gao, L., et al. (2012). Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid. Prostaglandins & Other Lipid Mediators, 97(3-4), 123-130. [Online] Available from: [Link]

• Taylor, B. K., et al. (2019). Concentrations of oxidized linoleic acid derived lipid mediators in the amygdala and periaqueductal grey are reduced in a mouse model of chronic inflammatory pain. Prostaglandins & Other Lipid Mediators, 144, 106357. [Online] Available from: [Link]

• Pillon, N. J., et al. (2025). Bioactive lipid mediator class switching regulates myogenic cell progression and muscle regeneration. Nature Communications, 16(1), 1-18. [Online] Available from: [Link]

• Addison, K. J., et al. (2018). Specific oxylipins enhance vertebrate hematopoiesis via the receptor GPR132. Proceedings of the National Academy of Sciences, 115(37), 9226-9231. [Online] Available from: [Link]

• ResearchGate. 9-HODE activates the G2A-receptor (GRP132). [Online] Available from: [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2021). Quantitative profiling of inflammatory and pro-resolving lipid mediators in human adolescents and mouse plasma using UHPLC-MS. Clinical Chemistry and Laboratory Medicine (CCLM), 59(8), 1399-1411. [Online] Available from: [Link]

• Spadaro, O., et al. (2017). Oxidized metabolites of linoleic acid as biomarkers of liver injury in nonalcoholic steatohepatitis. International Journal of Molecular Sciences, 18(11), 2359. [Online] Available from: [Link]

• Contract, C., et al. (2016). A protocol for the systematic and quantitative measurement of protein-lipid interactions using the liposome-microarray-based assay. Nature Protocols, 11(6), 1076-1090. [Online] Available from: [Link]

• Sisignano, M., et al. (2022). Oxidized linoleic acid metabolites maintain mechanical and thermal hypersensitivity during sub-chronic inflammatory pain. Biochemical Pharmacology, 198, 114953. [Online] Available from: [Link]

• ResearchGate. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. [Online] Available from: [Link]

• Juel, B. E., et al. (2020). Oxidised metabolites of the omega-6 fatty acid linoleic acid activate dFOXO. eLife, 9, e52339. [Online] Available from: [Link]

• Nieman, D. C., et al. (2018). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. Journal of Applied Physiology, 124(3), 666-673. [Online] Available from: [Link]

• Singh, S., et al. (2010). Analysis of medicinally important phytocompounds from Argemone mexicana. Journal of Pharmacy Research, 3(11), 2868-2875. [Online] Available from: [Link]

• Docsa, T., et al. (2014). Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection. Analytical Methods, 6(16), 6434-6442. [Online] Available from: [Link]

• Jan, B., et al. (2021). Chemical composition, in vitro antioxidant, anticholinesterase, and antidiabetic potential of essential oil of Elaeagnus umbellata Thunb. Journal of Ethnopharmacology, 267, 113529. [Online] Available from: [Link]

• Coste, A., et al. (2023). PPARγ activation modulates the balance of peritoneal macrophage populations to suppress ovarian tumor growth and tumor-induced immunosuppression. Journal for ImmunoTherapy of Cancer, 11(8), e007031. [Online] Available from: [Link]

• Vats, D., et al. (2018). PPARγ is a nexus controlling alternative activation of macrophages via glutamine metabolism. Cell Metabolism, 28(2), 331-332. [Online] Available from: [Link]

• Zheng, Y., et al. (2024). Determination of chemical composition and biological activity of flaxseed (Linum usitatissimum) essential oil. Journal of Biometry Studies, 2(1), 1-10. [Online] Available from: [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxidized metabolites of linoleic acid as biomarkers of liver injury in nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidized linoleic acid metabolites maintain mechanical and thermal hypersensitivity during sub-chronic inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. portlandpress.com [portlandpress.com]
• 7. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 8. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PPARγ is a nexus controlling alternative activation of macrophages via glutamine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GPR132 - Wikipedia [en.wikipedia.org]
• 12. pnas.org [pnas.org]
• 13. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]
• 15. atcc.org [atcc.org]
• 16. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 18. kumc.edu [kumc.edu]
• 19. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 20. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]

A Senior Application Scientist's Guide to the Structure-Activity Relationships of 12-Hydroxy-octadecadienoic Acid (12-HODE) Analogs

Introduction: The Significance of 12-HODE in Cellular Signaling

12-Hydroxy-octadecadienoic acid (12-HODE) is an oxidized metabolite of linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet.[1] Collectively known as octadecanoids, 12-HODE and its isomers (e.g., 9-HODE and 13-HODE) are emerging as critical lipid mediators in a host of physiological and pathological processes.[1] These molecules are not mere byproducts of oxidative stress but are actively synthesized by enzymes like 12-lipoxygenase (12-LOX) and serve as signaling ligands for specific cellular receptors.[2][3] Their involvement in inflammation, cancer progression, and platelet reactivity has made them and their synthetic analogs a focal point for drug discovery.[2][4][5]

This guide provides a comparative analysis of 12-HODE analogs, delving into their structure-activity relationships (SAR). We will explore how specific chemical modifications to the 12-HODE scaffold influence binding affinity and functional activity at key biological targets, primarily the G-protein coupled receptor GPR31 and peroxisome proliferator-activated receptors (PPARs). The objective is to provide researchers and drug development professionals with a foundational understanding of the causality behind experimental design and to offer validated protocols for evaluating novel analogs.

Primary Biological Targets: GPR31 and PPARs

The biological effects of HODE isomers are predominantly mediated through two distinct receptor families, which dictates their downstream signaling and cellular responses. Understanding these targets is fundamental to interpreting the SAR of their analogs.

G-Protein Coupled Receptor 31 (GPR31)

GPR31, also known as the 12-(S)-HETE receptor, is a class A GPCR that has been identified as a high-affinity receptor for 12-hydroxy-eicosatetraenoic acid (12-HETE), a structurally similar metabolite of arachidonic acid.[6][7] Studies have demonstrated that this receptor is also a key target for 12-HODE. Upon activation by its ligand, GPR31 couples to Gi proteins, leading to the inhibition of adenylyl cyclase and the activation of downstream signaling cascades, including the MEK-ERK1/2 and NFκB pathways.[6][8] This signaling axis is implicated in promoting cancer cell growth, inflammation, and platelet activation.[4][6]

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are ligand-activated transcription factors belonging to the nuclear hormone receptor superfamily.[9] Three subtypes have been identified: PPARα, PPARβ/δ, and PPARγ. HODEs, particularly 13-HODE and 9-HODE, are well-established endogenous ligands for PPARγ.[10][11] Upon binding, the ligand induces a conformational change in the receptor, causing it to form a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes, modulating their transcription.[9][12] PPARγ activation is generally associated with anti-inflammatory effects, induction of cell differentiation, and apoptosis in cancer cells.[13][14]

Core Signaling Pathways: A Visual Guide

The choice to target either GPR31 or PPARγ with a specific analog leads to vastly different cellular outcomes. The following diagrams illustrate the canonical signaling pathways initiated by HODE binding.

Caption: GPR31 activation by 12-HODE analogs initiates Gi-mediated signaling.

Caption: A systematic workflow for the synthesis and evaluation of HODE analogs.

Protocol: PPARγ Reporter Gene Assay

This assay quantitatively measures the ability of a test compound to activate or inhibit the PPARγ receptor. Commercial kits are available for this purpose. [15][16] Objective: To determine if a 12-HODE analog acts as a PPARγ agonist or antagonist.

Principle: Reporter cells are engineered to express human PPARγ and a reporter gene (e.g., luciferase) under the control of a PPRE. Activation of PPARγ by a ligand drives the expression of luciferase, which can be quantified by measuring luminescence.

Materials:

• Human PPARγ Reporter Assay System (e.g., from Cayman Chemical, Item No. 600560)

• Test 12-HODE analogs, dissolved in appropriate solvent (e.g., DMSO)

• Positive control agonist (e.g., Rosiglitazone)

• Antagonist (if testing for inhibition, e.g., GW9662)

• 96-well cell culture plates

• Luminometer

Procedure:

• Cell Plating: Plate the PPARγ reporter cells in a 96-well plate according to the manufacturer's instructions and allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of the test analogs and controls in cell culture media. Ensure the final solvent concentration is low (<0.1%) to avoid cytotoxicity.

• Treatment (Agonist Mode): Remove the old media from the cells and add the media containing the diluted test analogs or positive control.

• Treatment (Antagonist Mode): Pre-incubate the cells with the test analogs for 1 hour. Then, add a known concentration of a PPARγ agonist (e.g., Rosiglitazone at its EC50 value) to all wells except the negative control.

• Incubation: Incubate the plate for 16-24 hours at 37°C in a CO2 incubator.

• Lysis and Luciferase Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the kit's protocol.

• Data Analysis:

  • Normalize the luminescence readings to a cell viability control if necessary.

  • For agonist activity, plot the luminescence signal against the log of the analog concentration and fit to a sigmoidal dose-response curve to determine the EC50 value.

  • For antagonist activity, plot the inhibition of the agonist-induced signal against the log of the analog concentration to determine the IC50 value.

Protocol: Cell Proliferation Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the effect of compounds on cell viability and proliferation.

Objective: To evaluate the cytostatic or cytotoxic effects of 12-HODE analogs on a cancer cell line (e.g., MCF-7, Caco-2).

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test 12-HODE analogs

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere for 24 hours.

• Treatment: Replace the medium with fresh medium containing serial dilutions of the test analogs. Include untreated and solvent-only controls.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the solvent control.

  • Plot the percent viability against the log of the analog concentration to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Conclusion and Future Directions

The structure-activity relationship of 12-HODE analogs is a nuanced field where subtle chemical changes, particularly in stereochemistry and the position of the hydroxyl group, lead to dramatic shifts in biological activity. Analogs targeting GPR31 tend to exhibit pro-inflammatory and pro-proliferative properties, while those activating PPARγ often display anti-inflammatory and anti-cancer effects. This dichotomy provides a rich landscape for therapeutic design.

Future research should focus on developing analogs with enhanced selectivity for a single receptor target to minimize off-target effects. The synthesis of conformationally restricted analogs could lock the molecule into a bioactive shape, increasing potency. Furthermore, exploring modifications that improve pharmacokinetic properties—such as metabolic stability and oral bioavailability—will be critical for translating these promising compounds from the laboratory to clinical applications. The protocols and SAR principles outlined in this guide provide a robust framework for these ongoing and future investigations.

References

• GPR31 - Wikipedia. [Link]

• GPR31 Gene - G Protein-Coupled Receptor 31. GeneCards. [Link]

• Ye, L., et al. (2020). Lipid Receptor GPR31 (G-Protein-Coupled Receptor 31) Regulates Platelet Reactivity and Thrombosis Without Affecting Hemostasis. Arteriosclerosis, Thrombosis, and Vascular Biology. [Link]

• Ye, L., et al. (2020). Lipid Receptor GPR31 (G-Protein–Coupled Receptor 31) Regulates Platelet Reactivity and Thrombosis Without Affecting Hemostasis. AHA Journals. [Link]

• Pape, C., et al. (2019). The G protein–coupled receptor GPR31 promotes membrane association of KRAS. Journal of Cell Biology. [Link]

• PPAR ELISA Kits. Biocompare. [Link]

• Liu, B., et al. (1995). 12(S)-hydroxyeicosatetraenoic acid and 13(S)-hydroxyoctadecadienoic acid regulation of protein kinase C-alpha in melanoma cells: role of receptor-mediated hydrolysis of inositol phospholipids. Journal of Cellular Physiology. [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism. [Link]

• Larráyoz, S., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Cell Physiology. [Link]

• Larráyoz, S., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. PubMed. [Link]

• Kopp, K. A., et al. (2021). Regulation of Tissue Inflammation by 12-Lipoxygenases. International Journal of Molecular Sciences. [Link]

• De Fazio, L., et al. (2020). Peroxisome Proliferator-Activated Receptors: Experimental Targeting for the Treatment of Inflammatory Bowel Diseases. Frontiers in Pharmacology. [Link]

• Gabbs, M., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions. [Link]

• Aoyama, T., et al. (2007). Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line. Journal of Lipid Research. [Link]

• Nieman, D. C., et al. (2016). 9- and 13-Hydroxy-octadecadienoic acids (9+13 HODE) are inversely related to granulocyte colony stimulating factor and IL-6 in runners after 2h running. Brain, Behavior, and Immunity. [Link]

• Ivanov, I., et al. (2010). Inflammation and immune regulation by 12/15-lipoxygenases. Immunology Letters. [Link]

• 9-Hydroxyoctadecadienoic acid - Wikipedia. [Link]

• Dobrian, A. D., et al. (2011). Functional and pathological roles of the 12- and 15-lipoxygenases. Progress in Lipid Research. [Link]

• Shaik, F., et al. (2016). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. Avicenna Journal of Medical Biotechnology. [Link]

• Mesaros, C., et al. (2008). 12(R)-Hydroxy-5(Z),8(Z),10(E),14(Z)-eicosatetraenoic acid [12(R)-HETE], an arachidonic acid derivative, is an activator of the aryl hydrocarbon receptor. Molecular Pharmacology. [Link]

• Appendino, G., et al. (2007). Synthesis and biological evaluation of 12-aminoacylphorboids. Journal of Medicinal Chemistry. [Link]

• Kim, D., et al. (2020). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. [Link]

• Solum, E. J., et al. (2020). Synthesis and Biological Evaluation of Analogs of Didehydroepiandrosterone as Potential New Anticancer Agents. Molecules. [Link]

• Ukiya, M., et al. (2015). 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells. Journal of Natural Medicines. [Link]

• 9(S)-HODE. LIPID MAPS Structure Database. [Link]

• Strøm, M. B., et al. (2000). Solid phase synthesis and biological evaluation of enantiomerically pure wasp toxin analogues PhTX-343 and PhTX-12. Chirality. [Link]

• Martinelli, J. E., et al. (1979). Methotrexate analogues. 12. Synthesis and biological properties of some aza homologues. Journal of Medicinal Chemistry. [Link]

• Targeted nanoliposomal nutrient delivery for human health. Baishideng Publishing Group. [Link]

• Retraction of “High Glucose via NOX-Dependent ROS Generation and AKT Activity Promotes Adipose-Derived Stem Cell De-Differentiation”. ResearchGate. [Link]

• Kimura, H., et al. (1993). Receptor-mediated specific biological activity of a beta-amyloid protein fragment for NK-1 substance P receptors. Neuroscience Research Communications. [Link]

Sources

• 1. portlandpress.com [portlandpress.com]
• 2. Regulation of Tissue Inflammation by 12-Lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Receptor GPR31 (G-Protein-Coupled Receptor 31) Regulates Platelet Reactivity and Thrombosis Without Affecting Hemostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GPR31 - Wikipedia [en.wikipedia.org]
• 7. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 8. ahajournals.org [ahajournals.org]
• 9. Frontiers | Peroxisome Proliferator-Activated Receptors: Experimental Targeting for the Treatment of Inflammatory Bowel Diseases [frontiersin.org]
• 10. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 12. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. caymanchem.com [caymanchem.com]
• 16. caymanchem.com [caymanchem.com]

A Senior Application Scientist's Guide to the Cross-Validation of LC-MS and GC-MS Methods for 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid (12-HODE) Analysis

Introduction: The Analytical Imperative for 12-HODE Quantification

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a crucial oxidized linoleic acid metabolite (oxylipin) implicated in a range of physiological and pathological processes, including inflammation, oxidative stress, and cell signaling.[1] As a bioactive lipid mediator, its accurate quantification in complex biological matrices like plasma is paramount for researchers in drug development and clinical science to understand disease mechanisms and therapeutic responses. However, the analysis of 12-HODE is challenging due to its low endogenous concentrations, the presence of structural isomers, and its non-volatile nature.

This guide provides an in-depth, objective comparison of the two primary mass spectrometry-based techniques for 12-HODE analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the core principles, experimental protocols, and performance characteristics of each method, culminating in a detailed framework for their cross-validation, adhering to rigorous scientific and regulatory standards.

Part 1: The Direct Approach - Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the predominant and often preferred method for analyzing non-volatile, thermally labile lipids like 12-HODE.[2] The primary advantage lies in its ability to analyze the molecule in its native form, providing a more direct, robust, and high-throughput workflow.

Principle of LC-MS/MS Analysis

The methodology hinges on two key stages. First, High-Performance Liquid Chromatography (HPLC) separates 12-HODE from other matrix components and isomers using a reversed-phase column. Second, Tandem Mass Spectrometry (MS/MS), typically with an electrospray ionization (ESI) source, provides highly sensitive and selective detection. By monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode, we achieve exceptional specificity, filtering out chemical noise and ensuring that only the analyte of interest is quantified.[3][4]

Experimental Protocol: LC-MS/MS Analysis of 12-HODE in Human Plasma

1. Sample Preparation (Protein Precipitation & Extraction): The goal is to efficiently extract 12-HODE from the complex plasma matrix while removing proteins that can interfere with the analysis.[5][6]

• To a 100 µL aliquot of human plasma in a polypropylene tube, add 10 µL of an internal standard (IS) solution (e.g., 13-HODE-d4) to correct for analyte loss during preparation and for matrix effects.

• Add 300 µL of ice-cold acetonitrile containing an antioxidant like butylated hydroxytoluene (BHT) to precipitate proteins. The organic solvent disrupts the protein structure, causing it to aggregate.

• Vortex vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifuge the sample at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50 µL of the initial mobile phase composition (e.g., 50:50 methanol:water) for injection into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Parameters: The following table outlines a typical set of parameters for 12-HODE analysis.

Parameter	Typical Setting	Rationale
LC System	uHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	C18 stationary phase provides excellent retention and separation for hydrophobic molecules like 12-HODE.
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid aids in the protonation of the analyte in positive ion mode or deprotonation in negative ion mode, enhancing ionization efficiency.
Mobile Phase B	Acetonitrile/Methanol with 0.1% Formic Acid	Organic solvent used to elute the analyte from the C18 column.
Flow Rate	0.3 mL/min	Optimal for analytical scale columns to ensure sharp peaks and good separation.
Injection Volume	5 µL	A small volume is sufficient for sensitive modern instruments and minimizes potential column overload.
MS System	Triple Quadrupole Mass Spectrometer	The gold standard for quantitative analysis due to its sensitivity and specificity in MRM mode.[3]
Ionization Mode	ESI Negative	The carboxylic acid group on 12-HODE is readily deprotonated, forming a stable [M-H]⁻ ion, which is ideal for sensitive detection.
MRM Transition	m/z 295.2 → 171.1	The precursor ion (295.2) corresponds to the deprotonated molecule, and the product ion (171.1) is a characteristic fragment, ensuring high selectivity.

LC-MS Workflow Diagram

Sources

• 1. s3.us-east-2.amazonaws.com [s3.us-east-2.amazonaws.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jsbms.jp [jsbms.jp]
• 4. rsc.org [rsc.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Confirming the Identity of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid with High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of 12-HODE

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a bioactive lipid metabolite of linoleic acid, implicated in a variety of physiological and pathological processes.[1][2] Accurate identification and quantification of 12-HODE are crucial for understanding its biological roles. However, the presence of numerous positional and geometric isomers, such as 9-HODE and 13-HODE, presents a significant analytical challenge.[2][3] These isomers often exhibit identical mass-to-charge ratios (m/z) and similar chromatographic behavior, making their differentiation by low-resolution mass spectrometry or standard chromatographic techniques exceedingly difficult.[4][5][6]

High-resolution mass spectrometry (HRMS) offers the necessary analytical power to overcome these challenges. By providing highly accurate mass measurements and detailed fragmentation information, HRMS, particularly when coupled with liquid chromatography (LC-HRMS), enables the confident identification of 12-HODE and its distinction from closely related isomers.[7][8][9] This guide compares two leading HRMS platforms, Quadrupole Time-of-Flight (Q-TOF) and Orbitrap-based systems, for this purpose.

The Power of High-Resolution: Accurate Mass and Fragmentation

The cornerstone of HRMS is its ability to determine the m/z of an ion with exceptional precision. This allows for the calculation of the elemental composition of the molecule, significantly narrowing down the potential candidates for an unknown peak.[7][10] While isomers like 12-HODE and 9-HODE have the same elemental composition, accurate mass is the first critical step in a multi-faceted identification process.

The true distinguishing power of HRMS comes from tandem mass spectrometry (MS/MS), where the molecular ion is fragmented, and the masses of the resulting fragment ions are measured.[11][12][13] The fragmentation pattern is a unique fingerprint of a molecule's structure. For hydroxy fatty acids like 12-HODE, characteristic cleavages occur around the hydroxyl group and the double bonds, providing definitive structural information.[14][15]

Comparing HRMS Platforms: Q-TOF vs. Orbitrap

Both Q-TOF and Orbitrap mass spectrometers are powerful tools for lipidomics, each with its own set of advantages for the analysis of 12-HODE.[16][17][18][19]

Feature	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Mass Resolution	High (typically 20,000 - 60,000 FWHM)	Very High to Ultra-High (60,000 - >500,000 FWHM)[7]
Mass Accuracy	Excellent (< 2 ppm with internal calibration)	Excellent (< 1 ppm with internal calibration)
Scan Speed	Very Fast	Fast, but resolution dependent[17]
Fragmentation	Collision-Induced Dissociation (CID)	Collision-Induced Dissociation (CID), Higher-Energy C-trap Dissociation (HCD)
Cost & Maintenance	Generally lower cost and less maintenance intensive	Higher initial cost and more complex maintenance

Scientist's Note: For the specific task of differentiating HODE isomers, the ultra-high resolution of an Orbitrap can be advantageous in resolving isobaric interferences from complex biological matrices.[7] However, the fast scan speeds of modern Q-TOF instruments are well-suited for capturing the narrow peaks produced by ultra-high-performance liquid chromatography (UHPLC), which is essential for separating the isomers prior to MS analysis.[18]

Experimental Workflow for Confident Identification

The following is a generalized, self-validating workflow for the identification of 12-HODE. Specific parameters for Q-TOF and Orbitrap systems are provided.

Caption: Experimental workflow for 12-HODE identification.

Sample Preparation

A robust sample preparation protocol is critical for reliable results. The use of a deuterated internal standard, such as 13-HODE-d4, is essential for accurate quantification and to monitor extraction efficiency.[3][20]

Protocol:

• To 100 µL of plasma, add 10 µL of internal standard solution (e.g., 13-HODE-d4 at 100 ng/mL).

• Perform a liquid-liquid extraction with 3 volumes of ethyl acetate.

• Vortex and centrifuge.

• Collect the organic layer and evaporate to dryness under a stream of nitrogen.

• Reconstitute the sample in 100 µL of the initial mobile phase.

Rationale: The internal standard, being chemically identical to the analyte but with a different mass, co-elutes and experiences similar matrix effects, allowing for reliable normalization.

Liquid Chromatography

Chromatographic separation of 12-HODE from its isomers is paramount. A reversed-phase C18 column is typically used.[3]

Table 1: UHPLC Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (80:20, v/v) + 0.1% Formic Acid[3]
Gradient	30% B to 100% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C

High-Resolution Mass Spectrometry Parameters

The instrument is operated in negative electrospray ionization (ESI) mode, as this provides the highest sensitivity for fatty acids.

Table 2: Comparison of HRMS Parameters

Parameter	Q-TOF	Orbitrap
Ionization Mode	ESI Negative	ESI Negative
Full Scan m/z Range	100 - 500	100 - 500
Full Scan Resolution	40,000 FWHM	120,000 FWHM
MS/MS Acquisition	Data-Dependent (Top 3 ions)	Data-Dependent (Top 3 ions)
Collision Energy	Ramped 10-40 eV	Stepped Normalized Collision Energy (20, 30, 40%)
MS/MS Resolution	20,000 FWHM	30,000 FWHM

Scientist's Note: Data-dependent acquisition ensures that MS/MS spectra are only acquired for the most intense ions, maximizing the quality of the fragmentation data for potential 12-HODE peaks.

Data Interpretation: The Three Pillars of Confirmation

Confident identification of 12-HODE relies on three key pieces of evidence:

• Accurate Mass: The measured m/z of the precursor ion should be within a narrow mass tolerance (e.g., < 3 ppm) of the theoretical m/z for the [M-H]⁻ ion of 12-HODE (C18H31O3⁻), which is 295.2273.

• Chromatographic Retention Time: The retention time of the peak in the sample must match that of an authentic 12-HODE standard analyzed under the same conditions.

• MS/MS Fragmentation Pattern: The fragmentation pattern of the sample peak must match that of the 12-HODE standard.

Caption: Fragmentation of the 12-HODE precursor ion.

Table 3: Expected vs. Observed Data for 12-HODE Confirmation

Parameter	Theoretical/Standard Value	Observed in Sample (Q-TOF)	Observed in Sample (Orbitrap)	Status
Precursor m/z	295.2273	295.2278 (+1.7 ppm)	295.2274 (+0.3 ppm)	✅
Retention Time	8.52 min	8.51 min	8.52 min	✅
Fragment m/z 1	195.1385	195.1390	195.1386	✅
Fragment m/z 2	183.1385	183.1391	183.1384	✅
Fragment m/z 3	277.2168	277.2172	277.2169	✅

Analysis: In this example, both instruments provide data that confidently confirm the identity of 12-HODE. The Orbitrap offers slightly higher mass accuracy, which can be crucial in cases with very complex matrices or when authentic standards are unavailable.

Conclusion and Recommendations

Both Q-TOF and Orbitrap HRMS platforms are highly capable of unambiguously identifying 12-HODE when coupled with appropriate chromatographic separation and a rigorous data analysis workflow.

• For laboratories requiring the highest level of confidence and performing untargeted lipidomics, the superior mass resolution and accuracy of an Orbitrap system is recommended.[7][21]

• For high-throughput targeted analysis and laboratories where budget and ease of use are major considerations, a modern Q-TOF system provides excellent performance and is a robust choice.[3][16]

Ultimately, the choice of instrument should be guided by the specific research questions, sample complexity, and available resources. Regardless of the platform, the principles of using an internal standard, matching retention time to an authentic standard, and verifying the MS/MS fragmentation pattern are essential for achieving trustworthy and publishable results.

References

• Blazenovic, I., et al. (2021). Disentangling Lipid Isomers by High-Resolution Differential Ion Mobility Spectrometry/Ozone-Induced Dissociation of Metalated Species. ACS Publications. [Link]

• Poad, B. L. J., et al. (2020). Revolutions in lipid isomer resolution: application of ultra-high resolution ion mobility to reveal lipid diversity. ChemRxiv. [Link]

• Kyle, J. E., et al. (2019). Broad Separation of Isomeric Lipids by High-Resolution Differential Ion Mobility Spectrometry with Tandem Mass Spectrometry. ResearchGate. [Link]

• Li, S., et al. (2024). Enhancing Lipidomics With High-Resolution Ion Mobility-Mass Spectrometry. National Institutes of Health. [Link]

• Hartler, J., et al. (2017). HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS. National Institutes of Health. [Link]

• Yuan, G., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). National Institutes of Health. [Link]

• Noreldeen, H. A., et al. (2025). Enhancing lipid identification in LC-HRMS data through machine learning-based retention time prediction. PubMed. [Link]

• Koelmel, J. P., et al. (2017). LipidMatch: An automated workflow for rule-based lipid identification using untargeted high-resolution tandem mass spectrometry data. ResearchGate. [Link]

• Cajka, T., et al. (2020). Highly reliable LC-MS lipidomics database for efficient human plasma profiling based on NIST SRM 1950. National Institutes of Health. [Link]

• Nieman, D. C., et al. (2013). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Physiological Society. [Link]

• Ovčačíková, M., et al. (2019). Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers. ACS Publications. [Link]

• Noreldeen, H. A., et al. (2025). Enhancing lipid identification in LC-HRMS data through machine learning-based retention time prediction. Semantic Scholar. [Link]

• Chemistry Stack Exchange. (2021). Q-TOF vs Q-orbitrap MS data. Chemistry Stack Exchange. [Link]

• ResearchGate. (n.d.). LC-MS/MS detection of 12-HETE and its stable. ResearchGate. [Link]

• Biocompare. (2017). Pros and Cons of Three High-Resolution Mass Spec Approaches. Biocompare. [Link]

• LIPID MAPS. (n.d.). 9(S)-HODE. LIPID MAPS Structure Database. [Link]

• ResearchGate. (2016). Between Orbitrap and Q-TOF, which one is better to use for proteomic analysis? ResearchGate. [Link]

• LIPID MAPS. (n.d.). (±)9-HODE. LIPID MAPS Structure Database. [Link]

• Gopaul, J. K., et al. (2009). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. National Institutes of Health. [Link]

• ResearchGate. (n.d.). The MALDI TOF spectral data of 9-HPOD and 13-HPOT TMS ester TMS derivatives, m/z (relative intensity, %). ResearchGate. [Link]

• LIPID MAPS. (2021). 13(S)-HODE-d4. LIPID MAPS Structure Database. [Link]

• LIPID MAPS. (n.d.). 13-oxoODE. LIPID MAPS Structure Database. [Link]

• LIPID MAPS. (n.d.). 8S-HODE. LIPID MAPS Structure Database. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Science Ready. [Link]

• Michigan State University. (n.d.). Mass Spectrometry. MSU Chemistry. [Link]

• Goto, T., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by the gut microbiota using liquid chromatography-tandem mass spectrometry. J-Stage. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Greaves, R. F., et al. (2023). Best Practice for Identification of Classical 21-Hydroxylase Deficiency Should Include 21 Deoxycortisol Analysis with Appropriate Isomeric Steroid Separation. National Institutes of Health. [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Chemistry LibreTexts. [Link]

• LabRulez LCMS. (n.d.). Search for What's Missing: Unknown Compound Characterization Using LC-MS. LabRulez LCMS. [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. LGC Group. [Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Highly reliable LC-MS lipidomics database for efficient human plasma profiling based on NIST SRM 1950 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. lcms.labrulez.com [lcms.labrulez.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. scienceready.com.au [scienceready.com.au]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Mass Spectrometry [www2.chemistry.msu.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 18. biocompare.com [biocompare.com]
• 19. researchgate.net [researchgate.net]
• 20. LIPID MAPS [lipidmaps.org]
• 21. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Biological Potency of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid Stereoisomers

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to 12-HODE Stereoisomers: More Than Just Mirror Images

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) is a bioactive lipid mediator derived from the oxidation of linoleic acid. The presence of a chiral center at the C-12 position gives rise to two enantiomers: 12(R)-HODE and 12(S)-HODE. While chemically similar, the spatial arrangement of the hydroxyl group confers distinct biological activities upon these molecules. Understanding these differences is paramount for researchers investigating inflammatory processes, metabolic diseases, and cancer, as the stereochemistry dictates receptor interaction, signaling pathway activation, and ultimate physiological response.

The biosynthesis of these enantiomers is also distinct. 12(S)-HODE is typically generated by the action of specific 12-lipoxygenase (12-LOX) enzymes. In contrast, the formation of 12(R)-HODE can be mediated by cytochrome P450 (CYP) enzymes or potentially by a specific 12R-lipoxygenase. This differential enzymatic origin suggests that the cellular context and stimuli can influence the stereochemical nature of the 12-HODE pool, with significant downstream consequences.

Comparative Biological Potency: A Tale of Two Enantiomers

The biological activities of 12(R)-HODE and 12(S)-HODE are not interchangeable. Emerging evidence, complemented by analogous findings with the structurally related 12-hydroxyeicosatetraenoic acid (12-HETE) enantiomers, points towards distinct and sometimes opposing roles in key physiological and pathological processes.

Table 1: Summary of Comparative Biological Potency of 12-HODE Stereoisomers

Biological Target/Process	12(R)-HODE	12(S)-HODE	Key Findings & Implications
PPARγ Activation	Higher Agonist Activity	Lower Agonist Activity	12(R)-HODE is a more potent activator of PPARγ, suggesting a greater role in regulating genes involved in adipogenesis, inflammation, and insulin sensitivity.[1]
Neutrophil Chemotaxis	Potent Chemoattractant (by analogy with 12(R)-HETE)	Weaker Chemoattractant (by analogy with 12(S)-HETE)	12(R)-HODE is likely a more potent pro-inflammatory mediator by recruiting neutrophils to sites of inflammation.[1][2]
Na,K-ATPase Inhibition	More Potent Inhibitor (by analogy with 12(R)-HETE)	Less Potent Inhibitor (by analogy with 12(S)-HETE)	Differential effects on ion transport could have implications in various tissues, including the eye.[2]
Cancer Cell Growth	Pro-proliferative (in some contexts, by analogy)	Anti-proliferative (in some contexts)	The balance between these enantiomers could influence tumor progression, with some studies on related HODEs showing opposing effects on cell growth and apoptosis.[3]

Delving into the Mechanisms: Receptor Interactions and Signaling Pathways

The differential biological effects of 12-HODE stereoisomers are rooted in their specific interactions with cellular receptors and the subsequent activation of downstream signaling cascades.

Peroxisome Proliferator-Activated Receptor γ (PPARγ)

PPARγ, a nuclear receptor that regulates gene expression, is a key target for HODE isomers. A comprehensive analysis has revealed that while various HODE isomers can bind to the PPARγ ligand-binding domain, they exhibit distinct agonist activities.[1] Notably, 12-(Z,E)-HODEs have been shown to act as PPARγ agonists.[1][4] A crucial finding is that the 12(R) enantiomer of 12-(Z,E)-HODE displays higher PPARγ agonist activity compared to the 12(S) form .[1] This stereospecific activation has significant implications for the regulation of metabolic and inflammatory pathways.

Diagram 1: PPARγ Activation by 12-HODE Stereoisomers

Caption: 12(R)-HODE is a more potent activator of PPARγ than 12(S)-HODE.

G Protein-Coupled Receptors (GPCRs)

While PPARγ is a well-established target, GPCRs represent another critical class of receptors for lipid mediators. The orphan GPCR, GPR31, has been identified as a high-affinity receptor for 12(S)-HETE.[5][6] Activation of GPR31 by 12(S)-HETE triggers downstream signaling cascades involving ERK1/2, MEK, and NF-κB, which are implicated in cell invasion and inflammation.[5] Although direct studies on 12-HODE enantiomers and GPR31 are limited, the structural similarity suggests that 12(S)-HODE may also interact with this receptor. The potential for 12(R)-HODE to interact with GPR31 or other GPCRs remains an area for further investigation.

Diagram 2: Hypothetical GPR31 Signaling by 12(S)-HODE

Caption: Potential signaling pathway for 12(S)-HODE via GPR31, based on 12(S)-HETE data.

Experimental Methodologies for Stereoisomer Potency Analysis

To discern the distinct biological activities of 12-HODE stereoisomers, rigorous experimental design and specialized techniques are essential.

Protocol 1: Chiral Separation and Quantification of 12-HODE Enantiomers

Rationale: Accurate quantification of individual enantiomers is the cornerstone of any comparative potency study. Chiral chromatography is the method of choice for this purpose.

Step-by-Step Methodology:

• Lipid Extraction: Extract lipids from biological samples (e.g., cell culture supernatant, plasma, tissue homogenates) using a method such as the Folch or Bligh-Dyer procedure.

• Solid-Phase Extraction (SPE): Partially purify the lipid extract using a C18 SPE cartridge to enrich for HODEs and remove interfering substances.

• Chiral High-Performance Liquid Chromatography (HPLC):

  • Column: Employ a chiral stationary phase (CSP) column, such as a polysaccharide-based column (e.g., Chiralpak AD-H) or a cyclodextrin-based column.

  • Mobile Phase: Use a non-polar mobile phase (e.g., hexane/isopropanol/acetic acid) for normal-phase chromatography or a polar mobile phase (e.g., acetonitrile/water/formic acid) for reversed-phase chromatography. The exact composition must be optimized for the specific column and isomers.

  • Detection: Utilize a UV detector set at approximately 235 nm, the characteristic absorbance maximum for the conjugated diene system in HODEs. For higher sensitivity and specificity, couple the HPLC system to a mass spectrometer (LC-MS/MS).

• Quantification: Generate standard curves using commercially available, enantiomerically pure 12(R)-HODE and 12(S)-HODE standards to quantify the concentration of each isomer in the sample.

Diagram 3: Experimental Workflow for Chiral Separation of 12-HODE Enantiomers

Caption: Workflow for the separation and quantification of 12-HODE enantiomers.

Protocol 2: In Vitro Neutrophil Chemotaxis Assay

Rationale: To assess the pro-inflammatory potential of each stereoisomer by measuring their ability to induce the migration of neutrophils. This protocol is based on the established activity of the analogous 12-HETE enantiomers.[2]

Step-by-Step Methodology:

• Neutrophil Isolation: Isolate human neutrophils from fresh peripheral blood using density gradient centrifugation (e.g., with Ficoll-Paque).

• Chemotaxis Assay Setup:

  • Use a multi-well chemotaxis chamber (e.g., Boyden chamber) with a microporous membrane (typically 3-5 µm pore size) separating the upper and lower wells.

  • Add different concentrations of 12(R)-HODE, 12(S)-HODE, a positive control (e.g., fMLP), and a negative control (vehicle) to the lower wells.

  • Add a suspension of isolated neutrophils to the upper wells.

• Incubation: Incubate the chamber at 37°C in a humidified 5% CO₂ incubator for 1-2 hours to allow for cell migration.

• Quantification of Migration:

  • Remove the membrane and fix and stain the cells that have migrated to the lower side.

  • Count the number of migrated cells in several high-power fields under a microscope. Alternatively, use a fluorescently labeled cell-based assay and measure the fluorescence in the lower well.

• Data Analysis: Plot the number of migrated cells against the concentration of each stereoisomer to determine their chemotactic potency (e.g., EC₅₀).

Conclusion and Future Directions

The stereochemistry of 12-HODE at the C-12 position is a critical determinant of its biological activity. Current evidence, supported by strong analogies with 12-HETE, suggests that 12(R)-HODE is a more potent activator of PPARγ and likely a more potent pro-inflammatory mediator through enhanced neutrophil chemotaxis. In contrast, 12(S)-HODE exhibits weaker activity in these assays and may have distinct roles through interactions with other receptors like GPR31.

For researchers in drug development, these findings underscore the importance of stereospecific synthesis and testing of lipid mediator analogues. Targeting the enzymes responsible for the synthesis of the more pathogenic enantiomer or developing stereospecific receptor antagonists could offer novel therapeutic strategies for inflammatory and metabolic diseases.

Further research is needed to fully elucidate the comparative biological potency of 12-HODE stereoisomers. Key areas for future investigation include:

• Direct comparative studies on the effects of 12(R)-HODE and 12(S)-HODE on other immune cells, such as macrophages and lymphocytes.

• Identification and characterization of specific GPCRs that are activated by each 12-HODE enantiomer.

• In vivo studies to confirm the differential roles of these stereoisomers in animal models of disease.

By continuing to unravel the stereospecific signaling of these lipid mediators, we can gain a more nuanced understanding of their roles in health and disease and pave the way for more targeted and effective therapeutic interventions.

References

• Cunningham, F. M., & Woollard, P. M. (1987). 12(R)-hydroxy-5,8,10,14-eicosatetraenoic acid is a chemoattractant for human polymorphonuclear leucocytes in vitro. Prostaglandins, 34(1), 71–78. [Link]

• Kikuchi, Y., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. [Link]

• Shimanaka, Y., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Semantic Scholar. [Link]

• Nagata, N., et al. (1998). Effect of 12-hydroxyeicosatetraenoic acid on cytosolic calcium in human neutrophils. Prostaglandins & Other Lipid Mediators, 55(5-6), 281-291. [Link]

• Gotoh, Y., et al. (2018). Deactivation of 12(S)-HETE through (ω-1)-hydroxylation and β-oxidation in alternatively activated macrophages. Journal of Lipid Research, 59(11), 2117-2127. [Link]

• Martini, D., et al. (2020). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). Molecules, 25(16), 3683. [Link]

• Vangaveti, V., Baune, B. T., & Kennedy, R. L. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51–60. [Link]

• Grau, R., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Gastrointestinal and Liver Physiology, 307(7), G664-G671. [Link]

• Guo, Y., et al. (2011). Identification of the Orphan G Protein-coupled Receptor GPR31 as a Receptor for 12-(S)-Hydroxyeicosatetraenoic Acid. Journal of Biological Chemistry, 286(39), 33832–33840. [Link]

• Iacob, D. G., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Journal of Lipid Research, 63(12), 100295. [Link]

• Guo, Y., et al. (2011). Identification of the orphan G protein-coupled receptor GPR31 as a receptor for 12-(S)-hydroxyeicosatetraenoic acid. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A comparison of the proinflammatory effects of 12(R)- and 12(S)-hydroxy-5,8,10,14-eicosatetraenoic acid in human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 5. Stereoisomer-Specific Induction of G2/M Phase Arrest and Apoptosis by 9-(E,Z)-Hydroxyoctadecadienoic Acid in Mouse Lymphoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biosynsis.com [biosynsis.com]

A Senior Application Scientist's Guide to Assessing the Specificity and Selectivity of 12-HODE Immunoassays

Introduction: The Critical Role of 12(Z,E)-HODE and the Imperative for Precise Measurement

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12(Z,E)-HODE) is a bioactive lipid mediator derived from the enzymatic oxidation of linoleic acid. As a member of the hydroxyoctadecadienoic acid (HODE) family, it is implicated in a spectrum of physiological and pathophysiological processes, including inflammation, immune response, and cancer progression. Given its role as a signaling molecule, the accurate quantification of 12(Z,E)-HODE in biological matrices is paramount for researchers seeking to elucidate its function and explore its potential as a biomarker or therapeutic target.

Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a high-throughput and sensitive method for detecting and quantifying lipid mediators like 12(Z,E)-HODE. However, the structural similarity among lipid species presents a significant analytical challenge. The biological activity of these molecules can be highly specific to their isomeric form, necessitating immunoassays that can distinguish 12(Z,E)-HODE from a milieu of structurally related compounds.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the specificity and selectivity of 12(Z,E)-HODE immunoassays. We will delve into the theoretical underpinnings of immunoassay specificity, provide detailed experimental protocols for validation, and offer a template for presenting comparative data to enable informed decisions when selecting an immunoassay platform.

Distinguishing Specificity and Selectivity in Immunoassays

In the context of immunoassays, the terms specificity and selectivity are often used interchangeably, but they describe distinct performance characteristics.[1][2]

• Specificity refers to the ability of the antibody to bind to a single, unique epitope on the target analyte.[3] For a 12(Z,E)-HODE immunoassay, a highly specific antibody will recognize a particular conformation of the 12-hydroxyl group and the 9(Z) and 13(E) double bonds, with minimal binding to other molecules.

• Selectivity , on the other hand, is the ability of the assay to measure the analyte of interest in the presence of other components in the sample matrix.[1] An assay can be specific (the antibody binds to one epitope) but not selective if that same epitope is present on other molecules, leading to cross-reactivity.[3]

Therefore, a robust 12(Z,E)-HODE immunoassay must be both specific to the molecule's unique structure and selective enough to not cross-react with other HODE isomers or linoleic acid metabolites present in biological samples.[4]

Experimental Design for Assessing Immunoassay Performance

A thorough evaluation of a 12(Z,E)-HODE immunoassay involves a multi-step process designed to optimize assay conditions and rigorously challenge its specificity and selectivity.

Part 1: Assay Optimization with Checkerboard Titration

Before assessing cross-reactivity, it is crucial to determine the optimal concentrations of the coating antigen (or capture antibody) and the detection antibody to ensure a robust signal-to-noise ratio.[5][6][7] A checkerboard titration is an efficient method for this optimization.[8][9]

• Plate Coating: Prepare serial dilutions of the 12(Z,E)-HODE conjugate (for a competitive ELISA) or the capture antibody in a coating buffer. Coat the wells of a 96-well microplate with these dilutions, incubating overnight at 4°C.[8]

• Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound coating antigen/antibody.

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well to prevent non-specific binding of subsequent reagents. Incubate for 1-2 hours at room temperature.[8]

• Antibody Titration: Prepare serial dilutions of the primary antibody against 12(Z,E)-HODE. Add these dilutions to the wells.

• Secondary Antibody and Detection: After incubation and washing, add a constant, predetermined concentration of the enzyme-conjugated secondary antibody. Following another incubation and wash, add the substrate and measure the signal (e.g., absorbance at 450 nm for an HRP-based assay).

• Data Analysis: The optimal concentrations are those that yield a high signal with a low background.[8]

Part 2: Assessing Specificity and Selectivity through Cross-Reactivity Studies

Cross-reactivity is the most critical parameter for evaluating the specificity and selectivity of a 12(Z,E)-HODE immunoassay.[4][10] This is determined by testing the ability of structurally related molecules to compete with 12(Z,E)-HODE for binding to the antibody.

A panel of structurally related lipids should be tested. This panel should ideally include:

• Other HODE Isomers: 9(S)-HODE, 13(S)-HODE, and their respective geometric isomers.[11][12][13]

• Precursor Molecule: Linoleic acid.

• Other Linoleic Acid Metabolites: 13-oxo-ODE and 9-oxo-ODE.[14][15]

• Related Fatty Acids: Other polyunsaturated fatty acids that might be present in the sample matrix.

• Standard Curve Generation: Prepare a standard curve using known concentrations of 12(Z,E)-HODE. This will be used to determine the IC50 (the concentration of analyte that causes 50% inhibition of the maximum signal).

• Cross-Reactant Dilutions: Prepare serial dilutions of each potential cross-reactant.

• Competitive Binding: In separate wells of a 12(Z,E)-HODE-coated and blocked plate, add a fixed, optimal concentration of the primary antibody along with the serial dilutions of either the 12(Z,E)-HODE standard or the potential cross-reactants.

• Detection and Measurement: Proceed with the addition of the secondary antibody and substrate as in the standard ELISA protocol.

• Data Analysis and Calculation of Percent Cross-Reactivity:

  • Determine the IC50 for 12(Z,E)-HODE and for each potential cross-reactant.

  • Calculate the percent cross-reactivity using the following formula[10][16]: % Cross-Reactivity = (IC50 of 12(Z,E)-HODE / IC50 of Potential Cross-Reactant) x 100

Comparative Data Presentation

The results of the cross-reactivity assessment should be summarized in a clear and concise table to allow for easy comparison between different immunoassays.

Table 1: Hypothetical Comparison of Cross-Reactivity for Three Commercial 12(Z,E)-HODE Immunoassays

Potential Cross-Reactant	Immunoassay A (% Cross-Reactivity)	Immunoassay B (% Cross-Reactivity)	Immunoassay C (% Cross-Reactivity)
12(Z,E)-HODE	100	100	100
9(S)-HODE	5.2	10.5	2.1
13(S)-HODE	8.7	15.3	4.5
Linoleic Acid	<0.1	0.5	<0.1
13-oxo-ODE	1.5	3.2	0.8
9-oxo-ODE	1.2	2.8	0.6

Note: Data presented is hypothetical and for illustrative purposes only.

Visualizing the Workflow and Concepts

Diagrams are essential for clarifying complex experimental workflows and theoretical concepts.

Caption: Workflow for assessing 12-HODE immunoassay specificity.

Caption: Specificity and cross-reactivity in a 12-HODE immunoassay.

Conclusion and Recommendations

The reliability of research involving 12(Z,E)-HODE is fundamentally dependent on the quality of the immunoassays used for its quantification. A low degree of cross-reactivity is not merely a desirable feature but an absolute requirement for generating meaningful and reproducible data.

• Never assume specificity: Always perform in-house validation of any commercial immunoassay kit, even if the manufacturer provides cross-reactivity data.

• Choose your cross-reactants wisely: The panel of lipids tested should reflect the biological context of your samples.

• Document everything: Maintain meticulous records of your validation experiments, including lot numbers of kits and reagents.

• Consider orthogonal methods: When possible, validate your immunoassay results with a different analytical technique, such as liquid chromatography-mass spectrometry (LC-MS), which is considered the gold standard for lipid analysis.[17]

By adhering to the rigorous validation framework outlined in this guide, researchers can confidently select and employ 12(Z,E)-HODE immunoassays, ensuring the scientific integrity of their findings and advancing our understanding of this important lipid mediator.

References

• Vertex AI Search. (n.d.). Optimize ELISA Assays with Checkerboard Titration Techniques. Retrieved January 7, 2026.
• Cytodiagnostics Inc. (n.d.).
• Jackson ImmunoResearch. (n.d.).
• FineTest ELISA Kit. (2021). Quantitative Elisa Checkerboard Titration Procedure. Retrieved January 7, 2026.
• Rockland Immunochemicals. (n.d.). Tips for ELISA. Retrieved January 7, 2026.
• Benchchem. (n.d.). A Researcher's Guide to Assessing Immunoassay Cross-Reactivity: A Case Study with N-(2-Heptyl)aniline. Retrieved January 7, 2026.
• Whittaker, J. C., et al. (2017). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. Clinical Chemistry.
• GYROS. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. Retrieved January 7, 2026.
• Clarke, A. J. (2016). Immunoassays. Analytical Toxicology, 307-331.
• Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Retrieved January 7, 2026.
• G. A. A. A. (2020).
• Sittampalam, G. S., et al. (2012). Immunoassay Methods. Assay Guidance Manual.
• MyBioSource. (n.d.). 13 HODE elisa kit | Human 13 hydroxyoctadecadienoic acid ELISA Kit. Retrieved January 7, 2026.
• Tallman, D. L., & Morrow, J. D. (2009). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Journal of lipid research, 50 Suppl(Suppl), S209-S214.
• PubChem. (n.d.). 9-hydroxy-10E,12Z-octadecadienoic acid. Retrieved January 7, 2026.
• Human Metabolome Database. (2017). (10E,12Z)-9-HODE (HMDB0062652). Retrieved January 7, 2026.
• MedchemExpress.com. (n.d.). (±)-10-Hydroxy-12(Z),15(Z)-octadecadienoic acid. Retrieved January 7, 2026.
• DeSilva, B., et al. (2008). Recommendations for the validation of immunoassays used for detection of host antibodies against biotechnology products. Journal of immunological methods, 333(1-2), 1-9.
• Andreasson, U., et al. (2015).
• Leaptrot, K. L., et al. (2018). Evaluating lipid mediator structural complexity using ion mobility spectrometry combined with mass spectrometry and liquid chromatography. Journal of lipid research, 59(11), 2181-2191.
• Lösungsfabrik. (2018). What is the difference between specificity and selectivity?. Retrieved January 7, 2026.
• Pratt, J. J., et al. (1979). Specificity of immunoassays. II. Heterogeneity of specificity of antibodies in antisera used for steroid immunoassay and the selective blocking of less specific antibodies, including a new method for the measurement of immunoassay specificity. European journal of nuclear medicine, 4(3), 159-170.
• Ha, K. C., et al. (2012). Specificity and selectivity evaluations of ligand binding assay of protein therapeutics against concomitant drugs and related endogenous proteins. AAPS J, 14(3), 478-485.
• ResearchGate. (2014). What is the difference between specificity and selectivity of the HPLC method?. Retrieved January 7, 2026.
• Aeonian Biotech. (2021). Difference between antibody specificity and selectivity. Retrieved January 7, 2026.
• Thai, E., et al. (2023). Molecular determinants of cross-reactivity and potency by VH3-33 antibodies against the Plasmodium falciparum circumsporozoite protein. Cell reports, 42(11), 113309.
• Owen, L. J., et al. (2014). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction.
• PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. Retrieved January 7, 2026.
• Li, Y., et al. (2023). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. Frontiers in endocrinology, 14, 1184318.
• MDPI. (2023). The Emerging Threat of Monkeypox: An Updated Overview. Journal of Clinical Medicine, 12(13), 4434.
• Ismail, A. A. (2003). Interferences in Immunoassay. Annals of clinical biochemistry, 40(Pt 5), 441-457.
• Bouayad, A. (2025). Harnessing early enzymatic biomarkers and cytokines for risk prediction in post-endoscopic retrograde cholangiopancreatography pancreatitis. World Journal of Gastroenterology, 31(48), 114786.
• Cayman Chemical. (n.d.). 9(E),12(Z)-Octadecadienoic Acid. Retrieved January 7, 2026.
• PNAS. (2026). Table of Contents — January 6, 2026, 123 (1). Retrieved January 7, 2026.
• Yuan, C., et al. (2015). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of agricultural and food chemistry, 63(35), 7798-7806.
• Kim, J. H., et al. (2023). 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. Anticancer research, 43(5), 2025-2033.
• Wikipedia. (n.d.). Security alarm. Retrieved January 7, 2026.
• Kim, H. W., et al. (1995). Similar metabolites formed from beta-carotene by human gastric mucosal homogenates, lipoxygenase, or linoleic acid hydroperoxide. Archives of biochemistry and biophysics, 319(2), 546-554.
• Abcam. (n.d.). 9(E),11(E)-Octadecadienoic acid, Conjugated linoleic acid. Retrieved January 7, 2026.
• ResearchGate. (2026). Effect of Intraoperative Neuromonitoring on Voice Quality in Total Thyroidectomy. Retrieved January 7, 2026.

Sources

• 1. What is the difference between specificity and selectivity? [mpl.loesungsfabrik.de]
• 2. researchgate.net [researchgate.net]
• 3. Difference between antibody specificity and selectivity - Aeonian Biotech [aeonianbiotech.com]
• 4. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 5. bosterbio.com [bosterbio.com]
• 6. cytodiagnostics.com [cytodiagnostics.com]
• 7. ELISA Guide; Part 3: ELISA Optimization [jacksonimmuno.com]
• 8. Quantitative Elisa Checkerboard Titration Procedure - FineTest Elisa Kit [fn-test.com]
• 9. Tips for ELISA | Rockland [rockland.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 12. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 13-Hydroxy-9,11-Octadecadienoic Acid | C18H32O3 | CID 5282948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness - PMC [pmc.ncbi.nlm.nih.gov]
• 16. analyticaltoxicology.com [analyticaltoxicology.com]
• 17. Evaluating lipid mediator structural complexity using ion mobility spectrometry combined with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Comparing the Cellular Uptake of 12-Hydroxy-9(Z),13(E)-octadecadienoic Acid and Related Fatty Acids

This guide provides a comprehensive technical comparison of the cellular uptake mechanisms of 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) and related fatty acids. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of experimental design, data interpretation, and the underlying biological pathways governing the cellular assimilation of these important lipid molecules.

Introduction: The Significance of Hydroxylated Fatty Acid Uptake

12-HODE is an oxidized metabolite of linoleic acid, a ubiquitous polyunsaturated fatty acid. The introduction of a hydroxyl group dramatically alters the molecule's physicochemical properties and biological activity. Understanding how 12-HODE and its analogs traverse the cell membrane is critical for elucidating their roles in various physiological and pathological processes, including inflammation, cell signaling, and cancer progression. This guide will objectively compare the uptake of 12-HODE with its parent compound, linoleic acid, and other relevant fatty acids, supported by established experimental methodologies.

Unraveling the Mechanisms: How Fatty Acids Enter the Cell

The cellular uptake of long-chain fatty acids (LCFAs) is a multifaceted process involving both passive diffusion and protein-facilitated transport. The contribution of each mechanism is dependent on the specific fatty acid, cell type, and metabolic state of the cell.

Passive Diffusion: A Concentration-Dependent Journey

Due to their lipophilic nature, fatty acids can passively diffuse across the phospholipid bilayer of the cell membrane. This process is driven by the concentration gradient of the unbound fatty acid between the extracellular and intracellular environments. While a component of uptake for all fatty acids, the efficiency of passive diffusion for hydroxylated fatty acids like 12-HODE may be influenced by the polar hydroxyl group, which could hinder its seamless integration into the hydrophobic core of the membrane.

Protein-Mediated Transport: The Express Lane into the Cell

To meet the high metabolic demand for fatty acids, cells have evolved sophisticated protein-mediated transport systems. These transporters increase the efficiency and specificity of fatty acid uptake. Key players in this process include:

• CD36 (Fatty Acid Translocase): This scavenger receptor is a major facilitator of LCFA uptake in various tissues, including muscle and adipose tissue.[1][2] CD36 is known to bind to a broad range of ligands, including oxidized lipoproteins, and plays a crucial role in the uptake of long-chain fatty acids.[1] Studies have shown that CD36 facilitates the uptake of very long-chain fatty acids, with its efficiency being proportional to the fatty acid chain length.[3] While direct studies on 12-HODE are limited, the role of CD36 in recognizing oxidized lipids suggests its potential involvement in 12-HODE transport.

• Fatty Acid Transport Proteins (FATPs): This family of six transmembrane proteins (FATP1-6) facilitates the transport of LCFAs across the plasma membrane.[4] FATPs are believed to couple the transport of fatty acids to their activation to acyl-CoA esters, thereby trapping them within the cell and preventing efflux.[5] The substrate preferences of different FATP isoforms vary, and their expression levels are tissue-specific, adding another layer of regulation to fatty acid uptake.

• Fatty Acid Binding Proteins (FABPs): While primarily intracellular, plasma membrane-associated FABPs (FABPpm) are also implicated in the initial binding and uptake of LCFAs at the cell surface.[6]

The interplay between these transporters and the subsequent intracellular trafficking and metabolism ultimately determines the net uptake of a given fatty acid.

Signaling vs. Transport: The Case of GPR132

It is crucial to distinguish between receptors that mediate bulk uptake and those that initiate signaling cascades upon ligand binding. The G protein-coupled receptor 132 (GPR132), also known as G2A, has been identified as a receptor for various hydroxylated fatty acids, including 9-HODE and 12-HETE.[7][8] Activation of GPR132 by these ligands can trigger downstream signaling events, such as intracellular calcium mobilization and modulation of adenylyl cyclase activity.[9] However, GPR132's primary role appears to be in signal transduction rather than the high-capacity transport required for metabolic utilization.[10] Therefore, while GPR132 is a key player in the biological effects of 12-HODE, it is not considered a primary transporter for its cellular uptake.

Comparative Uptake Analysis: 12-HODE vs. Related Fatty Acids

Direct quantitative comparisons of the uptake rates of 12-HODE versus its non-hydroxylated counterpart, linoleic acid, are not extensively documented in the literature. However, based on the known mechanisms, we can formulate a hypothesis and design experiments to test it.

Hypothetical Comparison:

Fatty Acid	Primary Uptake Mechanisms	Expected Relative Uptake Rate	Rationale
Linoleic Acid	Passive Diffusion, CD36, FATPs	High	As a canonical long-chain fatty acid, it is readily transported by the well-established fatty acid uptake machinery.
12-HODE	Passive Diffusion, Potentially CD36 and specific FATPs	Potentially lower than Linoleic Acid	The hydroxyl group may slightly impede passive diffusion. While it may be a substrate for CD36 and some FATPs, the affinity and transport kinetics could be different from the non-hydroxylated form.
Stearic Acid	Passive Diffusion, CD36, FATPs	High	A saturated long-chain fatty acid that is also a known substrate for fatty acid transporters.
Oleic Acid	Passive Diffusion, CD36, FATPs	High	A monounsaturated long-chain fatty acid that is efficiently taken up by cells.

Experimental Protocols for Comparative Uptake Studies

To empirically determine the differences in cellular uptake, a combination of radiolabeled and fluorescent-based assays can be employed. The choice of assay depends on the specific research question, available equipment, and desired throughput.

Protocol 1: Radiolabeled Fatty Acid Uptake Assay

This method is considered the gold standard for quantifying fatty acid uptake due to the direct measurement of the molecule of interest.

Materials:

• Cell line of interest (e.g., 3T3-L1 adipocytes, HepG2 hepatocytes)

• Cell culture medium and supplements

• Radiolabeled fatty acids ([³H] or [¹⁴C]-labeled 12-HODE, linoleic acid, etc.)

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS)

• RIPA buffer or other suitable lysis buffer

• Scintillation cocktail and vials

• Scintillation counter

Procedure:

• Cell Culture: Plate cells in 24-well plates and culture until they reach the desired confluence or differentiation state.[11]

• Serum Starvation: To establish basal conditions, serum-starve the cells for 3-8 hours prior to the assay.[11]

• Preparation of Fatty Acid-BSA Complex: Prepare a solution of the radiolabeled fatty acid complexed with fatty acid-free BSA in serum-free medium.

• Uptake Incubation: Remove the serum-free medium from the cells and add the radiolabeled fatty acid-BSA complex. Incubate for various time points (e.g., 1, 5, 15, 30, 60 minutes) at 37°C.

• Stopping the Uptake: To stop the uptake, aspirate the radioactive medium and immediately wash the cells twice with ice-cold PBS containing 0.1% fatty acid-free BSA.[11]

• Cell Lysis: Lyse the cells by adding ice-cold RIPA buffer and incubating on ice for 5 minutes.[11]

• Quantification: Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts per minute (CPM) to the protein concentration of the cell lysate and express the results as pmol or nmol of fatty acid taken up per mg of protein.

Protocol 2: Fluorescent Fatty Acid Uptake Assay

This method offers a higher throughput alternative to radiolabeled assays and allows for real-time kinetic measurements.

Materials:

• Cell line of interest

• Cell culture medium and supplements

• Fluorescently labeled fatty acid analogs (e.g., BODIPY-labeled fatty acids)

• Fluorescence microplate reader with bottom-read capabilities

• Commercially available fatty acid uptake assay kits (e.g., from BioAssay Systems, Abcam, Dojindo)[1][12][13]

Procedure (using a commercial kit as an example):

• Cell Culture: Plate cells in a 96-well black, clear-bottom plate suitable for fluorescence measurements.

• Assay Preparation: Prepare the fluorescent fatty acid substrate and quencher solution according to the manufacturer's instructions.

• Initiation of Uptake: Add the working solution containing the fluorescent fatty acid analog to the cells.

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C and begin kinetic readings at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 488/523 nm).[12]

• Data Analysis: The increase in fluorescence intensity over time reflects the uptake of the fatty acid. Calculate the initial rate of uptake (slope of the linear portion of the curve) for each fatty acid analog to compare their uptake kinetics.

Visualizing the Pathways

Diagram 1: Cellular Fatty Acid Uptake Pathways

Caption: Overview of fatty acid uptake and signaling pathways.

Diagram 2: Experimental Workflow for Comparative Uptake Analysis

Caption: Workflow for comparing fatty acid uptake.

Intracellular Fate and Metabolism

Once inside the cell, 12-HODE can be incorporated into cellular lipids, such as phospholipids and diacylglycerols.[14][15] This incorporation can modulate membrane properties and serve as a reservoir for the release of bioactive mediators. Furthermore, 12-HODE can undergo further metabolism, including β-oxidation in mitochondria and peroxisomes, although it appears to be a better substrate for mitochondrial β-oxidation compared to some other HETEs.[4][16] The metabolic fate of 12-HODE is an important consideration in uptake studies, as rapid metabolism can influence the net accumulation of the fatty acid within the cell.

Conclusion and Future Directions

The cellular uptake of 12-HODE is a complex process that likely involves both passive diffusion and the action of fatty acid transporters such as CD36 and FATPs. While its structural similarity to other long-chain fatty acids suggests that it utilizes the same general machinery, the presence of the hydroxyl group may influence its transport kinetics and substrate specificity for different transporter isoforms. GPR132, while a receptor for 12-HODE, is primarily involved in signaling rather than bulk uptake.

To definitively compare the cellular uptake of 12-HODE with related fatty acids, direct experimental evidence using the protocols outlined in this guide is essential. Future research should focus on:

• Determining the kinetic parameters (Km and Vmax) of 12-HODE uptake in various cell types and comparing them to those of linoleic acid and other fatty acids.

• Identifying the specific FATP isoforms that are most efficient at transporting 12-HODE.

• Investigating the role of CD36 in 12-HODE uptake using knockdown or knockout cell models.

• Elucidating the downstream metabolic fate of 12-HODE and its impact on cellular processes.

By systematically addressing these questions, the scientific community can gain a more complete understanding of the biological roles of 12-HODE and pave the way for the development of novel therapeutic strategies targeting its transport and signaling pathways.

References

• BioAssay Systems. (n.d.). QuantiChrom™ Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Creach, Y., et al. (1996). Incorporation of 12(S)-hydroxyeicosatetraenoic acid into phospholipids and active diacylglycerols in rat liver epithelial cells: effects on DNA synthesis. Journal of Lipid Mediators and Cell Signalling, 13(3), 233–248.
• Stahl, A. (2008). Measurement of long-chain fatty acid uptake into adipocytes. Methods in Enzymology, 441, 239–251.
• Drozdowski, L. A., et al. (2008). CD36 Mediates Both Cellular Uptake of Very Long Chain Fatty Acids and Their Intestinal Absorption in Mice. Journal of Biological Chemistry, 283(20), 13783–13791.
• Stahl, A. (2004). A current review of fatty acid transport proteins (SLC27). Pflügers Archiv - European Journal of Physiology, 447(5), 722–727.
• Abumrad, N. A., et al. (2005). Real-time quantification of fatty acid uptake using a novel fluorescence assay. Journal of Lipid Research, 46(8), 1725–1731.

• Elabscience. (n.d.). Fatty Acid Uptake Fluorometric Assay Kit (E-BC-F067). Retrieved from [Link]

• Girotti, A. W., & Riess, G. (1994). Incorporation of 12(S)
• Rothe, M., et al. (2019). Substrate-dependent incorporation of 15-lipoxygenase products in glycerophospholipids: 15-HETE and 15-HEPE in PI, 17-HDHA in plasmalogen PE, and 13-HODE in PC. Journal of Lipid Research, 60(12), 1999–2010.

• Molecular Devices. (n.d.). QBT Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Molecular Devices. (n.d.). QBT™ Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Mitra, S., et al. (2014). Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines. Journal of Visualized Experiments, (91), e51884.

• Wikipedia. (2023, December 1). GPR132. Retrieved from [Link]

• Wikipedia. (2023, October 29). 9-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• Carpenter, K. L., et al. (2009). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Current Opinion in Lipidology, 20(4), 305–313.

• Dojindo Molecular Technologies, Inc. (n.d.). Fatty Acid Uptake Assay Kit. Retrieved from [Link]

• Westphal, C., et al. (1990). 12-hydroxyeicosatetraenoic acid is a long-lived substance in the rabbit circulation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1044(3), 323–331.

• Wikipedia. (2023, November 13). 13-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• Ziboh, V. A., & Chapkin, R. S. (1987). Incorporation of 13-hydroxyoctadecadienoic acid (13-HODE) into epidermal ceramides and phospholipids.
• Glatz, J. F., & van der Vusse, G. J. (1996). Cellular fatty acid-binding proteins: their function and physiological significance. Progress in Lipid Research, 35(3), 243–282.
• Luiken, J. J., et al. (2002). CD36 (SR-B2) as master regulator of cellular fatty acid homeostasis. Current Opinion in Lipidology, 33(2), 103–111.

• Hohmann, A. G., et al. (2019). 9-HODE activates the G2A-receptor (GRP132). ResearchGate. Retrieved from [Link]

• Aukema, H. M., & Holub, B. J. (2018). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. Lipids, 53(11-12), 1041–1050.
• Gloriam, D. E., et al. (2014). Identification of the first surrogate agonists for the G protein-coupled receptor GPR132. RSC Advances, 4(77), 40884–40889.

• Schopfer, F. J., et al. (2010). NITRO FATTY ACIDS: NOVEL CD36 LIGANDS WHICH MODULATE FATTY ACIDS METABOLISM. ResearchGate. Retrieved from [Link]

• Leverve, X. M. (2000). Choosing the right substrate. Current Opinion in Clinical Nutrition and Metabolic Care, 3(2), 141–145.
• Luiken, J. J., et al. (2022). CD36 (SR-B2) as master regulator of cellular fatty acid homeostasis. Current Opinion in Lipidology, 33(2), 103–111.

• Radu, C. G., et al. (2005). Proton-Sensing GPCRs in Health and Disease. MDPI. Retrieved from [Link]

• Khan, N. A., & Minihane, A. M. (1998). Cellular uptake of stearic, oleic, linoleic, and linolenic acid and their effects on synthesis and secretion of lipids in Hep-G2 cells.

• Adeva-Andany, M. M., et al. (2019). Biochemistry, Fatty Acid Oxidation. StatPearls. Retrieved from [Link]

• Luo, Y., et al. (2021). Free fatty-acid transport via CD36 drives β-oxidation-mediated hematopoietic stem cell response to infection.
• van Eunen, K., et al. (2012). Biochemical Competition Makes Fatty-Acid β-Oxidation Vulnerable to Substrate Overload.
• Chen, P., et al. (2017). Gpr132 sensing of lactate mediates tumor–macrophage interplay to promote breast cancer metastasis. Proceedings of the National Academy of Sciences, 114(3), 580–585.
• BenchChem. (2025). The Intracellular Journey of 9-HODE: A Technical Guide to Cellular Uptake, Metabolism, and Signaling.

• Spiteller, G. (2022). From Oxidized Fatty Acids to Dimeric Species: In Vivo Relevance, Generation and Methods of Analysis. MDPI. Retrieved from [Link]

• Black, P. N., & DiRusso, C. C. (2006). Cellular fatty acid uptake: the contribution of metabolism. Current Opinion in Lipidology, 17(3), 274–278.
• Tenchov, R., et al. (2021). A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles.

Sources

• 1. Free Fatty Acid Uptake Assay Kit (Fluorometric) (ab176768) | Abcam [abcam.com]
• 2. CD36 (SR-B2) as master regulator of cellular fatty acid homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CD36 Mediates Both Cellular Uptake of Very Long Chain Fatty Acids and Their Intestinal Absorption in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial metabolism of 12- and 15-hydroxyeicosatetraenoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cellular fatty acid uptake: the contribution of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of substrate oxidation preferences in muscle by the peptide hormone adropin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GPR132 - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bioassaysys.com [bioassaysys.com]
• 13. Fatty Acid Uptake Assay Fatty Acid Uptake Assay Kit Dojindo [dojindo.com]
• 14. Incorporation of 12(S)-hydroxyeicosatetraenoic acid into phospholipids and active diacylglycerols in rat liver epithelial cells: effects on DNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Incorporation of 12(S)-hydroxyeicosatetraenoic acid into the phosphatidylcholine signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to Comparative Transcriptomics: Unraveling the Isomer-Specific Effects of HODEs on Gene Expression

Introduction: Beyond the Lipidome - Decoding the Genomic Language of Bioactive Lipids

Hydroxyoctadecadienoic acids (HODEs) are a class of oxidized linoleic acid metabolites that have emerged from the background of the lipidome to the forefront of cell signaling research.[1][2] Far from being mere byproducts of oxidative stress, these molecules act as potent signaling lipids, modulating a range of cellular processes from inflammation and apoptosis to differentiation and metabolism.[1][3] However, the term "HODE" belies a significant molecular diversity. Subtle shifts in the position and stereochemistry of a single hydroxyl group give rise to numerous isomers, such as 9-HODE, 13-HODE, and the less-studied 12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12(Z,E)-HODE), each with potentially distinct biological functions.[2][4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to dissect the differential effects of these isomers on the transcriptome. We move beyond simplistic single-endpoint assays to a global, unbiased approach using RNA sequencing (RNA-seq). The core objective is to provide not just a protocol, but a strategic workflow—from experimental design to bioinformatic analysis—for comparing the gene expression signatures induced by 12(Z,E)-HODE versus its more common counterparts. By understanding these unique genomic fingerprints, we can unlock new insights into their specific roles in health and disease and identify novel therapeutic targets.

Part 1: The Biological Context - Why Isomer-Specific Gene Regulation Matters

The biological activity of HODE isomers is dictated by their ability to interact with specific cellular receptors. Two key receptor families have been identified: the nuclear receptor Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the G-protein coupled receptor 132 (GPR132, also known as G2A).[1][6] The differential affinity and activation of these receptors by various HODE isomers is the primary driver of their distinct biological outcomes and, consequently, their unique gene expression profiles.

• PPARγ Activation: Several HODE isomers, including 9-HODE, 13-HODE, and 12(Z,E)-HODE, are known to be agonists of PPARγ.[4][5][7] Upon activation, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This complex then recruits co-activators to initiate transcription of genes involved in lipid metabolism, adipogenesis, and inflammation.[7][8][9] A study by Shibata et al. (2020) demonstrated that while multiple HODE isomers can bind to the PPARγ ligand-binding domain, they exhibit different agonist activities, with 10- and 12-(Z,E)-HODEs inducing PPARγ-mediated transcriptional activation, whereas 9-(E,E)-HODE tended to have the opposite effect.[4][5]

• GPR132 (G2A) Signaling: GPR132 is a cell surface receptor highly expressed in immune cells like macrophages.[1][6] It is most potently activated by 9-HODE, with 13-HODE being a significantly weaker ligand.[1][10] GPR132 activation can initiate downstream signaling cascades, such as those involving Protein Kinase C (PKC), which can influence inflammatory responses.[10] The strong preference of GPR132 for 9-HODE suggests that this isomer may regulate a distinct set of pro-inflammatory genes not significantly affected by 13-HODE or 12(Z,E)-HODE.[1]

This differential receptor engagement is the central hypothesis underpinning a comparative transcriptomic study. We predict that HODE isomers with strong PPARγ agonism (like 12(Z,E)-HODE and 13-HODE) will regulate a common set of genes related to metabolism, while isomers that uniquely activate other receptors (like 9-HODE and GPR132) will induce a distinct, non-overlapping gene signature.

Caption: Differential signaling pathways of HODE isomers.

Part 2: Experimental Design for a Robust Comparative Analysis

The validity of any RNA-seq experiment hinges on a meticulously planned design.[11] The goal is to isolate the transcriptomic effects of each HODE isomer while minimizing confounding variables. An integrated approach combining lipidomics and RNA-sequencing can provide a comprehensive view of the cellular response.[12][13]

Key Experimental Considerations:

• Cell Line Selection: The choice of cell model is paramount. It must be relevant to the biological question.

  • Example Choices:

    • THP-1 or RAW 264.7 Macrophages: Ideal for studying inflammation and immune responses, as they express both GPR132 and PPARγ.

    • 3T3-L1 Preadipocytes: The classic model for studying adipogenesis and PPARγ-mediated metabolic regulation.[12]

    • HUVEC (Human Umbilical Vein Endothelial Cells): Relevant for investigating vascular biology and atherosclerosis.

  • Causality: The chosen cell line must endogenously express the target receptors. Failure to confirm this will render any downstream results uninterpretable.

• Treatment Conditions & Controls:

  • HODE Isomers: Use high-purity preparations of 12(Z,E)-HODE, 9(S)-HODE, and 13(S)-HODE. The (S) enantiomers are often the primary products of enzymatic reactions.

  • Concentration: Perform a dose-response curve using a cell viability assay (e.g., MTT or CellTiter-Glo®) to determine the optimal, non-toxic working concentration for each isomer (typically in the 1-30 µM range).

  • Time Points: A time-course experiment (e.g., 6, 12, 24 hours) is recommended to capture both early-response and late-response genes.

  • Controls (Essential for Trustworthiness):

    • Vehicle Control: Treat cells with the same solvent used to dissolve the HODEs (e.g., ethanol or DMSO) at the same final concentration. This is the baseline against which all changes are measured.

    • Untreated Control: Cells in media alone, to ensure the vehicle itself has no effect.

• Replication Strategy:

  • Biological Replicates: A minimum of three independent biological replicates for each condition and time point is the absolute standard. This means performing the experiment on three separate occasions with newly seeded cells.

  • Rationale: Biological replicates are critical for statistical power and allow the analysis software (e.g., DESeq2) to distinguish true biological variation from technical noise.[14][15] Experiments with fewer than three replicates are often statistically underpowered.

Caption: High-level workflow for comparative HODE transcriptomics.

Part 3: Experimental & Bioinformatic Protocols

This section provides a detailed, self-validating methodology. Each step includes internal quality control (QC) checks to ensure data integrity.

Protocol 1: Cell Treatment and RNA Harvest

• Cell Seeding: Seed chosen cells (e.g., THP-1 macrophages) in 6-well plates at a density that will result in ~80-90% confluency at the time of harvest. Culture in appropriate media.

• Preparation of HODE Stocks: Prepare concentrated stocks (e.g., 10 mM) of each HODE isomer and the vehicle in an appropriate solvent (e.g., 100% ethanol).

• Treatment: Once cells reach the desired confluency, replace the media with fresh media containing the final concentration of each HODE isomer or vehicle. Ensure the final solvent concentration is consistent across all wells and is low (<0.1%) to avoid toxicity.

• Incubation: Incubate for the predetermined time points (e.g., 24 hours).

• Harvest: Aspirate media, wash cells once with ice-cold PBS, and lyse cells directly in the well using 350 µL of a lysis buffer containing β-mercaptoethanol (e.g., Buffer RLT from Qiagen RNeasy Kit).

• Homogenization: Scrape the cell lysate and pass it through a 20-gauge needle 5-10 times to shear genomic DNA and homogenize.

• Storage: Immediately freeze the lysate at -80°C or proceed to RNA extraction.

Protocol 2: RNA Extraction and Quality Control

• Extraction: Purify total RNA from the cell lysates using a column-based kit (e.g., Qiagen RNeasy Mini Kit) according to the manufacturer's instructions, including the on-column DNase digestion step.

• Quality Control (Critical Step):

  • Quantification: Measure RNA concentration using a spectrophotometer like the NanoDrop.

  • Purity: Assess purity by checking the A260/A280 ratio (should be ~2.0) and the A260/A230 ratio (should be >1.8). Low ratios indicate protein or solvent contamination.

  • Integrity: Analyze RNA integrity on an Agilent Bioanalyzer or TapeStation. The RNA Integrity Number (RIN) must be ≥ 8.0 for high-quality RNA-seq data. Samples with low RIN values should be discarded as they will produce biased, low-quality data.

Protocol 3: RNA-Seq Library Preparation and Sequencing

• Library Preparation: Start with 1 µg of total RNA per sample. Use a stranded mRNA-seq library preparation kit (e.g., Illumina TruSeq Stranded mRNA) to enrich for polyadenylated transcripts and retain strand information.

  • Rationale: Stranded libraries are crucial for accurately identifying antisense transcripts and resolving overlapping genes, providing a more accurate representation of the transcriptome.

• Library QC: Validate the final libraries for size distribution and concentration using a Bioanalyzer and qPCR.

• Sequencing: Pool the libraries and perform sequencing on an Illumina platform (e.g., NovaSeq).

  • Sequencing Depth: For differential gene expression, a depth of 20-30 million single-end 50 bp reads per sample is typically sufficient.[11]

Protocol 4: Bioinformatic Analysis Workflow

The analysis of RNA-seq data is a multi-step process designed to transform raw sequencing reads into a list of statistically significant differentially expressed genes (DEGs) and biological insights.

• Raw Read Quality Control: Use a tool like FastQC to assess the quality of the raw sequencing data (FASTQ files).

• Alignment: Align the high-quality reads to a reference genome (e.g., human hg38 or mouse mm10) using a splice-aware aligner like STAR.

• Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq-count. This generates a raw count matrix, with genes as rows and samples as columns.

• Differential Gene Expression (DGE) Analysis with DESeq2: DESeq2 is a robust R package for DGE analysis.[14][15][16]

  • Input: The raw count matrix and a metadata file describing the experimental conditions for each sample.

  • Normalization: DESeq2 first estimates size factors to account for differences in sequencing library depth.[14][17]

  • Dispersion Estimation: It then models the variance in gene expression for each gene across replicates.[14]

  • Hypothesis Testing: Finally, it fits a negative binomial model and uses a Wald test to determine the statistical significance of expression differences between conditions (e.g., 12(Z,E)-HODE vs. Vehicle).[14][18]

  • Output: A results table for each comparison, containing the log2 fold change, p-value, and an adjusted p-value (padj or FDR) for each gene. A gene is typically considered a DEG if it has a padj < 0.05 and an absolute log2FoldChange > 1.

• Pathway and Gene Ontology (GO) Enrichment Analysis:

  • Purpose: To understand the biological functions of the DEG lists.

  • Method: Use the lists of up- and down-regulated genes as input for tools like clusterProfiler in R or web-based platforms like DAVID. These tools perform enrichment analysis against databases like KEGG (Kyoto Encyclopedia of Genes and Genomes) and Gene Ontology.[8][19][20]

  • Interpretation: This analysis reveals if the DEGs are significantly overrepresented in specific signaling pathways (e.g., "PPAR signaling pathway") or biological processes (e.g., "lipid metabolic process").[19][20]

Caption: Standard bioinformatics pipeline for RNA-seq data.

Part 4: Data Interpretation - A Hypothetical Case Study

Following the bioinformatic analysis, the results must be synthesized into a coherent biological story. Below is a hypothetical summary table based on the known receptor activities of the HODE isomers.

Table 1: Hypothetical Differential Gene Expression Summary (vs. Vehicle Control)

Gene Symbol	Gene Name	Function	12(Z,E)-HODE (log2FC)	13-HODE (log2FC)	9-HODE (log2FC)
PPARγ Targets
FABP4	Fatty acid binding protein 4	Lipid transport	2.8	2.5	1.5
CD36	CD36 molecule	Fatty acid translocase	3.1	2.9	1.8
PLIN2	Perilipin 2	Lipid droplet coating	2.2	2.0	1.1
GPR132-Related
CCL2	C-C motif chemokine ligand 2	Pro-inflammatory chemokine	0.3	0.1	2.5
IL6	Interleukin 6	Pro-inflammatory cytokine	0.5	0.2	2.1
PTGS2	Prostaglandin-Endoperoxide Synthase 2 (COX-2)	Inflammation	0.2	-0.1	1.9
Isomer-Specific
CYP1A1	Cytochrome P450 Family 1 Subfamily A Member 1	Xenobiotic metabolism	-2.5	-0.4	-0.3
HMOX1	Heme Oxygenase 1	Oxidative stress response	1.1	3.0	0.9

log2FC = log2 Fold Change. Bold values indicate statistically significant changes (padj < 0.05).

Interpretation of Hypothetical Data:

• Shared PPARγ Signature: As predicted, both 12(Z,E)-HODE and 13-HODE strongly upregulate canonical PPARγ target genes like FABP4, CD36, and PLIN2, confirming their role as potent PPARγ agonists.[21] 9-HODE shows a weaker induction, consistent with literature suggesting it may have lower or different PPARγ activity compared to other isomers.[4][5]

• Unique 9-HODE Inflammatory Signature: 9-HODE uniquely and strongly upregulates pro-inflammatory genes such as CCL2, IL6, and PTGS2. This distinct profile is likely mediated by its specific and potent activation of GPR132, a pathway not strongly engaged by the other isomers.

• Isomer-Specific Responses: The data also reveals unexpected isomer-specific gene regulation. For example, 12(Z,E)-HODE might uniquely downregulate a metabolic enzyme like CYP1A1, while 13-HODE could be a particularly strong inducer of the antioxidant response gene HMOX1. These unique fingerprints are prime candidates for follow-up studies.

KEGG Pathway Analysis Results: A pathway analysis of the 9-HODE DEG list would likely show significant enrichment in pathways like "Cytokine-cytokine receptor interaction" and "NF-kappa B signaling pathway," while the 12(Z,E)-HODE and 13-HODE lists would be enriched in "PPAR signaling pathway" and "Fatty acid degradation."[8]

Part 5: Validation of Key Findings by qRT-PCR

RNA-seq is a powerful discovery tool, but it is standard practice to validate the expression changes of key genes using a secondary method. Quantitative real-time PCR (qRT-PCR) is the gold standard for this validation.

Protocol 5: qRT-PCR Validation

• Target Selection: Choose 5-8 genes for validation that represent the key findings. Include shared target genes (e.g., FABP4), isomer-specific genes (e.g., CCL2 for 9-HODE), and a stably expressed housekeeping gene (e.g., ACTB, GAPDH).

• Primer Design: Design or obtain validated PCR primers for your target genes.

• cDNA Synthesis: Using the same RNA samples from the RNA-seq experiment, synthesize complementary DNA (cDNA) using a reverse transcription kit.

• Real-Time PCR: Perform qPCR using a SYBR Green-based master mix on a real-time PCR instrument. Run all samples in triplicate.

• Analysis: Calculate the relative expression of each target gene using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle control.

• Trustworthiness Check: The direction and relative magnitude of fold changes observed in qRT-PCR should correlate well with the RNA-seq results for the experiment to be considered validated.

Conclusion

The biological impact of hydroxyoctadecadienoic acids is not monolithic; it is a nuanced language spoken by distinct isomers. A global, unbiased transcriptomic approach is essential for decoding this language. This guide provides a rigorous, validated framework for comparing the gene expression profiles induced by 12(Z,E)-HODE and its counterparts. By combining careful experimental design, high-quality RNA sequencing, and robust bioinformatic analysis, researchers can move beyond single-pathway hypotheses and generate a comprehensive map of each isomer's cellular influence. This detailed understanding is critical for clarifying the precise roles of these lipids in physiology and pathology and for identifying novel, isomer-specific targets for therapeutic intervention.

References

• Harvard T.H. Chan School of Public Health. (n.d.). Gene-level differential expression analysis with DESeq2. Retrieved from [Link]

• STHDA. (n.d.). RNA-Seq differential expression work flow using DESeq2. Retrieved from [Link]

• Shibata, T., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Bioscience Reports, 40(4), BSR20193767. Available: [Link]

• Shibata, T., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. PubMed. Available: [Link]

• MetwareBio. (n.d.). Beginner for KEGG Pathway Analysis: The Complete Guide. Retrieved from [Link]

• Bioinformagician. (2022, January 22). DESeq2 workflow tutorial | Differential Gene Expression Analysis | Bioinformatics 101 [Video]. YouTube. Retrieved from [Link]

• pydeseq2.readthedocs.io. (n.d.). A simple PyDESeq2 workflow. Retrieved from [Link]

• CD Genomics. (n.d.). KEGG Pathway Enrichment Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). KEGG pathway analysis of differentially expressed genes. Retrieved from [Link]

• Osthues, T., et al. (2022). Development of a Potent and Selective G2A (GPR132) Agonist. Journal of Medicinal Chemistry, 65(13), 9353–9371. Available: [Link]

• RPubs by RStudio. (2024). Differential Expression, Enrichment and Pathway Analysis. Retrieved from [Link]

• Genome Wide Study. (2023, June 4). KEGG Pathway Analysis with different IDs [Video]. YouTube. Retrieved from [Link]

• Itoh, T., et al. (2008). Structural basis for the activation of PPARgamma by oxidized fatty acids. PubMed. Available: [Link]

• Pluto Bio. (2021). DESeq2: An Overview of a Popular RNA-Seq Analysis Package. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of GPR132 ligands described in this study. Retrieved from [Link]

• Itoh, T., et al. (2008). Structural basis for the activation of PPARγ by oxidized fatty acids. Nature Structural & Molecular Biology, 15(9), 924–931. Available: [Link]

• ResearchGate. (n.d.). 9-HODE activates the G2A-receptor (GRP132). Retrieved from [Link]

• Foster, S. R., et al. (2019). N‐Palmitoylglycine and other N‐acylamides activate the lipid receptor G2A/GPR132. British Journal of Pharmacology, 176(8), 1084–1096. Available: [Link]

• Brown, A., & Jackson, C. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 67-78. Available: [Link]

• Figshare. (2024). Development of a Potent and Selective G2A (GPR132) Agonist. Retrieved from [Link]

• Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• Salari, H., & Borgeat, P. (1987). 13-Hydroxyoctadeca-9,11-dienoic acid (13-HODE) inhibits thromboxane A2 synthesis, and stimulates 12-HETE production in human platelets. PubMed. Available: [Link]

• Umeno, A., et al. (2015). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers for Early Detection of Type 2 Diabetes. PLoS ONE, 10(6), e0129561. Available: [Link]

• PLOS. (2015). Singlet Oxygen Induced Products of Linoleates, 10- and 12-(Z,E)-Hydroxyoctadecadienoic Acids (HODE), Can Be Potential Biomarkers. Retrieved from [Link]

• Kim, H., et al. (2021). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Antioxidants, 10(11), 1813. Available: [Link]

• Kim, H., et al. (2023). 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. Anticancer Research, 43(5), 1999–2009. Available: [Link]

• ResearchGate. (n.d.). Overview of experimental design. Measurements of RNA, protein, lipids,.... Retrieved from [Link]

• ResearchGate. (n.d.). FABP4 gene expression is induced by 9-HODE and 13-HODE but not by ALA.... Retrieved from [Link]

• Larráyoz, I. M., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Cell Physiology, 307(6), C537–C547. Available: [Link]

• Pei, Y., & Song, Y. (2022). Integrated lipidomics and RNA sequencing analysis reveal novel changes during 3T3-L1 cell adipogenesis. PeerJ, 10, e13364. Available: [Link]

• ResearchGate. (n.d.). Differential gene expression between 13-HPODE-treated cells and.... Retrieved from [Link]

• Lexogen. (2024). RNA-Seq Experimental Design Guide for Drug Discovery. Retrieved from [Link]

• Liu, X., et al. (2020). Single-cell RNA sequencing and lipidomics reveal cell and lipid dynamics of fat infiltration in skeletal muscle. Journal of Cachexia, Sarcopenia and Muscle, 11(6), 1617–1634. Available: [Link]

• ResearchGate. (n.d.). Experimental design for RNA-seq. Retrieved from [Link]

Sources

• 1. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a Potent and Selective G2A (GPR132) Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural basis for the activation of PPARgamma by oxidized fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. RNA-Seq Experimental Design Guide for Drug Discovery | Lexogen [lexogen.com]
• 12. Integrated lipidomics and RNA sequencing analysis reveal novel changes during 3T3-L1 cell adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Single-cell RNA sequencing and lipidomics reveal cell and lipid dynamics of fat infiltration in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Gene-level differential expression analysis with DESeq2 | Introduction to DGE - ARCHIVED [hbctraining.github.io]
• 15. pluto.bio [pluto.bio]
• 16. RNA-Seq differential expression work flow using DESeq2 - Easy Guides - Wiki - STHDA [sthda.com]
• 17. RPubs - Differential Expression, Enrichment and Pathway Analysis [rpubs.com]
• 18. A simple PyDESeq2 workflow — PyDESeq2 0.5.3 documentation [pydeseq2.readthedocs.io]
• 19. KEGG Pathway Analysis & Enrichment – Step-by-Step Guide + Tools (2025)| MetwareBio [metwarebio.com]
• 20. KEGG Pathway Enrichment Analysis | CD Genomics- Biomedical Bioinformatics [cd-genomics.com]
• 21. researchgate.net [researchgate.net]